14(S),15(S)-Dihydroxy-5(Z),8(Z),10(E),12(E)-eicosatetraenoic acid

Core Science & Biosynthesis

An In-depth Technical Guide to 14(S),15(S)-DHET: Discovery, Characterization, and Scientific Applications

This guide provides a comprehensive technical overview of 14(S),15(S)-dihydroxyeicosatrienoic acid (14(S),15(S)-DHET), a bioactive lipid metabolite of arachidonic acid. Intended for researchers, scientists, and professionals in drug development, this document delves into the discovery, biosynthesis, chemical and biological characterization, physiological significance, and analytical methodologies pertinent to this molecule.

Introduction: Unveiling a Bioactive Metabolite

For many years, dihydroxyeicosatrienoic acids (DHETs) were largely considered inactive breakdown products of their parent compounds, the epoxyeicosatrienoic acids (EETs). However, emerging research has illuminated the significant and distinct biological activities of these diols, with 14(S),15(S)-DHET standing out as a molecule of particular interest. This guide aims to provide a detailed exploration of the scientific journey that has transformed our understanding of 14(S),15(S)-DHET from a mere metabolic byproduct to a key signaling molecule with potential therapeutic implications.

Discovery and Biosynthesis: A Tale of Two Enzymes

The story of 14(S),15(S)-DHET begins with the metabolism of arachidonic acid, a ubiquitous polyunsaturated fatty acid. The biosynthetic pathway is a two-step enzymatic cascade.

First, cytochrome P450 (CYP) epoxygenases, particularly isoforms like CYP2J2 and CYP2C8, metabolize arachidonic acid to form 14,15-epoxyeicosatrienoic acid (14,15-EET).[1][2][3] This reaction introduces an epoxide group across the double bond at the 14th and 15th carbons. The formation of EETs is a critical step, as these molecules are themselves potent signaling lipids involved in vasodilation and anti-inflammatory processes.[3]

The second and defining step in the formation of 14(S),15(S)-DHET is the enzymatic hydrolysis of the epoxide ring of 14,15-EET. This reaction is catalyzed by the soluble epoxide hydrolase (sEH), which adds a molecule of water to the epoxide, yielding the vicinal diol, 14,15-DHET.[2][3][4] The stereochemistry of the resulting diol is crucial for its biological activity. The enzymatic action of sEH on 14(S),15(R)-EET or 14(R),15(S)-EET results in the formation of specific stereoisomers of 14,15-DHET. The stereoselective synthesis of 14(R),15(S)- and 14(S),15(S)-diHETEs has been achieved through methods like stereoselective ozonolysis, allowing for the detailed study of the biological activities of each enantiomer.[5]

Caption: 14(S),15(S)-DHET signaling via PPARα activation.

Beyond its effects on gene transcription, 14(S),15(S)-DHET has been shown to modulate the activity of ion channels, particularly large-conductance calcium-activated potassium (KCa) channels, also known as BK channels. [6][7]Activation of these channels in vascular smooth muscle cells leads to hyperpolarization and subsequent vasodilation. [6]While its precursor, 14,15-EET, is also a known activator of KCa channels, studies have shown that 14,15-DHET can also induce this effect, albeit with varying potency depending on the specific vascular bed. [6][8]This finding suggests that the metabolic conversion of 14,15-EET to 14,15-DHET does not necessarily lead to a complete loss of vasodilator activity. [7]

Physiological and Pathophysiological Roles of 14(S),15(S)-DHET

The diverse biological activities of 14(S),15(S)-DHET translate into its involvement in a range of physiological and pathophysiological processes.

Cardiovascular System

The effects of 14(S),15(S)-DHET on the cardiovascular system are complex and context-dependent. Its ability to activate KCa channels contributes to vasodilation, which can influence blood pressure regulation. [6]However, the conversion of the more potent vasodilator 14,15-EET to the less potent 14,15-DHET by sEH is generally considered a mechanism for terminating the vasodilatory signal. [2] Interestingly, plasma levels of 14,15-DHET have been found to be elevated in patients with coronary heart disease. [2][9]This has led to the hypothesis that increased 14,15-DHET levels may serve as a biomarker for cardiovascular disease, potentially reflecting increased sEH activity and a subsequent decrease in the protective effects of EETs. [9]

Inflammation

The role of 14(S),15(S)-DHET in inflammation is multifaceted. Through its activation of PPARα, it can exert anti-inflammatory effects by downregulating the expression of pro-inflammatory genes. However, the precursor molecule, 14,15-EET, also possesses potent anti-inflammatory properties. [10]Therefore, the net effect of the conversion of 14,15-EET to 14,15-DHET on the inflammatory response is an area of active investigation. A study on patients with coronary heart disease found a significant positive correlation between plasma 14,15-DHET levels and the inflammatory marker high-sensitivity C-reactive protein (hs-CRP), suggesting a potential link to inflammatory processes in this condition. [2][9]

Pain and Nociception

Emerging evidence suggests a role for the EET-sEH-DHET pathway in the modulation of pain. While EETs have been shown to have antinociceptive effects, the role of DHETs is less clear. [10]Further research is needed to fully elucidate the contribution of 14(S),15(S)-DHET to pain signaling and its potential as a therapeutic target for pain management.

Analytical Methodologies for the Quantification of 14(S),15(S)-DHET

Accurate and sensitive quantification of 14(S),15(S)-DHET in biological matrices is crucial for understanding its physiological roles and for its potential use as a biomarker. Several analytical techniques have been developed for this purpose.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for the quantification of 14(S),15(S)-DHET. [11][12][13]This technique offers high sensitivity and specificity, allowing for the accurate measurement of low concentrations of the analyte in complex biological samples such as plasma and urine. [11][12][14] Table 1: Key Parameters for LC-MS/MS Quantification of 14,15-DHET

Parameter	Description
Sample Preparation	Liquid-liquid extraction or solid-phase extraction to isolate lipids from the biological matrix. [11][12]
Chromatographic Separation	Reversed-phase liquid chromatography to separate 14,15-DHET from its regioisomers and other interfering lipids. [11][12]
Ionization	Electrospray ionization (ESI) in negative ion mode is typically used. [11][12]
Mass Spectrometry	Tandem mass spectrometry (MS/MS) with multiple reaction monitoring (MRM) for specific and sensitive detection. [11][12]
Internal Standard	A stable isotope-labeled internal standard (e.g., 14,15-DHET-d8) is essential for accurate quantification. [11]

Immunoassays

Enzyme-linked immunosorbent assays (ELISAs) have also been developed for the quantification of 14,15-DHET. [9][15]These assays are based on the specific binding of an antibody to 14,15-DHET and offer a higher-throughput and more cost-effective alternative to LC-MS/MS. However, they may be susceptible to cross-reactivity with other structurally related lipids, and their sensitivity and specificity should be carefully validated. [15]

Experimental Protocols

Quantification of 14,15-DHET in Human Plasma by LC-MS/MS

This protocol provides a general workflow for the quantification of 14,15-DHET in human plasma. Optimization of specific parameters may be required depending on the instrumentation and reagents used.

Materials:

• Human plasma collected with an anticoagulant (e.g., EDTA)

• 14,15-DHET analytical standard

• 14,15-DHET-d8 internal standard

• Acetonitrile (LC-MS grade)

• Formic acid (LC-MS grade)

• Water (LC-MS grade)

• Solid-phase extraction (SPE) cartridges (e.g., C18)

Procedure:

• Sample Spiking: To 100 µL of plasma, add a known amount of the 14,15-DHET-d8 internal standard.

• Protein Precipitation: Add 300 µL of ice-cold acetonitrile to the plasma sample. Vortex vigorously and centrifuge at high speed to pellet the precipitated proteins.

• Solid-Phase Extraction (SPE):

  • Condition the SPE cartridge with methanol followed by water.

  • Load the supernatant from the protein precipitation step onto the conditioned SPE cartridge.

  • Wash the cartridge with a low percentage of organic solvent in water to remove polar interferences.

  • Elute the 14,15-DHET and the internal standard with a high percentage of organic solvent (e.g., acetonitrile or methanol).

• Solvent Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in the initial mobile phase for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Inject the reconstituted sample onto a reversed-phase LC column.

  • Use a gradient elution with mobile phases consisting of water and acetonitrile, both containing a small amount of formic acid.

  • Perform MS/MS analysis in negative ion mode using MRM to monitor the specific precursor-to-product ion transitions for 14,15-DHET and its internal standard.

• Quantification: Construct a calibration curve using known concentrations of the 14,15-DHET analytical standard. Calculate the concentration of 14,15-DHET in the plasma samples by comparing the peak area ratio of the analyte to the internal standard against the calibration curve.

Caption: Workflow for LC-MS/MS quantification of 14,15-DHET.

Future Directions and Therapeutic Potential

The growing body of research on 14(S),15(S)-DHET has opened up new avenues for investigation and potential therapeutic interventions. A deeper understanding of its specific roles in different physiological and pathological contexts is needed. The development of selective modulators of 14(S),15(S)-DHET signaling pathways could offer novel therapeutic strategies for cardiovascular diseases, inflammatory disorders, and pain. Furthermore, the validation of 14(S),15(S)-DHET as a clinical biomarker could provide valuable diagnostic and prognostic tools.

Conclusion

The journey of 14(S),15(S)-DHET from a seemingly inert metabolite to a recognized bioactive lipid mediator highlights the dynamic and often surprising nature of scientific discovery. Its intricate biosynthesis, diverse biological activities, and involvement in key physiological processes underscore its importance in human health and disease. This technical guide provides a solid foundation for researchers and clinicians to further explore the complexities of 14(S),15(S)-DHET and to harness its potential for the development of new diagnostic and therapeutic approaches.

References

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• Edin, M. L., Wang, Z., Bradbury, J. A., Graves, J. P., Lih, F. B., DeGraff, L. M., ... & Zeldin, D. C. (2018). LC–MS/MS analysis for EETs (8, 9–, 11, 12–, and 14, 15–) and DHETs (8, 9–, 11, 12–, and 14, 15–) levels in WT and Tie2-sEH Tr mouse heart perfusates at baseline and post-ischemia. Data in brief, 21, 103-110. [Link]

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• Ng, V. Y., Totah, R. A., & Rettie, A. E. (2006). 14,15-Dihydroxyeicosatrienoic acid activates peroxisome proliferator-activated receptor-α. American Journal of Physiology-Heart and Circulatory Physiology, 290(1), H55-H63. [Link]

• Fang, X., Moore, S. A., Stoll, L. L., Rich, G., Weintraub, N. L., & Spector, A. A. (1998). 14,15-Epoxyeicosatrienoic acid inhibits prostaglandin E2 production in vascular smooth muscle cells. American Journal of Physiology-Heart and Circulatory Physiology, 275(6), H2113-H2121. [Link]

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• Lee, J. Y., & Lee, J. W. (2021). Stereoselective Syntheses of Polyunsaturated Fatty Acids, 13-(S)-HODE and 15-(S)-HETE. The Journal of Organic Chemistry, 86(16), 11336-11343. [Link]

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• Wang, C., Zhang, Y., & Zhang, Y. (2022). Antinociception role of 14,15-epoxyeicosatrienoic acid in a central post-stroke pain model in rats mediated by anti-inflammation and anti-apoptosis effect. Neurochemistry international, 154, 105291. [Link]

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The Cytochrome P450 Epoxygenase Pathway: A Technical Guide to the Biosynthesis of 14,15-DHET from Arachidonic Acid

For Distribution To: Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive exploration of the biosynthesis of 14,15-dihydroxyeicosatrienoic acid (14,15-DHET) from arachidonic acid (AA). It is designed to serve as an in-depth resource for researchers, scientists, and professionals in drug development who are investigating the physiological and pathological roles of this important signaling pathway. We will delve into the core enzymatic steps, from the initial epoxidation of arachidonic acid by cytochrome P450 (CYP) epoxygenases to the subsequent hydration by soluble epoxide hydrolase (sEH). This guide emphasizes the causality behind experimental choices and provides validated, step-by-step methodologies for the robust study of this pathway. By integrating established protocols with an understanding of the underlying biochemical principles, this document aims to empower researchers to confidently and accurately investigate the biosynthesis and function of 14,15-DHET.

Introduction: The Significance of the 14,15-DHET Biosynthetic Pathway

Arachidonic acid, a 20-carbon polyunsaturated fatty acid, is a central precursor for a diverse array of biologically active lipid mediators collectively known as eicosanoids.[1] While the cyclooxygenase (COX) and lipoxygenase (LOX) pathways, leading to prostaglandins and leukotrienes respectively, have been extensively studied, the third major metabolic route, the cytochrome P450 (CYP) epoxygenase pathway, has emerged as a critical regulator of numerous physiological processes.[2][3] This pathway generates epoxyeicosatrienoic acids (EETs), which are subsequently metabolized to their corresponding dihydroxyeicosatrienoic acids (DHETs).[2]

Among the various regioisomers, the pathway culminating in the formation of 14,15-DHET has garnered significant attention due to its involvement in cardiovascular homeostasis, inflammation, and cellular signaling.[4][5] The precursor, 14,15-EET, exhibits potent vasodilatory, anti-inflammatory, and pro-angiogenic properties.[4][6] Its rapid conversion to the generally less active 14,15-DHET by soluble epoxide hydrolase (sEH) represents a key regulatory control point in this signaling cascade.[2][7] Consequently, the enzymes governing this two-step conversion, CYP epoxygenases and sEH, have become attractive therapeutic targets for a range of diseases, including hypertension, cardiovascular disease, and inflammatory disorders.[8][9]

This guide will provide a detailed technical overview of the biosynthesis of 14,15-DHET from arachidonic acid, offering insights into the enzymatic machinery, regulatory mechanisms, and robust methodologies for its investigation.

The Biosynthetic Pathway: From Arachidonic Acid to 14,15-DHET

The conversion of arachidonic acid to 14,15-DHET is a sequential, two-step enzymatic process that primarily occurs in the endoplasmic reticulum and cytosol.

Step 1: Epoxidation of Arachidonic Acid to 14,15-EET by Cytochrome P450 Epoxygenases

The initial and rate-limiting step in this pathway is the epoxidation of arachidonic acid at its 14,15-double bond to form 14,15-EET.[6][10] This reaction is catalyzed by a specific subset of membrane-bound, heme-containing enzymes from the cytochrome P450 superfamily, namely the CYP2C and CYP2J subfamilies.[9][11]

• Mechanism of Action: CYP epoxygenases are monooxygenases that utilize molecular oxygen and electrons, the latter being transferred from NADPH by the flavoprotein NADPH-cytochrome P450 reductase, to introduce one atom of oxygen into the substrate, arachidonic acid, forming an epoxide.[1]

• Key Enzymes:

  • CYP2C Family (CYP2C8, CYP2C9): These isoforms are prominently expressed in the liver and vascular endothelium and are major contributors to the systemic production of EETs, including 14,15-EET.[11]

  • CYP2J Family (CYP2J2): This epoxygenase is highly expressed in the heart and is also found in other tissues like the kidney and gastrointestinal tract.[3] It preferentially generates 14,15-EET.[9]

The expression and activity of these CYP epoxygenases can be regulated by various factors, including genetic polymorphisms, disease states, and exposure to xenobiotics.[12]

Step 2: Hydrolysis of 14,15-EET to 14,15-DHET by Soluble Epoxide Hydrolase

The second step involves the enzymatic hydrolysis of the epoxide group of 14,15-EET to form the corresponding vicinal diol, 14,15-DHET.[2][7] This reaction is catalyzed by the cytosolic enzyme soluble epoxide hydrolase (sEH), encoded by the EPHX2 gene.[13][14]

• Mechanism of Action: sEH is a bifunctional enzyme, but its C-terminal domain possesses the epoxide hydrolase activity. It catalyzes the addition of a water molecule to the epoxide ring of 14,15-EET, leading to its opening and the formation of 14,15-DHET.[15]

• Biological Significance: The conversion of 14,15-EET to 14,15-DHET is generally considered a deactivating step, as 14,15-DHET often exhibits reduced biological activity compared to its epoxide precursor.[16] However, some studies have suggested that 14,15-DHET may have its own distinct biological functions. Therefore, the activity of sEH is a critical determinant of the in vivo levels and biological effects of 14,15-EET.

The following diagram illustrates the biosynthetic pathway from arachidonic acid to 14,15-DHET.

Biosynthesis of 14,15-DHET from Arachidonic Acid.

Experimental Methodologies for Studying the 14,15-DHET Pathway

A thorough investigation of the 14,15-DHET biosynthetic pathway requires a combination of techniques to measure enzyme activities, quantify metabolites, and assess protein expression. This section provides an overview of key experimental protocols.

Measurement of Enzyme Activity

Determining the activity of CYP epoxygenases is crucial for understanding the rate of 14,15-EET production. This is often achieved by incubating a source of the enzyme (e.g., liver microsomes, recombinant enzymes) with arachidonic acid and then quantifying the formation of EETs.

Protocol: In Vitro Arachidonic Acid Metabolism Assay [17][18]

• Enzyme Source Preparation:

  • Microsomes: Isolate microsomal fractions from tissues (e.g., liver, kidney) by differential centrifugation.[17]

  • Recombinant Enzymes: Utilize commercially available recombinant human CYP2C8, CYP2C9, or CYP2J2 co-expressed with NADPH-cytochrome P450 reductase in a suitable expression system (e.g., baculovirus-infected insect cells).[19][20]

• Reaction Mixture:

  • Prepare a reaction buffer (e.g., 100 mM potassium phosphate buffer, pH 7.4) containing the enzyme source.

  • Add arachidonic acid (substrate) to the desired final concentration (e.g., 10-50 µM).

  • To prevent the subsequent metabolism of the newly formed EETs, it is advisable to include an sEH inhibitor, such as 1-cyclohexyl-3-dodecylurea (CDU) or 1-adamantanyl-3-cyclohexylurea (AUCB), in the reaction mixture.[17]

• Initiation and Termination:

  • Pre-incubate the reaction mixture at 37°C for a few minutes.

  • Initiate the reaction by adding NADPH to a final concentration of 1 mM.

  • Incubate for a defined period (e.g., 10-30 minutes) at 37°C with gentle shaking.

  • Terminate the reaction by adding a quenching solution (e.g., an organic solvent like acetonitrile or ethyl acetate containing an internal standard).

• Extraction and Analysis:

  • Extract the lipids from the reaction mixture using a suitable organic solvent.

  • Analyze the extracted samples for the presence of 14,15-EET using LC-MS/MS.

The activity of sEH can be determined by measuring the conversion of a specific substrate to its corresponding diol. Several types of assays are available, including radiometric, colorimetric, and fluorometric methods.

Protocol: Fluorometric sEH Activity Assay [1][2][5][21]

This assay utilizes a non-fluorescent substrate that becomes fluorescent upon hydrolysis by sEH.

• Enzyme Source Preparation:

  • Prepare cell or tissue lysates by homogenization in a suitable buffer.

  • Alternatively, use purified recombinant sEH.[22][23]

• Reaction Mixture:

  • In a 96-well microplate, add the enzyme source to a reaction buffer (e.g., 25 mM Bis-Tris-HCl, pH 7.0, containing 0.1 mg/mL BSA).

  • For inhibitor studies, pre-incubate the enzyme with the test compound.

• Initiation and Measurement:

  • Initiate the reaction by adding the fluorogenic sEH substrate (e.g., (3-phenyl-oxiranyl)-acetic acid cyano-(6-methoxy-naphthalen-2-yl)-methyl ester).

  • Immediately measure the increase in fluorescence over time using a microplate reader (e.g., excitation at 330 nm and emission at 465 nm).

• Data Analysis:

  • Calculate the rate of the reaction from the linear portion of the fluorescence versus time curve.

  • sEH activity is typically expressed as pmol of product formed per minute per mg of protein.

Quantification of 14,15-EET and 14,15-DHET

Accurate quantification of 14,15-EET and 14,15-DHET in biological samples is essential for correlating their levels with physiological or pathological states. The two most common methods are Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Enzyme-Linked Immunosorbent Assay (ELISA).

LC-MS/MS is the gold standard for the quantification of eicosanoids due to its high sensitivity and specificity.

Protocol: LC-MS/MS Analysis of 14,15-EET and 14,15-DHET in Plasma [4][6][12][24][25]

• Sample Preparation:

  • To a plasma sample, add an internal standard (e.g., deuterated 14,15-EET-d11 and 14,15-DHET-d11).

  • Perform protein precipitation using a cold organic solvent (e.g., acetonitrile).

  • Extract the lipids using a liquid-liquid extraction method (e.g., with ethyl acetate or a mixture of hexane and ethyl acetate).

  • Evaporate the organic solvent and reconstitute the residue in the mobile phase.

• Chromatographic Separation:

  • Use a reverse-phase C18 column to separate 14,15-EET and 14,15-DHET from other lipids.

  • A gradient elution with a mobile phase consisting of water and acetonitrile, both containing a small amount of formic acid or acetic acid, is typically employed.

• Mass Spectrometric Detection:

  • Use a tandem mass spectrometer operating in negative ion mode with electrospray ionization (ESI).

  • Monitor the specific precursor-to-product ion transitions for 14,15-EET, 14,15-DHET, and their respective internal standards (Selected Reaction Monitoring - SRM).

• Quantification:

  • Construct a calibration curve using known concentrations of authentic standards.

  • Calculate the concentrations of 14,15-EET and 14,15-DHET in the samples based on the peak area ratios of the analytes to their internal standards.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)
14,15-EET	319.2	219.2
14,15-DHET	337.2	221.2
14,15-EET-d11	330.2	229.2
14,15-DHET-d11	348.2	231.2

Table 1: Example of MRM transitions for LC-MS/MS analysis.

ELISA provides a high-throughput and more accessible alternative to LC-MS/MS, though it may have limitations in terms of specificity due to potential cross-reactivity.

Protocol: Competitive ELISA for 14,15-DHET [16][26][27]

• Sample Preparation:

  • For the measurement of total 14,15-EET and 14,15-DHET, the 14,15-EET in the sample is first hydrolyzed to 14,15-DHET by acid treatment.[27]

  • Extract the lipids from the sample as described for the LC-MS/MS method.

• Assay Procedure:

  • The assay is based on the competition between the 14,15-DHET in the sample and a fixed amount of horseradish peroxidase (HRP)-labeled 14,15-DHET for a limited number of binding sites on a microplate pre-coated with an anti-14,15-DHET antibody.

  • Add the prepared samples or standards and the HRP-conjugate to the wells and incubate.

  • Wash the plate to remove unbound reagents.

  • Add a substrate solution (e.g., TMB) and incubate to allow for color development.

  • Stop the reaction with an acid solution and measure the absorbance at 450 nm.

• Data Analysis:

  • The intensity of the color is inversely proportional to the concentration of 14,15-DHET in the sample.

  • Construct a standard curve and determine the concentration of 14,15-DHET in the samples.

Analysis of Enzyme Expression

Western blotting is a standard technique used to determine the protein levels of CYP epoxygenases and sEH in cell or tissue samples.

Protocol: Western Blot for CYP2J2 and sEH [28][29][30][31][32]

• Protein Extraction:

  • Lyse cells or tissues in a suitable lysis buffer (e.g., RIPA buffer) containing protease inhibitors.

  • Determine the protein concentration of the lysates using a protein assay (e.g., BCA assay).

• SDS-PAGE and Protein Transfer:

  • Separate the protein lysates by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

  • Transfer the separated proteins to a nitrocellulose or polyvinylidene difluoride (PVDF) membrane.

• Immunoblotting:

  • Block the membrane with a blocking buffer (e.g., 5% non-fat dry milk or BSA in Tris-buffered saline with Tween 20 - TBST) to prevent non-specific antibody binding.

  • Incubate the membrane with primary antibodies specific for CYP2J2 and sEH.

  • Wash the membrane and then incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection and Analysis:

  • Detect the protein bands using an enhanced chemiluminescence (ECL) substrate.

  • Visualize the bands using an imaging system.

  • Quantify the band intensities and normalize to a loading control (e.g., β-actin or GAPDH).

The following diagram provides a workflow for the experimental investigation of the 14,15-DHET pathway.

Experimental workflow for studying the 14,15-DHET pathway.

Regulation and Pharmacological Modulation

The biosynthesis of 14,15-DHET is tightly regulated at the level of both CYP epoxygenase and sEH expression and activity. Factors such as inflammatory stimuli, hormones, and disease states can modulate the levels of these enzymes.

A key area of interest for drug development is the pharmacological inhibition of sEH. By blocking the conversion of 14,15-EET to 14,15-DHET, sEH inhibitors (sEHIs) can effectively increase the endogenous levels of the more biologically active 14,15-EET.[3][7][8][9][33] Numerous potent and selective sEHIs have been developed and are being investigated for their therapeutic potential in a variety of conditions, including hypertension, inflammation, and pain.[3]

Inhibitor Class	Example
Urea-based	1-Cyclohexyl-3-dodecylurea (CDU)
Amide-based	N-Adamantanyl-N'-(2-methyl-5-chlorophenyl)urea (AUCB)
Carbamate-based	1,3-Dicyclohexylurea (DCU)

Table 2: Examples of Soluble Epoxide Hydrolase Inhibitors.

Conclusion

The biosynthesis of 14,15-DHET from arachidonic acid represents a pivotal pathway in lipid signaling, with profound implications for human health and disease. A thorough understanding of the enzymatic steps, regulatory mechanisms, and appropriate analytical techniques is paramount for researchers seeking to unravel the complexities of this system. This technical guide has provided a comprehensive overview of the core principles and experimental methodologies necessary for the robust investigation of the 14,15-DHET pathway. By employing the described protocols and understanding the rationale behind them, scientists and drug development professionals can confidently advance our knowledge of this critical signaling cascade and its potential as a therapeutic target.

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role of cytochrome P450 epoxygenase in 14,15-DHET synthesis

An In-depth Technical Guide to the Cytochrome P450 Epoxygenase Pathway and its Role in 14,15-DHET Synthesis

Executive Summary

The Cytochrome P450 (CYP) epoxygenase pathway represents a critical axis in lipid signaling, converting polyunsaturated fatty acids into biologically active epoxides. A key branch of this pathway involves the metabolism of arachidonic acid (AA) into epoxyeicosatrienoic acids (EETs). Among these, 14,15-EET is a prominent mediator in physiological processes including vasodilation and inflammation.[1] The biological activity of 14,15-EET is tightly regulated through its rapid conversion to the less active, more stable diol, 14,15-dihydroxyeicosatrienoic acid (14,15-DHET), a reaction catalyzed by the enzyme soluble epoxide hydrolase (sEH).[2][3] Understanding the enzymatic cascade from AA to 14,15-DHET is paramount for researchers in cardiovascular biology, inflammation, and drug development, as this pathway presents a promising target for therapeutic intervention. This guide provides a detailed exploration of the synthesis of 14,15-DHET, the key enzymes involved, its biological implications, and field-proven methodologies for its study.

The Enzymatic Cascade: From Arachidonic Acid to 14,15-DHET

The synthesis of 14,15-DHET is a sequential, two-step enzymatic process that begins with the liberation of arachidonic acid from cellular membranes and concludes with the hydration of an epoxide intermediate.

Step 1: Mobilization of Arachidonic Acid

The substrate for the pathway, arachidonic acid, is not typically free in the cytoplasm. Instead, it is esterified at the sn-2 position of membrane phospholipids.[1] Cellular stimulation by agonists such as bradykinin or acetylcholine activates cytosolic phospholipase A₂ (cPLA₂).[1][2] This enzyme's primary role is to hydrolyze the ester bond, releasing free arachidonic acid into the cytoplasm, making it available for downstream enzymatic metabolism.[1][4]

Step 2: CYP-Mediated Epoxidation to 14,15-EET

Once liberated, arachidonic acid is targeted by a specific subset of Cytochrome P450 enzymes, termed epoxygenases, which are primarily located in the endoplasmic reticulum.[1][5] These enzymes catalyze the insertion of an oxygen atom across one of the four double bonds of arachidonic acid to form an epoxide.[1] The formation of 14,15-EET is predominantly carried out by specific CYP isoforms.

Key CYP Epoxygenase Isoforms:

• CYP2C Subfamily (CYP2C8, CYP2C9): These isoforms are major contributors to EET synthesis in humans, with significant expression in the liver and vascular endothelium.[1][2][6]

• CYP2J Subfamily (CYP2J2): This isoform is highly expressed in cardiac tissue, kidney, and lung, and is a potent catalyst for EET production.[2][6][7]

The expression and activity of these epoxygenases are subject to complex regulation by nuclear receptors, genetic factors, and various xenobiotics, leading to significant inter-individual and inter-tissue variability.[6]

Step 3: sEH-Mediated Hydration to 14,15-DHET

14,15-EET is a potent but transient signaling molecule.[2] Its biological actions are rapidly terminated by the enzyme soluble epoxide hydrolase (sEH), encoded by the EPHX2 gene.[8][9] sEH is ubiquitously expressed in various tissues and catalyzes the hydrolysis of the epoxide ring of 14,15-EET, adding a molecule of water to form the corresponding vicinal diol, 14,15-DHET.[2][10] While generally considered less biologically active than its parent epoxide, 14,15-DHET is not merely an inert metabolite and has been shown to function as an endogenous activator of peroxisome proliferator-activated receptor-α (PPARα).[11]

Diagram: The 14,15-DHET Synthesis Pathway

The following diagram illustrates the sequential enzymatic reactions leading from membrane-bound arachidonic acid to the final product, 14,15-DHET.

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conversion of 14,15-EET to 14,15-DHET by soluble epoxide hydrolase

An In-depth Technical Guide to the Conversion of 14,15-EET to 14,15-DHET by Soluble Epoxide Hydrolase

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of the enzymatic conversion of 14,15-Epoxyeicosatrienoic Acid (14,15-EET) to 14,15-Dihydroxyeicosatrienoic Acid (14,15-DHET) by the soluble epoxide hydrolase (sEH). Tailored for researchers, scientists, and drug development professionals, this document delves into the core mechanism, biological significance, and state-of-the-art methodologies for studying this critical metabolic pathway.

Introduction: The Key Molecular Players

The metabolism of arachidonic acid (ARA) through the cytochrome P450 (CYP450) epoxygenase pathway generates a family of lipid signaling molecules known as epoxyeicosatrienoic acids (EETs).[1][2] Among the four regioisomers, 14,15-EET is of significant biological interest due to its potent vasodilatory, anti-inflammatory, and cardioprotective effects.[3][4][5]

However, the biological actions of EETs are transient. Their primary route of metabolic inactivation is hydrolysis by the enzyme soluble epoxide hydrolase (sEH), also known as EPHX2.[1][2] This enzyme converts the epoxide moiety of EETs into the corresponding, and generally less biologically active, vicinal diols, known as dihydroxyeicosatrienoic acids (DHETs).[1][6][7] Specifically, sEH catalyzes the conversion of 14,15-EET to 14,15-DHET, a reaction that effectively terminates the signaling functions of the parent epoxide.[8] This enzymatic control makes sEH a pivotal regulator of cardiovascular homeostasis and a prime therapeutic target for diseases characterized by inflammation and hypertension.[9][10][11]

Figure 2: The therapeutic principle of sEH inhibition.

Technical Protocol: High-Throughput Assay for sEH Activity and Inhibition

To facilitate the discovery and characterization of sEHIs, robust and sensitive assays are essential. Fluorogenic assays have largely replaced older colorimetric or labor-intensive radioactive methods due to their superior sensitivity and suitability for high-throughput screening (HTS). [12][13] This section provides a validated, step-by-step protocol for determining sEH activity and inhibitor potency using a fluorogenic substrate.

Principle: The assay utilizes a non-fluorescent epoxide substrate that, upon hydrolysis by sEH, releases a highly fluorescent product. The rate of fluorescence increase is directly proportional to the enzyme's activity. Potential inhibitors will reduce this rate.

Materials and Reagents

• Enzyme: Recombinant human or murine sEH (purified).

• Substrate: Cyano(6-methoxy-naphthalen-2-yl)methyl trans-[(3-phenyloxiran-2-yl)methyl] carbonate (CMNPC) or similar fluorogenic sEH substrate. Stock solution in DMSO.

• Buffer: Bis-Tris/HCl buffer (25 mM, pH 7.0) containing 0.1 mg/mL Bovine Serum Albumin (BSA).

  • Scientist's Note: BSA is included to prevent non-specific binding of the lipid substrate and inhibitors to plasticware, ensuring accurate concentration delivery and improving enzyme stability.

• Inhibitors: Test compounds and a known potent sEH inhibitor (e.g., AUDA, TPPU) as a positive control. Stock solutions in DMSO.

• Hardware: 96- or 384-well black, flat-bottom microplates (for fluorescence). A fluorescence plate reader with excitation/emission filters appropriate for the substrate (e.g., ~330 nm Ex / ~465 nm Em).

Experimental Workflow

Figure 3: High-throughput workflow for sEH inhibitor screening.

Detailed Procedure

• Prepare Inhibitor Plate: Create a serial dilution of your test compounds and the positive control inhibitor in the assay buffer. A typical starting range is 0.1 nM to 10 µM. Include a "vehicle control" (DMSO only, no inhibitor) and a "no enzyme" control (buffer only).

• Assay Setup: To a black microplate, add:

  • 100 µL of assay buffer.

  • 1 µL of inhibitor dilution or DMSO vehicle.

• Enzyme Addition & Pre-incubation:

  • Add 25 µL of a working solution of sEH to each well (except the "no enzyme" control). The final enzyme concentration should be chosen to ensure the reaction remains in the linear range (e.g., 1 nM).

  • Causality Check: Pre-incubating the enzyme and inhibitor before adding the substrate is critical. It ensures that the measured inhibition reflects the true potency of the compound at equilibrium, rather than being skewed by the competition dynamics of a simultaneous addition.

  • Incubate the plate at 30°C for 5-10 minutes.

• Reaction Initiation and Monitoring:

  • Prepare a working solution of the fluorogenic substrate in assay buffer (e.g., final concentration of 5 µM).

  • Add 25 µL of the substrate solution to all wells to start the reaction.

  • Immediately place the plate in the fluorescence reader and begin kinetic measurements.

• Data Analysis:

  • For each well, calculate the reaction rate (velocity, V) by determining the slope of the linear portion of the fluorescence vs. time curve.

  • Calculate the percent inhibition for each inhibitor concentration using the formula: % Inhibition = 100 * (1 - (V_inhibitor / V_vehicle))

  • Plot the percent inhibition against the logarithm of the inhibitor concentration.

  • Fit the data to a four-parameter logistic equation to determine the IC₅₀ value (the concentration of inhibitor required to reduce enzyme activity by 50%).

Self-Validating System: Essential Controls

• 100% Activity Control (Vehicle): Wells containing enzyme and DMSO vehicle but no inhibitor. This defines the uninhibited reaction rate.

• 0% Activity Control (No Enzyme): Wells with buffer and substrate but no enzyme. This measures background fluorescence and substrate auto-hydrolysis, which should be negligible.

• Positive Inhibition Control: A known potent inhibitor (e.g., trans-AUCB) run in every assay. Consistent IC₅₀ values for this control validate assay performance day-to-day.

Quantitative Data & Interpretation

The output of the assay described above is typically a set of IC₅₀ values, which are crucial for structure-activity relationship (SAR) studies in drug development.

Table 1: Representative IC₅₀ Values for Common sEH Inhibitors

Compound	Human sEH IC₅₀ (nM)	Murine sEH IC₅₀ (nM)	Reference
trans-AUCB	<10	~20	[14]
AUDA	~3	~6	[15]
TPPU	~1.5	~1.2	[10]
SC-75741	<10	-	[14]

Data are representative and may vary based on assay conditions.

Interpreting these values requires context. A lower IC₅₀ value indicates a more potent inhibitor. Comparing potencies between human and murine sEH is vital for translating preclinical animal model data to potential human efficacy. [12]

Conclusion and Future Directions

The enzymatic is a fundamental regulatory mechanism in lipid signaling. It serves as a critical nexus controlling inflammation, blood pressure, and vascular health. Understanding the structure, mechanism, and biological consequences of sEH has established it as a validated and highly promising target for therapeutic intervention. [16][17] The development of robust, high-throughput screening methods continues to accelerate the discovery of novel sEHIs with improved pharmacokinetic profiles. [18][19]Future research will focus on refining the tissue-specific delivery of these inhibitors and further exploring the distinct biological roles of the DHETs, which may unlock new layers of complexity in the arachidonic acid cascade and offer novel avenues for drug development.

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• Falck, J. R., et al. (2010). 14,15-Epoxyeicosa-5,8,11-trienoic acid (14,15-EET) Surrogates Containing Epoxide Bioisosteres. PMC. Available at: [Link]

• Xu, D., et al. (2013). The role of 14,15-dihydroxyeicosatrienoic acid levels in inflammation and its relationship to lipoproteins. ResearchGate. Available at: [Link]

• British Heart Foundation. (n.d.). Harnessing natural heart-protective molecules to prevent heart disease. BHF. Available at: [Link]

• Larsen, B. T., et al. (2006). Epoxyeicosatrienoic and dihydroxyeicosatrienoic acids dilate human coronary arterioles via BKCa channels: implications for soluble epoxide hydrolase inhibition. American Journal of Physiology-Heart and Circulatory Physiology. Available at: [Link]

• Edin, M. L., et al. (2011). Soluble Epoxide Hydrolase: Gene Structure, Expression and Deletion. AMiner. Available at: [Link]

• Jones, P. D., et al. (2005). Fluorescent substrates for soluble epoxide hydrolase and application to inhibition studies. Analytical Biochemistry. Available at: [Link]

• Lonsdale, R. R., et al. (2012). Determinants of Reactivity and Selectivity in Soluble Epoxide Hydrolase from Quantum Mechanics/Molecular Mechanics Modeling. PMC. Available at: [Link]

• Charles, R. L., et al. (2020). sEH activity is regulated by diverse redox mechanisms. ResearchGate. Available at: [Link]

• Ribeiro, A. S., et al. (2019). Soluble epoxide hydrolase (sEH): structure and known physiological roles. ResearchGate. Available at: [Link]

• Prokop, Z., et al. (2021). Structure-function relationship between soluble epoxide hydrolases structure and their tunnel network. PubMed. Available at: [Link]

• Imig, J. D. (2012). Epoxides and Soluble Epoxide Hydrolase in Cardiovascular Physiology. PMC. Available at: [Link]

• Campbell, W. B. (2017). Putative receptors and signaling pathways responsible for the biological actions of epoxyeicosatrienoic acids. PMC. Available at: [Link]

• Reactome. (n.d.). 14,15-EET is hydrolysed to 14,15-DHET by EPHX2. Reactome Pathway Database. Available at: [Link]

• Kim, J., et al. (2024). Intradomain Allosteric Regulation of Soluble Epoxide Hydrolase by Its Substrates. MDPI. Available at: [Link]

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A Technical Guide to 14,15-DHET: The Stable and Quantifiable Metabolite of 14,15-EET for Researchers and Drug Developers

Abstract

Epoxyeicosatrienoic acids (EETs) are lipid signaling molecules with significant therapeutic potential, particularly in cardiovascular and inflammatory diseases. However, their inherent metabolic instability, driven by rapid enzymatic conversion, presents a substantial challenge for both research and clinical development. This guide focuses on 14,15-dihydroxyeicosatrienoic acid (14,15-DHET), the primary metabolite of 14,15-EET. We will explore the critical enzymatic pathway governing this conversion, establish the rationale for using 14,15-DHET as a stable and reliable biomarker of pathway activity, contrast the biological functions of the parent epoxide and its diol, and provide a detailed, field-proven protocol for its accurate quantification. This document serves as a core technical resource for scientists aiming to investigate the CYP-epoxygenase axis and for professionals developing therapeutics, such as soluble epoxide hydrolase inhibitors, that modulate this critical pathway.

The Epoxide-to-Diol Transition: Metabolic Fate of 14,15-EET

The biological activity of 14,15-EET is transient by design, a characteristic governed by its metabolic clearance. The journey from the parent arachidonic acid to the stable 14,15-DHET is a two-step enzymatic cascade that dictates the signaling potential of this pathway.

Formation and Inactivation

• Synthesis of 14,15-EET: Arachidonic acid, a key component of cell membranes, is metabolized by a specific subset of cytochrome P450 (CYP) enzymes, known as epoxygenases. Isoforms such as CYP2J2 and CYP2C are primarily responsible for converting arachidonic acid into its four EET regioisomers, including 14,15-EET.[1][2] These EETs are potent signaling molecules involved in vasodilation, anti-inflammation, and angiogenesis, rendering them cardioprotective.[2][3][4][5]

• Hydrolysis to 14,15-DHET: The biological actions of 14,15-EET are swiftly terminated by the enzyme soluble epoxide hydrolase (sEH).[1][3][6] This ubiquitous cytosolic enzyme catalyzes the hydrolysis of the epoxide ring of 14,15-EET, adding a molecule of water to form the more stable, corresponding vicinal diol, 14,15-dihydroxyeicosatrienoic acid (14,15-DHET).[1][7] This rapid conversion is the principal reason for the short biological half-life of 14,15-EET, making its direct measurement in biological systems notoriously difficult.[7]

The enzymatic conversion by sEH is the main catabolic pathway for EETs.[2][8] Consequently, the concentration of 14,15-DHET in plasma or urine often serves as a more reliable surrogate marker for the activity of the entire pathway, from CYP-mediated synthesis to sEH-mediated degradation.[3][4][5]

Caption: Metabolic conversion of Arachidonic Acid to 14,15-DHET.

14,15-DHET as a Superior Biomarker: The Stability Advantage

In analytical biochemistry, the stability of an analyte is paramount for reliable quantification. The chemical properties of 14,15-EET and 14,15-DHET dictate their suitability as biomarkers, with the latter possessing a clear advantage.

The fundamental difference lies in their chemical structures. The epoxide group of 14,15-EET is a strained three-membered ring, making it susceptible to rapid enzymatic and chemical degradation. In contrast, the diol structure of 14,15-DHET, formed by the opening of this ring, is chemically far more stable.[3][5] This inherent stability ensures that 14,15-DHET levels in collected biological samples more accurately reflect the in vivo physiological state at the time of collection.

Because 14,15-EET is so rapidly converted, its levels can be exceedingly low and variable. Measuring its more abundant and stable downstream metabolite, 14,15-DHET, provides a time-integrated signal of the pathway's activity and is therefore considered a more robust and practical analytical approach.[3][4][5][9]

Table 1: Comparative Properties of 14,15-EET and 14,15-DHET

Property	14,15-EET	14,15-DHET	Rationale for Biomarker Choice
Chemical Stability	Low (unstable epoxide ring)	High (stable diol)	DHET is less prone to degradation during sample collection, storage, and analysis.[3][5]
Biological Half-life	Very short	Longer	DHET provides a more time-averaged measure of pathway flux.
Relative Abundance	Low	Higher	Higher concentrations of DHET allow for more reliable detection and quantification.
Primary Activity	Potent vasodilator, anti-inflammatory	Generally less active, PPARα agonist	DHET levels directly reflect the metabolic turnover of the highly active EETs.[3][6][10]
Typical Plasma Level	Undetectable to low ng/mL	1.5 - 3.0 ng/mL	DHET is consistently found at quantifiable levels in patient samples.[3][4][5]

A critical metric for researchers, particularly in drug development, is the EET/DHET ratio . This ratio serves as a direct index of sEH activity. In the presence of an sEH inhibitor, for example, the ratio of 14,15-EET to 14,15-DHET is expected to increase significantly, providing a clear pharmacodynamic endpoint.[11][12][13]

The Divergent Biological Roles of 14,15-EET and 14,15-DHET

While 14,15-DHET is often termed the "less active" metabolite, it is not biologically inert. Understanding the distinct signaling functions of the parent epoxide and its diol metabolite is crucial for interpreting experimental data correctly.

• 14,15-EET: The primary actions of 14,15-EET are vasodilation and anti-inflammation. It mediates vasodilation largely by activating large-conductance calcium-activated potassium (BKCa) channels in vascular smooth muscle cells, leading to hyperpolarization and relaxation.[14][15] Its anti-inflammatory effects are potent and well-documented.[6]

• 14,15-DHET: In many vascular beds, 14,15-DHET is a significantly less potent vasodilator than its parent EET.[14][15] However, it possesses distinct biological activities. Notably, 14,15-DHET has been identified as an activator of the peroxisome proliferator-activated receptor-alpha (PPARα), a nuclear receptor that plays a key role in regulating lipid metabolism and inflammation.[6][10][16] This finding suggests that the metabolic conversion is not simply an inactivation step but a switch in signaling function.

Caption: Differential signaling pathways of 14,15-EET and 14,15-DHET.

Gold-Standard Quantification: A Validated LC-MS/MS Protocol

For researchers and drug developers, accurate and precise quantification of 14,15-DHET is non-negotiable. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the definitive method, offering unparalleled specificity and sensitivity.[9][17][18] The following protocol outlines a robust, self-validating workflow.

Core Principle of Self-Validation

The trustworthiness of this method hinges on the use of a stable isotope-labeled internal standard (SIL-IS), such as 14,15-DHET-d11.[16] This standard is chemically identical to the analyte of interest but has a higher mass. It is added at the very beginning of the sample preparation process. Because it behaves identically to the endogenous 14,15-DHET during extraction, chromatography, and ionization, any sample loss or matrix-induced signal suppression will affect both the analyte and the SIL-IS proportionally. The final quantification is based on the ratio of the analyte signal to the SIL-IS signal, which corrects for these variations and ensures highly accurate and reproducible results.

Step-by-Step Experimental Protocol

• Sample Collection and Preparation:

  • Collect plasma or serum in tubes containing an anticoagulant (e.g., EDTA).

  • Causality: To prevent any residual 14,15-EET from converting to 14,15-DHET ex vivo, samples should be processed immediately or flash-frozen and stored at -80°C. For maximal accuracy, an antioxidant and a sEH inhibitor can be added upon collection.[19]

  • Thaw samples on ice before processing.

• Internal Standard Spiking and Protein Precipitation:

  • To 100 µL of plasma, add 10 µL of a working solution of the SIL-IS (e.g., 14,15-DHET-d11 at 100 ng/mL).

  • Add 300 µL of ice-cold acetonitrile containing an antioxidant (e.g., 0.02% BHT). Vortex vigorously for 30 seconds to precipitate proteins.

  • Centrifuge at >12,000 x g for 10 minutes at 4°C.

• Liquid-Liquid Extraction (LLE):

  • Transfer the supernatant to a new tube.

  • Add 1 mL of ethyl acetate. Vortex for 1 minute.

  • Causality: This step selectively extracts lipids, including 14,15-DHET, from the aqueous supernatant into the organic phase, concentrating the analyte and removing polar interferents.[9]

  • Centrifuge at 2,000 x g for 5 minutes. Transfer the upper organic layer to a clean tube.

  • Dry the extract under a gentle stream of nitrogen.

• Reconstitution and Analysis:

  • Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 50:50 acetonitrile:water).

  • Inject 10-20 µL onto the LC-MS/MS system.

• LC-MS/MS Conditions (Typical):

  • LC Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: A suitable gradient to separate 14,15-DHET from its regioisomers (e.g., 8,9-DHET, 11,12-DHET).

  • Mass Spectrometry: Electrospray Ionization (ESI) in negative mode.

  • Detection: Multiple Reaction Monitoring (MRM). Monitor the specific precursor-to-product ion transitions for both endogenous 14,15-DHET and the SIL-IS.

Caption: Analytical workflow for the quantification of 14,15-DHET.

Therapeutic Implications: Targeting sEH for Disease Intervention

The central role of sEH in terminating the beneficial effects of 14,15-EET makes it a prime therapeutic target. The development of potent and selective sEH inhibitors (sEHIs) is an active area of research for treating hypertension, cardiovascular disease, and inflammatory disorders.[3][6][20]

The mechanism is straightforward: by inhibiting sEH, the metabolic conversion of 14,15-EET to 14,15-DHET is blocked.[8] This leads to an accumulation of endogenous 14,15-EET, enhancing its vasodilatory and anti-inflammatory effects.[20][21]

In this context, 14,15-DHET serves as a critical pharmacodynamic (PD) biomarker. In clinical trials for a new sEHI, researchers will measure plasma or urine levels of 14,15-DHET. A successful drug will cause a dose-dependent decrease in 14,15-DHET levels and a corresponding increase in the 14,15-EET/DHET ratio, providing direct evidence that the drug has engaged its target and is having the desired biological effect.[9][12][13][22]

Caption: Mechanism of sEH inhibitors on the EET/DHET balance.

Conclusion

14,15-DHET is far more than an inactive byproduct; it is a key to unlocking the complexities of the EET signaling pathway. Its inherent stability overcomes the significant analytical hurdles posed by its transient parent molecule, 14,15-EET, establishing it as the biomarker of choice for assessing pathway flux. For researchers in academia and industry, a thorough understanding of the interplay between 14,15-EET and 14,15-DHET, coupled with robust analytical methods for their quantification, is essential. This knowledge is fundamental to elucidating the role of these lipid mediators in health and disease and to successfully developing novel therapeutics that target the soluble epoxide hydrolase enzyme.

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An In-depth Technical Guide to 14,15-DHET Signaling Pathways in the Cardiovascular System

Abstract

14,15-dihydroxyeicosatrienoic acid (14,15-DHET) is the primary and more stable metabolite of the epoxyeicosatrienoic acid (EET), 14,15-EET. Historically viewed as a less active degradation product, emerging evidence has illuminated the nuanced and significant roles of 14,15-DHET in cardiovascular signaling. This technical guide provides an in-depth exploration of the synthesis, metabolism, and signaling pathways of 14,15-DHET within the cardiovascular system. It is designed for researchers, scientists, and drug development professionals, offering a synthesis of current knowledge, field-proven experimental insights, and detailed methodologies to investigate this intriguing signaling molecule. We will delve into its involvement in vascular tone regulation, cellular hypertrophy, and inflammation, and discuss its paradoxical role as both a potential therapeutic target and a disease biomarker.

Introduction: The Cytochrome P450-Soluble Epoxide Hydrolase Axis in Cardiovascular Health

The endothelium plays a pivotal role in maintaining cardiovascular homeostasis through the production of various signaling molecules. Among these are the epoxyeicosatrienoic acids (EETs), which are products of arachidonic acid metabolism by cytochrome P450 (CYP) epoxygenases. EETs are potent signaling lipids with a range of protective cardiovascular effects, including vasodilation, anti-inflammation, and inhibition of platelet aggregation.

However, the biological activity of EETs is tightly regulated and often transient. The primary route of their inactivation is through enzymatic hydrolysis by soluble epoxide hydrolase (sEH) to their corresponding dihydroxyeicosatrienoic acids (DHETs). While this conversion generally diminishes some of the biological activities of the parent EETs, it is now understood that DHETs, particularly 14,15-DHET, are not merely inactive byproducts but possess their own distinct signaling capabilities. The balance between CYP epoxygenase and sEH activities is therefore a critical determinant of cardiovascular health and disease. This guide will focus specifically on the signaling pathways and biological functions of 14,15-DHET, the most abundant DHET regioisomer in many tissues.

Biosynthesis and Metabolism of 14,15-DHET

The journey of 14,15-DHET begins with the liberation of arachidonic acid from the cell membrane. Cytochrome P450 epoxygenases, particularly isoforms like CYP2J2 and CYP2C8, then catalyze the epoxidation of arachidonic acid to form 14,15-EET. This epoxide is then rapidly hydrolyzed by soluble epoxide hydrolase (sEH) into 14,15-DHET.[1] This metabolic cascade is a key regulatory point in cardiovascular signaling.

Figure 1: Biosynthesis of 14,15-DHET.

The Dichotomous Role of 14,15-DHET in Cardiovascular Signaling

The scientific literature presents a complex, and at times seemingly contradictory, picture of 14,15-DHET's role in the cardiovascular system. On one hand, elevated levels of 14,15-DHET have been associated with cardiovascular pathologies such as coronary heart disease.[2] This has led to the hypothesis that 14,15-DHET may serve as a biomarker for certain cardiovascular conditions. Conversely, a growing body of evidence demonstrates that 14,15-DHET possesses intrinsic biological activities that can influence vascular function and cellular responses. This suggests that its effects are context-dependent and may vary based on the specific cellular environment and signaling milieu.

Key Signaling Pathways of 14,15-DHET

Regulation of Vascular Tone: Activation of K(Ca) Channels

One of the most well-characterized signaling actions of 14,15-DHET is its ability to induce vasodilation, albeit with lower potency than its precursor, 14,15-EET.[3] This effect is primarily mediated through the activation of large-conductance calcium-activated potassium (K(Ca)) channels in vascular smooth muscle cells.[3] The opening of these channels leads to potassium efflux, hyperpolarization of the cell membrane, and subsequent closure of voltage-gated calcium channels. The resulting decrease in intracellular calcium concentration promotes smooth muscle relaxation and vasodilation.[3]

Figure 2: 14,15-DHET-mediated vasodilation via K(Ca) channels.

Nuclear Receptor Signaling: A Ligand for PPARα

Beyond its effects on ion channels, 14,15-DHET has been identified as an endogenous activator of the peroxisome proliferator-activated receptor-alpha (PPARα).[4] PPARα is a nuclear receptor that plays a critical role in lipid metabolism and inflammation. Upon binding to 14,15-DHET, PPARα forms a heterodimer with the retinoid X receptor (RXR) and binds to specific DNA sequences known as peroxisome proliferator response elements (PPREs) in the promoter regions of target genes. This leads to the transcriptional regulation of genes involved in fatty acid oxidation and has anti-inflammatory effects.[5] The activation of PPARα by 14,15-DHET suggests a role for this metabolite in modulating cardiac energy metabolism and inflammatory responses within the vasculature.[4][5]

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anti-inflammatory properties of 14,15-DHET

An In-Depth Technical Guide to the Anti-inflammatory Properties of 14,15-DHET

Executive Summary

14,15-dihydroxyeicosatrienoic acid (14,15-DHET) is a primary metabolite of the epoxyeicosatrienoic acid (EET) signaling pathway, traditionally viewed as an inactive byproduct. This guide challenges that dogma, presenting a comprehensive analysis of 14,15-DHET as a bioactive lipid mediator with distinct anti-inflammatory properties. For researchers and drug development professionals, understanding this molecule is critical, as it occupies a pivotal junction in the cytochrome P450 epoxygenase pathway—a pathway of significant therapeutic interest.

We elucidate the core mechanism of 14,15-DHET's action: its function as a potent and selective endogenous agonist for Peroxisome Proliferator-Activated Receptor-α (PPARα).[1][2] Activation of this nuclear receptor initiates a cascade of transcriptional events that suppress inflammatory responses. This guide provides the mechanistic basis for this interaction, supported by quantitative data and detailed experimental protocols for its validation. We present self-validating methodologies, including in vitro reporter assays and target gene analysis, to empower researchers to rigorously investigate this axis.

Finally, we address the nuanced role of 14,15-DHET in vivo, where its presence can paradoxically serve as a biomarker for heightened inflammation due to the rapid degradation of its potent anti-inflammatory precursor, 14,15-EET.[3][4] This dual function as both a direct anti-inflammatory agent and an indirect marker of inflammatory flux underscores the complexity and therapeutic potential of targeting the EET metabolic pathway.

Introduction: The Cytochrome P450 Epoxygenase Pathway in Inflammation

The resolution of inflammation is an active biological process governed by a complex network of lipid mediators. Among these, the metabolites of arachidonic acid (AA) are central players. While the cyclooxygenase (COX) and lipoxygenase (LOX) pathways, producing prostaglandins and leukotrienes respectively, are well-established pro-inflammatory cascades, a third major route, the cytochrome P450 (CYP) epoxygenase pathway, generates lipid mediators with potent anti-inflammatory and pro-resolving effects.[5][6]

The primary products of this pathway are epoxyeicosatrienoic acids (EETs), synthesized by CYP2C and CYP2J family enzymes.[5][7] These EETs, including the 14,15-EET regioisomer, exert a range of protective cardiovascular and anti-inflammatory actions.[8][9] However, their biological activity is transient. The enzyme soluble epoxide hydrolase (sEH) rapidly hydrolyzes EETs to their corresponding diols, dihydroxyeicosatrienoic acids (DHETs).[9][10][11] This conversion has historically been considered an inactivation step, terminating the protective signal of the parent EET.[4]

This guide focuses on the principal metabolite of 14,15-EET, namely 14,15-DHET. We will explore the compelling evidence that, far from being inert, 14,15-DHET possesses a unique anti-inflammatory mechanism centered on its ability to function as an endogenous ligand for the nuclear receptor PPARα.[1][2][12]

Caption: Metabolic conversion of Arachidonic Acid to 14,15-DHET.

Part I: The Core Mechanism - 14,15-DHET as a PPARα Agonist

Mechanistic Deep Dive

The primary anti-inflammatory action of 14,15-DHET is mediated through its function as a selective agonist of Peroxisome Proliferator-Activated Receptor-α (PPARα). PPARα is a ligand-activated transcription factor highly expressed in tissues with high fatty acid catabolism, such as the liver, heart, and kidney. Its activation plays a crucial role in regulating lipid metabolism and suppressing inflammatory gene expression.[1]

The evidence establishing 14,15-DHET as a PPARα agonist is robust:

• Potency and Specificity: In cell-based reporter assays, 14,15-DHET is the most potent PPARα activator among all EET and DHET regioisomers.[2] Its activity is comparable to that of synthetic PPARα agonists like Wy-14643.[2] Crucially, the activation of PPARα by the precursor, 14,15-EET, is significantly weaker and is abrogated by inhibitors of soluble epoxide hydrolase, demonstrating that the conversion to 14,15-DHET is required for potent activation.[2][12]

• Direct Binding: 14,15-DHET directly binds to the ligand-binding domain of PPARα with a Kd of approximately 1.4 μM.[12]

• Functional Consequences: Activation of PPARα by 14,15-DHET leads to the transcriptional upregulation of known PPARα target genes. A key example is Carnitine Palmitoyltransferase 1A (CPT1A), a critical enzyme in fatty acid oxidation.[1][2] In transfected HepG2 cells, 14,15-DHET has been shown to induce CPT1A mRNA expression, confirming a functional downstream effect of receptor activation.[1][13]

• Anti-inflammatory Action: The anti-inflammatory effects of PPARα activation are well-documented and include the inhibition of vascular smooth muscle proliferation and the suppression of inflammatory signaling pathways.[1] PPARα can negatively interfere with pro-inflammatory transcription factors such as NF-κB and AP-1, providing a direct mechanism for its anti-inflammatory effects.[12]

Data Synthesis: Comparative PPARα Activation

The specificity of 14,15-DHET is a key experimental finding. The following table synthesizes data from cellular expression systems to illustrate its superior potency relative to its metabolic neighbors.

Compound (10 µM)	Fold Increase in PPARα Activity (Relative to Control)	Reference
14,15-DHET	~12-fold	[2]
14,15-EET	~3-fold	[2]
11,12-DHET	~2 to 4-fold	[2]
8,9-DHET	~2 to 4-fold	[2]
5,6-DHET	~2 to 4-fold	[2]
Wy-14643 (20 µM)	~12-fold	[2]

Data are approximated from published findings for illustrative purposes.

Signaling Pathway Visualization

The signaling cascade initiated by 14,15-DHET is a classic nuclear receptor pathway. The lipid mediator enters the cell and binds to PPARα in the cytoplasm or nucleus. This ligand-receptor complex then heterodimerizes with the Retinoid X Receptor (RXR) and binds to specific DNA sequences known as Peroxisome Proliferator Response Elements (PPREs) in the promoter regions of target genes, initiating their transcription.

Caption: 14,15-DHET activation of the PPARα signaling pathway.

Part II: Experimental Validation and Methodologies

For drug development and basic research, rigorous and reproducible assays are paramount. The following protocols are designed as self-validating systems to investigate the 14,15-DHET/PPARα axis.

Protocol 1: In Vitro PPARα Activation via Luciferase Reporter Assay

• Causality & Justification: This assay provides direct, quantifiable evidence of PPARα activation by a test compound. By co-transfecting cells with a PPARα expression vector and a reporter plasmid containing PPREs upstream of a luciferase gene, the luminescence output becomes a direct proxy for receptor activation. This is the foundational experiment for confirming 14,15-DHET's mechanism.

• Methodology:

  • Cell Culture: Plate COS-7 or HepG2 cells in 24-well plates to achieve ~70-80% confluency on the day of transfection.

  • Transfection: For each well, co-transfect the cells using a suitable lipid-based transfection reagent with:

    • A mammalian expression vector for full-length human or rodent PPARα.

    • A PPRE-driven firefly luciferase reporter plasmid (e.g., pGL3-PPRE).

    • A control plasmid expressing Renilla luciferase or β-galactosidase for normalization of transfection efficiency.

  • Incubation: Allow cells to recover and express the plasmids for 18-24 hours post-transfection.

  • Treatment: Replace the medium with fresh serum-free or low-serum medium containing the test compounds:

    • Vehicle Control (e.g., DMSO or ethanol).

    • 14,15-DHET (e.g., 10 µM).

    • Positive Control: Wy-14643 (e.g., 20 µM).

    • Precursor Control: 14,15-EET (e.g., 10 µM).

  • Incubation: Incubate cells with treatments for 18-24 hours.

  • Lysis & Readout: Lyse the cells and measure both firefly and Renilla luciferase activity using a dual-luciferase reporter assay system and a luminometer.

  • Data Analysis: Normalize the firefly luciferase activity to the Renilla luciferase activity for each well. Express results as fold activation relative to the vehicle control group.

• Self-Validating System: To confirm that the activity of 14,15-EET is dependent on its conversion to 14,15-DHET, run a parallel set of experiments including:

  • 14,15-EET (10 µM) + sEH inhibitor (e.g., DCU or AUDA, 1 µM).

  • A 14,15-EET analog that cannot be hydrolyzed by sEH.[2] A significant reduction in PPARα activation by 14,15-EET in the presence of an sEH inhibitor validates that the metabolite, 14,15-DHET, is the primary active species.[12]

Protocol 2: Target Gene Expression Analysis by qPCR

• Causality & Justification: This protocol confirms that receptor activation by 14,15-DHET translates into a functional biological event: the transcription of downstream target genes. This moves beyond the artificial reporter system to an endogenous cellular response.

• Methodology:

  • Cell Culture & Treatment: Plate HepG2 cells (which endogenously express PPARα) in 6-well plates. Treat confluent cells with the vehicle, 14,15-DHET (10 µM), or Wy-14643 (20 µM) for 6-18 hours.

  • RNA Extraction: Lyse the cells and extract total RNA using a column-based kit or TRIzol reagent. Assess RNA quality and quantity using a spectrophotometer.

  • Reverse Transcription: Synthesize cDNA from 1-2 µg of total RNA using a reverse transcriptase kit with oligo(dT) and/or random primers.

  • Quantitative PCR (qPCR): Perform qPCR using a SYBR Green or TaqMan-based assay with primers specific for the target gene (e.g., CPT1A) and a stable housekeeping gene (e.g., GAPDH or ACTB) for normalization.

  • Data Analysis: Calculate the relative expression of the target gene using the ΔΔCt method. Express results as fold change relative to the vehicle-treated control group. A significant increase in CPT1A mRNA confirms functional PPARα pathway activation.[1]

Experimental Workflow Visualization

Caption: Integrated workflow for in vitro validation of 14,15-DHET activity.

Part III: Broader Context and Nuances

Biomarker of Inflammation vs. Bioactive Mediator

A critical point of nuance for drug development professionals is the interpretation of 14,15-DHET levels in clinical samples. Several studies have shown that plasma levels of 14,15-DHET are significantly elevated in patients with inflammatory conditions like coronary heart disease (CHD) and are positively correlated with the inflammatory marker hs-CRP.[3][4][14]

This finding may seem contradictory to 14,15-DHET having an anti-inflammatory role. However, the correct interpretation is that in a state of chronic inflammation, there is high expression and activity of sEH, which rapidly degrades the protective, anti-inflammatory 14,15-EET.[3][4] Therefore, elevated plasma 14,15-DHET serves as a biomarker of high sEH activity and increased inflammatory flux , reflecting the depletion of its beneficial precursor.[4][14] This highlights that while 14,15-DHET has its own specific bioactivity, its presence in circulation is a proxy for the activity of the entire pathway.

The Central Role of sEH Inhibition

The most advanced therapeutic strategy targeting this pathway is the development of soluble epoxide hydrolase inhibitors (sEHIs).[6][15][16] By blocking the conversion of EETs to DHETs, sEHIs elevate the levels of all EET regioisomers. This has a profound, multi-faceted anti-inflammatory effect because EETs inhibit the NF-κB signaling pathway, reduce the expression of endothelial adhesion molecules, and promote the resolution of inflammation.[8][15][17]

The therapeutic benefit of sEHIs is therefore likely a composite effect driven by the preservation of potent EETs. The specific PPARα-mediated action of 14,15-DHET is a component of this complex biology, but the primary clinical strategy remains the elevation of EETs.

Conclusion and Future Directions

14,15-DHET is a functionally significant lipid mediator, not merely an inactive metabolite. Its identification as a potent and selective endogenous agonist for PPARα provides a novel mechanistic pathway for inflammation resolution within the CYP epoxygenase cascade.[1][2] This action is distinct from the broader anti-inflammatory effects of its precursor, 14,15-EET, which include the inhibition of NF-κB.

For researchers, the immediate challenge is to delineate the specific physiological and pathological contexts where the 14,15-DHET/PPARα axis is the dominant anti-inflammatory mechanism. For drug development professionals, this pathway offers multiple points of intervention. While sEH inhibition remains a primary strategy, the development of stable, non-metabolizable 14,15-DHET analogs could provide a new class of highly selective PPARα modulators for treating metabolic and inflammatory disorders. Understanding the dual role of 14,15-DHET as both a bioactive mediator and a biomarker of pathway flux is essential for advancing therapeutics that harness the full potential of this powerful signaling network.

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A Technical Guide to the Function of 14,15-DHET in Endothelial Cells: Beyond a Simple Metabolite

Executive Summary: The cytochrome P450 (CYP) epoxygenase pathway, which converts arachidonic acid into epoxyeicosatrienoic acids (EETs), is a cornerstone of endothelial cell function, regulating vascular tone, inflammation, and angiogenesis. Within this pathway, 14,15-dihydroxyeicosatrienoic acid (14,15-DHET) has traditionally been viewed as the less active, water-soluble metabolite of its potent precursor, 14,15-EET, formed via hydration by the soluble epoxide hydrolase (sEH).[1][2] This perspective has largely positioned sEH as a therapeutic target to preserve the beneficial effects of EETs.[3][4] However, emerging evidence compels a re-evaluation of 14,15-DHET, revealing it possesses distinct and significant biological activities. Notably, 14,15-DHET has been identified as a potent endogenous agonist for the nuclear receptor Peroxisome Proliferator-Activated Receptor-α (PPARα).[5] This guide provides an in-depth technical examination of the synthesis, metabolism, and multifaceted functions of 14,15-DHET in endothelial cells, contrasting its roles with its precursor and outlining robust methodologies for its investigation.

The Cytochrome P450 Epoxygenase Axis in the Endothelium

The vascular endothelium is a primary site for the synthesis and metabolism of eicosanoids that regulate cardiovascular homeostasis.[6][7] The CYP epoxygenase pathway is integral to this process.

Biosynthesis: From Arachidonic Acid to 14,15-EET

Endothelial cells express several CYP epoxygenase isoforms, including CYP2C8, CYP2C9, and CYP2J2, which metabolize arachidonic acid to four regioisomers of EETs: 5,6-EET, 8,9-EET, 11,12-EET, and 14,15-EET.[1][7] These EETs are potent signaling lipids that contribute to the regulation of vascular tone, inflammation, and cellular proliferation.[7] CYP2J2, in particular, is a predominant human epoxygenase that produces all four EETs and is highly expressed in cardiovascular tissues.[7][8]

The Critical Role of Soluble Epoxide Hydrolase (sEH)

EETs are chemically and metabolically labile, with a short in vivo half-life.[9] Their primary route of catabolism within endothelial cells is rapid conversion to their corresponding dihydroxyeicosatrienoic acids (DHETs) by the cytosolic enzyme soluble epoxide hydrolase (sEH).[1][3] This hydration of the epoxide moiety is generally considered an inactivation step, as DHETs often exhibit diminished biological activity compared to their parent EETs, particularly concerning vasodilation.[5][10][11] Porcine aortic endothelial cells, for instance, rapidly take up 14,15-EET, convert it to 14,15-DHET, and release the diol into the extracellular medium, suggesting the endothelium acts as a key regulator of circulating EET levels.[12]

The EET/DHET Ratio as a Biomarker of Endothelial Function

The enzymatic activity of sEH is a critical determinant of the bioavailability of EETs. Consequently, the ratio of EETs to DHETs in plasma or tissues serves as a functional biomarker of sEH activity and, by extension, endothelial health.[4] Elevated levels of 14,15-DHET, reflecting increased sEH activity, have been positively correlated with hypertension and coronary heart disease, underscoring the protective role of the EET branch of the pathway.[2][13][14] This has led to the development of sEH inhibitors (sEHIs) as a therapeutic strategy to augment endogenous EET levels and improve endothelial function.[15][16]

Figure 1: Biosynthesis and metabolism of 14,15-DHET in endothelial cells.

The Evolving Paradigm: Functional Roles of 14,15-DHET

While the conversion of EETs to DHETs often attenuates certain biological functions, 14,15-DHET is now recognized as a signaling molecule with its own distinct downstream effects.

The Traditional View: Attenuation of EET-Mediated Vasodilation

14,15-EET is a well-established endothelium-derived hyperpolarizing factor (EDHF) that causes vasodilation primarily by activating large-conductance Ca²⁺-activated K⁺ (BKCa) channels on vascular smooth muscle cells.[5][17] In many vascular beds, 14,15-DHET is a less potent vasodilator than its parent epoxide.[11][17] For example, in bovine coronary arteries, 14,15-EET is five-fold more potent than 14,15-DHET in causing relaxation.[11] This differential activity underpins the rationale for sEH inhibition to enhance vasodilation.

The New Frontier: 14,15-DHET as an Endogenous PPARα Agonist

A seminal discovery reshaped the understanding of 14,15-DHET's function: it is a potent endogenous activator of Peroxisome Proliferator-Activated Receptor-α (PPARα).[5] Studies have shown that 14,15-DHET binds to the ligand-binding domain of PPARα with a Kd of 1.4 μM and robustly activates PPARα-mediated gene transcription.[5] This activation is significantly greater than that produced by 14,15-EET. In fact, the modest PPARα activation observed with 14,15-EET is abrogated by sEH inhibitors, demonstrating that it is contingent upon the conversion to 14,15-DHET.[5]

Downstream Consequences of PPARα Activation in Endothelial Cells

The activation of PPARα by 14,15-DHET initiates a transcriptional program with significant vasoprotective effects. PPARα activation is known to:

• Exert Anti-inflammatory Effects: By inhibiting the activation of pro-inflammatory transcription factors like NF-κB.[5]

• Inhibit Vascular Smooth Muscle Proliferation: Contributing to the prevention of neointimal formation.[5]

• Improve Lipid Metabolism: By increasing the expression of genes involved in fatty acid oxidation, such as carnitine palmitoyltransferase 1A (CPT1A).[5]

Therefore, the sEH-mediated conversion of 14,15-EET to 14,15-DHET is not merely an inactivation step but a metabolic switch that generates a ligand for a nuclear receptor with profound anti-atherosclerotic properties.

Figure 3: Experimental workflow for assessing the function of 14,15-DHET.

Therapeutic Implications and Future Directions

The dual and sometimes opposing roles of the EET/DHET axis present both challenges and opportunities for drug development.

• sEH Inhibitors: While sEHIs effectively raise levels of vasoprotective and anti-inflammatory EETs, their impact on reducing the formation of the PPARα agonist 14,15-DHET must be considered. The net therapeutic benefit will likely depend on the underlying pathology and the relative importance of EET- versus DHET-mediated signaling pathways. [15][16]* 14,15-DHET as a Biomarker: Measuring plasma or urinary levels of 14,15-DHET can serve as a valuable diagnostic or prognostic marker for cardiovascular diseases associated with endothelial dysfunction and elevated sEH activity. [2][13]* Future Research: Key unanswered questions remain. The full range of PPARα-dependent and -independent effects of 14,15-DHET in endothelial cells is not completely understood. Furthermore, the interplay between signaling initiated by 14,15-EET and that initiated by its metabolite 14,15-DHET at the cellular level requires further investigation to fully comprehend the integrated response of the endothelium to CYP epoxygenase activation.

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• Larsen, B. T. et al. (2006). Epoxyeicosatrienoic and dihydroxyeicosatrienoic acids dilate human coronary arterioles via BKCa channels: implications for soluble epoxide hydrolase inhibition. American Journal of Physiology-Heart and Circulatory Physiology, 290(2), H491-H499. [Link]

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• Liu, Y. et al. (2014). Inhibitory effect of 14,15-EET on endothelial senescence through activation of mTOR complex 2/Akt signaling pathways. The International Journal of Biochemistry & Cell Biology, 57, 121-129. [Link]

• Wang, Y. et al. (2021). 14,15-Epoxyeicosatrienoic Acid Protect Against Glucose Deprivation and Reperfusion-Induced Cerebral Microvascular Endothelial Cells Injury by Modulating Mitochondrial Autophagy via SIRT1/FOXO3a Signaling Pathway and TSPO Protein. Frontiers in Cell and Developmental Biology, 9, 715904. [Link]

• Wu, J. et al. (2020). The Anti-inflammatory Effect of Soluble Epoxide Hydrolase Inhibitor and 14, 15-EET in Kawasaki Disease Through PPARγ/STAT1 Signaling Pathway. Frontiers in Pediatrics, 8, 471. [Link]

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The Cytochrome P450-Derived Metabolite 14,15-DHET: A Comprehensive Technical Guide to its Role in Renal Function

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Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: The EET/sEH Axis in Renal Biology

Within the intricate landscape of renal physiology, the cytochrome P450 (CYP) epoxygenase pathway stands out as a critical regulator of vascular tone, inflammation, and ion transport. This pathway metabolizes arachidonic acid into four regioisomers of epoxyeicosatrienoic acids (EETs): 5,6-EET, 8,9-EET, 11,12-EET, and 14,15-EET.[1][2][3] These lipid signaling molecules are potent vasodilators and possess significant anti-inflammatory properties, positioning them as key players in maintaining renal health.[2][4][5]

However, the biological activity of EETs is transient. Their effects are rapidly attenuated by the enzyme soluble epoxide hydrolase (sEH), which converts them into their corresponding, and generally less active, dihydroxyeicosatrienoic acids (DHETs).[1][5][6][7] This guide focuses specifically on 14,15-DHET, the diol metabolite of 14,15-EET. While often viewed as an inactivation product, 14,15-DHET is more accurately considered a stable biomarker of pathway activity and may possess unique biological functions. Understanding the dynamics between 14,15-EET and 14,15-DHET is paramount for elucidating the role of this pathway in renal pathophysiology and for developing novel therapeutics. The activity of sEH is a primary determinant of EET bioavailability, making it a significant therapeutic target.[5][6] Inhibition of sEH elevates EET levels, thereby enhancing their protective effects in the kidney.[6][7]

Part 1: Synthesis, Metabolism, and Core Signaling

The journey from arachidonic acid to 14,15-DHET is a two-step enzymatic process primarily occurring within the renal cortex, microvasculature, and proximal tubules.[6]

• Epoxidation by CYP Epoxygenases: Arachidonic acid is first metabolized by CYP epoxygenases, particularly members of the CYP2C and CYP2J families, to form 14,15-EET.[4][8][9] In rodent kidneys, CYP2C enzymes are the predominant source of 11,12-EET and 14,15-EET formation.[2]

• Hydrolysis by Soluble Epoxide Hydrolase (sEH): The epoxide group of 14,15-EET is then hydrolyzed by sEH, adding a molecule of water to yield the vicinal diol, 14,15-DHET.[1][8] This conversion is the principal metabolic fate of 14,15-EET and serves to terminate its primary signaling functions.[6]

The balance between CYP epoxygenase activity and sEH activity dictates the local concentrations of 14,15-EET and 14,15-DHET, and thus the overall physiological effect. This enzymatic axis is a critical control point in renal function.

Caption: Biosynthesis and metabolism of 14,15-DHET in the kidney.

Part 2: Involvement of 14,15-DHET in Renal Function and Disease

The ratio of 14,15-EET to 14,15-DHET is a crucial indicator of renal health. Elevated 14,15-DHET often reflects increased sEH activity and a subsequent decrease in protective 14,15-EET, a scenario linked to several renal pathologies.

Renal Hemodynamics and Blood Pressure

The parent compound, 14,15-EET, is a potent vasodilator of renal arterioles, contributing to the regulation of renal blood flow and glomerular filtration rate.[10] It achieves this by activating large-conductance Ca²⁺-activated K⁺ (BKCa) channels in vascular smooth muscle cells, leading to hyperpolarization and relaxation.[11][12] Studies have shown that intravenous infusion of 14,15-EET leads to a dose-dependent decrease in mean arterial blood pressure in both normal and spontaneously hypertensive rats.[13]

Conversely, the conversion to 14,15-DHET attenuates this vasodilatory effect.[7][14] Therefore, conditions associated with increased sEH expression and higher urinary 14,15-DHET levels are often linked to hypertension.[6] Pharmacological inhibition of sEH, which lowers 14,15-DHET formation and increases 14,15-EET bioavailability, has been shown to lower blood pressure in animal models of hypertension.[4][6]

Inflammation and Fibrosis

Chronic inflammation and subsequent fibrosis are hallmarks of chronic kidney disease (CKD). The EET/sEH axis is deeply implicated in these processes. 14,15-EET exerts potent anti-inflammatory effects.[7][15] Studies using animal models of obstructive nephropathy demonstrate that increasing the levels of 11,12-EET and 14,15-EET, either through direct administration or by inhibiting sEH, significantly reduces the infiltration of inflammatory cells (neutrophils and macrophages) and attenuates renal interstitial fibrosis.[7][15]

The mechanism involves the downregulation of pro-inflammatory and pro-fibrotic signaling pathways, including NF-κB and transforming growth factor (TGF)-β1/Smad3.[7][16] Consequently, a higher 14,15-DHET to 14,15-EET ratio, indicative of enhanced sEH activity, is associated with a pro-inflammatory and pro-fibrotic state in the kidney.[3]

Pathophysiology of Diabetic Nephropathy

Diabetic nephropathy (DN) is a leading cause of end-stage renal disease, characterized by hyperglycemia-induced renal damage.[17][18] The pathogenesis involves a complex interplay of metabolic and hemodynamic factors, inflammation, and oxidative stress.[17] Evidence suggests that the CYP epoxygenase pathway is dysregulated in diabetes. Hyperglycemia can reduce the generation of protective EETs in the glomeruli, contributing to early renal injury.[19]

While direct studies on 14,15-DHET in DN are evolving, the established anti-inflammatory and protective roles of its precursor, 14,15-EET, are highly relevant.[19] The activation of pathways like protein kinase C (PKC) and the generation of advanced glycation end products (AGEs) in DN are known to promote inflammation and fibrosis, effects that are counteracted by EETs.[17][20] Therefore, increased conversion of EETs to DHETs by sEH likely exacerbates renal damage in diabetic patients. This makes the EET/sEH/DHET axis a promising target for therapeutic intervention in diabetic nephropathy.

Caption: Functional role of the EET/sEH/DHET axis in the kidney.

Part 3: Key Experimental Methodologies

Studying the role of 14,15-DHET requires robust and validated experimental techniques, from quantification in biological matrices to functional assessment in relevant disease models.

Quantification by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is the gold standard for the accurate and sensitive quantification of 14,15-DHET and other eicosanoids in biological samples like plasma, urine, and tissue homogenates.[21][22] Its high specificity allows for the separation of 14,15-DHET from its structural isomers.[21]

Rationale for Method Choice: Eicosanoids are present at very low concentrations (ng/mL range) in complex biological matrices.[21] LC-MS/MS provides the necessary sensitivity and selectivity that other methods, like ELISA, may lack. The use of a stable isotope-labeled internal standard (e.g., 14,15-DHET-d11) is critical for correcting matrix effects and variations in sample extraction and instrument response, ensuring accurate quantification.[23]

Detailed Protocol: Quantification of 14,15-DHET in Human Plasma

• Sample Preparation:

  • Thaw 100 µL of blank human plasma on ice.

  • Spike the plasma with 10 µL of an internal standard working solution (e.g., 14,15-EET-d11, which will be metabolized alongside the analyte).[23]

  • To precipitate proteins, add 300 µL of cold acetonitrile. Vortex for 30 seconds and incubate at -20°C for 20 minutes.[23]

  • Centrifuge the sample at 14,000 x g for 10 minutes at 4°C.[23]

• Liquid-Liquid Extraction (LLE):

  • Transfer the supernatant to a new tube.

  • Add 500 µL of ethyl acetate for LLE.[21][23] This step selectively extracts the lipids, including 14,15-DHET, into the organic phase, concentrating the analyte and removing interfering substances.

  • Vortex for 1 minute, then centrifuge at 14,000 x g for 5 minutes.

  • Carefully transfer the upper organic layer to a clean tube.

• Evaporation and Reconstitution:

  • Evaporate the organic solvent to complete dryness under a gentle stream of nitrogen gas at room temperature.[23]

  • Reconstitute the dried residue in 100 µL of the initial mobile phase (e.g., a mixture of water and acetonitrile with a small amount of formic acid to aid ionization).[23]

• LC-MS/MS Analysis:

  • Inject the reconstituted sample into the LC-MS/MS system.

  • Chromatography: Use a C18 reverse-phase column to separate 14,15-DHET from other lipids based on polarity.

  • Mass Spectrometry: Operate the mass spectrometer in negative ion mode using electrospray ionization (ESI). Monitor the specific precursor-to-product ion transitions for 14,15-DHET and its deuterated internal standard in Multiple Reaction Monitoring (MRM) mode.

In Vivo Animal Models

Animal models are indispensable for investigating the functional consequences of altered 14,15-DHET levels in a physiological context.

Model	Description	Key Renal Phenotypes	Relevance to 14,15-DHET Research
Spontaneously Hypertensive Rat (SHR)	A genetic model that develops hypertension without external stimuli.[24][25]	Progressive proteinuria, glomerulosclerosis, and interstitial fibrosis.[24][25]	Allows for studying the effect of sEH inhibitors or EET analogs on blood pressure and hypertensive renal injury.[13]
Unilateral Ureteral Obstruction (UUO)	A surgical model where one ureter is ligated, causing rapid and progressive renal fibrosis and inflammation in the obstructed kidney.[15]	Severe interstitial fibrosis, tubular atrophy, and inflammatory cell infiltration.[7][15]	Ideal for investigating the direct anti-fibrotic and anti-inflammatory roles of the EET/sEH pathway, independent of systemic hemodynamic effects.[16]
5/6 Nephrectomy (5/6-Nx)	A surgical ablation model that reduces renal mass, leading to hyperfiltration, hypertension, and progressive CKD.[5]	Albuminuria, glomerulosclerosis, and a decline in renal function.[5]	Models the progression of chronic kidney disease and is used to test long-term efficacy of drugs targeting the sEH enzyme.
Ischemia/Reperfusion Injury (I/R)	A model of acute kidney injury (AKI) where renal blood flow is temporarily clamped and then restored, causing oxidative stress and cell death.[26]	Acute tubular necrosis, inflammation, and impaired renal function.[26]	Useful for studying the protective effects of EETs against acute ischemic damage and the role of sEH in this process.[27]

graph TD {
subgraph "Sample Collection"
A[Biological Matrix\n(Plasma, Urine, Tissue)]
end
subgraph "Sample Preparation"
    B[Protein Precipitation]
    C[Liquid-Liquid Extraction]
    D[Evaporation & Reconstitution]
end

subgraph "Analysis"
    E[LC-MS/MS System]
    F[Quantification\n(MRM Mode)]
end

subgraph "Data Interpretation"
    G[Concentration of 14,15-DHET]
    H[Correlation with\nDisease State]
end

A --> B --> C --> D --> E --> F --> G --> H
}

Caption: Experimental workflow for 14,15-DHET quantification.

Conclusion and Future Directions

14,15-DHET, as the primary metabolite of 14,15-EET, serves as a critical biomarker for the activity of the renal CYP epoxygenase/sEH pathway. While often considered less active than its parent epoxide, its levels are inversely correlated with the protective functions attributed to 14,15-EET, including vasodilation, anti-inflammation, and anti-fibrosis. An elevated 14,15-DHET to 14,15-EET ratio is increasingly recognized as a hallmark of renal dysfunction, implicated in hypertension, chronic kidney disease, and diabetic nephropathy.

Future research should focus on:

• Elucidating direct signaling roles of 14,15-DHET: While generally less active, it may have unique biological activities or receptor interactions yet to be fully characterized.

• Human translational studies: Validating the findings from animal models in human cohorts to confirm the utility of the 14,15-DHET/EET ratio as a clinical biomarker for predicting disease progression and monitoring therapeutic response.

• Development of next-generation therapeutics: Refining sEH inhibitors to be more potent, selective, and tissue-specific to maximize therapeutic benefit while minimizing potential side effects.

The modulation of the EET/sEH axis represents a highly promising therapeutic strategy for a range of renal diseases. A thorough understanding of the dynamics between 14,15-EET and its metabolite, 14,15-DHET, is fundamental to advancing drug development in this critical area of nephrology.

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A Technical Guide to Preliminary Studies of 14,15-DHET in Cancer Research

This guide provides a comprehensive overview of the preliminary research surrounding 14,15-dihydroxyeicosatrienoic acid (14,15-DHET) in the context of oncology. It is intended for researchers, scientists, and drug development professionals seeking to understand the synthesis, function, and analytical methodologies associated with this lipid metabolite. We will delve into the established role of its precursor, 14,15-EET, the function of 14,15-DHET as a critical biomarker, and the experimental frameworks required to investigate its direct biological activities.

Part 1: The Scientific Context - From Arachidonic Acid to a Stable Metabolite

The story of 14,15-DHET begins with arachidonic acid (AA), a polyunsaturated fatty acid integral to cellular signaling. One of the key metabolic routes for AA is the Cytochrome P450 (CYP) epoxygenase pathway.[1][2][3] Within this pathway, enzymes such as CYP2C8, CYP2C9, and CYP2J2 convert AA into four regioisomeric epoxyeicosatrienoic acids (EETs), including 14,15-EET.[2][4]

These EETs are potent, short-lived signaling molecules that have been implicated in a variety of cancer-related processes.[4] Studies have shown that 14,15-EET, in particular, can promote tumor cell proliferation, migration, invasion, and angiogenesis, while also inhibiting apoptosis.[5][6][7] This pro-tumorigenic activity is often linked to the activation of key signaling cascades, including the EGFR, PI3K/Akt, and FAK pathways.[5][7]

However, the bioactivity of 14,15-EET is tightly regulated. Its effects are terminated by the enzyme soluble epoxide hydrolase (sEH), which rapidly hydrates the epoxide group to form the more stable and generally less biologically active diol, 14,15-DHET.[4][8] This conversion is a critical control point in the signaling pathway.

Caption: Biosynthesis and Metabolism of 14,15-DHET.

Part 2: 14,15-DHET as a Biomarker in Cancer

In many cancer types, including breast cancer, the expression of CYP epoxygenases is upregulated, while the expression of sEH is downregulated.[2][3][4] This enzymatic imbalance leads to an accumulation of pro-tumorigenic 14,15-EET in the tumor microenvironment. Consequently, measuring the levels of 14,15-DHET, the stable end-product of this pathway, serves as a robust and reliable indicator of the pathway's overall activity. Elevated 14,15-DHET levels in tumor tissues or patient serum can reflect the increased production and turnover of 14,15-EET.[2][9]

Tissue Type	Analyte	Relative Levels	Reference
Breast Cancer Tissue	14,15-EET	~2.5-fold higher than adjacent noncancerous tissue	[2]
Breast Cancer Tissue	14,15-EET/DHET Ratio	Significantly higher than noncancerous tissue	[2]
Breast Cancer Patient Serum	14,15-DHET	Higher than healthy donors	[9]

The causality behind this observation is that the cancer cells' machinery is rewired to produce more of the growth-promoting EETs. The decreased sEH activity further amplifies this effect by slowing the degradation of EETs. Therefore, a high level of the "less active" 14,15-DHET is a direct footprint of a hyperactive pro-tumorigenic pathway. This makes the quantification of 14,15-DHET a critical preliminary step in assessing the role of the CYP epoxygenase pathway in a given cancer model.

Part 3: Investigating the Direct Role of 14,15-DHET - An Unexplored Frontier

While 14,15-DHET is widely considered to be significantly less active than its epoxide precursor, the direct investigation of its biological functions in cancer remains a nascent field. The term "less active" does not necessarily mean "inactive." Preliminary studies in non-cancer contexts have occasionally noted biological effects of DHETs. Therefore, a comprehensive research program should not solely rely on its biomarker status but also directly probe its potential functions.

The following sections provide detailed protocols for the essential experiments required to conduct preliminary studies on 14,15-DHET: its quantification and the assessment of its direct effects on cancer cell phenotype.

Caption: Experimental Workflow for 14,15-DHET Studies.

Part 4: Core Methodology - Quantification of 14,15-DHET

Accurate quantification is the bedrock of studying any signaling molecule. For 14,15-DHET, two primary methods are employed: Enzyme-Linked Immunosorbent Assay (ELISA) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Protocol 4.1: Quantification of 14,15-DHET by Competitive ELISA

This protocol is adapted from commercially available 14,15-DHET ELISA kits and provides a robust method for high-throughput analysis.[10][11][12][13]

Principle of Causality: This is a competitive immunoassay. The 14,15-DHET in the sample competes with a fixed amount of HRP-conjugated 14,15-DHET for a limited number of antibody binding sites on a pre-coated plate. The resulting colorimetric signal is inversely proportional to the amount of 14,15-DHET in the original sample. This design provides a sensitive and specific readout.

Step-by-Step Methodology:

• Sample Preparation (from Tissue): [14]

  • Homogenize ~30 mg of tissue in 0.4 mL of cold water containing an antioxidant like 0.1 mM triphenylphosphine (TPP).

  • Acidify the homogenate with acetic acid to pH ~4.

  • Perform a lipid extraction using an equal volume of ethyl acetate. Vortex thoroughly and centrifuge.

  • Collect the upper organic layer. Repeat the extraction twice more.

  • Pool the organic phases and evaporate to dryness under a stream of nitrogen.

  • Reconstitute the dried lipid extract in a small volume of ethanol or DMF, then dilute with the ELISA kit's Sample Dilution Buffer to the working concentration. Ensure the final pH is 7.4.

• Standard Curve Preparation:

  • Prepare a serial dilution of the provided 14,15-DHET standard in Sample Dilution Buffer according to the kit manufacturer's instructions (e.g., creating a curve from 1 ng/mL to 1000 ng/mL).[10][11]

• Assay Procedure: [10][11]

  • Add 100 µL of standards and prepared samples to the appropriate wells of the anti-14,15-DHET antibody-coated 96-well plate.

  • Add 100 µL of the diluted 14,15-DHET-HRP conjugate to all standard and sample wells.

  • Incubate the plate at room temperature for 2 hours.

  • Wash the plate three times with 400 µL of 1X Wash Buffer per well, ensuring complete removal of unbound reagents.

  • Add 200 µL of TMB Substrate to each well and incubate in the dark at room temperature for 30 minutes.

  • Stop the reaction by adding 50 µL of Stop Solution (e.g., 2 N Sulfuric Acid) to each well.

  • Read the absorbance at 450 nm on a microplate reader immediately.

• Data Analysis:

  • Generate a standard curve by plotting the absorbance of each standard against its known concentration.

  • Calculate the concentration of 14,15-DHET in the samples by interpolating their absorbance values from the standard curve. Remember to account for the initial dilution factors from sample preparation.

Protocol 4.2: Quantification by LC-MS/MS

LC-MS/MS offers higher specificity and sensitivity and is considered the gold standard for lipid analysis.[15][16]

Principle of Causality: This method achieves specificity through two layers of selection. First, liquid chromatography separates 14,15-DHET from other isomers and lipids based on its physicochemical properties (retention time). Second, tandem mass spectrometry identifies it based on its unique mass-to-charge ratio (m/z) and the m/z of its specific fragment ions.

Step-by-Step Methodology:

• Sample Preparation: [16]

  • To 100 µL of plasma or tissue homogenate, add an internal standard (e.g., 14,15-DHET-d11) to account for extraction variability.

  • Precipitate proteins by adding 300 µL of cold acetonitrile. Vortex and incubate at -20°C for 20 minutes.

  • Centrifuge at >14,000 x g for 10 minutes at 4°C.

  • Transfer the supernatant to a new tube and perform a liquid-liquid extraction with 500 µL of ethyl acetate.

  • Evaporate the organic layer to dryness under nitrogen.

  • Reconstitute the residue in 100 µL of the initial mobile phase.

• LC-MS/MS Analysis: [15][17]

  • Chromatography: Use a C18 or similar reverse-phase column. Elute with a gradient of mobile phases, such as (A) 0.1% formic acid in water and (B) 0.1% formic acid in acetonitrile/methanol.

  • Mass Spectrometry: Operate the mass spectrometer in negative ion mode using Multiple Reaction Monitoring (MRM).

    • Monitor the specific precursor-to-product ion transition for 14,15-DHET (e.g., m/z 337.2 -> specific fragment ions).

    • Simultaneously monitor the transition for the deuterated internal standard.

• Data Analysis:

  • Quantify 14,15-DHET by comparing the peak area ratio of the analyte to the internal standard against a standard curve prepared with known concentrations of 14,15-DHET and the internal standard.

Part 5: Core Methodology - Assessing the Biological Function of 14,15-DHET

To move beyond its role as a biomarker, 14,15-DHET must be studied as an exogenous agent. The following assays are fundamental for a preliminary investigation into its direct effects on cancer cell behavior.

Protocol 5.1: Cell Proliferation (MTT Assay)

Principle of Causality: This colorimetric assay measures cell metabolic activity as a proxy for cell viability and proliferation. Viable cells contain mitochondrial dehydrogenases that convert the yellow tetrazolium salt MTT into a purple formazan product. The amount of formazan produced is directly proportional to the number of living cells.

Step-by-Step Methodology: (Adapted from[7])

• Cell Seeding: Seed cancer cells (e.g., MDA-MB-231, Tca-8113) in a 96-well plate at a density of 1x10⁴ cells/well and allow them to adhere overnight.

• Synchronization: Replace the medium with serum-free medium and incubate for 12-24 hours to synchronize the cell cycle.

• Treatment: Treat the cells with varying concentrations of 14,15-DHET (e.g., 10 nM, 100 nM, 1 µM). Include a vehicle control (the solvent used to dissolve 14,15-DHET, e.g., ethanol) and a positive control (e.g., 100 nM 14,15-EET).

• Incubation: Incubate for desired time points (e.g., 24, 48, 72 hours).

• MTT Addition: Add 20 µL of 5 mg/mL MTT solution to each well and incubate for 4 hours at 37°C.

• Solubilization: Aspirate the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Readout: Measure the absorbance at 490 nm using a microplate reader.

• Analysis: Express the results as a percentage of the vehicle control.

Protocol 5.2: Cell Migration (Transwell Assay)

Principle of Causality: This assay assesses the chemotactic ability of cells to migrate through a porous membrane towards a chemoattractant. The number of cells that successfully traverse the membrane is a direct measure of their migratory capacity.[18][19]

Step-by-Step Methodology: (Adapted from[2][20])

• Preparation: Rehydrate 24-well plate Transwell inserts (typically with an 8 µm pore size membrane) in serum-free medium.

• Chemoattractant: Add 500 µL of medium containing a chemoattractant (e.g., 10% FBS) to the lower chamber of the 24-well plate.

• Cell Seeding: Resuspend cancer cells (e.g., 5x10⁴ cells) in 200 µL of serum-free medium containing the desired concentration of 14,15-DHET or controls (vehicle, 14,15-EET).

• Incubation: Add the cell suspension to the upper chamber of the Transwell insert and incubate for 20-24 hours at 37°C.

• Fixation and Staining:

  • Carefully remove the non-migrated cells from the top surface of the membrane with a cotton swab.

  • Fix the migrated cells on the bottom surface of the membrane with 4% paraformaldehyde for 15 minutes.

  • Stain the cells with 0.1% Crystal Violet for 20 minutes.

• Imaging and Quantification:

  • Thoroughly wash the inserts.

  • Image several random fields of the bottom of the membrane using an inverted microscope.

  • Count the number of migrated cells per field.

• Analysis: Compare the number of migrated cells in the 14,15-DHET-treated groups to the control groups.

Conclusion and Future Directions

The study of 14,15-DHET in cancer is currently centered on its utility as a stable biomarker for the activity of the pro-tumorigenic CYP epoxygenase/EET pathway. Elevated levels of 14,15-DHET in tumors are a strong indicator of an aggressive phenotype driven by its precursor, 14,15-EET. The methodologies for its accurate quantification are well-established and provide a critical tool for researchers.

The pressing next step for the field is to move beyond correlational studies and directly interrogate the bioactivity of 14,15-DHET itself. While generally considered less active, its potential to modulate signaling pathways or cellular phenotypes, either independently or in concert with other lipid mediators, cannot be dismissed without direct experimental evidence. The application of the functional assays detailed in this guide will be instrumental in filling this knowledge gap and clarifying the complete role of the EET/DHET axis in cancer biology.

References

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• Panigrahy D, et al. 14, 15-EET induces breast cancer cell EMT and cisplatin resistance by up-regulating integrin αvβ3 and activating FAK/PI3K/AKT signaling. Journal of Experimental & Clinical Cancer Research. 2018;37(1):24. Available from: [Link]

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• Wei X, et al. Elevated 14,15- epoxyeicosatrienoic acid by increasing of cytochrome P450 2C8, 2C9 and 2J2 and decreasing of soluble epoxide hydrolase associated with aggressiveness of human breast cancer. ResearchGate. 2014. Available from: [Link]

• Wikipedia contributors. Epoxyeicosatrienoic acid. Wikipedia, The Free Encyclopedia. Available from: [Link]

• Wei X, et al. Elevated 14,15- epoxyeicosatrienoic acid by increasing of cytochrome P450 2C8, 2C9 and 2J2 and decreasing of soluble epoxide hydrolase associated with aggressiveness of human breast cancer. BMC Cancer. 2014;14:841. Available from: [Link]

• Yuan J, et al. Development of a semi-automated LC/MS/MS method for the simultaneous quantitation of 14,15-epoxyeicosatrienoic acid, 14,15-dihydroxyeicosatrienoic acid, leukotoxin and leukotoxin diol in human plasma as biomarkers of soluble epoxide hydrolase activity in vivo. J Chromatogr B Analyt Technol Biomed Life Sci. 2011;879(25):2487-93. Available from: [Link]

• Detroit R&D. 14,15-DHET ELISA kit. Available from: [Link]

• Liu Z, et al. The role of 14,15-dihydroxyeicosatrienoic acid levels in inflammation and its relationship to lipoproteins. Lipids Health Dis. 2013;12:153. Available from: [Link]

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• Pijuan J, et al. A Novel In Vitro Wound Healing Assay to Evaluate Cell Migration. J Vis Exp. 2018;(133):57393. Available from: [Link]

• Wei X, et al. Elevated 14,15- epoxyeicosatrienoic acid by increasing of cytochrome P450 2C8, 2C9 and 2J2 and decreasing of soluble epoxide hydrolase associated with aggressiveness of human breast cancer. BMC Cancer. 2014;14:841. Available from: [Link]

• ResearchGate. Wound healing assay and transwell assay. Migration ability was... Available from: [Link]

• Dinesman A, et al. Development of a new in vivo model for head and neck cancer. Otolaryngol Head Neck Surg. 1990;103(5 Pt 1):766-74. Available from: [Link]

• Lim Y, et al. A simple and highly sensitive LC–MS workflow for characterization and quantification of ADC cleavable payloads. Sci Rep. 2024;14(1):11145. Available from: [Link]

• Valster A, et al. Modifications to the Transwell Migration/Invasion Assay Method That Eases Assay Performance and Improves the Accuracy. Biotechniques. 2009;47(5):947-50. Available from: [Link]

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Protocols & Analytical Methods

Application Note: Quantification of 14,15-DHET in Plasma using LC-MS/MS

Introduction: The Significance of 14,15-DHET as a Biomarker

14,15-dihydroxyeicosatrienoic acid (14,15-DHET) is a major metabolite of 14,15-epoxyeicosatrienoic acid (14,15-EET), a bioactive lipid mediator derived from the metabolism of arachidonic acid by cytochrome P450 (CYP) epoxygenases.[1][2][3] While 14,15-EET exhibits potent vasodilatory, anti-inflammatory, and pro-angiogenic effects, it is rapidly hydrolyzed by soluble epoxide hydrolase (sEH) to the more stable, albeit generally less biologically active, 14,15-DHET.[1][2][4][5] Due to this rapid conversion, plasma levels of 14,15-DHET are often considered a reliable marker of the in vivo activity of the CYP epoxygenase pathway and sEH.[4][5][6] Dysregulation of the EET/DHET pathway has been implicated in a range of cardiovascular diseases, making the accurate quantification of 14,15-DHET in plasma a critical tool for researchers and drug development professionals.[4][6][7]

This application note provides a comprehensive and robust protocol for the quantification of 14,15-DHET in human plasma using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS), a highly sensitive and specific analytical technique.

Biochemical Pathway: Formation of 14,15-DHET

The synthesis of 14,15-DHET begins with the release of arachidonic acid from cell membrane phospholipids by phospholipase A₂.[1][2] Cytochrome P450 epoxygenases, particularly isoforms of the CYP2C and CYP2J families, then convert arachidonic acid into 14,15-EET.[1][5] Subsequently, soluble epoxide hydrolase (sEH) rapidly metabolizes 14,15-EET to 14,15-DHET.[2][3][5][8] While once considered an inactive metabolite, recent studies have shown that 14,15-DHET can activate peroxisome proliferator-activated receptor-α (PPARα), suggesting it may have its own biological functions.[9][10]

Caption: Formation of 14,15-DHET from Arachidonic Acid.

Principle of LC-MS/MS Quantification

This method leverages the power of liquid chromatography to separate 14,15-DHET from other endogenous components in the plasma matrix, followed by tandem mass spectrometry for highly selective and sensitive detection. A stable isotope-labeled internal standard (e.g., 14,15-DHET-d8) is employed to ensure accuracy and precision by correcting for variations in sample preparation and instrument response.

The mass spectrometer operates in Multiple Reaction Monitoring (MRM) mode, where a specific precursor ion of 14,15-DHET is selected and fragmented, and a characteristic product ion is monitored for quantification.[11] This process provides exceptional specificity, minimizing the potential for interference from other molecules.

Experimental Protocol

Materials and Reagents

• 14,15-DHET analytical standard

• 14,15-DHET-d8 (or other suitable stable isotope-labeled internal standard)

• LC-MS grade acetonitrile, methanol, water, and ethyl acetate

• Formic acid (or acetic acid)

• Human plasma (with anticoagulant, e.g., EDTA)

• Solid Phase Extraction (SPE) cartridges (e.g., C18 reverse-phase)[12][13]

Sample Handling and Preparation

Proper sample handling is critical to prevent exogenous formation or degradation of eicosanoids.[14]

• Collection: Collect blood in tubes containing an anticoagulant and an antioxidant/enzyme inhibitor cocktail (e.g., indomethacin) to minimize ex vivo eicosanoid formation.[13][14]

• Processing: Centrifuge blood to separate plasma, which should then be stored at -80°C until analysis.[15]

Detailed Solid Phase Extraction (SPE) Protocol

Solid-phase extraction is preferred over liquid-liquid extraction for its ability to provide cleaner extracts, which is crucial for sensitive LC-MS/MS analysis of low-abundance analytes in complex matrices like plasma.[12]

• Column Conditioning: Condition a C18 SPE cartridge by washing with 3 mL of methanol followed by 3 mL of water.[12]

• Sample Preparation:

  • Thaw plasma samples on ice.

  • To 200 µL of plasma, add the internal standard (e.g., 14,15-DHET-d8) to a final concentration of 10 ng/mL.

  • Acidify the plasma to a pH of approximately 3.5 with 2M hydrochloric acid to facilitate retention of the acidic analyte on the reverse-phase sorbent.[13]

• Sample Loading: Load the acidified plasma onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 3 mL of 10% methanol in water to remove polar impurities.[12]

• Elution: Elute the 14,15-DHET and internal standard with 1 mL of methanol or ethyl acetate.[12][13]

• Dry-down and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 60:40:0.02 water:acetonitrile:acetic acid).[12]

Caption: Solid Phase Extraction Workflow for 14,15-DHET.

LC-MS/MS Parameters

Liquid Chromatography (LC) Conditions:

Parameter	Recommended Condition	Rationale
Column	C18 Reverse-Phase (e.g., 2.1 x 100 mm, 1.8 µm)	Provides good retention and separation for lipids.
Mobile Phase A	Water with 0.1% Formic Acid (or 0.02% Acetic Acid)	Acidification improves peak shape and ionization efficiency.[12]
Mobile Phase B	Acetonitrile with 0.1% Formic Acid	Strong organic solvent for eluting the analyte.
Flow Rate	0.3 mL/min	Appropriate for a 2.1 mm ID column.
Gradient	Start at 30% B, ramp to 95% B over 8 minutes, hold, and re-equilibrate.	Gradient elution is necessary to separate 14,15-DHET from other plasma components.
Column Temp.	40°C	Improves peak shape and reproducibility.
Injection Vol.	10 µL

Mass Spectrometry (MS) Conditions:

Parameter	Recommended Condition	Rationale
Ionization Mode	Electrospray Ionization (ESI), Negative Ion Mode	Carboxylic acid group of 14,15-DHET is readily deprotonated.[16][17]
MRM Transitions	14,15-DHET: m/z 337.2 -> 183.114,15-DHET-d8: m/z 345.2 -> 188.1	Specific precursor-to-product ion transitions for quantification and confirmation.
Capillary Voltage	3500 V	Optimized for efficient ion generation.[16]
Gas Temp.	350°C	Facilitates desolvation of the analyte.[16]
Gas Flow	12 L/min
Collision Energy	Optimized for each transition	Ensures efficient fragmentation of the precursor ion.

Method Validation

A thorough method validation is essential to ensure the reliability of the quantitative data. The validation should be performed in accordance with regulatory guidelines such as those from the FDA.[18][19][20][21]

Key Validation Parameters:

Parameter	Acceptance Criteria (Typical)	Purpose
Linearity	Correlation coefficient (r²) > 0.99	Demonstrates a proportional response to concentration.[16][18]
Accuracy	Within ±15% of the nominal concentration (±20% at LLOQ)	Measures the closeness of the measured value to the true value.[18][22]
Precision	Coefficient of variation (CV) ≤15% (≤20% at LLOQ)	Assesses the reproducibility of the measurements.[18][22]
Limit of Quantitation (LLOQ)	Signal-to-noise ratio > 10, with acceptable accuracy and precision.	The lowest concentration that can be reliably quantified.[23]
Selectivity	No significant interfering peaks at the retention time of the analyte.	Ensures the method is specific for 14,15-DHET.
Matrix Effect	Assessed to ensure ionization is not suppressed or enhanced by plasma components.	Critical for accuracy in complex biological matrices.
Stability	Analyte is stable under various storage and handling conditions.	Ensures sample integrity from collection to analysis.

Example Validation Data (Illustrative):

QC Level	Nominal Conc. (ng/mL)	Accuracy (% Bias)	Precision (% CV)
LLOQ	0.1	5.2%	12.5%
Low	0.3	-2.8%	8.9%
Medium	5.0	1.5%	6.2%
High	40.0	-0.8%	4.1%

Data Analysis and Interpretation

A calibration curve is generated by plotting the peak area ratio of the analyte to the internal standard against the nominal concentration of the calibration standards. The concentration of 14,15-DHET in the unknown plasma samples is then calculated from this curve using a weighted linear regression model.

Reported plasma concentrations of 14,15-DHET can vary, but studies have reported levels in healthy individuals to be in the range of approximately 1.65 ± 1.54 ng/mL, with potentially higher levels in patients with conditions like coronary heart disease (e.g., 2.53 ± 1.60 ng/mL).[4][6][24]

Conclusion

This application note details a robust and validated LC-MS/MS method for the quantification of 14,15-DHET in human plasma. The protocol, from sample preparation using solid-phase extraction to optimized chromatographic and mass spectrometric conditions, provides the necessary sensitivity and specificity for accurate biomarker measurement. Adherence to the outlined validation procedures ensures the generation of high-quality, reliable data essential for advancing research and development in fields where the cytochrome P450 epoxygenase pathway plays a critical role.

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Measuring 14,15-DHET in Biological Samples: An Application Guide and Detailed Protocol

Advanced Technical Guide for Researchers and Drug Development Professionals

Abstract

This document provides a comprehensive guide to the quantification of 14,15-dihydroxyeicosatrienoic acid (14,15-DHET) in various biological matrices using a competitive Enzyme-Linked Immunosorbent Assay (ELISA). As the stable metabolite of the bioactive lipid mediator 14,15-epoxyeicosatrienoic acid (14,15-EET), 14,15-DHET serves as a crucial biomarker for studying the cytochrome P450 epoxygenase pathway and its role in cardiovascular and inflammatory diseases.[1][2][3] This guide delves into the underlying principles of competitive ELISA, offers detailed, field-proven protocols for sample preparation and the assay procedure, and provides a framework for essential assay validation.

Introduction: The Significance of 14,15-DHET Measurement

Arachidonic acid is metabolized via three primary enzymatic pathways: cyclooxygenase (COX), lipoxygenase (LOX), and cytochrome P450 (CYP450). The CYP450 epoxygenase pathway produces epoxyeicosatrienoic acids (EETs), which are potent signaling lipids involved in regulating vascular tone, inflammation, and cellular proliferation. The four regioisomers of EETs (5,6-, 8,9-, 11,12-, and 14,15-EET) are rapidly hydrolyzed by soluble epoxide hydrolase (sEH) into their corresponding, more stable dihydroxyeicosatrienoic acids (DHETs).[2][4][5]

While once considered inactive degradation products, DHETs, particularly 14,15-DHET, have demonstrated biological activities, including the activation of peroxisome proliferator-activated receptor-α (PPARα).[4][6] Due to the rapid in-vivo conversion of EETs to DHETs, the measurement of 14,15-DHET often provides a more stable and reliable indicator of the activity of the CYP2J2 enzyme and the overall flux through this pathway.[1][2] Therefore, the accurate quantification of 14,15-DHET in biological samples such as plasma, serum, urine, and tissue homogenates is essential for advancing our understanding of its physiological and pathological roles.[2]

This guide focuses on the use of a competitive ELISA, a highly sensitive and specific immunoassay format ideal for the quantification of small molecules like 14,15-DHET in complex biological fluids.[7][8]

The Principle of 14,15-DHET Competitive ELISA

The 14,15-DHET ELISA is a competitive immunoassay.[9] The core principle revolves around the competition between the 14,15-DHET present in the sample (or standard) and a fixed amount of enzyme-labeled 14,15-DHET (14,15-DHET-HRP conjugate) for a limited number of binding sites on a specific anti-14,15-DHET antibody coated onto the wells of a 96-well plate.[9][10]

The assay proceeds as follows:

• Samples and standards containing unknown amounts of 14,15-DHET are added to the antibody-coated wells.

• A constant amount of 14,15-DHET conjugated to horseradish peroxidase (HRP) is then added.

• During incubation, the "free" 14,15-DHET from the sample and the 14,15-DHET-HRP conjugate compete for binding to the immobilized antibody.

• After an incubation period, the unbound reagents are washed away.

• A chromogenic substrate (TMB) is added. The HRP enzyme bound to the plate catalyzes the conversion of the substrate, resulting in a color change.

Crucially, the intensity of the color developed is inversely proportional to the concentration of 14,15-DHET in the sample.[11] High concentrations of 14,15-DHET in the sample will outcompete the 14,15-DHET-HRP, leading to less bound enzyme and a weaker signal. Conversely, low sample concentrations of 14,15-DHET will result in more 14,15-DHET-HRP binding and a stronger signal.

Caption: Workflow of the 14,15-DHET Competitive ELISA.

Sample Handling and Preparation

The quality of data obtained from the ELISA is critically dependent on proper sample collection, storage, and preparation. Eicosanoids are susceptible to oxidation, so prompt handling is essential.

General Recommendations:

• Collection: Immediately after collection, add an antioxidant or cyclooxygenase inhibitor, such as indomethacin (10-15 µM), to biological samples to prevent ex vivo eicosanoid generation.[12][13]

• Storage: Aliquot samples to avoid repeated freeze-thaw cycles and store them at -80°C until analysis.

Sample Preparation Protocols:

For many biological matrices, direct measurement is not feasible due to interfering substances. Extraction and purification are often required.

Protocol 3.1: Solid-Phase Extraction (SPE) for Plasma/Serum

SPE is a popular and effective method for purifying eicosanoids.[13] This protocol is a general guideline; optimization may be required.

• Acidification: Acidify plasma or serum samples to a pH of ~3.5 with 2M hydrochloric acid.[12] This protonates the carboxylic acid group of 14,15-DHET, making it less polar for binding to the C18 column.

• Column Conditioning: Prepare a C18 SPE cartridge by washing with 20 mL of ethanol, followed by 20 mL of deionized water.[12]

• Sample Loading: Apply the acidified sample to the conditioned cartridge at a slow flow rate (~0.5 mL/min).[12]

• Washing: Wash the cartridge sequentially with 10 mL of water, 10 mL of 15% ethanol in water, and finally 10 mL of hexane to remove polar impurities and neutral lipids.[12]

• Elution: Elute the 14,15-DHET from the cartridge with 10 mL of ethyl acetate.[12]

• Drying and Reconstitution: Evaporate the ethyl acetate eluate to dryness under a stream of nitrogen or using a centrifugal vacuum evaporator. Reconstitute the dried extract in a known volume of the ELISA kit's Sample Dilution Buffer, ensuring the final pH is ~7.4.[14]

Protocol 3.2: Measurement of 14,15-DHET in Urine

Human urine contains both free and glucuronidated forms of 14,15-DHET.[15]

• For Free 14,15-DHET: Urine can often be diluted directly in the Sample Dilution Buffer (e.g., a 1:4 dilution) and measured without prior extraction.[15] However, validation is necessary to confirm the absence of matrix effects.

• For Total (Free + Glucuronidated) 14,15-DHET: An enzymatic hydrolysis step using β-glucuronidase is required prior to SPE. This is followed by extraction as described in Protocol 3.1.

Detailed Assay Protocol

This protocol is a synthesis of common procedures found in commercially available 14,15-DHET ELISA kits.[9][10][14] Always refer to the specific manufacturer's instructions provided with your kit.

4.1. Reagent Preparation

• Allow all reagents to reach room temperature before use.

• Wash Buffer (1X): Dilute the concentrated Wash Buffer (typically 10X or 20X) with deionized water to the final volume specified in the kit manual.[9][14]

• Sample Dilution Buffer (1X): If provided as a concentrate, dilute with deionized water as instructed.[9][14]

• 14,15-DHET Standard Curve: Prepare a serial dilution of the 14,15-DHET standard. A common method is a 1:10 serial dilution.[9]

  • Label tubes for each standard concentration.

  • Add Sample Dilution Buffer to each tube.

  • Prepare the highest standard concentration as directed by the kit.

  • Perform a serial dilution by transferring a defined volume from the higher concentration standard to the next, mixing thoroughly at each step.

• 14,15-DHET-HRP Conjugate (1X): Dilute the concentrated HRP conjugate with the provided HRP Buffer. This solution is often light-sensitive and should be prepared fresh and not stored for later use.[9][14]

Table 1: Example Standard Curve Preparation

Standard	Concentration (ng/mL)	Volume of Diluent	Volume and Source of 14,15-DHET
S6 (Stock)	1000	As per kit	Provided Stock
S5	100	900 µL	100 µL of S6
S4	10	900 µL	100 µL of S5
S3	1	900 µL	100 µL of S4
S2	0.1	900 µL	100 µL of S3
S1	0.01	900 µL	100 µL of S2

4.2. Assay Procedure

• Blank & Maximum Binding Wells:

  • Add 200 µL of Sample Dilution Buffer to the "Blank" (BL) wells.[14]

  • Add 100 µL of Sample Dilution Buffer to the "Maximum Binding" (B0) wells.[14]

• Standards: Add 100 µL of each prepared standard (S1-S6) to the appropriate wells in duplicate or triplicate.

• Samples: Add 100 µL of your prepared samples (diluted or extracted) to the appropriate wells. It is recommended to run samples in at least two different dilutions to ensure one falls within the linear range of the standard curve.[14]

• Add HRP Conjugate: Add 100 µL of the diluted 14,15-DHET-HRP conjugate to all wells EXCEPT the Blank wells.[9][14]

• Incubation: Incubate the plate at room temperature for 2 hours.[9] This allows for the competitive binding reaction to reach equilibrium.

• Washing: Aspirate the contents of the wells and wash the plate 3-4 times with 300-400 µL of 1X Wash Buffer per well.[9] After the final wash, invert the plate and tap it firmly on absorbent paper to remove any remaining buffer. This step is critical to reduce background noise.

• Substrate Addition: Add 200 µL of TMB Substrate to each well. Incubate at room temperature, protected from light, for 30 minutes. A blue color will develop.

• Stop Reaction: Add 50 µL of Stop Solution (typically a strong acid like sulfuric acid) to each well. The color will change from blue to yellow.

• Read Plate: Immediately read the absorbance of each well at 450 nm using a microplate reader.

Data Analysis and Interpretation

• Calculate Average Absorbance: Average the duplicate or triplicate readings for each standard, control, and sample.

• Subtract Blank: Subtract the average Blank absorbance from all other readings.

• Calculate Percent Binding (%B/B0): The B0 wells represent the maximum signal. Calculate the percentage of signal for all other wells relative to B0.

  • %B/B0 = (Average Absorbance of Standard or Sample / Average Absorbance of B0) * 100

• Plot Standard Curve: Plot the %B/B0 (Y-axis) versus the corresponding concentration of the 14,15-DHET standards (X-axis) on a semi-log scale. The resulting curve should be sigmoidal.

• Determine Sample Concentrations: Interpolate the %B/B0 values of your samples from the standard curve to determine their 14,15-DHET concentrations.

• Apply Dilution Factor: Multiply the interpolated concentration by any dilution factors used during sample preparation to obtain the final concentration in the original sample.

Assay Validation: Ensuring Data Integrity

Thorough assay validation is critical to ensure that the generated data is accurate, reliable, and reproducible.[16][17] Regulatory agencies like the FDA have well-defined parameters for bioanalytical method validation.[16][17]

Key Validation Parameters:

• Specificity & Cross-Reactivity: The antibody's ability to exclusively bind 14,15-DHET. Test for cross-reactivity by running structurally related molecules (e.g., other DHET regioisomers, EETs, arachidonic acid) in the assay. The results will determine if other compounds might interfere and produce false-positive results.[16]

• Sensitivity (Limit of Detection, LOD): The lowest concentration of 14,15-DHET that can be reliably distinguished from the blank. It is often calculated as the concentration corresponding to the mean signal of the zero standard minus two or three standard deviations.

• Precision (Repeatability & Reproducibility):

  • Intra-assay precision: The variation observed when running the same sample multiple times on the same plate.[18]

  • Inter-assay precision: The variation observed when running the same sample on different plates on different days.[18] Precision is typically expressed as the percent coefficient of variation (%CV).

• Accuracy: The closeness of the measured value to the true value. This is assessed by spiking known amounts of 14,15-DHET into a sample matrix and calculating the percent recovery.[19]

• Linearity and Range: The concentration range over which the assay is precise, accurate, and linear. This defines the working range of the assay for sample quantification.[16]

Troubleshooting

Issue	Possible Cause(s)	Solution(s)
High Background/Low Signal	Insufficient washing; Reagents not at room temp; Contaminated reagents.	Increase wash steps; Ensure all reagents are at RT before use; Use fresh reagents.
Poor Standard Curve	Improper standard dilution; Pipetting errors; Plate reader issue.	Prepare fresh standards carefully; Check pipette calibration; Verify plate reader settings.
High Intra-Assay Variation (%CV)	Inconsistent pipetting; Incomplete mixing of reagents; Bubbles in wells.	Be consistent with pipetting technique; Mix all reagents thoroughly; Ensure no bubbles are present before reading.
Sample Values Outside Range	Sample concentration is too high or too low.	Re-run the sample at a different dilution to fall within the linear range of the assay.

Conclusion

The 14,15-DHET competitive ELISA is a powerful tool for quantifying this important lipid mediator in biological samples. By understanding the principles of the assay, adhering to meticulous sample preparation and assay protocols, and performing rigorous validation, researchers can generate high-quality, reliable data. This will, in turn, facilitate a deeper understanding of the role of the CYP450 epoxygenase pathway in health and disease, potentially uncovering new therapeutic targets and diagnostic biomarkers.

References

• Creative Diagnostics. (2021, March 1). Competitive ELISA. Retrieved from [Link]

• Bio-Rad. Comprehensive Guide to ELISA Assay Validation: Best Practices & Key Insights. Retrieved from [Link]

• Creative Diagnostics. (2021, March 1). Competitive ELISA. Retrieved from [Link]

• Aryal, S. (2010, May 3). Competitive ELISA Protocol and Animation. Microbe Notes. Retrieved from [Link]

• Sino Biological. Competitive ELISA Principle. Retrieved from [Link]

• Schlittenhardt, D., Schupp, M., & Schunck, W. H. (2012). Comparison of sample preparation methods for the quantitative analysis of eicosanoids and other oxylipins in plasma by means of LC-MS/MS. Journal of Chromatography B, 907, 1-10. Retrieved from [Link]

• Detroit R&D, Inc. 14,15-EET/DHET ELISA kit. Retrieved from [Link]

• Automata. (2023, July 11). ELISA assay validation: How automation can help. Retrieved from [Link]

• Eagle Biosciences. (2024, April 26). 14,15 DHET ELISA Assay Kit. Retrieved from [Link]

• MyAssays. Introduction to Assay Validation (ELISA). Retrieved from [Link]

• Cowart, L. A., Wei, S., Hsu, M. H., Johnson, E. F., & Spector, A. A. (2002). 14,15-Dihydroxyeicosatrienoic acid activates peroxisome proliferator-activated receptor-α. American Journal of Physiology-Heart and Circulatory Physiology, 282(4), H1257-H1265. Retrieved from [Link]

• Spector, A. A., & Norris, A. W. (2007). Action of epoxyeicosatrienoic acids on cellular function. American Journal of Physiology-Cell Physiology, 292(3), C996-C1012. Retrieved from [Link]

• Abyntek Biopharma. (2025, June 6). Problems and Solutions in ELISA Assay Validation. Retrieved from [Link]

• Kim, J., Kim, H. S., & Lee, T. (2018). UPLC-MS/MS-Based Profiling of Eicosanoids in RAW264.7 Cells Treated with Lipopolysaccharide. Metabolites, 8(4), 74. Retrieved from [Link]

• Kortz, L., Dorow, J., & Ceglarek, U. (2014). A simple and robust UPLC-SRM/MS method to quantify urinary eicosanoids. Journal of lipid research, 55(5), 983–991. Retrieved from [Link]

• Kortz, L., Dorow, J., & Ceglarek, U. (2014). Quantification of eicosanoids and their metabolites in biological matrices: a review. Bioanalysis, 6(15), 2047–2074. Retrieved from [Link]

• Detroit R&D, Inc. 14,15DHET Human Urine Test Kit. Retrieved from [Link]

• Larsen, B. T., Gutterman, D. D., & Falck, J. R. (2006). Epoxyeicosatrienoic and dihydroxyeicosatrienoic acids dilate human coronary arterioles via BKCa channels: implications for soluble epoxide hydrolase inhibition. American Journal of Physiology-Heart and Circulatory Physiology, 290(2), H636-H643. Retrieved from [Link]

• Xu, D., He, Y., & Li, X. (2013). The role of 14,15-dihydroxyeicosatrienoic acid levels in inflammation and its relationship to lipoproteins. Lipids in Health and Disease, 12, 151. Retrieved from [Link]

• Xu, D., He, Y., & Li, X. (2013). The role of 14,15-dihydroxyeicosatrienoic acid levels in inflammation and its relationship to lipoproteins. Lipids in Health and Disease, 12, 151. Retrieved from [Link]

• Campbell, W. B. (2015). Putative receptors and signaling pathways responsible for the biological actions of epoxyeicosatrienoic acids. Prostaglandins & other lipid mediators, 121(Pt A), 2–11. Retrieved from [Link]

• Reactome. 14,15-EET is hydrolysed to 14,15-DHET by EPHX2. Retrieved from [Link]

• Xu, D., He, Y., & Li, X. (2013). The role of 14,15-dihydroxyeicosatrienoic acid levels in inflammation and its relationship to lipoproteins. Lipids in Health and Disease, 12(1), 151. Retrieved from [Link]

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Application Notes and Protocols for the Extraction of 14,15-DHET from Cell Culture Media

Abstract

This comprehensive guide provides detailed protocols for the robust extraction of 14,15-dihydroxyeicosatrienoic acid (14,15-DHET) from cell culture media. 14,15-DHET is a diol metabolite of 14,15-epoxyeicosatrienoic acid (14,15-EET), a critical lipid signaling molecule involved in cardiovascular physiology and inflammation.[1][2][3] Accurate quantification of 14,15-DHET is essential for understanding the activity of soluble epoxide hydrolase (sEH), the enzyme responsible for its formation, and for the development of therapeutics targeting this pathway.[2][4] This document outlines both liquid-liquid extraction (LLE) and solid-phase extraction (SPE) methodologies, tailored for researchers, scientists, and drug development professionals. The protocols are designed to ensure high recovery, minimize sample degradation, and prepare samples for downstream analysis, primarily by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Introduction: The Significance of 14,15-DHET

14,15-DHET is a member of the eicosanoid family of signaling molecules, which are metabolites of arachidonic acid.[1] It is formed in vivo through the enzymatic hydrolysis of its precursor, 14,15-EET, a reaction catalyzed by soluble epoxide hydrolase (sEH).[2][3] While 14,15-EET exhibits potent vasodilatory, anti-inflammatory, and pro-angiogenic effects, its conversion to 14,15-DHET generally results in a significant reduction of this biological activity.[2][3] Consequently, the ratio of 14,15-EET to 14,15-DHET serves as a critical indicator of sEH activity, which is a key therapeutic target for managing hypertension, inflammation, and cardiovascular diseases.[4][5]

The analysis of 14,15-DHET in cell culture media allows researchers to investigate cellular sEH activity and the impact of pharmacological agents on this pathway. However, being a lipid molecule present at low concentrations in a complex aqueous matrix, its accurate quantification necessitates an efficient and reliable extraction protocol.

Chemical Properties of 14,15-DHET

A thorough understanding of the physicochemical properties of 14,15-DHET is fundamental to designing an effective extraction strategy.

Property	Value	Source
Molecular Formula	C₂₀H₃₄O₄	[1][6][7]
Average Molecular Weight	338.48 g/mol	[1][7]
IUPAC Name	(5Z,8Z,11Z)-14,15-dihydroxyicosa-5,8,11-trienoic acid	[1][8]
logP (Octanol-Water Partition Coefficient)	~4.49 - 5.28	[1]
pKa (Strongest Acidic)	~4.82	[1]

The relatively high logP value indicates that 14,15-DHET is lipophilic and will preferentially partition into organic solvents, a key principle exploited in both LLE and SPE.[9] Its acidic nature, due to the carboxylic acid group, allows for manipulation of its charge state through pH adjustment, which is crucial for optimizing extraction efficiency.

Pre-Extraction Considerations: Ensuring Sample Integrity

The fidelity of 14,15-DHET quantification begins with meticulous sample handling and collection. Eicosanoids are susceptible to auto-oxidation and enzymatic degradation.

• Minimizing Exogenous Formation : To prevent the artificial generation of eicosanoids during sample collection, it is advisable to add an antioxidant such as triphenylphosphine (TPP) to the cell culture media immediately after harvesting.[10][11]

• Sample Storage : If not extracted immediately, cell culture supernatants should be snap-frozen in liquid nitrogen and stored at -80°C to prevent degradation.[12] It is recommended to minimize freeze-thaw cycles.[13] Stock solutions of 14,15-DHET standards should also be stored at -80°C, preferably under an inert atmosphere like argon or nitrogen.[13][14]

Extraction Protocols

Two primary methods are presented for the extraction of 14,15-DHET from cell culture media: Liquid-Liquid Extraction (LLE) and Solid-Phase Extraction (SPE). The choice between these methods will depend on the required sample purity, throughput, and available resources. For both protocols, the inclusion of a deuterated internal standard (e.g., 14,15-DHET-d11) is highly recommended to correct for analyte loss during sample preparation and potential matrix effects during LC-MS/MS analysis.[2]

Protocol 1: Liquid-Liquid Extraction (LLE)

LLE is a classic technique that separates compounds based on their differential solubilities in two immiscible liquid phases, typically an aqueous phase (the cell culture medium) and an organic solvent.[9] This method is cost-effective and straightforward.

The protocol is designed to exploit the chemical properties of 14,15-DHET. Acidification of the aqueous sample to a pH below the pKa of the carboxylic acid group (~4.82) protonates this group, neutralizing its negative charge.[1] This significantly increases the molecule's lipophilicity, thereby promoting its transfer into a non-polar organic solvent like ethyl acetate. Ethyl acetate is chosen for its ability to efficiently extract a broad range of eicosanoids and its relatively low boiling point, which facilitates evaporation.[4][10]

Caption: Liquid-Liquid Extraction (LLE) workflow for 14,15-DHET.

• Sample Collection : Collect cell culture supernatant and centrifuge at >1000 x g for 10 minutes to remove cells and debris.

• Internal Standard : To 1 mL of supernatant, add a known amount of deuterated 14,15-DHET internal standard.

• Acidification : Acidify the sample to a pH of approximately 3.5 by adding 2M hydrochloric acid or acetic acid.[10][15][16] Check the pH using pH paper.

• First Extraction : Add an equal volume (1 mL) of ethyl acetate to the acidified sample. Vortex vigorously for 1 minute.

• Phase Separation : Centrifuge at 2000 rpm for 10 minutes at 4°C to separate the aqueous and organic phases.

• Collect Organic Layer : Carefully transfer the upper organic layer (ethyl acetate) to a clean tube.

• Repeat Extraction : Repeat steps 4-6 two more times, pooling the organic extracts from each step.[10]

• Evaporation : Evaporate the pooled organic extract to dryness under a gentle stream of nitrogen gas.

• Reconstitution : Reconstitute the dried residue in a small, precise volume (e.g., 100 µL) of the initial LC-MS/MS mobile phase. Vortex to ensure complete dissolution. The sample is now ready for analysis.

Protocol 2: Solid-Phase Extraction (SPE)

SPE is a chromatographic technique used to prepare samples for analysis by separating the analyte from interfering compounds.[17] It generally provides cleaner extracts than LLE and can be automated for higher throughput.[18] C18 (octadecyl) bonded silica is the most common stationary phase for eicosanoid extraction due to its hydrophobic nature.[9][15]

This protocol utilizes a "bind-elute" strategy. After acidifying the sample to ensure 14,15-DHET is in its non-ionized, hydrophobic form, it is loaded onto a C18 cartridge. The hydrophobic C18 stationary phase retains the lipophilic 14,15-DHET while polar, water-soluble components of the cell culture medium are washed away. A low-percentage organic wash removes weakly bound, less hydrophobic impurities. Finally, a high-percentage organic solvent is used to disrupt the hydrophobic interactions and elute the purified 14,15-DHET.

Caption: Solid-Phase Extraction (SPE) workflow for 14,15-DHET.

• Sample Preparation : Collect and clarify cell culture supernatant as described in the LLE protocol (Step 1). Add the internal standard. Acidify the sample to a pH of approximately 3.5.[15]

• Cartridge Conditioning : Condition a C18 SPE cartridge (e.g., 200 mg) by sequentially passing 5 mL of methanol followed by 5 mL of deionized water through the cartridge. Do not allow the cartridge to dry out.

• Sample Loading : Load the acidified supernatant onto the conditioned C18 cartridge at a slow, steady flow rate (e.g., 1-2 mL/min).

• Washing : Wash the cartridge with 5 mL of deionized water to remove salts and other polar impurities. Follow this with a wash of 5 mL of a weak organic solvent mixture (e.g., 15% ethanol in water) to remove more strongly bound impurities without eluting the analyte.

• Elution : Elute the 14,15-DHET from the cartridge with 5 mL of a strong organic solvent, such as ethyl acetate or methanol.[15] Collect the eluate in a clean tube.

• Evaporation : Evaporate the eluate to dryness under a gentle stream of nitrogen gas.

• Reconstitution : Reconstitute the dried residue in a small, precise volume (e.g., 100 µL) of the initial LC-MS/MS mobile phase. Vortex to ensure complete dissolution. The sample is now ready for analysis.

Downstream Analysis: LC-MS/MS

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for the quantification of eicosanoids due to its high sensitivity and specificity.[18][19] A reverse-phase C18 column is typically used for chromatographic separation. Detection is achieved using negative ion electrospray ionization (ESI) and multiple reaction monitoring (MRM) to monitor specific precursor-to-product ion transitions for both 14,15-DHET and its deuterated internal standard.

Compound	Precursor Ion (m/z)	Product Ion (m/z)
14,15-DHET	337.2	Varies by instrument/method
14,15-DHET-d11	348.2	Varies by instrument/method

Note: Specific ion transitions should be optimized on the mass spectrometer being used.

Troubleshooting Guide

Issue	Possible Cause	Suggested Solution
Low Analyte Recovery	Incomplete extraction due to improper pH.	Ensure the sample pH is between 3 and 4 before extraction. Verify with a calibrated pH meter if necessary.
Analyte degradation.	Work quickly on ice. Add antioxidants to the initial sample. Ensure storage is at -80°C.
Inefficient SPE elution.	Ensure the elution solvent is sufficiently strong (e.g., pure methanol or ethyl acetate). Try a different elution solvent.
High Variability Between Replicates	Inconsistent sample handling or extraction technique.	Ensure precise and consistent pipetting, especially for the internal standard. Standardize vortexing times and centrifuge speeds.
Partial evaporation of solvent before reconstitution.	Ensure complete dryness before reconstitution. Reconstitute in a consistent, precise volume.
Interfering Peaks in Chromatogram	Insufficient sample cleanup (especially with LLE).	Use the SPE protocol for cleaner extracts. Optimize the wash steps in the SPE protocol.
Contamination from plasticware or solvents.	Use high-purity solvents and pre-screen all collection tubes and plates for leachable interferences.

Conclusion

The protocols detailed in this application note provide robust and reliable methods for the extraction of 14,15-DHET from cell culture media. The choice between LLE and SPE will depend on specific laboratory needs, but both methods, when performed with care and attention to the principles outlined, will yield high-quality samples suitable for sensitive quantification by LC-MS/MS. Adherence to best practices for sample collection, handling, and the use of internal standards are paramount to achieving accurate and reproducible results, which are crucial for advancing our understanding of the cytochrome P450 and soluble epoxide hydrolase pathways in health and disease.

References

• 14,15-DiHETrE (HMDB0002265) . Human Metabolome Database. [Link]

• Zhu, P., Peck, B., Licea-Perez, H., Callahan, J. F., & Booth-Genthe, C. (2011). Development of a semi-automated LC/MS/MS method for the simultaneous quantitation of 14,15-epoxyeicosatrienoic acid, 14,15-dihydroxyeicosatrienoic acid, leukotoxin and leukotoxin diol in human plasma as biomarkers of soluble epoxide hydrolase activity in vivo . Journal of Chromatography B, 879(25), 2487-2493. [Link]

• 14,15-DiHETE . PubChem. [Link]

• Garlapati, S., & Guntuku, L. (2017). Quantification of eicosanoids and their metabolites in biological matrices: a review . Bioanalysis, 9(1), 87-110. [Link]

• LC–MS/MS analysis for EETs (8, 9–, 11, 12–, and 14, 15–) and DHETs (8, 9–, 11, 12–, and 14, 15–) levels in WT and Tie2-sEH Tr mouse heart perfusates . ResearchGate. [Link]

• Bellien, J., Thuillez, C., & Joannidès, R. (2017). A sensitive LC-MS/MS method for the quantification of regioisomers of epoxyeicosatrienoic and dihydroxyeicosatrienoic acids in human plasma during endothelial stimulation . Analytical and Bioanalytical Chemistry, 409(3), 825-837. [Link]

• (5Z,8Z,11Z)-14,15-Dihydroxyicosa-5,8,11-Trienoic Acid . PubChem. [Link]

• LC?MS/MS analysis for 14, 15?EET, 14, 15?DHET, and 11,12?DHET levels . ResearchGate. [Link]

• LC–MS/MS analysis for EETs' (8, 9–, 11, 12–, and 14, 15–) and DHETs' (8, 9–, 11, 12–, and 14, 15–) levels . ResearchGate. [Link]

• 14,15-EET/DHET ELISA kit . Detroit R&D. [Link]

• Mesaros, C., & Blair, I. A. (2014). Liquid chromatography-tandem mass spectrometry analysis of eicosanoids and related compounds in cell models . Methods in molecular biology (Clifton, N.J.), 1203, 19–30. [Link]

• Tallima, H., & El Ridi, R. (2018). Altered eicosanoid production and phospholipid remodeling during cell culture . Journal of lipid research, 59(3), 513–524. [Link]

• 14,15-EET/DHET ELISA Kit . Eagle Biosciences. [Link]

• Balvers, M., Kampmann, K. A., & Schmelter, F. (2021). Eicosanoid Content in Fetal Calf Serum Accounts for Reproducibility Challenges in Cell Culture . International journal of molecular sciences, 22(16), 8886. [Link]

• Burla, B., Acali, S., & Kofeler, H. (2018). A Novel Solid Phase Extraction Sample Preparation Method for Lipidomic Analysis of Human Plasma Using Liquid Chromatography/Mass Spectrometry . Metabolites, 8(3), 44. [Link]

• The Complete Guide to Solid Phase Extraction (SPE) . Phenomenex. [Link]

• Wang, Y., Wu, H., & Wang, Y. (2021). Simultaneous profiling and quantification of 25 eicosanoids in human serum by ultrahigh-performance liquid chromatography coupled to tandem mass spectrometry . Journal of Chromatography B, 1184, 122971. [Link]

• Hammock, B. D., & Morisseau, C. (2020). Enhanced production of eicosanoids in plasma and activation of DNA damage pathways in PBMCs are correlated with the severity of ancestral COVID-19 infection . EBioMedicine, 61, 103061. [Link]

• Karara, A., Dishman, E., & Falck, J. R. (1991). Determination of 14,15-epoxyeicosatrienoic acid and 14,15-dihydroxyeicosatrienoic acid by fluoroimmunoassay . Analytical biochemistry, 199(1), 136–141. [Link]

• Zhang, G., Yi, X., & Li, M. (2004). Identification of 13-Hydroxy-14,15-epoxyeicosatrienoic Acid as an Acid-stable Endothelium-derived Hyperpolarizing Factor in Rabbit Arteries . The Journal of biological chemistry, 279(37), 38459–38469. [Link]

• Multi-Omics Compatible Protocols for Preparation and Extraction of Biological Samples for Wide Coverage in Untargeted Metabolomics . Agilent. [Link]

• Fang, X., Weintraub, N. L., & VanRollins, M. (1999). 14,15-Epoxyeicosatrienoic acid inhibits prostaglandin E2 production in vascular smooth muscle cells . American journal of physiology. Heart and circulatory physiology, 276(3), H966–H975. [Link]

• Théry, C., Amigorena, S., & Raposo, G. (2018). A novel three step protocol to isolate extracellular vesicles from plasma or cell culture medium with both high yield and purity . Journal of extracellular vesicles, 7(1), 1468694. [Link]

• Li, H., & Lu, Y. (2022). Comparison and Optimization of Different Extraction Methods of Bound Phenolics from Jizi439 Black Wheat Bran . Foods (Basel, Switzerland), 11(15), 2271. [Link]

Sources

• 1. Human Metabolome Database: Showing metabocard for 14,15-DiHETrE (HMDB0002265) [hmdb.ca]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. 14,15-Epoxyeicosatrienoic acid inhibits prostaglandin E2 production in vascular smooth muscle cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Development of a semi-automated LC/MS/MS method for the simultaneous quantitation of 14,15-epoxyeicosatrienoic acid, 14,15-dihydroxyeicosatrienoic acid, leukotoxin and leukotoxin diol in human plasma as biomarkers of soluble epoxide hydrolase activity in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. caymanchem.com [caymanchem.com]
• 7. scbt.com [scbt.com]
• 8. (5Z,8Z,11Z)-14,15-Dihydroxyicosa-5,8,11-Trienoic Acid | C20H34O4 | CID 5283147 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. caymanchem.com [caymanchem.com]
• 10. abcam.cn [abcam.cn]
• 11. secure01.blue.shared-server.net [secure01.blue.shared-server.net]
• 12. diposit.ub.edu [diposit.ub.edu]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. Stability and Storage | Tocris Bioscience [tocris.com]
• 15. arborassays.com [arborassays.com]
• 16. Identification of 13-Hydroxy-14,15-epoxyeicosatrienoic Acid as an Acid-stable Endothelium-derived Hyperpolarizing Factor in Rabbit Arteries - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Simultaneous profiling and quantification of 25 eicosanoids in human serum by ultrahigh-performance liquid chromatography coupled to tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Quantification of eicosanoids and their metabolites in biological matrices: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 19. A sensitive LC-MS/MS method for the quantification of regioisomers of epoxyeicosatrienoic and dihydroxyeicosatrienoic acids in human plasma during endothelial stimulation - PubMed [pubmed.ncbi.nlm.nih.gov]

in vivo administration of 14,15-DHET in rodent models

{"answer":"## Application Notes and Protocols for In Vivo Administration of 14,15-DHET in Rodent Models

Abstract

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the in vivo administration of 14,15-dihydroxyeicosatrienoic acid (14,15-DHET) in rodent models. It covers the scientific rationale, formulation strategies, detailed administration protocols, and critical experimental design considerations. This guide is structured to provide not just procedural steps, but the underlying causality to empower researchers to make informed decisions and troubleshoot effectively.

Introduction: The Scientific Imperative for In Vivo 14,15-DHET Studies

14,15-dihydroxyeicosatrienoic acid (14,15-DHET) is the stable, but often less biologically active, diol metabolite of the epoxyeicosatrienoic acid (EET), 14,15-EET.[1][2] EETs are lipid mediators derived from arachidonic acid by cytochrome P450 (CYP) epoxygenases, which possess potent vasodilatory, anti-inflammatory, and anti-hypertensive properties.[3] The in vivo activity of EETs is curtailed by their rapid conversion to DHETs via the soluble epoxide hydrolase (sEH) enzyme.[1][2]

Historically, 14,15-DHET was considered an inactive degradation product. However, emerging evidence demonstrates that it retains biological activity, including the ability to relax coronary arteries by activating K(Ca) channels and serving as a potent endogenous activator of peroxisome proliferator-activated receptor-α (PPARα).[4][5] Therefore, direct in vivo administration of 14,15-DHET is critical for:

• Deconvoluting Biological Roles: Differentiating the specific effects of the diol from its parent epoxide, 14,15-EET.

• Pharmacokinetic/Pharmacodynamic (PK/PD) Modeling: Understanding the clearance, distribution, and potency of 14,15-DHET to better interpret studies using sEH inhibitors.

• Target Validation: Investigating its potential as a therapeutic agent in its own right, particularly in cardiovascular and inflammatory disease models.

This guide will walk through the essential steps to design and execute robust in vivo studies using 14,15-DHET in mice and rats.

Foundational Knowledge: Biosynthesis and In Vivo Context

Understanding the endogenous pathway of 14,15-DHET is crucial for experimental design. It is not an isolated molecule but part of a dynamic enzymatic cascade.

Figure 1. Simplified biosynthesis pathway of 14,15-DHET.

Pre-Administration: Compound & Vehicle Considerations

The success of any in vivo study hinges on the quality of the compound and the appropriateness of its delivery vehicle.

Sourcing and Handling 14,15-DHET

14,15-DHET is a lipid and is susceptible to oxidation.

• Procurement: Obtain from a reputable supplier (e.g., Cayman Chemical, Avanti Polar Lipids) that provides a certificate of analysis detailing purity.

• Storage: Store at -80°C under an inert gas (argon or nitrogen).

• Handling: Before use, allow the vial to warm to room temperature before opening to prevent condensation. Prepare solutions fresh for each experiment and discard unused portions to avoid degradation.

Vehicle Selection: The Key to Bioavailability

As a lipid, 14,15-DHET has poor aqueous solubility. The choice of vehicle is critical for ensuring it remains in solution for administration.

Vehicle Component	Concentration (Typical)	Rationale & Considerations
Ethanol	5-15%	Initial solvent to dissolve the lipid. Keep concentration low to avoid animal toxicity.
Polyethylene Glycol 400 (PEG400)	10-50%	Excellent solubilizing agent for lipophilic compounds. Increases viscosity.[6]
Dimethyl Sulfoxide (DMSO)	up to 50%	Potent solvent, but can have biological effects. Use with caution and include in vehicle controls.[7]
Saline (0.9% NaCl) or PBS	q.s. to final volume	Used to dilute organic solvents and ensure isotonicity.
Cyclodextrins	Varies	Can be used to form inclusion complexes, enhancing aqueous solubility.[7]
Tween 80 / Cremophor EL	1-5%	Surfactants used to create stable emulsions or micellar solutions.

Example Formulation (for IP Injection):

• Dissolve 14,15-DHET in 100% ethanol to create a concentrated stock.

• In a separate sterile tube, mix PEG400 and saline.

• Slowly add the ethanolic DHET stock to the PEG400/saline mixture while vortexing to prevent precipitation.

• A common final vehicle composition might be: 10% Ethanol, 40% PEG400, 50% Saline.

Crucial Step: Always prepare a vehicle-only control group to account for any biological effects of the formulation itself.

Routes of Administration: Protocols and Rationale

The choice of administration route depends on the desired pharmacokinetic profile (e.g., acute bolus vs. chronic steady-state).

Intraperitoneal (IP) Injection: For Bolus Dosing

IP injection is common for assessing the acute effects of a compound. It offers rapid absorption into the systemic circulation, though it may be subject to some first-pass metabolism in the liver.

Protocol: IP Injection in Mice

• Animal Restraint: Use a proper scruff technique to securely restrain the mouse, exposing the abdomen.[8]

• Injection Site: Identify the lower right or left quadrant of the abdomen. Tilting the mouse's head slightly downward causes the abdominal organs to shift, creating a safer injection space.[8]

• Needle Insertion: Use a 25-27 gauge needle. Insert the needle, bevel up, at a 30-45 degree angle.[8]

• Aspiration: Gently pull back on the plunger. If no fluid or blood enters the syringe, you are correctly positioned in the peritoneal cavity. If you aspirate urine or intestinal contents, discard the syringe and animal from the study.[8][9]

• Injection: Inject the solution smoothly. The maximum recommended volume for a mouse is typically 1-2 mL, but lower volumes are preferred.[8]

• Post-Injection Monitoring: Observe the animal for any signs of distress.

Osmotic Pumps: For Continuous Infusion

For studies investigating the effects of chronic exposure or aiming to maintain steady-state plasma concentrations, subcutaneous implantation of an osmotic pump is the gold standard.

Figure 2. Workflow for preparation and subcutaneous implantation of an osmotic pump.

Protocol: Subcutaneous Osmotic Pump Implantation (Mouse/Rat)

• Pump Selection & Preparation: Choose a pump (e.g., ALZET®) with the desired flow rate and duration.[7] Prepare the 14,15-DHET solution under sterile conditions, as the pump cannot be re-sterilized.[10] Fill the pump according to the manufacturer's instructions.

• Priming (Optional but Recommended): For immediate delivery upon implantation, prime the filled pump by incubating it in sterile saline at 37°C for the time specified by the manufacturer.[10] This step is mandatory if a catheter is attached.[10]

• Anesthesia and Analgesia: Anesthetize the animal using an appropriate regimen (e.g., isoflurane or ketamine/xylazine). Administer pre-emptive analgesia.

• Surgical Site Prep: Shave the fur from the dorsal mid-scapular region and sterilize the skin.

• Implantation: Make a small skin incision. Using blunt dissection with a hemostat, create a subcutaneous pocket large enough to accommodate the pump.[11] Insert the primed pump into the pocket, delivery portal first.[11]

• Closure: Close the incision with wound clips or sutures.

• Post-Operative Care: Monitor the animal closely during recovery on a heating pad to prevent hypothermia. Provide post-operative analgesia as required by your institution's animal care committee.

Dosing and Pharmacokinetics

Determining the correct dose is paramount. There is no single universal dose; it must be determined empirically based on the experimental model and endpoint.

• Starting Doses: Review literature for studies using sEH inhibitors or EETs to estimate a starting dose range.

• Pharmacokinetics (PK): The in vivo half-life of 14,15-DHET is expected to be short. A pilot PK study is highly recommended. This involves administering a known dose and collecting blood samples at various time points (e.g., 5, 15, 30, 60, 120 minutes post-IP injection) to measure plasma concentrations.[12] This data is crucial for understanding the exposure (AUC) and peak concentration (Cmax).

• Analysis: Plasma or tissue levels of 14,15-DHET are typically quantified using highly sensitive methods like Liquid Chromatography-Mass Spectrometry (LC-MS/MS) or specialized ELISA kits.[1][13]

Parameter	Mouse	Rat
Typical IP Volume	0.1 - 0.2 mL	0.5 - 2.0 mL
IP Needle Gauge	25 - 27 G	23 - 25 G
Osmotic Pump Models	ALZET® 100x series, 200x series	ALZET® 200x series, 2MLx series
Blood Sampling Sites	Saphenous vein, tail vein, cardiac puncture (terminal)	Jugular vein, tail vein, cardiac puncture (terminal)

Troubleshooting Common Issues

• Precipitation During Formulation: The DHET is "crashing out" of solution.

  • Solution: Increase the percentage of organic solvent (e.g., PEG400, ethanol). Ensure you are adding the lipid stock to the aqueous phase slowly while vortexing, not the other way around.

• No Observed Biological Effect:

  • Solution: The dose may be too low, or the compound may be clearing too rapidly. Perform a dose-response study. For rapid clearance, switch from IP injection to continuous infusion via an osmotic pump. Verify compound integrity via analytical chemistry.

• Adverse Animal Reaction (Post-IP Injection):

  • Solution: The vehicle may be causing irritation. Reduce the concentration of DMSO or ethanol. Ensure the pH of the final solution is near physiological (pH 7.4). Check for endotoxin contamination in recombinant preparations.[14]

Conclusion

The in vivo administration of 14,15-DHET is a powerful tool for dissecting the complex signaling pathways of eicosanoids. Success requires meticulous attention to the lipophilic nature of the compound, careful selection of a solubilizing vehicle, and a clear rationale for the chosen route of administration. By following the principles and protocols outlined in this guide, researchers can generate robust, reproducible, and insightful data to advance our understanding of lipid biology in health and disease.

References

• Larsen, B. T., Gutterman, D. D., Falck, J. R., & Campbell, W. B. (2004). 14,15-Dihydroxyeicosatrienoic acid relaxes bovine coronary arteries by activation of K(Ca) channels. American Journal of Physiology-Heart and Circulatory Physiology, 287(4), H1489-H1495. [Link]

• Shen, L., et al. (2018). Optimized Inhibitors of Soluble Epoxide Hydrolase Improve in Vitro Target Residence Time and in Vivo Efficacy. ACS Medicinal Chemistry Letters, 9(7), 678-683. [Link]

• Various Authors. (2024). In vitro and in vivo characterization of a novel soluble epoxide hydrolase inhibitor. European Journal of Medicinal Chemistry, 275, 116568. [Link]

• Shen, L., et al. (2018). Optimized Inhibitors of Soluble Epoxide Hydrolase Improve in Vitro Target Residence Time and in Vivo Efficacy. ACS Medicinal Chemistry Letters. [Link]

• Xu, D., et al. (2013). The role of 14,15-dihydroxyeicosatrienoic acid levels in inflammation and its relationship to lipoproteins. Lipids in Health and Disease, 12, 151. [Link]

• Xu, D., et al. (2013). The role of 14,15-dihydroxyeicosatrienoic acid levels in inflammation and its relationship to lipoproteins. Lipids in Health and Disease. [Link]

• Kim, J., et al. (2024). In Vivo-Active Soluble Epoxide Hydrolase-Targeting PROTACs with Improved Potency and Stability. ACS Medicinal Chemistry Letters. [Link]

• Cowart, L. A., et al. (2002). 14,15-Dihydroxyeicosatrienoic acid activates peroxisome proliferator-activated receptor-α. American Journal of Physiology-Heart and Circulatory Physiology, 282(4), H1275-H1283. [Link]

• Pozzi, A., et al. (2009). Sorafenib has soluble epoxide hydrolase inhibitory activity, which contributes to its effect profile in vivo. Molecular Cancer Therapeutics, 8(8), 2193-2203. [Link]

• Campbell, W. B., et al. (2007). Epoxyeicosatrienoic and dihydroxyeicosatrienoic acids dilate human coronary arterioles via BKCa channels: implications for soluble epoxide hydrolase inhibition. American Journal of Physiology-Heart and Circulatory Physiology, 292(4), H1727-H1735. [Link]

• Ma, B., et al. (2020). Pharmacokinetics and Intestinal Metabolism of Compound K in Rats and Mice. Pharmaceutics, 12(2), 129. [Link]

• Fang, X., et al. (1998). 14,15-Epoxyeicosatrienoic acid inhibits prostaglandin E2 production in vascular smooth muscle cells. American Journal of Physiology-Heart and Circulatory Physiology, 275(6), H2113-H2121. [Link]

• VanRollins, M., et al. (1993). 14,15-Epoxyeicosatrienoic acid metabolism in endothelial cells. Journal of Lipid Research, 34(11), 1931-1942. [Link]

• Wyska, E., et al. (2022). Pharmacokinetic/Pharmacodynamic Evaluation of a New Purine-2,6-Dione Derivative in Rodents with Experimental Autoimmune Diseases. Pharmaceutics, 14(5), 1083. [Link]

• Detroit R&D, Inc. (n.d.). 14,15DHET Human Urine Test Kit. Detroit R&D. [Link]

• ALZET® Osmotic Pumps. (n.d.). Formulating the Solution. ALZET. [Link]

• van der Laan, J. W., et al. (2002). The in Vivo Rodent Test Systems for Assessment of Carcinogenic Potential. Toxicologic Pathology, 30(1), 127-131. [Link]

• Eagle Biosciences. (n.d.). 14,15-EET/DHET ELISA Kit. Eagle Biosciences. [Link]

• Detroit R&D, Inc. (n.d.). 14,15-EET/DHET ELISA kit. Detroit R&D. [Link]

• University of Kentucky Research. (n.d.). Implantation of Osmotic Pumps in Rodents. UK Research. [Link]

• ALZET® Osmotic Pumps. (n.d.). Implantation & Explantation. ALZET. [Link]

• ALZET® Osmotic Pumps. (n.d.). Checklist and Tips for Successful Use of ALZET Osmotic Pumps. ALZET. [Link]

• UBC Animal Care Services. (2014). Intraperitoneal (IP) Injection in Rats and Mice SOP. The University of British Columbia. [Link]

• Queen's University. (2012). Intraperitoneal Injection in Mice. Animals in Science. [Link]

• Detroit R&D, Inc. (n.d.). 14,15-DHET ELISA kit. Detroit R&D. [Link]

• Murgia, X., et al. (2024). Vehicle effect on in-vitro and in-vivo performance of spray-dried dispersions. International Journal of Pharmaceutics, 663, 124378. [Link]

• Wang, Y., et al. (2023). Intraperitoneal Injection of Human Ferritin Heavy Chain Attenuates the Atherosclerotic Process in APOE-Knockout Mice. International Journal of Molecular Sciences, 24(14), 11667. [Link]## Application Notes and Protocols for In Vivo Administration of 14,15-DHET in Rodent Models

Abstract

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the in vivo administration of 14,15-dihydroxyeicosatrienoic acid (14,15-DHET) in rodent models. It covers the scientific rationale, formulation strategies, detailed administration protocols, and critical experimental design considerations. This guide is structured to provide not just procedural steps, but the underlying causality to empower researchers to make informed decisions and troubleshoot effectively.

Introduction: The Scientific Imperative for In Vivo 14,15-DHET Studies

14,15-dihydroxyeicosatrienoic acid (14,15-DHET) is the stable, but often less biologically active, diol metabolite of the epoxyeicosatrienoic acid (EET), 14,15-EET.[1][2] EETs are lipid mediators derived from arachidonic acid by cytochrome P450 (CYP) epoxygenases, which possess potent vasodilatory, anti-inflammatory, and anti-hypertensive properties.[3] The in vivo activity of EETs is curtailed by their rapid conversion to DHETs via the soluble epoxide hydrolase (sEH) enzyme.[1][2]

Historically, 14,15-DHET was considered an inactive degradation product. However, emerging evidence demonstrates that it retains biological activity, including the ability to relax coronary arteries by activating K(Ca) channels and serving as a potent endogenous activator of peroxisome proliferator-activated receptor-α (PPARα).[4][5] Therefore, direct in vivo administration of 14,15-DHET is critical for:

• Deconvoluting Biological Roles: Differentiating the specific effects of the diol from its parent epoxide, 14,15-EET.

• Pharmacokinetic/Pharmacodynamic (PK/PD) Modeling: Understanding the clearance, distribution, and potency of 14,15-DHET to better interpret studies using sEH inhibitors.

• Target Validation: Investigating its potential as a therapeutic agent in its own right, particularly in cardiovascular and inflammatory disease models.

This guide will walk through the essential steps to design and execute robust in vivo studies using 14,15-DHET in mice and rats.

Foundational Knowledge: Biosynthesis and In Vivo Context

Understanding the endogenous pathway of 14,15-DHET is crucial for experimental design. It is not an isolated molecule but part of a dynamic enzymatic cascade.

Figure 1. Simplified biosynthesis pathway of 14,15-DHET.

Pre-Administration: Compound & Vehicle Considerations

The success of any in vivo study hinges on the quality of the compound and the appropriateness of its delivery vehicle.

Sourcing and Handling 14,15-DHET

14,15-DHET is a lipid and is susceptible to oxidation.

• Procurement: Obtain from a reputable supplier (e.g., Cayman Chemical, Avanti Polar Lipids) that provides a certificate of analysis detailing purity.

• Storage: Store at -80°C under an inert gas (argon or nitrogen).

• Handling: Before use, allow the vial to warm to room temperature before opening to prevent condensation. Prepare solutions fresh for each experiment and discard unused portions to avoid degradation.

Vehicle Selection: The Key to Bioavailability

As a lipid, 14,15-DHET has poor aqueous solubility. The choice of vehicle is critical for ensuring it remains in solution for administration.

Vehicle Component	Concentration (Typical)	Rationale & Considerations
Ethanol	5-15%	Initial solvent to dissolve the lipid. Keep concentration low to avoid animal toxicity.
Polyethylene Glycol 400 (PEG400)	10-50%	Excellent solubilizing agent for lipophilic compounds. Increases viscosity.[6]
Dimethyl Sulfoxide (DMSO)	up to 50%	Potent solvent, but can have biological effects. Use with caution and include in vehicle controls.[7]
Saline (0.9% NaCl) or PBS	q.s. to final volume	Used to dilute organic solvents and ensure isotonicity.
Cyclodextrins	Varies	Can be used to form inclusion complexes, enhancing aqueous solubility.[7]
Tween 80 / Cremophor EL	1-5%	Surfactants used to create stable emulsions or micellar solutions.

Example Formulation (for IP Injection):

• Dissolve 14,15-DHET in 100% ethanol to create a concentrated stock.

• In a separate sterile tube, mix PEG400 and saline.

• Slowly add the ethanolic DHET stock to the PEG400/saline mixture while vortexing to prevent precipitation.

• A common final vehicle composition might be: 10% Ethanol, 40% PEG400, 50% Saline.

Crucial Step: Always prepare a vehicle-only control group to account for any biological effects of the formulation itself.

Routes of Administration: Protocols and Rationale

The choice of administration route depends on the desired pharmacokinetic profile (e.g., acute bolus vs. chronic steady-state).

Intraperitoneal (IP) Injection: For Bolus Dosing

IP injection is common for assessing the acute effects of a compound. It offers rapid absorption into the systemic circulation, though it may be subject to some first-pass metabolism in the liver.

Protocol: IP Injection in Mice

• Animal Restraint: Use a proper scruff technique to securely restrain the mouse, exposing the abdomen.[8]

• Injection Site: Identify the lower right or left quadrant of the abdomen. Tilting the mouse's head slightly downward causes the abdominal organs to shift, creating a safer injection space.[8]

• Needle Insertion: Use a 25-27 gauge needle. Insert the needle, bevel up, at a 30-45 degree angle.[8]

• Aspiration: Gently pull back on the plunger. If no fluid or blood enters the syringe, you are correctly positioned in the peritoneal cavity. If you aspirate urine or intestinal contents, discard the syringe and animal from the study.[8][9]

• Injection: Inject the solution smoothly. The maximum recommended volume for a mouse is typically 1-2 mL, but lower volumes are preferred.[8]

• Post-Injection Monitoring: Observe the animal for any signs of distress.

Osmotic Pumps: For Continuous Infusion

For studies investigating the effects of chronic exposure or aiming to maintain steady-state plasma concentrations, subcutaneous implantation of an osmotic pump is the gold standard.

Figure 2. Workflow for preparation and subcutaneous implantation of an osmotic pump.

Protocol: Subcutaneous Osmotic Pump Implantation (Mouse/Rat)

• Pump Selection & Preparation: Choose a pump (e.g., ALZET®) with the desired flow rate and duration.[7] Prepare the 14,15-DHET solution under sterile conditions, as the pump cannot be re-sterilized.[10] Fill the pump according to the manufacturer's instructions.

• Priming (Optional but Recommended): For immediate delivery upon implantation, prime the filled pump by incubating it in sterile saline at 37°C for the time specified by the manufacturer.[10] This step is mandatory if a catheter is attached.[10]

• Anesthesia and Analgesia: Anesthetize the animal using an appropriate regimen (e.g., isoflurane or ketamine/xylazine). Administer pre-emptive analgesia.

• Surgical Site Prep: Shave the fur from the dorsal mid-scapular region and sterilize the skin.

• Implantation: Make a small skin incision. Using blunt dissection with a hemostat, create a subcutaneous pocket large enough to accommodate the pump.[11] Insert the primed pump into the pocket, delivery portal first.[11]

• Closure: Close the incision with wound clips or sutures.

• Post-Operative Care: Monitor the animal closely during recovery on a heating pad to prevent hypothermia. Provide post-operative analgesia as required by your institution's animal care committee.

Dosing and Pharmacokinetics

Determining the correct dose is paramount. There is no single universal dose; it must be determined empirically based on the experimental model and endpoint.

• Starting Doses: Review literature for studies using sEH inhibitors or EETs to estimate a starting dose range.

• Pharmacokinetics (PK): The in vivo half-life of 14,15-DHET is expected to be short. A pilot PK study is highly recommended. This involves administering a known dose and collecting blood samples at various time points (e.g., 5, 15, 30, 60, 120 minutes post-IP injection) to measure plasma concentrations.[12] This data is crucial for understanding the exposure (AUC) and peak concentration (Cmax).

• Analysis: Plasma or tissue levels of 14,15-DHET are typically quantified using highly sensitive methods like Liquid Chromatography-Mass Spectrometry (LC-MS/MS) or specialized ELISA kits.[1][13]

Parameter	Mouse	Rat
Typical IP Volume	0.1 - 0.2 mL	0.5 - 2.0 mL
IP Needle Gauge	25 - 27 G	23 - 25 G
Osmotic Pump Models	ALZET® 100x series, 200x series	ALZET® 200x series, 2MLx series
Blood Sampling Sites	Saphenous vein, tail vein, cardiac puncture (terminal)	Jugular vein, tail vein, cardiac puncture (terminal)

Troubleshooting Common Issues

• Precipitation During Formulation: The DHET is "crashing out" of solution.

  • Solution: Increase the percentage of organic solvent (e.g., PEG400, ethanol). Ensure you are adding the lipid stock to the aqueous phase slowly while vortexing, not the other way around.

• No Observed Biological Effect:

  • Solution: The dose may be too low, or the compound may be clearing too rapidly. Perform a dose-response study. For rapid clearance, switch from IP injection to continuous infusion via an osmotic pump. Verify compound integrity via analytical chemistry.

• Adverse Animal Reaction (Post-IP Injection):

  • Solution: The vehicle may be causing irritation. Reduce the concentration of DMSO or ethanol. Ensure the pH of the final solution is near physiological (pH 7.4). Check for endotoxin contamination in recombinant preparations.[14]

Conclusion

The in vivo administration of 14,15-DHET is a powerful tool for dissecting the complex signaling pathways of eicosanoids. Success requires meticulous attention to the lipophilic nature of the compound, careful selection of a solubilizing vehicle, and a clear rationale for the chosen route of administration. By following the principles and protocols outlined in this guide, researchers can generate robust, reproducible, and insightful data to advance our understanding of lipid biology in health and disease.

References

• Larsen, B. T., Gutterman, D. D., Falck, J. R., & Campbell, W. B. (2004). 14,15-Dihydroxyeicosatrienoic acid relaxes bovine coronary arteries by activation of K(Ca) channels. American Journal of Physiology-Heart and Circulatory Physiology, 287(4), H1489-H1495. [Link]

• Shen, L., et al. (2018). Optimized Inhibitors of Soluble Epoxide Hydrolase Improve in Vitro Target Residence Time and in Vivo Efficacy. ACS Medicinal Chemistry Letters, 9(7), 678-683. [Link]

• Various Authors. (2024). In vitro and in vivo characterization of a novel soluble epoxide hydrolase inhibitor. European Journal of Medicinal Chemistry, 275, 116568. [Link]

• Shen, L., et al. (2018). Optimized Inhibitors of Soluble Epoxide Hydrolase Improve in Vitro Target Residence Time and in Vivo Efficacy. ACS Medicinal Chemistry Letters. [Link]

• Xu, D., et al. (2013). The role of 14,15-dihydroxyeicosatrienoic acid levels in inflammation and its relationship to lipoproteins. Lipids in Health and Disease, 12, 151. [Link]

• Xu, D., et al. (2013). The role of 14,15-dihydroxyeicosatrienoic acid levels in inflammation and its relationship to lipoproteins. Lipids in Health and Disease. [Link]

• Kim, J., et al. (2024). In Vivo-Active Soluble Epoxide Hydrolase-Targeting PROTACs with Improved Potency and Stability. ACS Medicinal Chemistry Letters. [Link]

• Cowart, L. A., et al. (2002). 14,15-Dihydroxyeicosatrienoic acid activates peroxisome proliferator-activated receptor-α. American Journal of Physiology-Heart and Circulatory Physiology, 282(4), H1275-H1283. [Link]

• Pozzi, A., et al. (2009). Sorafenib has soluble epoxide hydrolase inhibitory activity, which contributes to its effect profile in vivo. Molecular Cancer Therapeutics, 8(8), 2193-2203. [Link]

• Campbell, W. B., et al. (2007). Epoxyeicosatrienoic and dihydroxyeicosatrienoic acids dilate human coronary arterioles via BKCa channels: implications for soluble epoxide hydrolase inhibition. American Journal of Physiology-Heart and Circulatory Physiology, 292(4), H1727-H1735. [Link]

• Ma, B., et al. (2020). Pharmacokinetics and Intestinal Metabolism of Compound K in Rats and Mice. Pharmaceutics, 12(2), 129. [Link]

• Fang, X., et al. (1998). 14,15-Epoxyeicosatrienoic acid inhibits prostaglandin E2 production in vascular smooth muscle cells. American Journal of Physiology-Heart and Circulatory Physiology, 275(6), H2113-H2121. [Link]

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Application Note &amp; Protocols: Determining the Effect of 14,15-DHET on Cell Proliferation

Introduction: Understanding 14,15-DHET and its Role in Cellular Processes

14,15-dihydroxyeicosatrienoic acid (14,15-DHET) is a significant lipid signaling molecule derived from the metabolism of arachidonic acid. It is produced via the hydrolysis of its precursor, 14,15-epoxyeicosatrienoic acid (14,15-EET), a reaction catalyzed by the enzyme soluble epoxide hydrolase (sEH)[1][2][3]. While historically viewed as a less active metabolite of the more potent 14,15-EET, emerging evidence demonstrates that 14,15-DHET possesses distinct biological activities[1][4]. A primary mechanism of action identified for 14,15-DHET is its role as a potent endogenous activator of the peroxisome proliferator-activated receptor-alpha (PPARα), a nuclear receptor that governs the transcription of genes involved in lipid metabolism and inflammation[1][3][4][5].

The parent compounds, EETs, are known to engage signaling cascades critical to cell fate, including pathways mediated by the Epidermal Growth Factor Receptor (EGFR) which can subsequently influence the PI3K/Akt and MAPK/ERK signaling axes to promote cell proliferation[6][7]. Given the structural relationship and shared metabolic pathway, it is crucial to investigate whether 14,15-DHET exerts its own distinct effects on cellular proliferation.

This application note provides a comprehensive, validated framework for researchers to meticulously assess the impact of 14,15-DHET on cell proliferation. We present a primary, robust colorimetric assay based on metabolic activity (WST-1), a secondary, confirmatory assay to directly measure DNA synthesis (BrdU), and an essential counter-assay to monitor cytotoxicity (LDH release). This multi-assay approach ensures that observed effects are specifically due to modulation of proliferation and not a consequence of cell death, providing a self-validating and trustworthy experimental system.

Part 1: Foundational Experimental Design

Before initiating specific proliferation assays, a logical workflow must be established. This ensures data integrity and allows for clear interpretation of results. The causality behind this multi-step process is to first screen for a general effect on cell viability and metabolic activity, then confirm that this effect is due to changes in DNA synthesis, while simultaneously ruling out cytotoxicity as a confounding factor.

Caption: Experimental workflow for assessing 14,15-DHET's effect on cell proliferation.

Part 2: Materials and Reagent Preparation

Key Reagents & Equipment

• 14,15-DHET: High purity solid (e.g., Cayman Chemical, Cat. No. 50651 or equivalent).

• Vehicle Control: Anhydrous Ethanol (USP grade).

• Cell Line: User-defined, relevant to the research question (e.g., HepG2, HUVEC, MCF-7).

• Culture Medium: Appropriate for the selected cell line (e.g., DMEM, RPMI-1640) supplemented with Fetal Bovine Serum (FBS) and antibiotics.

• Assay Kits:

  • WST-1 Cell Proliferation Reagent (e.g., Roche, Cat. No. 11644807001 or Sigma-Aldrich, Cat. No. 5015944001).

  • BrdU Cell Proliferation ELISA Kit (e.g., Abcam, Cat. No. ab126556 or equivalent).

  • LDH Cytotoxicity Assay Kit (e.g., Promega LDH-Glo™, Cat. No. G9290 or Abcam, Cat. No. ab65393)[8][9].

• Equipment:

  • Sterile 96-well flat-bottom tissue culture plates.

  • Humidified incubator (37°C, 5% CO₂).

  • Multichannel pipettes.

  • Microplate reader capable of measuring absorbance at relevant wavelengths (e.g., 440 nm for WST-1, 450 nm for BrdU and LDH)[10][11].

Preparation of 14,15-DHET Stock Solutions

Causality Note: 14,15-DHET is a lipid and requires an organic solvent for initial solubilization before dilution in aqueous culture media. Ethanol is a common and effective choice.[12] Preparing a high-concentration stock minimizes the final vehicle concentration in the culture, reducing potential solvent-induced artifacts.

• Primary Stock (e.g., 10 mM): Dissolve a pre-weighed amount of 14,15-DHET in 100% ethanol. For example, to make a 10 mM stock from 1 mg of 14,15-DHET (Formula Weight: 338.5 g/mol ), dissolve in 295.4 µL of ethanol.

• Working Stocks: Prepare serial dilutions from the primary stock using 100% ethanol to create a range of working stocks.

• Storage: Store stock solutions at -20°C or -80°C in amber vials to protect from light. The stability of 14,15-DHET is greater than its EET precursor[13][14][15].

Part 3: Detailed Experimental Protocols

Protocol 1: WST-1 Cell Proliferation Assay (Primary Screen)

Principle: This colorimetric assay measures the metabolic activity of a cell population. Viable, proliferating cells contain mitochondrial dehydrogenases that cleave the tetrazolium salt WST-1 into a soluble formazan dye. The amount of formazan produced, measured by absorbance, is directly proportional to the number of metabolically active cells.[10][16]

Step-by-Step Methodology:

• Cell Seeding: Trypsinize and count cells. Seed cells into a 96-well plate at a pre-determined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium. Incubate for 24 hours to allow for attachment.

• Treatment: Prepare final dilutions of 14,15-DHET in serum-free or low-serum medium. The final ethanol concentration should be consistent across all wells and ideally ≤0.1%.

  • Test Wells: Remove old medium and add 100 µL of medium containing various concentrations of 14,15-DHET.

  • Vehicle Control Wells: Add 100 µL of medium containing the same final concentration of ethanol as the test wells.

  • Blank Wells: Add 100 µL of medium only (no cells).

• Incubation: Incubate the plate for the desired experimental duration (e.g., 24, 48, or 72 hours).

• WST-1 Reagent Addition: Add 10 µL of WST-1 reagent to each well[11][17].

• Final Incubation: Incubate the plate for 1-4 hours at 37°C. The optimal time should be determined empirically by monitoring color development.

• Absorbance Measurement: Shake the plate for 1 minute to ensure a homogenous mixture. Measure the absorbance at ~440 nm (420-480 nm is acceptable) using a microplate reader[10][17].

Protocol 2: BrdU Incorporation Assay (Confirmatory Screen)

Principle: This assay provides a direct measure of DNA synthesis. Bromodeoxyuridine (BrdU), a synthetic analog of thymidine, is incorporated into newly synthesized DNA by proliferating cells during the S-phase of the cell cycle. Incorporated BrdU is then detected using a specific anti-BrdU antibody in an ELISA format.[18]

Step-by-Step Methodology:

• Seeding and Treatment: Follow steps 1-3 from the WST-1 protocol.

• BrdU Labeling: Approximately 2-4 hours before the end of the treatment incubation period, add BrdU labeling solution to each well according to the manufacturer's instructions (typically a 1:1000 or 1:2000 dilution)[19].

• Fixation and Denaturation: At the end of the incubation, remove the culture medium. Fix the cells and denature the DNA using the fixing/denaturing solution provided in the kit. This step is critical to expose the incorporated BrdU to the antibody.

• Antibody Incubation: Wash the wells and add the anti-BrdU detector antibody. Incubate for approximately 1 hour at room temperature.

• Secondary Antibody & Substrate: Wash the wells and add the horseradish peroxidase (HRP)-conjugated secondary antibody. Following another wash step, add the TMB substrate. A blue color will develop in proportion to the amount of bound enzyme.

• Stop Solution & Measurement: Add the stop solution, which will turn the color yellow. Measure the absorbance at 450 nm.

Protocol 3: LDH Cytotoxicity Assay (Control for Cell Death)

Principle: Lactate dehydrogenase (LDH) is a stable cytosolic enzyme that is released into the culture medium upon loss of plasma membrane integrity, a hallmark of cytotoxicity or necrosis.[20] This assay measures the amount of LDH in the supernatant, allowing for the quantification of cell death.[21][22]

Step-by-Step Methodology:

• Seeding and Treatment: Set up a parallel plate exactly as described in steps 1-2 of the WST-1 protocol. Include the following additional controls:

  • Maximum LDH Release Control: Several wells of untreated cells that will be lysed with the kit's lysis buffer 30 minutes before the end of the experiment.

  • Background Control: Medium only.

• Incubation: Incubate the plate for the same duration as the proliferation assays.

• Supernatant Transfer: Carefully transfer a small volume of supernatant (e.g., 50 µL) from each well to a new 96-well plate. Do not disturb the cell monolayer.

• LDH Reaction: Add the LDH reaction mix (substrate, cofactor, and dye) to each well of the new plate containing the supernatants.

• Incubation: Incubate at room temperature for 30 minutes, protected from light.

• Measurement: Measure the absorbance at ~490 nm[21].

Part 4: Data Analysis and Interpretation

Data Presentation

Summarize results in a clear, tabular format.

Table 1: Example Data for 14,15-DHET Effect on Cell Proliferation (WST-1 Assay)

Concentration (µM)	Mean Absorbance (440nm)	Std. Deviation	% Proliferation vs. Vehicle
Vehicle (0)	0.850	0.045	100%
0.1	0.875	0.051	102.9%
1.0	0.950	0.062	111.8%
10.0	1.150	0.088	135.3%
25.0	0.750	0.059	88.2%

| 50.0 | 0.450 | 0.041 | 52.9% |

Table 2: Example Data for 14,15-DHET-Induced Cytotoxicity (LDH Assay)

Concentration (µM)	Mean Absorbance (490nm)	Std. Deviation	% Cytotoxicity
Untreated	0.120	0.011	0%
Vehicle (0)	0.125	0.013	0.6%
10.0	0.135	0.015	1.8%
25.0	0.250	0.024	15.3%
50.0	0.650	0.055	62.4%

| Max Lysis | 0.970 | 0.078 | 100% |

Calculations

• % Proliferation: [ (Abs_test - Abs_blank) / (Abs_vehicle - Abs_blank) ] * 100

• % Cytotoxicity: [ (Abs_test - Abs_untreated) / (Abs_max_lysis - Abs_untreated) ] * 100

Interpretation

• Pro-proliferative Effect: A statistically significant increase in both WST-1 absorbance and BrdU incorporation, with minimal (<5-10%) cytotoxicity observed in the LDH assay.

• Anti-proliferative Effect: A statistically significant decrease in both WST-1 and BrdU signals, with minimal cytotoxicity.

• Cytotoxic Effect: A significant decrease in WST-1 and BrdU signals that correlates directly with a significant increase in LDH release. This indicates the observed decrease in "proliferation" is due to cell death.

• No Effect: No significant change across all three assays compared to the vehicle control.

Part 5: Potential Signaling Pathway

Based on the known actions of EETs, a plausible mechanism for 14,15-DHET's effect on proliferation could involve the transactivation of receptor tyrosine kinases like the EGFR, leading to downstream signaling.[6][23] While 14,15-DHET is a known PPARα agonist, its effects on these rapid, non-genomic pathways warrant investigation.

Caption: Plausible signaling pathways potentially modulated by 14,15-DHET.

References

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• BrdU Protocol. Creative Biolabs Antibody. [Link]

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• LDH Cytotoxicity Assay Kit. OZ Biosciences. [Link]

• MTS Tetrazolium Assay Protocol. Creative Bioarray. [Link]

• CytoSelect™ WST-1 Cell Proliferation Assay Reagent. Cell Biolabs. [Link]

• Cell viability assessment. Protocols.io. [Link]

• 14,15-Dihydroxyeicosatrienoic acid activates peroxisome proliferator-activated receptor-α. American Journal of Physiology-Heart and Circulatory Physiology. [Link]

• 14,15-Dihydroxyeicosatrienoic acid activates peroxisome proliferator-activated receptor-α. American Journal of Physiology-Heart and Circulatory Physiology. [Link]

• EET signaling in cancer. Cancer Metastasis Reviews. [Link]

• EET signaling in cancer. ResearchGate. [Link]

• Biology Cell-Based Assays. Charles River Laboratories. [Link]

• Putative receptors and signaling pathways responsible for the biological actions of epoxyeicosatrienoic acids. The Journal of Lipid Research. [Link]

• Epoxyeicosatrienoic and dihydroxyeicosatrienoic acids dilate human coronary arterioles via BKCa channels: implications for soluble epoxide hydrolase inhibition. American Journal of Physiology-Heart and Circulatory Physiology. [Link]

• What is a Cell Proliferation Assay? News-Medical.Net. [Link]

• The role of 14,15-dihydroxyeicosatrienoic acid levels in inflammation and its relationship to lipoproteins. ResearchGate. [Link]

• The role of 14,15-dihydroxyeicosatrienoic acid levels in inflammation and its relationship to lipoproteins. Lipids in Health and Disease. [Link]

• 14,15-Dihydroxyeicosatrienoic acid activates peroxisome proliferator-activated receptor-alpha. PubMed. [Link]

• The role of 14,15-dihydroxyeicosatrienoic acid levels in inflammation and its relationship to lipoproteins. Lipids in Health and Disease. [Link]

• 14,15-EET is hydrolysed to 14,15-DHET by EPHX2. Reactome Pathway Database. [Link]

• Elevated 14,15- epoxyeicosatrienoic acid by increasing of cytochrome P450 2C8, 2C9 and 2J2 and decreasing of soluble epoxide hydrolase associated with aggressiveness of human breast cancer. PubMed. [Link]

• 14,15-Dihydroxyeicosatrienoic acid activates peroxisome proliferator-activated receptor-α. American Journal of Physiology-Heart and Circulatory Physiology. [Link]

• EGF receptor trafficking: consequences for signaling and cancer. Nature Reviews Cancer. [Link]

• Mechanisms of Action of EGFR Tyrosine Kinase Receptor Incorporated in Extracellular Vesicles. International Journal of Molecular Sciences. [Link]

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assessing vasodilation effects of 14,15-DHET on isolated arteries

Application Note & Protocol

Assessing the Vasodilatory Effects of 14,15-Dihydroxyeicosatrienoic Acid (14,15-DHET) on Isolated Arteries

Audience: Researchers, scientists, and drug development professionals.

Introduction: Unveiling the Vascular Significance of 14,15-DHET

The cytochrome P450 (CYP) metabolic pathway of arachidonic acid gives rise to a family of bioactive lipids, the epoxyeicosatrienoic acids (EETs) and their corresponding dihydroxyeicosatrienoic acids (DHETs), which are increasingly recognized as critical regulators of vascular homeostasis.[1][2][3] Among these, 14,15-DHET, the diol metabolite of 14,15-EET formed by the action of soluble epoxide hydrolase (sEH), has emerged as a molecule of interest in the modulation of vascular tone.[4][5] While initially considered an inactive metabolite, studies have demonstrated that 14,15-DHET possesses potent vasodilatory properties in various vascular beds, including the coronary circulation.[4][6][7][8] Understanding the precise mechanisms and quantifying the effects of 14,15-DHET are paramount for elucidating its physiological role and exploring its therapeutic potential in cardiovascular diseases such as hypertension.

This guide provides a comprehensive overview of the signaling pathways involved in 14,15-DHET-induced vasodilation and presents a detailed, field-proven protocol for its assessment using wire myography on isolated arteries.

Mechanisms of 14,15-DHET-Induced Vasodilation: A Multi-Faceted Signaling Cascade

The vasodilatory action of 14,15-DHET is primarily attributed to its effects on vascular smooth muscle cells (VSMCs), leading to hyperpolarization and relaxation. The principal mechanism involves the activation of large-conductance Ca²⁺-activated potassium (BKCa) channels.[4][5][6]

Core Signaling Pathway: BKCa Channel Activation

14,15-DHET directly activates BKCa channels on the plasma membrane of VSMCs.[4][6] This activation is, in some cases, dependent on the presence of GTP, suggesting the involvement of a G-protein-coupled mechanism.[4][5] The opening of BKCa channels leads to an efflux of potassium ions (K⁺) from the cell, causing membrane hyperpolarization. This change in membrane potential closes voltage-gated Ca²⁺ channels, reducing intracellular Ca²⁺ concentration and leading to smooth muscle relaxation and vasodilation.[4][9]

Endothelium-Dependent and -Independent Effects

While the primary action of 14,15-DHET is directly on VSMCs, some studies suggest it may also influence endothelial function. For instance, 14,15-DHET has been shown to upregulate endothelial nitric oxide synthase (eNOS) expression, which could contribute to vasodilation through increased nitric oxide production.[10] However, the acute vasodilatory response to 14,15-DHET is largely considered endothelium-independent, as its effects persist even after removal of the endothelium.[8]

Experimental Protocol: Wire Myography for Assessing 14,15-DHET Vasodilation

Wire myography is the gold-standard technique for the in vitro assessment of vascular reactivity in small resistance arteries.[11][12] This protocol provides a step-by-step guide for evaluating the vasodilatory effects of 14,15-DHET.

Materials and Reagents

• Isolated Arteries: Mesenteric, coronary, or cerebral arteries (100-400 µm diameter) are commonly used.

• Physiological Saline Solution (PSS): (in mM) 119 NaCl, 4.7 KCl, 2.5 CaCl₂, 1.17 MgSO₄, 25 NaHCO₃, 1.18 KH₂PO₄, 5.5 glucose, 0.026 EDTA.

• High Potassium Solution (KPSS): PSS with equimolar substitution of NaCl with KCl.

• 14,15-DHET Stock Solution: Prepare a high-concentration stock (e.g., 10 mM) in ethanol or DMSO and store at -80°C.

• Vasoactive Agents:

  • Pre-constricting agent: Thromboxane A2 mimetic U46619 or phenylephrine.

  • Endothelium-dependent vasodilator: Acetylcholine (ACh).

• Myograph System: Multi-wire myograph system (e.g., DMT, ADInstruments).[13][14]

• Dissection Tools: Fine scissors, forceps, and a dissection microscope.

Step-by-Step Methodology

1. Artery Isolation and Preparation: a. Euthanize the animal according to approved institutional protocols. b. Immediately excise the desired tissue (e.g., mesenteric arcade) and place it in ice-cold PSS.[11] c. Under a dissection microscope, carefully isolate a segment of the artery, removing all surrounding adipose and connective tissue.[13] d. Cut the cleaned artery into 2 mm-long segments.

2. Mounting the Arterial Segment: a. Thread two tungsten wires (typically 40 µm diameter) through the lumen of the arterial segment.[11][14] b. Mount the wires onto the jaws of the wire myograph chamber, ensuring the artery is submerged in PSS at 37°C and continuously bubbled with 95% O₂ / 5% CO₂.[13]

3. Normalization and Equilibration: a. Perform a normalization procedure to determine the optimal resting tension for the vessel. This ensures that the artery is at a length where it can generate maximal active tension. b. Allow the vessel to equilibrate at the determined resting tension for at least 30-60 minutes, with PSS changes every 15 minutes.

4. Viability and Endothelial Integrity Testing: a. To assess the viability of the smooth muscle, stimulate the artery with KPSS. A robust contraction confirms viability. b. Wash out the KPSS with PSS and allow the tension to return to baseline. c. Pre-constrict the artery with a submaximal concentration of a vasoconstrictor (e.g., U46619 to ~80% of the KPSS-induced contraction). d. Once a stable plateau is reached, add a single high concentration of acetylcholine (e.g., 1 µM). A relaxation of >80% indicates intact endothelium. A relaxation of <10% suggests a denuded endothelium.

5. Generating the Concentration-Response Curve for 14,15-DHET: a. Wash out the acetylcholine and allow the tension to return to baseline. b. Re-apply the same submaximal concentration of the vasoconstrictor. c. Once a stable contraction plateau is achieved, add 14,15-DHET in a cumulative, logarithmic manner (e.g., 1 nM to 10 µM). d. Allow the tension to stabilize at each concentration before adding the next. e. At the end of the experiment, add a potent vasodilator (e.g., sodium nitroprusside) to obtain maximal relaxation.

Data Analysis and Presentation

The relaxation at each concentration of 14,15-DHET is expressed as a percentage of the pre-constriction tension. The data can be fitted to a sigmoidal dose-response curve to determine the EC₅₀ (the concentration of 14,15-DHET that produces 50% of the maximal response) and the Emax (the maximal relaxation).

Table 1: Summary of Vasodilatory Parameters for 14,15-DHET

Parameter	Value
Vessel Type	e.g., Mouse Mesenteric Artery
Pre-constricting Agent	e.g., U46619 (30 nM)
EC₅₀ (M)	[Calculated Value]
Emax (%)	[Calculated Value]
Number of Vessels (n)	[Number]

Trustworthiness and Self-Validation

The protocol's integrity is maintained through several key validation steps:

• Viability Check: The response to KPSS ensures that the smooth muscle cells are healthy and responsive.

• Endothelial Integrity Test: The acetylcholine challenge allows for the differentiation between endothelium-dependent and -independent mechanisms.

• Normalization: This critical step standardizes the experimental conditions, allowing for reproducible and comparable results between different vessels and experiments.

• Time Controls: Running parallel experiments with the vehicle for 14,15-DHET ensures that the observed relaxation is not due to tachyphylaxis of the pre-constricting agent.

By adhering to these principles, researchers can confidently and accurately assess the vasodilatory properties of 14,15-DHET and other vasoactive compounds.

References

• Gutterman, D. D., et al. (2005). 14,15-Dihydroxyeicosatrienoic acid relaxes bovine coronary arteries by activation of K(Ca) channels. American Journal of Physiology-Heart and Circulatory Physiology, 289(5), H2138-H2145. [Link]

• Campbell, W. B., & Fleming, I. (2010). Cytochrome p450 and vascular homeostasis. Circulation Research, 106(12), 1844-1854. [Link]

• Harder, D. R., et al. (1995). Role of cytochrome P-450 enzymes and metabolites of arachidonic acid in the control of vascular tone. Journal of Vascular Research, 32(2), 79-92. [Link]

• Harder, D. R., et al. (1995). Role of Cytochrome P-450 Enzymes and Metabolites of Arachidonic Acid in the Control of Vascular Tone. Karger Publishers. [Link]

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Application Note &amp; Protocol: 14,15-DHET as a Pharmacodynamic Biomarker for Soluble Epoxide Hydrolase (sEH) Activity

Introduction and Scientific Rationale

The cytochrome P450 (CYP) epoxygenase pathway metabolizes arachidonic acid into four regioisomeric epoxyeicosatrienoic acids (EETs), including 5,6-EET, 8,9-EET, 11,12-EET, and 14,15-EET.[1] These lipid mediators are critical signaling molecules with potent biological effects, including vasodilation, anti-inflammatory actions, and tissue protection, making them vital for cardiovascular homeostasis.[2][3] The biological activity of EETs is predominantly terminated by the enzyme soluble epoxide hydrolase (sEH), which catalyzes the hydrolysis of the epoxide group to form the corresponding, and generally less biologically active, vicinal diols, known as dihydroxyeicosatrienoic acids (DHETs).[3][4][5]

This enzymatic conversion makes sEH a significant therapeutic target. Inhibition of sEH increases the bioavailability of protective EETs, offering a promising strategy for treating conditions like hypertension, inflammation, and various cardiovascular diseases.[6][7] Consequently, the development of sEH inhibitors (sEHIs) requires robust pharmacodynamic (PD) biomarkers to confirm target engagement and to guide dose selection in both preclinical and clinical studies.

While EETs are the direct substrates of sEH, their inherent chemical instability and rapid metabolism make them challenging to quantify accurately. In contrast, their diol metabolite, 14,15-DHET, is chemically stable and serves as a direct readout of in vivo sEH activity.[8][9] A decrease in the plasma concentration of 14,15-DHET, or more powerfully, a decrease in the product/substrate ratio of [14,15-DHET]/[14,15-EET], provides a reliable and quantifiable measure of sEH inhibition. This application note provides the scientific basis and a detailed protocol for the quantification of 14,15-DHET in plasma using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

The sEH Biochemical Pathway

The metabolic cascade from arachidonic acid to 14,15-DHET is a key branch of the eicosanoid signaling network. As illustrated below, CYP epoxygenases (primarily CYP2C and CYP2J families) initiate the process by converting arachidonic acid to 14,15-EET. The sEH enzyme then specifically hydrolyzes 14,15-EET to form 14,15-DHET. Measuring the downstream product, 14,15-DHET, provides a stable and integrated assessment of the flux through this pathway.

Caption: The metabolic conversion of Arachidonic Acid to the biomarker 14,15-DHET.

Assay Principle and Applications

This protocol employs liquid chromatography-tandem mass spectrometry (LC-MS/MS), the gold standard for small molecule quantification, due to its exceptional sensitivity and specificity.[10] The core principle involves:

• Efficient Extraction: Isolating 14,15-DHET from the complex plasma matrix.

• Stable Isotope Dilution: Adding a known quantity of a deuterated internal standard (e.g., 14,15-DHET-d11) at the start of sample processing. This is a critical self-validating step, as the internal standard behaves identically to the endogenous analyte during extraction and ionization, correcting for sample-to-sample variability and matrix effects.

• Chromatographic Separation: Using a reverse-phase C18 column to separate 14,15-DHET from its isomers and other potentially interfering lipids.[11]

• Specific Detection: Employing tandem mass spectrometry in Multiple Reaction Monitoring (MRM) mode to detect and quantify the specific precursor-to-product ion transition for both 14,15-DHET and its internal standard.

Primary Application: A Pharmacodynamic Readout for sEH Inhibitors The primary utility of this assay is to measure the in-vivo efficacy of sEH inhibitors. Upon administration of an sEH inhibitor, the activity of the sEH enzyme is reduced, leading to a measurable decrease in the production of 14,15-DHET from its precursor, 14,15-EET. This allows researchers to establish clear dose-response relationships and confirm target engagement in clinical trials.

Analyte	Healthy Controls (ng/mL)	Coronary Heart Disease Patients (ng/mL)	LC-MS/MS Assay Range (ng/mL)
14,15-DHET	1.65 ± 1.54	2.53 ± 1.60	0.05 - 50
Table 1: Representative plasma concentrations of 14,15-DHET from human studies and a typical validated assay range. Data compiled from authoritative sources.[8][9][12][13]

Detailed Protocol: Quantification of 14,15-DHET in Human Plasma

This protocol is designed for researchers equipped with a modern LC-MS/MS system. All steps should be performed with high-purity solvents and reagents to minimize background interference.

Caption: High-level experimental workflow for 14,15-DHET quantification in plasma.

A. Required Materials & Reagents

• Biological Samples: Human plasma collected in K2EDTA tubes.

• Standards: 14,15-DHET and 14,15-DHET-d11 (or other stable isotope) certified reference standards.

• Solvents: LC-MS grade acetonitrile, ethyl acetate, methanol, and water.

• Reagents: Formic acid (reagent grade), Butylated Hydroxytoluene (BHT).

• Hardware: C18 Solid Phase Extraction (SPE) cartridges or 2 mL microcentrifuge tubes, analytical balance, centrifuges (standard and refrigerated), nitrogen evaporator, LC-MS/MS system.

B. Sample Handling & Preparation

Causality: Eicosanoids are susceptible to ex-vivo formation and oxidation.[14] Proper handling is paramount for data integrity.

• Sample Collection: Collect whole blood in K2EDTA tubes and place on ice immediately. Process to plasma by centrifugation (e.g., 2000 x g for 15 min at 4°C) within 30 minutes of collection.

• Stabilization: Immediately after separating plasma, add an antioxidant like BHT to a final concentration of ~10 µM to prevent lipid peroxidation.

• Storage: Store plasma aliquots at -80°C until analysis. Avoid repeated freeze-thaw cycles.[15]

C. Extraction Protocol (Protein Precipitation followed by LLE)

This method is robust and effectively removes proteins and phospholipids.[12][16]

• Thaw & Spike: Thaw plasma samples, calibration standards, and quality control (QC) samples on ice. To 100 µL of plasma in a 2 mL microcentrifuge tube, add 10 µL of the internal standard working solution (e.g., 100 ng/mL 14,15-DHET-d11 in methanol).

  • Rationale: Spiking the internal standard at the beginning ensures it undergoes the exact same processing as the analyte, providing the most accurate correction for losses during extraction and for matrix-induced ion suppression/enhancement.

• Protein Precipitation: Add 300 µL of ice-cold acetonitrile containing 0.1% formic acid. Vortex vigorously for 30 seconds. Incubate at -20°C for 20 minutes to maximize protein precipitation.

  • Rationale: Acetonitrile disrupts the hydration shell around proteins, causing them to precipitate. The cold temperature enhances this effect. Formic acid helps to keep the analytes in their protonated state, improving extraction efficiency.

• Centrifugation: Centrifuge at 14,000 x g for 10 minutes at 4°C. Carefully transfer the supernatant to a new tube.

• Liquid-Liquid Extraction: Add 500 µL of ethyl acetate to the supernatant. Vortex for 1 minute and centrifuge at 14,000 x g for 5 minutes.

  • Rationale: Ethyl acetate is a moderately polar organic solvent that efficiently extracts eicosanoids from the aqueous/acetonitrile supernatant while leaving more polar contaminants behind.

• Isolate & Evaporate: Carefully transfer the upper organic layer (ethyl acetate) to a clean tube. Evaporate the solvent to complete dryness under a gentle stream of nitrogen at room temperature.

  • Rationale: Evaporation concentrates the analyte and allows for reconstitution in a solvent that is compatible with the initial LC mobile phase conditions, ensuring good peak shape.

• Reconstitution: Reconstitute the dried residue in 100 µL of the initial mobile phase (e.g., 70% Mobile Phase A: 30% Mobile Phase B). Vortex for 30 seconds and transfer to an autosampler vial for analysis.

D. LC-MS/MS Analysis

Parameters must be optimized for the specific instrument used. The following provides a validated starting point.

LC Parameter	Setting
Column	C18 Reverse-Phase (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.3 mL/min
Gradient	Start at 30% B, ramp to 95% B over 8 min, hold 2 min, re-equilibrate
Column Temp	40°C
Injection Volume	5 µL
Table 2: Typical Liquid Chromatography Parameters.

MS/MS Parameter	Setting
Ionization Mode	Electrospray Ionization (ESI), Negative
14,15-DHET Transition	m/z 337.2 -> 195.1
14,15-DHET-d11 Transition	m/z 348.2 -> 205.1
Key Voltages	Optimize Capillary, Cone, and Collision Energy for maximum signal
Table 3: Typical Tandem Mass Spectrometry Parameters.

Data Analysis, Validation, and Interpretation

Trustworthiness through Validation: A robust analytical method is a self-validating system.

• Calibration Curve: The assay is calibrated using a standard curve prepared by spiking known concentrations of 14,15-DHET into a surrogate matrix (e.g., charcoal-stripped plasma). A linear regression of the peak area ratio (Analyte/Internal Standard) versus concentration is plotted. An R² value >0.99 is required.

• Quality Controls: Low, medium, and high concentration QCs must be run with each batch of samples. The calculated concentrations must be within ±15% of their nominal value (±20% for the Lower Limit of Quantification, LLOQ) for the run to be accepted.

• Interpreting Results: The concentration of 14,15-DHET in unknown samples is calculated from the calibration curve. When evaluating an sEH inhibitor, a statistically significant decrease in 14,15-DHET levels post-dose compared to pre-dose indicates target engagement. For a more precise measure of enzyme activity, the ratio of 14,15-DHET to its substrate 14,15-EET can be calculated (requires simultaneous measurement of 14,15-EET). A falling DHET/EET ratio is a strong indicator of sEH inhibition.[2]

Potential Issue	Likely Cause	Recommended Solution
Low Analyte Recovery	Suboptimal extraction pH; Inefficient phase transfer.	Ensure acidification of sample; Vortex LLE step vigorously.
High Variability (%CV)	Inconsistent internal standard addition; Poor mixing.	Use a calibrated pipette for IS; Ensure thorough vortexing at all mixing steps.
Poor Peak Shape	Reconstitution solvent mismatch; Column degradation.	Reconstitute in initial mobile phase; Replace column or guard column.
Matrix Effects	Co-eluting interferences suppressing ionization.	Improve chromatographic separation; Optimize extraction to remove phospholipids (e.g., use SPE).
Table 4: Common Troubleshooting Scenarios.

Conclusion

The quantification of 14,15-DHET in plasma via LC-MS/MS is a robust and reliable method for assessing the in vivo activity of soluble epoxide hydrolase. Its stability and direct relationship to sEH function make it an indispensable pharmacodynamic biomarker in the development of sEH inhibitors. By providing a clear measure of target engagement, this assay enables researchers and drug developers to make informed decisions on dose selection and to demonstrate the mechanism of action of novel therapeutics targeting the EET pathway.

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• Sanker, S., et al. (2022). Soluble epoxide hydrolase inhibitors: an overview and patent review from the last decade. Expert Opinion on Therapeutic Patents, 32(6), 629-644. [Link]

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• Tallman, D. A., et al. (2023). 14,15-Dihydroxyeicosatrienoic acid, a soluble epoxide hydrolase metabolite in blood, is a predictor of anthracycline-induced cardiotoxicity – a hypothesis generating study. Cardio-Oncology, 9(1), 47. [Link]

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Application Notes and Protocols for Long-Term Treatment of Cell Cultures with 14,15-DHET

Introduction: Unveiling the Therapeutic Potential of 14,15-DHET in Chronic Cellular Models

14,15-dihydroxyeicosatrienoic acid (14,15-DHET) is a diol metabolite of the epoxyeicosatrienoic acid (EET) 14,15-EET, generated through the action of soluble epoxide hydrolase (sEH). While historically considered an inactive breakdown product, emerging evidence has repositioned 14,15-DHET as a bioactive lipid mediator with significant signaling roles.[1][2][3][4] Notably, 14,15-DHET is a potent activator of the peroxisome proliferator-activated receptor-alpha (PPARα), a nuclear receptor that plays a critical role in the regulation of lipid metabolism and inflammation.[1][2][5] Through PPARα activation and other potential mechanisms, 14,15-DHET exhibits a range of biological activities, including anti-inflammatory, angiogenic, and vasodilatory effects.[3][4][6]

The study of 14,15-DHET in long-term cell culture models is paramount for elucidating its sustained effects on cellular physiology and pathology. Such chronic exposure studies are essential for modeling in vivo conditions where tissues are persistently exposed to endogenous or therapeutically administered agents. This is particularly relevant for investigating the potential of 14,15-DHET in the context of chronic diseases such as atherosclerosis, hypertension, and cancer.[3][6]

This comprehensive guide provides a detailed framework for designing and executing long-term treatment protocols of cell cultures with 14,15-DHET. It addresses critical aspects from compound preparation and storage to experimental design, validation, and data interpretation, empowering researchers to confidently explore the long-term biological impact of this important signaling molecule.

The 14,15-DHET Signaling Axis: A Mechanistic Overview

Arachidonic acid, released from the cell membrane, is metabolized by cytochrome P450 (CYP) epoxygenases to form various EETs, including 14,15-EET. Subsequently, soluble epoxide hydrolase (sEH) rapidly hydrolyzes 14,15-EET to the more stable 14,15-DHET.[1][3][4] The primary mechanism of action for 14,15-DHET is the activation of PPARα.[1][2] Upon ligand binding, PPARα forms a heterodimer with the retinoid X receptor (RXR) and binds to peroxisome proliferator response elements (PPREs) in the promoter regions of target genes, thereby modulating their transcription.

Figure 2: General experimental workflow for long-term cell culture treatment with 14,15-DHET.

Step-by-Step Methodology:

• Cell Seeding:

  • Seed the cells of interest at a density that allows for logarithmic growth over the intended treatment period without reaching confluency too rapidly. This will depend on the proliferation rate of the specific cell line.

  • Allow the cells to adhere and recover for at least 24 hours before initiating treatment.

• Initial Treatment:

  • Aspirate the old medium and replace it with fresh, pre-warmed complete medium containing the desired concentration of 14,15-DHET or the vehicle control.

• Media Changes and Re-dosing:

  • The frequency of media changes is critical. A general recommendation is to replace the medium with fresh, 14,15-DHET-containing medium every 48-72 hours. [7] * Scientific Integrity Note: The stability of 14,15-DHET in your specific cell culture system (medium type, serum concentration, cell density) at 37°C is a key variable. It is highly recommended to empirically determine the degradation rate of 14,15-DHET under your experimental conditions (see Part 3). This will allow for a more precise re-dosing schedule to maintain a consistent concentration.

• Subculturing:

  • If the cells reach confluency during the long-term treatment, they will need to be subcultured.

  • When subculturing, maintain the treatment by re-seeding the cells into fresh flasks or plates containing medium with the appropriate concentration of 14,15-DHET.

• Duration of Treatment:

  • The duration of the experiment will depend on the research question. Long-term studies can range from several days to weeks.

Part 3: Validation and Quality Control

Rationale: A self-validating experimental design is essential for the trustworthiness of the results. This involves monitoring the stability of the treatment compound and assessing cellular responses to ensure the intended biological effect is being observed.

A. Monitoring 14,15-DHET Concentration in Culture Medium

Recommended Method: Enzyme-Linked Immunosorbent Assay (ELISA) or Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

• ELISA: Commercially available ELISA kits for 14,15-DHET offer a relatively high-throughput and sensitive method for quantifying its concentration in cell culture supernatants. [4][6]* LC-MS/MS: This is a highly sensitive and specific method for the absolute quantification of 14,15-DHET and can also be used to detect any potential metabolites.

Protocol for Stability Assessment:

• Prepare a flask or plate with your complete cell culture medium (including serum) but without cells.

• Add 14,15-DHET to the desired final concentration.

• Incubate the medium under standard cell culture conditions (37°C, 5% CO₂).

• At various time points (e.g., 0, 24, 48, 72, 96 hours), collect aliquots of the medium.

• Store the aliquots at -80°C until analysis by ELISA or LC-MS/MS.

• Plot the concentration of 14,15-DHET over time to determine its stability and half-life in your culture system. This data will inform your media change and re-dosing schedule.

B. Assessing Cellular Response and Potential Cytotoxicity

1. Validating PPARα Activation:

• Quantitative PCR (qPCR): Measure the mRNA expression of known PPARα target genes, such as Carnitine Palmitoyltransferase 1A (CPT1A). [1][2]An upregulation of these genes will confirm that 14,15-DHET is activating its target receptor.

• Reporter Assays: In cells transiently or stably expressing a PPARα-responsive luciferase reporter construct, measure the increase in luciferase activity upon treatment with 14,15-DHET. [1][2] 2. Monitoring Cell Viability and Proliferation:

• MTT or WST-1 Assays: At regular intervals throughout the long-term treatment, perform cell viability assays to assess any potential cytotoxicity of 14,15-DHET at the concentrations used.

• Cell Counting: Regularly count the cells to monitor proliferation rates and ensure that the treatment is not having a significant anti-proliferative effect, unless that is the intended endpoint.

3. Morphological Assessment:

• Regularly observe the cells under a microscope for any changes in morphology, such as signs of stress, detachment, or changes in cell shape.

Recommended Cell Lines for Long-Term 14,15-DHET Studies

The choice of cell line is critical and should be guided by the biological question being addressed.

Cell Line Type	Examples	Rationale for Use
Endothelial Cells	Human Umbilical Vein Endothelial Cells (HUVECs), Human Coronary Artery Endothelial Cells (HCAECs)	Endothelial cells are key players in vascular homeostasis. 14,15-DHET has known effects on angiogenesis and vascular inflammation, making these cells highly relevant. [6][8]
Hepatocytes	HepG2	These cells express high levels of PPARα and are a good model for studying the effects of 14,15-DHET on lipid metabolism. [2]
Macrophages	THP-1 (differentiated into M1 or M2 macrophages), RAW 264.7	Macrophages are central to the inflammatory response. 14,15-DHET's anti-inflammatory properties can be investigated in these cells, including its effects on macrophage polarization.
Cancer Cell Lines	Various, depending on the cancer type and PPARα expression (e.g., some breast and lung cancer cell lines)	The role of 14,15-DHET in cancer cell proliferation and survival is an area of active research.
Kidney Cells	COS-7 (often used for transfection studies)	These cells have been used to demonstrate the potent activation of PPARα by 14,15-DHET. [1][2]

Troubleshooting

Issue	Possible Cause	Solution
Low or no biological effect	- Degradation of 14,15-DHET in stock or working solution.- Insufficient concentration.- Cell line is not responsive.	- Prepare fresh stock and working solutions.- Confirm the concentration and stability of 14,15-DHET in your culture medium.- Perform a dose-response experiment to determine the optimal concentration.- Verify the expression of PPARα in your cell line.
Cell death or signs of toxicity	- 14,15-DHET concentration is too high.- Solvent concentration is too high.	- Perform a dose-response and toxicity study to determine the optimal non-toxic concentration for long-term treatment.- Ensure the final solvent concentration is below 0.1%.
High variability between experiments	- Inconsistent 14,15-DHET concentration due to degradation or infrequent media changes.- Inconsistent cell seeding density.	- Empirically determine the stability of 14,15-DHET and establish a consistent re-dosing schedule.- Standardize cell seeding and passaging procedures.

Conclusion

This application note provides a robust framework for conducting long-term in vitro studies with 14,15-DHET. By understanding its mechanism of action, carefully preparing and validating the treatment conditions, and selecting appropriate cellular models, researchers can generate reliable and reproducible data to further unravel the therapeutic potential of this intriguing bioactive lipid. The emphasis on a self-validating experimental design, including the monitoring of compound stability and cellular responses, will ensure the scientific rigor and integrity of the findings.

References

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Application Notes and Protocols for the Lipidomic Analysis of 14,15-DHET

Introduction: The Significance of Measuring 14,15-DHET

14,15-dihydroxyeicosatrienoic acid (14,15-DHET) is a significant metabolite of the cytochrome P450 (CYP) epoxygenase pathway of arachidonic acid metabolism. Its precursor, 14,15-epoxyeicosatrienoic acid (14,15-EET), is a potent signaling lipid with vasodilatory, anti-inflammatory, and pro-angiogenic properties.[1] The enzyme soluble epoxide hydrolase (sEH) rapidly converts 14,15-EET into the more stable, and generally less biologically active, 14,15-DHET.[2] Consequently, the ratio of 14,15-EET to 14,15-DHET is often used as a marker of sEH activity, which is a therapeutic target for various cardiovascular and inflammatory diseases.[3] While once considered an inactive metabolite, recent evidence suggests that 14,15-DHET can function as an endogenous activator of the peroxisome proliferator-activated receptor-α (PPARα), a key regulator of lipid metabolism and inflammation.[4][5][6] Given its stability and role as a biomarker of CYP epoxygenase and sEH activity, the accurate and precise quantification of 14,15-DHET in biological matrices is of paramount importance for researchers in physiology, pharmacology, and drug development.

This application note provides a comprehensive guide to the sample preparation of 14,15-DHET from biological matrices for quantitative analysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS). We will delve into the rationale behind each step of the protocol, offering insights gleaned from extensive experience in the field of lipidomics.

Biochemical Pathway of 14,15-DHET Formation

The formation of 14,15-DHET is a two-step enzymatic process originating from arachidonic acid, a polyunsaturated fatty acid ubiquitously present in cell membranes.

Caption: Biosynthesis of 14,15-DHET from arachidonic acid.

Core Principles of Sample Preparation for 14,15-DHET Analysis

The successful quantification of 14,15-DHET hinges on a meticulous sample preparation strategy that addresses its low endogenous concentrations and susceptibility to ex vivo degradation. The primary objectives of the sample preparation workflow are:

• Minimizing Enzymatic and Non-Enzymatic Degradation: Immediate processing or flash-freezing of samples is crucial to halt enzymatic activity. The addition of antioxidants is a standard practice to prevent autooxidation of these lipid species.

• Efficient Extraction from the Biological Matrix: Separating the lipid-soluble 14,15-DHET from the predominantly aqueous and protein-rich environment of biological samples is a critical step.

• Removal of Interfering Substances: The complexity of biological matrices necessitates the removal of phospholipids, proteins, and other components that can cause ion suppression in the mass spectrometer and interfere with the chromatographic separation.

• Concentration of the Analyte: To achieve the required sensitivity for detecting low physiological concentrations of 14,15-DHET, the final extract is typically concentrated.

Recommended Sample Preparation Workflow

The following diagram illustrates a robust and validated workflow for the preparation of samples for 14,15-DHET analysis.

Caption: General workflow for 14,15-DHET sample preparation.

Detailed Protocols

Herein, we provide detailed protocols for both Liquid-Liquid Extraction (LLE) and Solid-Phase Extraction (SPE). The choice between these methods often depends on the sample matrix, the desired throughput, and the available laboratory equipment.

Protocol 1: Liquid-Liquid Extraction (LLE) for Plasma Samples

LLE is a classic and effective method for the extraction of moderately non-polar compounds like 14,15-DHET from aqueous matrices. This protocol is adapted from established methods for eicosanoid analysis.[2]

Materials:

• Plasma samples

• Deuterated internal standard (e.g., 14,15-DHET-d11)

• Antioxidant solution (e.g., 0.2 mg/mL butylated hydroxytoluene (BHT) in methanol)

• Ethyl acetate, HPLC grade

• Formic acid, LC-MS grade

• Acetonitrile, HPLC grade

• Methanol, HPLC grade

• Deionized water

• Microcentrifuge tubes

• Nitrogen evaporator

Step-by-Step Procedure:

• Sample Thawing and Fortification:

  • Thaw plasma samples on ice to minimize enzymatic degradation.

  • In a microcentrifuge tube, aliquot 100 µL of plasma.

  • Add 10 µL of the internal standard working solution (e.g., 100 ng/mL 14,15-DHET-d11 in methanol) to each sample, vortex briefly. The use of a stable isotope-labeled internal standard is crucial as it co-elutes with the analyte and experiences similar matrix effects, thereby ensuring accurate quantification.[1][7]

  • Add 5 µL of antioxidant solution to prevent autooxidation during sample processing.

• Protein Precipitation and pH Adjustment:

  • Add 300 µL of cold acetonitrile to precipitate plasma proteins. Vortex for 30 seconds and incubate at -20°C for 20 minutes.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C.

  • Transfer the supernatant to a new tube.

  • Acidify the supernatant to a pH of approximately 3.5-4.0 by adding a small volume of dilute formic acid. This step is critical as 14,15-DHET is a carboxylic acid, and protonating the carboxyl group makes the molecule more neutral, thus enhancing its partitioning into the organic solvent.[8][9][10]

• Liquid-Liquid Extraction:

  • Add 500 µL of ethyl acetate to the acidified supernatant. Ethyl acetate is a commonly used solvent for extracting eicosanoids due to its polarity and volatility.[11]

  • Vortex vigorously for 1 minute to ensure thorough mixing and facilitate the transfer of 14,15-DHET into the organic phase.

  • Centrifuge at 14,000 x g for 5 minutes to achieve complete phase separation.

  • Carefully transfer the upper organic layer (ethyl acetate) to a clean tube, avoiding the aqueous layer and any precipitated material at the interface.

• Solvent Evaporation and Reconstitution:

  • Evaporate the collected organic solvent to dryness under a gentle stream of nitrogen at room temperature.

  • Reconstitute the dried residue in 100 µL of the initial mobile phase for LC-MS/MS analysis (e.g., a mixture of water and acetonitrile with 0.1% formic acid).

  • Vortex for 30 seconds and transfer to an autosampler vial for analysis.

Protocol 2: Solid-Phase Extraction (SPE) for Various Biological Fluids

SPE offers a higher degree of sample cleanup and can be more easily automated compared to LLE. Reversed-phase sorbents like C18 or polymeric sorbents like Oasis HLB are commonly used for extracting oxylipins from aqueous samples.[12][13]

Materials:

• Biological fluid samples (e.g., plasma, urine, cell culture media)

• Deuterated internal standard (e.g., 14,15-DHET-d11)

• Antioxidant solution (e.g., 0.2 mg/mL BHT in methanol)

• Reversed-phase SPE cartridges (e.g., C18 or Oasis HLB, 30-60 mg)

• Methanol, HPLC grade

• Ethyl acetate, HPLC grade

• Hexane, HPLC grade

• Formic acid, LC-MS grade

• Deionized water

• SPE manifold

Step-by-Step Procedure:

• Sample Pre-treatment:

  • Thaw samples on ice.

  • Fortify the sample with the internal standard and antioxidant as described in the LLE protocol.

  • Acidify the sample to a pH of approximately 3.5-4.0 with dilute formic acid. This ensures that 14,15-DHET is in its protonated form and will be retained on the reversed-phase sorbent.[14]

• SPE Cartridge Conditioning:

  • Condition the SPE cartridge by passing 1-2 mL of methanol through it. This wets the sorbent and activates the stationary phase.

  • Equilibrate the cartridge by passing 1-2 mL of deionized water (acidified to the same pH as the sample) through it. Do not allow the sorbent to go dry at this stage.[14]

• Sample Loading:

  • Load the pre-treated sample onto the conditioned SPE cartridge at a slow flow rate (approximately 1 mL/min).

• Washing:

  • Wash the cartridge with 1-2 mL of deionized water (acidified) to remove salts and other polar impurities.

  • A second wash with a weak organic solvent (e.g., 5-10% methanol in water or hexane) can be performed to remove more non-polar interferences. The choice of wash solvent should be optimized to ensure that 14,15-DHET is not eluted prematurely.[12]

• Elution:

  • Dry the cartridge under vacuum for a few minutes to remove any residual aqueous wash solvent.

  • Elute the 14,15-DHET from the cartridge with 1-2 mL of a suitable organic solvent. A common choice is ethyl acetate or methanol.

• Solvent Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in the initial LC-MS/MS mobile phase as described in the LLE protocol.

Quantitative Data and Method Performance

The following table summarizes typical performance characteristics for the LC-MS/MS analysis of 14,15-DHET following appropriate sample preparation.

Parameter	Typical Value	Reference
Limit of Quantification (LOQ)	0.25 ng/mL	[15]
Linearity Range	0.05 - 50 ng/mL	[11]
Intra- and Inter-assay Precision	< 15% RSD	[15]
Accuracy	85 - 115%	[11]
Extraction Recovery	> 80%	[5]

LC-MS/MS Analysis Considerations

While this note focuses on sample preparation, it is important to briefly mention key aspects of the subsequent analytical step.

• Chromatography: A reversed-phase C18 column is typically used for the separation of 14,15-DHET from its isomers and other lipids.[2]

• Mobile Phases: A gradient of water and acetonitrile or methanol, both containing a small amount of formic acid (e.g., 0.1%) to aid in protonation for positive ion mode or to improve peak shape, is commonly employed.

• Mass Spectrometry: Electrospray ionization (ESI) in negative ion mode is often used for the detection of eicosanoids due to the presence of the carboxylic acid group. However, positive ion mode can also be effective. Detection is performed using Multiple Reaction Monitoring (MRM) for optimal sensitivity and specificity.

• Derivatization: For LC-MS/MS analysis of 14,15-DHET, derivatization is generally not required. However, in cases where enhanced sensitivity is needed, derivatization of the carboxylic acid group can be considered to improve ionization efficiency.[16][17][18][19]

Conclusion

The reliable quantification of 14,15-DHET is achievable with a well-designed and executed sample preparation protocol. Both LLE and SPE are viable options, with the choice depending on specific laboratory needs. Key to success is the minimization of ex vivo degradation, the use of a stable isotope-labeled internal standard, and careful optimization of the extraction conditions. The protocols and insights provided in this application note serve as a robust foundation for researchers aiming to accurately measure this important lipid mediator and further unravel its role in health and disease.

References

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measuring 14,15-DHET in human urine samples

An Application Guide for the Quantitative Measurement of 14,15-DHET in Human Urine Samples

Abstract

This comprehensive guide provides detailed application notes and validated protocols for the accurate quantification of 14,15-dihydroxyeicosatrienoic acid (14,15-DHET) in human urine samples. 14,15-DHET is the stable diol metabolite of 14,15-epoxyeicosatrienoic acid (14,15-EET), produced via the soluble epoxide hydrolase (sEH) enzyme. As a critical biomarker, urinary 14,15-DHET levels offer insights into the activity of the cytochrome P450-sEH pathway, which is implicated in cardiovascular regulation, inflammation, and cellular homeostasis.[1][2][3] Elevated levels of 14,15-DHET have been associated with hypertension, coronary artery disease, and chemotherapy-induced cardiotoxicity, making its precise measurement crucial for clinical research and drug development.[4][5][6] This document details methodologies for measuring both free and glucuronidated forms of 14,15-DHET, primarily using an enzyme-linked immunosorbent assay (ELISA), and outlines the principles of liquid chromatography-tandem mass spectrometry (LC-MS/MS) for orthogonal validation. We emphasize the rationale behind each procedural step, from sample collection to data interpretation, to ensure robust and reproducible results.

Introduction: The Significance of 14,15-DHET as a Biomarker

The cytochrome P450 (CYP) epoxygenase pathway metabolizes arachidonic acid into four regioisomers of epoxyeicosatrienoic acids (EETs), including 14,15-EET.[7] These EETs are potent signaling lipids with vasodilatory, anti-inflammatory, and cardioprotective properties.[7][8] However, EETs are short-lived in vivo and are rapidly hydrolyzed by the enzyme soluble epoxide hydrolase (sEH) into their corresponding, and generally less biologically active, dihydroxyeicosatrienoic acids (DHETs).[3][6][9]

The conversion of 14,15-EET to 14,15-DHET is a key metabolic step, and the level of 14,15-DHET in biological fluids is often used as a stable surrogate marker for sEH activity and EET bioavailability.[6][9][10] In humans, 14,15-DHET is further metabolized and excreted in urine, primarily as a glucuronide conjugate.[11][12] Therefore, accurate assessment of total 14,15-DHET requires the measurement of both the free form and the more abundant glucuronidated form. This necessitates an enzymatic hydrolysis step to deconjugate the glucuronide moiety prior to analysis.[11]

Monitoring urinary 14,15-DHET provides a non-invasive window into a critical signaling pathway relevant to numerous pathological states:

• Cardiovascular Disease: Elevated 14,15-DHET has been observed in patients with hypertension and coronary heart disease, reflecting altered vascular homeostasis.[5][6][11]

• Cardiotoxicity: It has emerged as a potential early biomarker for predicting anthracycline-induced cardiotoxicity in cancer patients.[4][5]

• Inflammation: The sEH pathway is a key regulator of inflammation, and inhibiting sEH to preserve EETs is a therapeutic strategy for inflammatory diseases.[2][3] Measuring the DHET product helps to assess the efficacy of such interventions.

The Soluble Epoxide Hydrolase (sEH) Signaling Pathway

The metabolic cascade begins with arachidonic acid and culminates in the urinary excretion of 14,15-DHET. Understanding this pathway is fundamental to interpreting the measurement data.

Figure 1: Metabolic pathway of 14,15-DHET formation.

Analytical Methodologies: Principle and Selection

The two predominant methods for quantifying 14,15-DHET are ELISA and LC-MS/MS. The choice depends on the required throughput, sensitivity, specificity, and available instrumentation.

• Enzyme-Linked Immunosorbent Assay (ELISA): This is a high-throughput and cost-effective method ideal for screening large numbers of samples. The most common format is a competitive ELISA.[11][13] In this assay, 14,15-DHET present in the sample competes with a fixed amount of enzyme-labeled (e.g., HRP) 14,15-DHET for binding to a limited number of antibody sites coated on a microplate.[14] The resulting signal is inversely proportional to the concentration of 14,15-DHET in the sample.[14]

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is considered the gold-standard method due to its high specificity and sensitivity.[15] It involves chromatographically separating the analyte from other matrix components before detection by a mass spectrometer. This allows for the unambiguous identification and quantification of 14,15-DHET, even in complex matrices, and can distinguish it from other DHET isomers.[15]

This guide will focus on the ELISA method due to its accessibility but will reference LC-MS/MS as a confirmatory technique.

Experimental Workflow Overview

A robust measurement protocol follows a systematic workflow from sample collection to final data analysis. Each step is critical for ensuring the integrity of the results.

Figure 2: General experimental workflow for urinary 14,15-DHET measurement.

Detailed Protocols

Disclaimer: These protocols are intended for research use only and are not for diagnostic procedures.[11] Always follow safety guidelines and wear appropriate personal protective equipment.

Protocol 1: Urine Sample Collection and Storage

Consistency in sample handling is paramount for reliable biomarker measurement.[16]

• Collection: Collect mid-stream urine samples in sterile, polypropylene containers. First morning voids are often preferred due to being more concentrated, but 24-hour collections can also be used for flux measurements.

• Antioxidant Addition (Optional but Recommended): To prevent ex-vivo oxidation of lipids, samples can be collected in the presence of an antioxidant like triphenylphosphine (TPP) at a final concentration of 0.1 mM.[14][17]

• Aliquoting and Storage: Immediately after collection, centrifuge the urine at 2,000 x g for 10 minutes at 4°C to pellet any cellular debris. Aliquot the supernatant into cryovials to avoid repeated freeze-thaw cycles.

• Freezing: Flash-freeze the aliquots in liquid nitrogen or place them in a -80°C freezer for long-term storage. Samples should be stored at -80°C until analysis.

Protocol 2: Measurement of Total 14,15-DHET by ELISA

This protocol includes an enzymatic hydrolysis step to measure the sum of free and glucuronidated 14,15-DHET.

A. Enzymatic Hydrolysis (Deconjugation)

• Rationale: The majority of 14,15-DHET in human urine is in a glucuronidated form, which may not be recognized by the assay antibody.[11] β-glucuronidase cleaves the glucuronic acid moiety, converting the conjugate to free 14,15-DHET.

• Thaw urine samples on ice.

• In a clean tube, combine 1 mL of urine with 250 µL of β-glucuronidase solution (e.g., from Patella vulgata, prepared in an acidic buffer like sodium acetate, pH 5.0). A typical final enzyme activity is ~400 U/mL.[11]

• Vortex gently and incubate the mixture in a water bath at 37°C for 2-3 hours.[11]

• After incubation, stop the reaction by placing the tubes on ice. The sample is now ready for extraction.

B. Sample Purification by Solid-Phase Extraction (SPE)

• Rationale: Urine is a complex matrix containing salts and other metabolites that can interfere with the ELISA. SPE removes these interferences and concentrates the analyte, improving assay sensitivity and accuracy.[18][19]

• Column Conditioning: Condition a C18 SPE cartridge by sequentially washing with 2 mL of methanol followed by 2 mL of deionized water. Do not allow the column to dry out.

• Sample Loading: Acidify the hydrolyzed urine sample to a pH of ~4.0 with acetic acid. Load the entire sample onto the conditioned C18 cartridge.

• Washing: Wash the cartridge with 2 mL of deionized water, followed by 2 mL of 10% methanol in water to remove polar interferences.

• Elution: Elute the 14,15-DHET from the cartridge using 2 mL of ethyl acetate or 100% methanol into a clean collection tube.

• Drying: Evaporate the eluate to dryness under a gentle stream of nitrogen at room temperature or using a centrifugal vacuum concentrator.

• Reconstitution: Reconstitute the dried extract in a known, small volume (e.g., 250 µL) of the ELISA kit's specific assay buffer. Vortex thoroughly to ensure the analyte is fully dissolved. The sample is now ready for the ELISA.

C. Competitive ELISA Procedure

• Note: This is a generalized procedure. Always follow the specific instructions provided with your commercial ELISA kit.[11][14]

• Prepare Reagents: Allow all kit components (plate, standards, buffers, conjugate) to equilibrate to room temperature.[11] Prepare the 14,15-DHET standards by serial dilution according to the kit manual to generate a standard curve.

• Add Samples and Standards: Pipette 50 µL of each standard, control, and reconstituted urine sample into the appropriate wells of the antibody-coated 96-well plate.

• Add HRP Conjugate: Add 50 µL of the 14,15-DHET-HRP conjugate solution to each well.

• Incubation: Gently tap the plate to mix and incubate at room temperature for the time specified in the kit protocol (typically 1-2 hours). During this time, the sample/standard DHET and the HRP-conjugated DHET will compete for binding to the antibody.

• Washing: Aspirate the contents of the wells and wash the plate 3-5 times with the provided wash buffer. This removes all unbound components.

• Substrate Addition: Add 100 µL of TMB substrate solution to each well and incubate in the dark for 15-30 minutes. The HRP enzyme will catalyze a color change.

• Stop Reaction: Add 100 µL of stop solution (e.g., 2N Sulfuric Acid) to each well.[11] The color will change from blue to yellow.

• Read Absorbance: Immediately read the optical density (OD) of each well at 450 nm using a microplate reader.

Protocol 3: Measurement of Free 14,15-DHET

To measure only the free, unconjugated 14,15-DHET, follow the entire procedure in Protocol 4.2 but omit Step A (Enzymatic Hydrolysis) . Proceed directly from sample thawing to the SPE step.

Data Analysis and Interpretation

• Standard Curve Generation: Plot the OD450 values (Y-axis) against the corresponding concentrations of the 14,15-DHET standards (X-axis). Use a four-parameter logistic (4-PL) curve fit to generate the standard curve.

• Sample Concentration Calculation: Interpolate the 14,15-DHET concentration of your unknown samples from the standard curve using their average OD values.

• Correction for Dilution: Multiply the calculated concentration by the dilution factor introduced during sample preparation (e.g., the ratio of the reconstitution volume to the initial urine volume).

• Calculating Glucuronidated DHET:

  • Glucuronidated 14,15-DHET = [Total 14,15-DHET] - [Free 14,15-DHET][11]

• Normalization to Creatinine:

  • Rationale: Urine concentration can vary significantly based on hydration status. Normalizing the biomarker concentration to urinary creatinine concentration corrects for this variability.[20]

  • Measure the creatinine concentration in a separate aliquot of the same urine sample using a commercially available assay (e.g., Jaffe method or enzymatic assay).

  • Calculation: Normalized DHET (ng/mg Cr) = [DHET Concentration (ng/mL) / Creatinine Concentration (mg/mL)]

Assay Validation and Performance

Any biomarker assay used in research or drug development must be validated to ensure its reliability.[16][21][22] A "fit-for-purpose" approach is often adopted, where the extent of validation depends on the intended use of the data.[23] Key validation parameters are summarized below.

Parameter	Description	Typical Acceptance Criteria
Lower Limit of Quantification (LLOQ)	The lowest concentration on the standard curve that can be measured with acceptable precision and accuracy.	Precision (CV) ≤ 20%, Accuracy within ±20% of nominal value.
Precision (Intra- & Inter-Assay)	The closeness of agreement between a series of measurements.	CV ≤ 15% for QC samples (≤ 20% at LLOQ).
Accuracy	The closeness of the mean test results to the true value.	Within ±15% of nominal value for QC samples (±20% at LLOQ).
Specificity / Cross-Reactivity	The ability of the antibody to exclusively bind 14,15-DHET.	Minimal cross-reactivity with other DHET isomers or related lipids (e.g., <1%).[24]
Dilutional Linearity	Assesses if a sample can be diluted with assay buffer and still yield accurate results.	Accuracy within ±15% after correcting for dilution.

Troubleshooting

Problem	Potential Cause(s)	Suggested Solution(s)
High Background / Low OD in Standards	Insufficient washing; Contaminated reagents; Incorrect incubation time/temperature.	Ensure thorough washing between steps; Use fresh reagents; Adhere strictly to protocol times and temperatures.
Low Signal / High OD in Standards	Inactive HRP conjugate or TMB substrate; Insufficient incubation; Incorrect antibody coating.	Check expiration dates of reagents; Verify incubation times; Use a new kit.
Poor Precision (High CV%)	Inaccurate pipetting; Inconsistent incubation conditions (plate edge effects); Improper mixing.	Calibrate pipettes; Use a plate shaker for incubation; Ensure all reagents are mixed thoroughly before adding to wells.
Inconsistent Results Between Assays	Variation in sample handling; Reagent degradation; Different operators.	Standardize all pre-analytical and analytical procedures; Aliquot reagents to avoid multiple freeze-thaws; Ensure consistent training.

Conclusion

The accurate measurement of urinary 14,15-DHET is a valuable tool for investigating the role of the sEH pathway in health and disease. The ELISA protocol detailed in this guide, when combined with proper sample handling and data normalization, provides a robust and high-throughput method for researchers. For studies requiring the highest level of specificity or for orthogonal validation of ELISA results, LC-MS/MS methods are recommended. By carefully following these validated procedures, researchers can generate reliable data to advance our understanding of this critical lipid signaling pathway and its potential as a therapeutic target.

References

• Detroit R&D, Inc. (n.d.). 14,15DHET Human Urine Test Kit. Retrieved from [Link]

• El-Sikhry, H., et al. (2023). 14,15-Dihydroxyeicosatrienoic acid, a soluble epoxide hydrolase metabolite in blood, is a predictor of anthracycline-induced cardiotoxicity - a hypothesis generating study. PubMed. Retrieved from [Link]

• Detroit R&D, Inc. (n.d.). BioTarget 14,15-DHET Human Urine ELISA Kit. Retrieved from [Link]

• Various Authors. (2019). Clinical Paths for Soluble Epoxide Hydrolase Inhibitors. Frontiers in Pharmacology. Retrieved from [Link]

• Kodela, R., et al. (2022). Soluble epoxide hydrolase inhibitors: an overview and patent review from the last decade. Expert Opinion on Therapeutic Patents. Retrieved from [Link]

• Wang, J., et al. (2021). Discovery of Soluble Epoxide Hydrolase Inhibitors from Chemical Synthesis and Natural Products. Journal of Medicinal Chemistry. Retrieved from [Link]

• Pires, V. A., et al. (2020). Soluble Epoxide Hydrolase and Brain Cholesterol Metabolism. Frontiers in Molecular Neuroscience. Retrieved from [Link]

• El-Sikhry, H., et al. (2023). 14,15-Dihydroxyeicosatrienoic acid, a soluble epoxide hydrolase metabolite in blood, is a predictor of anthracycline-induced cardiotoxicity – a hypothesis generating study. springermedizin.de. Retrieved from [Link]

• Decker, M., et al. (2014). Soluble epoxide hydrolase: Gene structure, expression and deletion. Journal of Hypertension. Retrieved from [Link]

• Detroit R&D, Inc. (n.d.). BioTarget 14,15-DHET ELISA. Retrieved from [Link]

• Xu, D., et al. (2013). The role of 14,15-dihydroxyeicosatrienoic acid levels in inflammation and its relationship to lipoproteins. Lipids in Health and Disease. Retrieved from [Link]

• Wikipedia. (n.d.). Epoxyeicosatrienoic acid. Retrieved from [Link]

• Karpe, F., & Frayn, K. N. (1996). Determination of 14,15-epoxyeicosatrienoic acid and 14,15-dihydroxyeicosatrienoic acid by fluoroimmunoassay. PubMed. Retrieved from [Link]

• Xu, D., et al. (2013). The role of 14,15-dihydroxyeicosatrienoic acid levels in inflammation and its relationship to lipoproteins. PubMed. Retrieved from [Link]

• Lee, J. W., et al. (2006). Validation of Analytical Methods for Biomarkers Employed in Drug Development. Pharmaceutical Research. Retrieved from [Link]

• U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation - Guidance for Industry. Retrieved from [Link]

• Xu, D., et al. (2013). The role of 14,15-dihydroxyeicosatrienoic acid levels in inflammation and its relationship to lipoproteins. ResearchGate. Retrieved from [Link]

• Stevenson, L. F., & Purushothama, S. (2014). Validation of Assays for the Bioanalysis of Novel Biomarkers. ResearchGate. Retrieved from [Link]

• U.S. Department of Health and Human Services. (n.d.). Bioanalytical Method Validation for Biomarkers Guidance. Retrieved from [Link]

• ResearchGate. (n.d.). Association of plasma levels of 14,15 DHET and 20-HETE/creatinine.... Retrieved from [Link]

• Silva, M. J., et al. (2004). Analysis of human urine for fifteen phthalate metabolites using automated solid-phase extraction. PubMed. Retrieved from [Link]

• SAMHSA. (2024). Use of Urine Biomarkers in Validity Testing; Strategies and Complexities. Retrieved from [Link]

• Detroit R&D, Inc. (n.d.). 14,15-EET/DHET ELISA kit. Retrieved from [Link]

• Zhu, P., et al. (2011). Development of a semi-automated LC/MS/MS method for the simultaneous quantitation of 14,15-epoxyeicosatrienoic acid, 14,15-dihydroxyeicosatrienoic acid, leukotoxin and leukotoxin diol in human plasma as biomarkers of soluble epoxide hydrolase activity in vivo. PubMed. Retrieved from [Link]

• Van der Merwe, M., et al. (2021). New sample preparation method to analyse 15 specific and non-specific pesticide metabolites in human urine using LC-MS/MS. PubMed. Retrieved from [Link]

• Xu, X., et al. (2005). Measuring fifteen endogenous estrogens simultaneously in human urine by high-performance liquid chromatography-mass spectrometry. PubMed. Retrieved from [Link]

• Agilent Technologies. (2013). SAMHSA-Compliant LC/MS/MS Analysis of 11-nor-9-carboxy-D - Tetrahydrocannabinol in Urine. Retrieved from [Link]

• Polish Journal of Environmental Studies. (n.d.). Analytical Procedures Used in Examining Human Urine Samples. Retrieved from [Link]

• Al-Natsheh, O., et al. (2023). Development and Validation of a New UFLC–MS/MS Method for the Detection of Organophosphate Pesticide Metabolites in Urine. MDPI. Retrieved from [Link]

• Gupta, S., et al. (2013). Liquid–Liquid Extraction and Solid Phase Extraction for Urinary Organic Acids: A Comparative Study from a Resource Constraint Setting. Indian Journal of Clinical Biochemistry. Retrieved from [Link]

• Polet, M., et al. (2009). Reference ranges for urinary concentrations and ratios of endogenous steroids, which can be used as markers for steroid misuse, in a Caucasian population of athletes. PubMed. Retrieved from [Link]

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Technical Notes & Optimization

Technical Support Center: 14,15-DHET Handling, Storage, and Stability

Here is the technical support center for improving 14,15-DHET stability and storage conditions.

Welcome to the technical support resource for 14,15-dihydroxyeicosatrienoic acid (14,15-DHET). This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into ensuring the stability and integrity of 14,15-DHET throughout your experimental workflow. As the more stable, yet less biologically active, metabolite of 14,15-epoxyeicosatrienoic acid (14,15-EET), accurate quantification and handling of 14,15-DHET are critical for studies where it serves as a biomarker for cytochrome P450 epoxygenase activity.[1][2][3]

This document moves beyond standard protocols to explain the causality behind our recommendations, ensuring your experimental choices are informed and your results are reliable and reproducible.

Frequently Asked Questions (FAQs)

This section addresses the most common queries regarding the day-to-day handling and storage of 14,15-DHET.

Q1: What is the primary source of 14,15-DHET instability?

A1: 14,15-DHET is formed in vivo by the action of soluble epoxide hydrolase (sEH) on its precursor, 14,15-EET.[4] While 14,15-DHET is significantly more stable than the highly labile 14,15-EET, it is still a lipid susceptible to degradation.[1] The primary concerns are:

• Oxidation: Although the epoxide ring is opened, the rest of the fatty acid structure can be susceptible to oxidation over time, especially if not stored under an inert atmosphere.

• pH-Dependent Degradation: Similar lipid molecules, like prostaglandins, exhibit instability in aqueous solutions at very low or high pH, which can lead to dehydration or rearrangement.[5] It is critical to maintain a neutral pH (around 7.4) for working solutions unless a specific protocol (e.g., sample extraction) requires acidification.[6][7]

• Improper Storage: Repeated freeze-thaw cycles, storage at inappropriate temperatures, and exposure to light can compromise the integrity of the compound.

Q2: How should I store pure 14,15-DHET for long-term and short-term use?

A2: Proper storage is the single most important factor in maintaining the integrity of your 14,15-DHET standard. We recommend a two-tiered approach based on intended use.

Parameter	Long-Term Storage (>6 months)	Short-Term Storage (<6 months)	Working Aliquots (Daily/Weekly Use)
Temperature	-80°C	-20°C	-20°C
Form	Dry powder or in organic solvent	In organic solvent	In organic solvent
Atmosphere	Under inert gas (Argon or Nitrogen)	Under inert gas (Argon or Nitrogen)	Tightly sealed vial
Vial Type	Amber glass vial with PTFE-lined cap	Amber glass vial with PTFE-lined cap	Amber glass vial or polypropylene tube
Key Rationale	Minimizes thermal degradation and oxidation for maximum shelf-life.[8]	Adequate for intermediate storage, balancing accessibility and stability.[6]	Prevents degradation of the main stock solution from repeated freeze-thaw cycles.

Q3: What is the best way to prepare a stock solution of 14,15-DHET?

A3: 14,15-DHET has poor aqueous solubility. Therefore, a stock solution must first be prepared in an organic solvent.

• Solvent Selection: Use high-purity, anhydrous solvents such as ethanol, N,N-dimethylformamide (DMF), or dimethyl sulfoxide (DMSO).[7][8] Ethanol is often preferred for cell-based assays due to lower toxicity.

• Reconstitution: Allow the vial of 14,15-DHET to equilibrate to room temperature before opening to prevent condensation. If it is a solid, dissolve it in your chosen solvent to a high concentration (e.g., 1 mg/mL). If it is supplied in a solvent, you may use it directly. The standard vial is often filled with inert gas to protect the compound.[7][9]

• Aliquoting: Immediately after preparing the stock solution, create single-use aliquots in amber glass or polypropylene vials. This is the most critical step to prevent contamination and degradation of the entire stock from repeated handling.

• Storage: Overlay the aliquots with an inert gas (argon is ideal), seal tightly, and store at -80°C.[8]

Q4: How do I prepare aqueous working solutions for my experiments?

A4: To prepare an aqueous solution from your organic stock, slowly add the stock solution to your aqueous buffer (e.g., PBS, pH 7.4) while vortexing to prevent precipitation.[8] It is crucial to keep the final concentration of the organic solvent as low as possible (typically <1%) to avoid impacting the biological system.[8]

Troubleshooting Guide

This guide provides solutions to specific problems that may arise during experimentation.

Issue Observed	Potential Cause	Recommended Action & Scientific Rationale
Inconsistent results between experiments.	14,15-DHET Degradation: The stock solution may have degraded due to improper storage or repeated freeze-thaw cycles.	Action: Use a fresh, single-use aliquot from your -80°C stock for each experiment. Rationale: This ensures that the concentration and integrity of your compound are consistent every time, eliminating compound variability as a source of error.
Low or no signal in ELISA/LC-MS.	Analyte Loss During Sample Prep: 14,15-DHET may be adsorbing to plasticware or degrading during extraction.	Action: Use silanized glass vials for extraction and storage. Ensure pH is controlled during extraction steps. For biological samples, ensure an antioxidant like triphenylphosphine (TPP) was added upon collection to prevent ex vivo metabolism of EET to DHET.[6][7] Rationale: Silanization prevents nonspecific binding of lipids. TPP inhibits oxidation, preserving the native concentration of eicosanoids at the time of collection.
High background in cell-based assays.	Solvent Toxicity: The final concentration of the organic solvent (e.g., DMSO, ethanol) in the culture medium may be too high.	Action: Perform a solvent toxicity control experiment. Ensure the final solvent concentration is below the toxic threshold for your cell line (typically <0.5-1%).[8] Rationale: Organic solvents can induce stress responses or cell death, confounding the specific effects of 14,15-DHET.
Difficulty dissolving 14,15-DHET in aqueous buffer.	Poor Aqueous Solubility: The compound is precipitating out of the solution.	Action: Ensure you are adding the organic stock to the aqueous buffer and not the other way around. Vortex continuously during addition. Consider using a solubility enhancer like a cyclodextrin if compatible with your experimental system.[8] Rationale: Slow addition to a larger volume of vortexing buffer facilitates the dispersion of the lipid before it can aggregate and precipitate.

Visualized Workflows and Pathways

Metabolic Context of 14,15-DHET

Understanding the origin of 14,15-DHET is key to interpreting its levels. It is not typically a primary signaling molecule but rather the stable, hydrolyzed product of 14,15-EET.

Caption: Metabolic pathway from Arachidonic Acid to 14,15-DHET.

Recommended Workflow for Storage and Preparation

This workflow minimizes the risk of degradation and ensures consistency.

Caption: Recommended workflow for preparing and storing 14,15-DHET.

Experimental Protocols

Protocol 1: Preparation of 14,15-DHET Standard for Calibration Curve

This protocol is adapted from standard ELISA kit instructions and is suitable for generating a reliable calibration curve.[6][9]

Materials:

• 1 mg/mL 14,15-DHET stock solution in ethanol.

• Sample Dilution Buffer (e.g., Tris-buffered saline with preservatives, as provided in kits).

• Microcentrifuge tubes.

Procedure:

• Equilibration: Allow the 14,15-DHET stock aliquot and Sample Dilution Buffer to equilibrate to room temperature.

• Initial Dilution (Standard 6): Spin down the stock solution vial. Add 2 µL of the 1 mg/mL stock to 1.998 mL of Sample Dilution Buffer to obtain a 2 mL solution with a concentration of 1 µg/mL (1,000,000 pg/mL). Label this "Standard 6".[6][9]

• Serial Dilutions:

  • Label five additional microtubes "Standard 5" through "Standard 1".

  • Add 900 µL of Sample Dilution Buffer to each of these five tubes.

  • Transfer 100 µL from "Standard 6" to the "Standard 5" tube and mix thoroughly. This creates a 1:10 dilution (100,000 pg/mL).

  • Continue this 1:10 serial dilution by transferring 100 µL from the previous standard to the next, mixing thoroughly each time, until "Standard 1" is prepared.[6][9]

• Final Standards: You will now have a series of standards ready for your assay. Use them immediately. Do not store diluted aqueous standards.

Protocol 2: Extraction of 14,15-DHET from Biological Samples (Plasma)

This protocol provides a general workflow for extracting 14,15-DHET from a biological matrix prior to quantification.

Materials:

• Plasma collected in tubes containing an antioxidant (e.g., 0.1 mM TPP).[6][7]

• Acetic Acid.

• Ethyl Acetate (HPLC grade).

• Inert gas (Argon or Nitrogen).

• Silanized glass tubes.

Procedure:

• Sample Collection: Ensure biological samples are collected with an antioxidant to prevent ex vivo degradation of precursor lipids.[10]

• Acidification: In a silanized glass tube, acidify the plasma sample with acetic acid to a pH of approximately 3-4.[7] This step helps to protonate the carboxylic acid group of 14,15-DHET, increasing its solubility in the organic solvent.

• Liquid-Liquid Extraction:

  • Add an equal volume of ethyl acetate to the acidified sample.

  • Vortex thoroughly for 1-2 minutes.

  • Centrifuge to separate the phases.

  • Carefully transfer the upper organic phase (ethyl acetate) to a new clean, silanized glass tube.

  • Repeat the extraction two more times, pooling all organic phases.[7][11]

• Drying: Evaporate the pooled ethyl acetate to complete dryness under a gentle stream of argon or nitrogen gas.[7] This concentrates the lipid extract.

• Reconstitution: Dissolve the dried residue in a small, precise volume of an appropriate solvent for your analytical method (e.g., 20 µL of ethanol for ELISA, or a specific mobile phase for LC-MS).[6][7]

• Final Dilution: Further dilute the reconstituted sample in the appropriate assay buffer (e.g., Sample Dilution Buffer for ELISA) to bring the concentration within the dynamic range of your standard curve.[6][10]

By adhering to these detailed guidelines, researchers can significantly improve the accuracy and reproducibility of their experiments involving 14,15-DHET.

References

• 14,15 DHET ELISA Assay Kit - Eagle Biosciences. (2024). Eagle Biosciences. [Link]

• Granström, E., & Kindahl, H. (1982). Chemical instability of 15-keto-13,14-dihydro-PGE2: the reason for low assay reliability. Prostaglandins, 23(4), 431-457. [Link]

• 14,15-EET/DHET ELISA kit. Detroit R&D. [Link]

• 14,15DHET Human Urine Test Kit. Detroit R&D. [Link]

• Zhang, W., et al. (2013). The role of 14,15-dihydroxyeicosatrienoic acid levels in inflammation and its relationship to lipoproteins. Lipids in Health and Disease, 12, 149. [Link]

• 14,15-EET is hydrolysed to 14,15-DHET by EPHX2. Reactome Pathway Database. [Link]

• VanRollins, M., Kaduce, T. L., Knapp, H. R., & Spector, A. A. (1993). 14,15-Epoxyeicosatrienoic acid metabolism in endothelial cells. Journal of Lipid Research, 34(11), 1931-1942. [Link]

• Patel, L., et al. (1991). Formation and metabolism of 14,15-epoxyeicosatrienoic acid by human reproductive tissues. Prostaglandins, Leukotrienes and Essential Fatty Acids, 43(2), 121-128. [Link]

• Epoxyeicosatrienoic acid - Wikipedia. (2023). Wikipedia. [Link]

• 14,15-DHET ELISA kit. Detroit R&D. [Link]

• The role of 14,15-dihydroxyeicosatrienoic acid levels in inflammation and its relationship to lipoproteins. (2013). ResearchGate. [Link]

• 14,15-EET/DHET ELISA Kit. Eagle Biosciences. [Link]

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Technical Support Center: Optimizing Liquid-Liquid Extraction of 14,15-DHET from Plasma

For Researchers, Scientists, and Drug Development Professionals

This guide serves as a comprehensive technical resource for the optimization and troubleshooting of liquid-liquid extraction (LLE) of 14,15-dihydroxyeicosatrienoic acid (14,15-DHET) from plasma. As a Senior Application Scientist, the aim is to empower you with the foundational knowledge and practical insights necessary to navigate the nuances of this analytical challenge, ensuring robust and reproducible results.

Part 1: CORE DIRECTIVE: A Framework for Success

Successful LLE of 14,15-DHET hinges on a clear understanding of the analyte's chemical properties and its interaction with the complex plasma matrix. This guide is structured to build that understanding, moving from foundational concepts to detailed troubleshooting and protocol optimization.

Frequently Asked Questions (FAQs)

This section addresses common queries, providing a quick reference for essential information.

Q1: Why is LLE a preferred method for 14,15-DHET extraction from plasma?

Liquid-liquid extraction is a powerful technique for isolating analytes like 14,15-DHET from plasma because it effectively removes interfering substances such as proteins and phospholipids.[1][2] These matrix components can suppress the ionization of 14,15-DHET during mass spectrometry analysis, leading to inaccurate results.[3] LLE separates compounds based on their differential solubility in two immiscible liquid phases, typically an aqueous sample and an organic solvent.[4][5]

Q2: What is the most critical factor for efficient extraction of 14,15-DHET?

The pH of the aqueous plasma sample is arguably the most critical factor.[6][7][8] 14,15-DHET is a carboxylic acid, and its solubility in an organic solvent is significantly higher when it is in its neutral, protonated form.[4][8] By acidifying the plasma to a pH below the pKa of 14,15-DHET (typically around pH 3-4), you ensure that the analyte will preferentially partition into the organic phase.[6][9]

Q3: How do I choose the right organic solvent?

The ideal solvent should have a high affinity for 14,15-DHET while being immiscible with the aqueous plasma. Ethyl acetate is a commonly used solvent for the extraction of eicosanoids due to its appropriate polarity and volatility.[10][11][12] Other solvents like diethyl ether can also be effective but are more volatile and flammable.[11][13] For a more comprehensive list of solvents and their properties, refer to the table in the troubleshooting section.

Part 2: SCIENTIFIC INTEGRITY & LOGIC: Troubleshooting and Optimization

This section provides a systematic approach to resolving common experimental issues, grounded in the principles of analytical chemistry.

Troubleshooting Guide: Low Analyte Recovery

Low recovery is a frequent hurdle in LLE. The following workflow will guide you through a logical problem-solving process.

Sources

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• 10. Development of a semi-automated LC/MS/MS method for the simultaneous quantitation of 14,15-epoxyeicosatrienoic acid, 14,15-dihydroxyeicosatrienoic acid, leukotoxin and leukotoxin diol in human plasma as biomarkers of soluble epoxide hydrolase activity in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. economysolutions.in [economysolutions.in]
• 12. In situ liquid-liquid extraction as a sample preparation method for matrix-assisted laser desorption/ionization MS analysis of polypeptide mixtures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. arborassays.com [arborassays.com]

overcoming low recovery of 14,15-DHET during sample preparation

Welcome to the technical support center for lipid analysis. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with low recovery of 14,15-dihydroxyeicosatrienoic acid (14,15-DHET) during sample preparation. As a stable metabolite of the bioactive lipid 14,15-epoxyeicosatrienoic acid (14,15-EET), accurate quantification of 14,15-DHET is critical for understanding its role in cardiovascular health, inflammation, and various disease states.[1][2][3]

This document provides in-depth troubleshooting advice, validated protocols, and expert insights to help you overcome common hurdles and ensure robust, reproducible results.

Troubleshooting Guide: Overcoming Low 14,15-DHET Recovery

This section addresses the most common issues leading to diminished analyte recovery in a direct question-and-answer format.

Question 1: My 14,15-DHET recovery is consistently low. Where should I start my investigation?

Answer: Low recovery is a multi-faceted problem that can arise at any stage of sample handling and preparation.[4] A systematic approach is crucial to pinpoint the source of analyte loss. We recommend investigating the following areas in a stepwise manner, as illustrated in the workflow diagram below.

First, assess your extraction efficiency. Are you losing the analyte during Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE)? Second, consider the chemical stability of 14,15-DHET in your specific sample matrix and processing conditions. Finally, evaluate potential physical losses due to non-specific binding to labware.

Caption: Key steps in the validated SPE protocol for 14,15-DHET.

Frequently Asked Questions (FAQs)

• Q: Why is 14,15-DHET measured instead of its parent compound, 14,15-EET? A: 14,15-EET is rapidly hydrolyzed in vivo by the enzyme soluble epoxide hydrolase (sEH) to form 14,15-DHET. [1][2]14,15-DHET is more stable and generally present at higher concentrations, making it a reliable biomarker for sEH activity and the upstream formation of 14,15-EET. [2][3]

• Q: How should I store my biological samples to ensure 14,15-DHET stability? A: For long-term stability, samples such as plasma, serum, or tissue homogenates should be stored at -80°C. 14,15-DHET itself is relatively stable, but repeated freeze-thaw cycles should be avoided to maintain overall sample integrity. [5]

• Q: What is the best internal standard for quantifying 14,15-DHET? A: A stable isotope-labeled internal standard, such as 14,15-DHET-d8, is the gold standard for LC-MS/MS quantification. [1][6]It co-elutes chromatographically with the analyte and behaves identically during extraction and ionization, correcting for any matrix effects or analyte loss during sample preparation. This ensures the highest level of accuracy and precision.

• Q: Can antioxidants improve my recovery? A: While 14,15-DHET is not as susceptible to oxidation as polyunsaturated fatty acids or its parent EET, adding an antioxidant like triphenylphosphine (TPP) or butylated hydroxytoluene (BHT) during the initial homogenization or extraction step is a good practice to prevent any potential oxidative degradation, especially in complex matrices like tissue homogenates. [7][8]

References

• 14,15-DHET Human Urine Test Kit Protocol. Detroit R&D. [Link]

• 14,15-EET/DHET ELISA kit Protocol. Detroit R&D. [Link]

• Sample Prep Tech Tip: Low Recovery- SPE Method. Phenomenex. [Link]

• Resin and Fatty Acids by Extraction/Ethylation and GC/FID and GC/MS Determination. NCASI. [Link]

• The Complete Guide to Solid Phase Extraction (SPE). Phenomenex. [Link]

• Sample Preparation – Liquid-Liquid Extraction. SCION Instruments. [Link]

• Xu, D., et al. (2013). The role of 14,15-dihydroxyeicosatrienoic acid levels in inflammation and its relationship to lipoproteins. Lipids in Health and Disease. [Link]

• 14,15-DiHETrE (HMDB0002265) Information. Human Metabolome Database. [Link]

• Troubleshooting Low Recovery Rates in Chromatographic Analysis. Welch Materials, Inc. [Link]

• Karara, A. S., et al. (1991). Determination of 14,15-epoxyeicosatrienoic acid and 14,15-dihydroxyeicosatrienoic acid by fluoroimmunoassay. Prostaglandins. [Link]

• The Complete Guide to Solid Phase Extraction (SPE) - PDF. Phenomenex. [Link]

• Guide To Solid Phase Extraction (SPE): Step-by-Step Protocol And Method Development Workflow. ALWSCI. [Link]

• 14,15-DiHETE Information. PubChem. [Link]

• Xu, D., et al. (2013). The role of 14,15-dihydroxyeicosatrienoic acid levels in inflammation and its relationship to lipoproteins. ResearchGate. [Link]

• 14,15-EET/DHET ELISA Kit Protocol. Eagle Biosciences. [Link]

• Solid-Phase Extraction (SPE) Method Development. Waters Corporation. [Link]

• 14,15 DHET ELISA Assay Kit. Eagle Biosciences. [Link]

• Zhu, P., et al. (2011). Development of a semi-automated LC/MS/MS method for the simultaneous quantitation of 14,15-epoxyeicosatrienoic acid, 14,15-dihydroxyeicosatrienoic acid, leukotoxin and leukotoxin diol in human plasma. Journal of Chromatography B. [Link]

• Effect of pH on the Stability of Plant Phenolic Compounds. ResearchGate. [Link]

• The Reason of Poor Sample Recovery When Using SPE. Hawach Scientific. [Link]

• Al-Tannak, N. F., & Hemdan, A. (2022). Analyte Recovery in LC-MS/MS Bioanalysis: An Old Issue Revisited. Journal of analysis and testing. [Link]

• Low recovery factor & Validation Issue. ResearchGate. [Link]

• Fang, X., et al. (1997). 14,15-Epoxyeicosatrienoic acid inhibits prostaglandin E2 production in vascular smooth muscle cells. American Journal of Physiology-Cell Physiology. [Link]

• Why Is Your SPE Recovery So Low? ALWSCI. [Link]

• Gaylor, M. O., et al. (2000). Effects of pH on chemical stability and de-esterification of fenoxaprop-ethyl by purified enzymes, bacterial extracts, and soils. Journal of Agricultural and Food Chemistry. [Link]

• Alvarez, A., et al. (2023). 14,15-Dihydroxyeicosatrienoic acid, a soluble epoxide hydrolase metabolite in blood, is a predictor of anthracycline-induced cardiotoxicity – a hypothesis generating study. BMC Cancer. [Link]

• Influence of pH on the Stability of Pharmaceutical Compounds in Japan. ResearchGate. [Link]

• Zhao, X., et al. (2008). Effects of Various Temperatures and pH Values on the Extraction Yield of Phenolics from Litchi Fruit Pericarp Tissue and the Antioxidant Activity of the Extracted Anthocyanins. International Journal of Molecular Sciences. [Link]

• Patel, L., et al. (1990). Formation and metabolism of 14,15-epoxyeicosatrienoic acid by human reproductive tissues. Biochimica et Biophysica Acta (BBA) - Lipids and Lipid Metabolism. [Link]

• Effect of hydrolysis time, pH and surfactant type on stability of hydrochloric acid hydrolyzed nanocellulose. ResearchGate. [Link]

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• 6. Development of a semi-automated LC/MS/MS method for the simultaneous quantitation of 14,15-epoxyeicosatrienoic acid, 14,15-dihydroxyeicosatrienoic acid, leukotoxin and leukotoxin diol in human plasma as biomarkers of soluble epoxide hydrolase activity in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 8. abcam.cn [abcam.cn]

Technical Support Center: Analysis of 14,15-DHET by Mass Spectrometry

Welcome to the technical support center for the mass spectrometric analysis of 14,15-dihydroxyeicosatrienoic acid (14,15-DHET). This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of 14,15-DHET quantification. Here, you will find in-depth troubleshooting advice and answers to frequently asked questions, grounded in established scientific principles and field-tested expertise.

Introduction to 14,15-DHET Analysis

14,15-DHET is a diol metabolite of 14,15-epoxyeicosatrienoic acid (14,15-EET), an important lipid signaling molecule. The conversion of 14,15-EET to 14,15-DHET is catalyzed by the enzyme soluble epoxide hydrolase (sEH).[1][2] Given the therapeutic interest in sEH inhibition for cardiovascular and inflammatory diseases, the accurate measurement of 14,15-DHET is crucial for assessing enzyme activity and drug efficacy.[3][4][5] However, its analysis by mass spectrometry is not without challenges, including low endogenous concentrations, the presence of isomeric and isobaric interferences, and sample matrix effects. This guide will provide you with the necessary information to overcome these hurdles.

Metabolic Pathway of 14,15-DHET

The following diagram illustrates the formation of 14,15-DHET from arachidonic acid.

Caption: Formation of 14,15-DHET from Arachidonic Acid.

Troubleshooting Guide

This section addresses specific issues that you may encounter during the analysis of 14,15-DHET.

Problem 1: Low or No 14,15-DHET Signal

Possible Causes and Solutions:

• Inefficient Extraction: 14,15-DHET is a lipid and requires an appropriate extraction method.

  • Solution: Employ a robust liquid-liquid extraction (LLE) or solid-phase extraction (SPE) protocol. A common LLE method is the Bligh and Dyer method or extraction with ethyl acetate.[6][7] For SPE, a C18 cartridge is often used.[7] Ensure proper pH adjustment of the sample before extraction to optimize recovery.

• Analyte Degradation: Although more stable than its precursor 14,15-EET, 14,15-DHET can still degrade.

  • Solution: Minimize sample storage time and keep samples at -80°C. Avoid multiple freeze-thaw cycles. Use antioxidants like butylated hydroxytoluene (BHT) during sample collection and preparation.

• Suboptimal Mass Spectrometry Parameters: Incorrect instrument settings can lead to poor sensitivity.

  • Solution: Optimize the electrospray ionization (ESI) source parameters (e.g., spray voltage, gas flows, and temperature). Perform infusion experiments with a 14,15-DHET standard to determine the optimal precursor and product ions and their corresponding collision energies for selected reaction monitoring (SRM) or multiple reaction monitoring (MRM).

• Matrix Effects: Co-eluting compounds from the sample matrix can suppress the ionization of 14,15-DHET.

  • Solution: Improve chromatographic separation to move 14,15-DHET away from interfering matrix components. Enhance sample cleanup by incorporating an additional purification step. Use a deuterated internal standard (e.g., 14,15-DHET-d8) to compensate for matrix effects.[7]

Problem 2: Poor Chromatographic Peak Shape

Possible Causes and Solutions:

• Incompatible Injection Solvent: Injecting the sample in a solvent significantly stronger than the initial mobile phase can cause peak distortion.

  • Solution: Reconstitute the final sample extract in a solvent that is the same as or weaker than the initial mobile phase.[7]

• Column Overload: Injecting too much sample can lead to broad or fronting peaks.

  • Solution: Dilute the sample or inject a smaller volume.

• Secondary Interactions with the Column: The hydroxyl groups of 14,15-DHET can interact with residual silanols on the stationary phase.

  • Solution: Use a column with end-capping. Add a small amount of a weak acid, like formic acid or acetic acid, to the mobile phase to suppress silanol interactions.

Problem 3: Inconsistent Retention Times

Possible Causes and Solutions:

• Pump and Mobile Phase Issues: Fluctuations in pump pressure or changes in mobile phase composition can cause retention time shifts.[8]

  • Solution: Ensure the LC system is properly maintained and the pumps are delivering a stable flow.[8] Prepare fresh mobile phases daily and ensure they are well-mixed and degassed.[9]

• Column Equilibration: Insufficient column equilibration between injections can lead to drifting retention times.

  • Solution: Increase the column equilibration time in your LC method.

Problem 4: Suspected Co-elution with Isomers

Possible Causes and Solutions:

• Insufficient Chromatographic Resolution: 14,15-DHET has several regioisomers, such as 8,9-DHET, and 11,12-DHET, which have the same mass and can be difficult to separate.[6]

  • Solution: Optimize the LC method to achieve baseline separation of the DHET isomers. This may involve:

    • Using a longer analytical column.

    • Employing a column with a different stationary phase chemistry.

    • Optimizing the gradient profile (slower, shallower gradients often improve resolution).

The following diagram outlines a troubleshooting workflow for common LC-MS/MS issues in 14,15-DHET analysis.

Caption: Troubleshooting workflow for 14,15-DHET analysis.

Frequently Asked Questions (FAQs)

Q1: What are the typical mass transitions for 14,15-DHET in negative ion mode ESI-MS/MS?

In negative ion mode, 14,15-DHET readily forms a [M-H]⁻ precursor ion at m/z 337.3. The fragmentation of this ion typically yields product ions corresponding to neutral losses of water and other characteristic fragments. While the exact fragmentation pattern can vary between instruments, common product ions are monitored for quantification. It is crucial to experimentally determine the optimal transitions on your specific mass spectrometer.

Q2: Is a derivatization step necessary for 14,15-DHET analysis?

For LC-MS analysis, derivatization is generally not required as 14,15-DHET can be ionized directly.[10] However, for gas chromatography-mass spectrometry (GC-MS), derivatization is necessary to increase the volatility of the molecule.[11][12] This typically involves silylation to convert the hydroxyl groups to trimethylsilyl (TMS) ethers.

Q3: How can I distinguish 14,15-DHET from its isomers?

The key to distinguishing 14,15-DHET from its isomers (e.g., 8,9-DHET, 11,12-DHET) is high-efficiency chromatographic separation.[6] Since these compounds are isobaric, they cannot be differentiated by mass spectrometry alone without prior separation. A well-optimized reversed-phase LC method is essential. While their fragmentation patterns might show subtle differences, relying on these for quantification without chromatographic separation is not advisable due to the potential for inaccurate results.

Q4: What kind of internal standard should I use?

The use of a stable isotope-labeled internal standard is highly recommended for accurate quantification. A deuterated analog, such as 14,15-DHET-d8 or 14,15-DHET-d11, is ideal.[7] These internal standards co-elute with the endogenous analyte and experience similar extraction efficiencies and matrix effects, allowing for reliable correction of these variables.

Q5: My sample matrix is very complex (e.g., plasma, tissue homogenate). What are the best sample preparation strategies?

For complex matrices, a multi-step sample preparation protocol is often necessary to remove interferences. A combination of protein precipitation, followed by liquid-liquid extraction or solid-phase extraction, can be very effective.[13] Saponification may also be employed to release 14,15-DHET from esterified forms within complex lipids.[6][14]

Table 1: Typical LC-MS/MS Parameters for 14,15-DHET Analysis

Parameter	Typical Setting
LC Column	C18, 2.1 x 100 mm, 1.8 µm
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	20-95% B over 10 minutes
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Ionization Mode	Negative Electrospray (ESI-)
Precursor Ion	m/z 337.3
Product Ions	Instrument dependent, requires optimization

Experimental Protocol: Quantification of 14,15-DHET in Human Plasma

This protocol provides a general workflow for the analysis of 14,15-DHET in human plasma using LC-MS/MS.

Sample Preparation

• Thaw plasma samples on ice.

• To 100 µL of plasma, add 10 µL of an internal standard solution (e.g., 14,15-DHET-d8 in methanol).

• Add 300 µL of ice-cold acetonitrile to precipitate proteins. Vortex for 30 seconds.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a new tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 80:20 Water:Acetonitrile with 0.1% formic acid).

• Vortex and centrifuge to pellet any insoluble material.

• Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis

• Equilibrate the LC system with the initial mobile phase conditions.

• Inject the prepared sample.

• Run the LC gradient to separate 14,15-DHET from other components.

• Acquire data on the mass spectrometer in negative ion mode using the optimized MRM transitions for 14,15-DHET and its internal standard.

Data Analysis

• Integrate the peak areas for 14,15-DHET and the internal standard.

• Calculate the peak area ratio (analyte/internal standard).

• Construct a calibration curve using known concentrations of 14,15-DHET standards.

• Determine the concentration of 14,15-DHET in the plasma samples by interpolating their peak area ratios on the calibration curve.

The following diagram illustrates the experimental workflow.

Caption: Experimental workflow for 14,15-DHET analysis in plasma.

References

• Le Faouder, P., et al. (2013). A sensitive LC-MS/MS method for the quantification of regioisomers of epoxyeicosatrienoic and dihydroxyeicosatrienoic acids in human plasma during endothelial stimulation. Journal of Lipid Research, 54(7), 2017-2027. [Link]

• Wikipedia. (n.d.). Epoxyeicosatrienoic acid. [Link]

• VanRollins, M., et al. (1993). 14,15-Epoxyeicosatrienoic acid metabolism in endothelial cells. Journal of Lipid Research, 34(11), 1931-1942. [Link]

• Xu, D., et al. (2013). The role of 14,15-dihydroxyeicosatrienoic acid levels in inflammation and its relationship to lipoproteins. Lipids in Health and Disease, 12, 151. [Link]

• Detroit R&D. (n.d.). 14,15-DHET Human Urine Test Kit. [Link]

• Fang, X., et al. (1998). 14,15-Epoxyeicosatrienoic acid inhibits prostaglandin E2 production in vascular smooth muscle cells. American Journal of Physiology-Heart and Circulatory Physiology, 275(6), H2113-H2121. [Link]

• Campbell, W. B., et al. (2007). Epoxyeicosatrienoic and dihydroxyeicosatrienoic acids dilate human coronary arterioles via BKCa channels: implications for soluble epoxide hydrolase inhibition. American Journal of Physiology-Heart and Circulatory Physiology, 292(4), H1879-H1888. [Link]

• Cowart, L. A., et al. (2002). 14,15-Dihydroxyeicosatrienoic acid activates peroxisome proliferator-activated receptor-α. Journal of Biological Chemistry, 277(38), 35153-35158. [Link]

• Cowart, L. A., et al. (2002). 14,15-Dihydroxyeicosatrienoic acid activates peroxisome proliferator-activated receptor-α. American Journal of Physiology-Heart and Circulatory Physiology, 282(5), H1656-H1664. [Link]

• Detroit R&D. (n.d.). 14,15-DHET measurement in plasma or serum. [Link]

• Xu, D., et al. (2013). The role of 14,15-dihydroxyeicosatrienoic acid levels in inflammation and its relationship to lipoproteins. Lipids in Health and Disease, 12, 151. [Link]

• Eagle Biosciences. (2024). 14,15 DHET ELISA Assay Kit. [Link]

• Liang, H. R., et al. (2008). Isobaric metabolite interferences and the requirement for close examination of raw data in addition to stringent chromatographic separations in liquid chromatography/tandem mass spectrometric analysis of drugs in biological matrix. Rapid Communications in Mass Spectrometry, 22(13), 2021-2028. [Link]

• Zhu, P., et al. (2011). Development of a semi-automated LC/MS/MS method for the simultaneous quantitation of 14,15-epoxyeicosatrienoic acid, 14,15-dihydroxyeicosatrienoic acid, leukotoxin and leukotoxin diol in human plasma as biomarkers of soluble epoxide hydrolase activity in vivo. Journal of Chromatography B, 879(25), 2487-2493. [Link]

• ZefSci. (2025). LCMS Troubleshooting: 14 Best Practices for Laboratories. [Link]

• Bibel, M. (2025). Derivatization of metabolites for GC-MS via methoximation+silylation. [Link]

• Mueller, M., et al. (2023). Enhanced LC-ESI-MS/MS Sensitivity by Cationic Derivatization of Organophosphorus Acids. Molecules, 28(16), 6098. [Link]

• ResearchGate. (n.d.). Investigation of the derivatization conditions for GC–MS metabolomics of biological samples. [Link]

• Restek. (2021). Effective LC Troubleshooting: Symptom-Based Strategies and Solutions. [Link]

• Li, W., & Cohen, L. H. (2014). Systematic Troubleshooting for LC/MS/MS - Part 1: Sample Preparation and Chromatography. Bioanalysis, 6(16), 2215-2227. [Link]

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• 3. The role of 14,15-dihydroxyeicosatrienoic acid levels in inflammation and its relationship to lipoproteins - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Epoxyeicosatrienoic and dihydroxyeicosatrienoic acids dilate human coronary arterioles via BKCa channels: implications for soluble epoxide hydrolase inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Development of a semi-automated LC/MS/MS method for the simultaneous quantitation of 14,15-epoxyeicosatrienoic acid, 14,15-dihydroxyeicosatrienoic acid, leukotoxin and leukotoxin diol in human plasma as biomarkers of soluble epoxide hydrolase activity in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. A sensitive LC-MS/MS method for the quantification of regioisomers of epoxyeicosatrienoic and dihydroxyeicosatrienoic acids in human plasma during endothelial stimulation - PubMed [pubmed.ncbi.nlm.nih.gov]
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Technical Support Center: Minimizing Auto-Oxidation of 14,15-DHET During Handling

Welcome to the Technical Support Center for 14,15-dihydroxyeicosatrienoic acid (14,15-DHET). This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting advice on minimizing the auto-oxidation of 14,15-DHET during experimental handling. As a lipid signaling molecule, the stability of 14,15-DHET is paramount for obtaining accurate and reproducible results. This resource, structured in a question-and-answer format, offers field-proven insights and self-validating protocols to ensure the integrity of your experiments.

Frequently Asked Questions (FAQs)

Q1: What is 14,15-DHET, and why is its stability a concern?

Q2: What is the primary mechanism of 14,15-DHET degradation?

The primary degradation pathway for 14,15-DHET is auto-oxidation, a form of lipid peroxidation.[3][7] This process is a free-radical chain reaction initiated by reactive oxygen species (ROS) and proceeds in three main stages:

• Initiation: A free radical abstracts a hydrogen atom from a methylene group located between the double bonds in the fatty acid chain of 14,15-DHET, forming a lipid radical.[3][7]

• Propagation: The lipid radical reacts with molecular oxygen to form a peroxyl radical. This highly reactive species can then abstract a hydrogen atom from another 14,15-DHET molecule, creating a lipid hydroperoxide and a new lipid radical, thus propagating the chain reaction.[3][4]

• Termination: The chain reaction is terminated when two radical species react with each other to form a non-radical product.[3]

This cascade of reactions can be accelerated by exposure to oxygen, light, and elevated temperatures.

Q3: What are the tell-tale signs of 14,15-DHET degradation in my experiments?

Identifying 14,15-DHET degradation early can save valuable time and resources. Key indicators include:

• Inconsistent or non-reproducible experimental results: This is often the first sign that the integrity of your compound may be compromised.

• Appearance of unknown peaks in analytical runs: When analyzing your samples using techniques like LC-MS/MS, the presence of unexpected peaks with different mass-to-charge ratios can indicate the formation of oxidation byproducts.[3]

• Reduced biological activity: If you observe a diminished or complete loss of the expected biological effect of 14,15-DHET, it may be due to its degradation.

Troubleshooting Guide

Issue 1: I suspect my 14,15-DHET has oxidized. How can I confirm this?

Root Cause Analysis:

• Improper Storage: Was the 14,15-DHET stored at the correct temperature and protected from light and oxygen?

• Suboptimal Handling: Was the compound handled under an inert atmosphere? Were appropriate antioxidants used in solutions?

• Solvent Purity: Were the solvents used to dissolve 14,15-DHET of high purity and free of peroxides?

Solutions:

• Analytical Confirmation:

  • LC-MS/MS Analysis: This is the gold standard for detecting lipid oxidation. Look for the appearance of masses corresponding to hydroxylated or carbonylated derivatives of 14,15-DHET.

  • UV-Vis Spectroscopy: While less specific, an increase in absorbance in the 230-280 nm range can indicate the formation of conjugated dienes, a hallmark of lipid peroxidation.

• Preventative Measures for Future Experiments:

  • Implement Strict Storage Protocols: Always store 14,15-DHET at -80°C in a tightly sealed vial under an inert atmosphere (argon or nitrogen).[8]

  • Incorporate Antioxidants: Add a suitable antioxidant, such as butylated hydroxytoluene (BHT) or α-tocopherol (a form of Vitamin E), to your stock solutions.[[“]][10][11]

Issue 2: My experimental results with 14,15-DHET are highly variable.

Root Cause Analysis:

• Inconsistent Aliquoting: Are you repeatedly freeze-thawing your main stock solution?

• Oxygen Exposure During Dilution: Are you preparing your working solutions on an open bench without inert gas protection?

• Time Lags in Experiments: Are your prepared solutions sitting at room temperature for extended periods before use?

Solutions:

• Aliquot Your Stock Solution: Upon receiving 14,15-DHET, immediately prepare single-use aliquots under an inert atmosphere. This minimizes the number of freeze-thaw cycles and reduces the risk of contamination and oxidation of the entire stock.

• Inert Gas Handling for All Steps: When preparing dilutions, use an inert gas like argon or nitrogen to flush the headspace of your vials before sealing.[8] This displaces oxygen and creates a protective environment.

• Prepare Fresh Working Solutions: Always prepare your working solutions immediately before each experiment. Avoid storing diluted solutions, even at low temperatures, as the risk of oxidation increases with lower concentrations.

Experimental Protocols

Protocol 1: Preparation and Storage of 14,15-DHET Stock Solution

Objective: To prepare a stable, concentrated stock solution of 14,15-DHET.

Materials:

• 14,15-DHET (lyophilized powder or in solvent)

• High-purity ethanol or dimethylformamide (DMF)

• Butylated hydroxytoluene (BHT)

• Amber glass vials with Teflon-lined caps

• Argon or nitrogen gas with a gentle stream delivery system

Procedure:

• Pre-chill Solvents: Place the required volume of ethanol or DMF in an ice bath to cool.

• Prepare Antioxidant Stock (Optional but Recommended): Prepare a 10 mg/mL stock solution of BHT in ethanol.

• Inert Gas Purge: Gently flush the vial containing the 14,15-DHET with argon or nitrogen for 15-30 seconds to displace any air.

• Dissolution: Using a pre-chilled syringe, add the appropriate volume of cold solvent to the 14,15-DHET to achieve the desired stock concentration (e.g., 1 mg/mL). If using an antioxidant, add the BHT stock solution to the solvent to a final concentration of 0.05-0.1% (w/v) before adding it to the 14,15-DHET.

• Vortex Gently: Cap the vial and vortex gently until the 14,15-DHET is fully dissolved.

• Aliquotting: Under a continuous gentle stream of inert gas, aliquot the stock solution into single-use amber glass vials.

• Final Purge and Sealing: Before sealing each aliquot, flush the headspace of the vial with inert gas for another 10-15 seconds. Tightly seal the vials with Teflon-lined caps.

• Storage: Immediately store the aliquots at -80°C.

Protocol 2: Preparation of Working Dilutions

Objective: To prepare diluted solutions of 14,15-DHET for immediate experimental use.

Materials:

• 14,15-DHET stock solution aliquot

• Appropriate experimental buffer or medium

• Inert gas supply

Procedure:

• Thaw Aliquot: Remove a single aliquot of the 14,15-DHET stock solution from the -80°C freezer and allow it to thaw on ice.

• Prepare Dilution Tube: In a fresh microcentrifuge tube, add the required volume of your experimental buffer or medium.

• Inert Gas Purge: Briefly flush the headspace of the dilution tube with inert gas.

• Dilution: Quickly add the required volume of the thawed 14,15-DHET stock solution to the buffer and mix gently by pipetting.

• Final Purge: Briefly flush the headspace of the working dilution tube with inert gas before closing.

• Immediate Use: Use the prepared working solution immediately in your experiment. Do not store diluted solutions.

Data Presentation

Table 1: Recommended Storage Conditions for 14,15-DHET

Parameter	Recommendation	Rationale
Temperature	-80°C	Minimizes molecular motion and slows down degradation reactions.
Atmosphere	Inert gas (Argon or Nitrogen)	Displaces oxygen, a key reactant in auto-oxidation.[8]
Light Exposure	Amber vials, stored in the dark	Protects against photo-oxidation.
Container	Glass vials with Teflon-lined caps	Prevents leaching of plasticizers and ensures a tight seal.
Form	In a suitable organic solvent with antioxidant	Provides a stable matrix and protection against oxidation.[[“]][10][11]

Table 2: Common Antioxidants for Lipid Stabilization

Antioxidant	Recommended Starting Concentration	Mechanism of Action
Butylated Hydroxytoluene (BHT)	0.05 - 0.1% (w/v)	Free radical scavenger, donates a hydrogen atom to terminate the peroxidation chain reaction.[[“]][11]
α-Tocopherol (Vitamin E)	0.05 - 0.1% (w/v)	Chain-breaking antioxidant that traps peroxyl radicals.[10][12]

Visualizations

Caption: Auto-oxidation of 14,15-DHET.

Caption: Handling workflow for 14,15-DHET.

References

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• Mechanism of Lipid Peroxidation. (2018, June 18). YouTube. Retrieved January 6, 2026, from [Link]

• Porter, N. A., Caldwell, S. E., & Mills, K. A. (1995). Free Radical Oxidation of Polyunsaturated Lipids: New Mechanistic Insights and the Development of Peroxyl Radical Clocks. Lipids, 30(4), 277–290.

• Consensus. (n.d.). What is Butylated Hydroxytoluene (BHT) mechanism of action? Retrieved January 6, 2026, from [Link]

• Gaschler, M. M., & Stockwell, B. R. (2017). Lipid peroxidation in cell death.
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• Laguerre, M., Bily, A., & Lecomte, J. (2022). Tocopherols as antioxidants in lipid-based systems: The combination of chemical and physicochemical interactions determines their efficiency. Comprehensive Reviews in Food Science and Food Safety, 21(1), 642–688.
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• Wikipedia. (n.d.). Butylated hydroxytoluene. Retrieved January 6, 2026, from [Link]

• Prisacaru, A. E. (2016). Effect of antioxidants on polyunsaturated fatty acids - review. Acta Scientiarum Polonorum, Technologia Alimentaria, 15(2), 123–131.

• Avanti Polar Lipids. (n.d.). How Can I Protect My Lipid From Oxidation? Retrieved January 6, 2026, from [Link]

• Kim, J., & Lee, J. (2020). How To Stabilize ω-3 Polyunsaturated Fatty Acids (PUFAs) in an Animal Feeding Study?-Effects of the Temperature, Oxygen Level, and Antioxidant on Oxidative Stability of ω-3 PUFAs in a Mouse Diet. Antioxidants, 9(11), 1135.

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• Pop, F., Năsui, D., Voșgan, Z., Mihali, C., & Butean, C. (2019). Chemical stabilization of fats rich in long chain polyunsaturated fatty acids by antioxidants addition. Studia Universitatis Babes-Bolyai Chemia, 64(1), 173–184.
• Kontush, A., Finckh, B., Karten, B., Kohlschütter, A., & Beisiegel, U. (1996). Antioxidant and prooxidant activity of alpha-tocopherol in human plasma and low density lipoprotein. Journal of Lipid Research, 37(7), 1436–1448.

• Detroit R&D. (n.d.). 14,15DHET Human Urine Test Kit. Retrieved January 6, 2026, from [Link]

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• Imig, J. D. (2012). Vascular Pharmacology of Epoxyeicosatrienoic Acids. Pharmacological Reviews, 64(1), 110–131.

• Detroit R&D. (n.d.). 14,15-EET/DHET ELISA kit. Retrieved January 6, 2026, from [Link]

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• Eagle Biosciences. (n.d.). 14,15 EET / DHET ELISA Kit. Retrieved January 6, 2026, from [Link]

• Spector, A. A., & Norris, A. W. (2007). Action of epoxyeicosatrienoic acids on cellular function. American Journal of Physiology-Cell Physiology, 292(3), C996–C1012.
• Edwards, G., & Imig, J. D. (2019). Epoxyeicosatrienoic Acids and 20-Hydroxyeicosatetraenoic Acid on Endothelial and Vascular Function. Comprehensive Physiology, 9(1), 1–38.

• Detroit R&D. (n.d.). 14,15-DHET ELISA kit. Retrieved January 6, 2026, from [Link]

• SonusGear. (2025, December 25). How to Choose the Best Perzocain: A Complete Buying Guide. Retrieved January 6, 2026, from [Link]

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• Tharkar, P., & Varanasi, S. (2011). Conventional and Dense Gas Techniques for the Production of Liposomes: A Review. Current Nanoscience, 7(3), 366–378.

• ResearchGate. (2023, January 11). Why my 20s Proteasome degradation experiment not working?? Retrieved January 6, 2026, from [Link]

• QIAGEN. (2014, April 25). RNA isolation troubleshooting (Part 1: RNA degradation). YouTube. Retrieved January 6, 2026, from [Link]

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dealing with cross-reactivity in 14,15-DHET immunoassays

Welcome to the technical support center for 14,15-dihydroxyeicosatrienoic acid (14,15-DHET) immunoassays. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of 14,15-DHET quantification. Here, we provide in-depth troubleshooting guides and frequently asked questions to address specific challenges, with a primary focus on managing cross-reactivity to ensure data integrity.

Introduction to 14,15-DHET Immunoassays

14,15-DHET is a stable metabolite of 14,15-epoxyeicosatrienoic acid (14,15-EET), an important signaling molecule in cardiovascular and inflammatory pathways.[1][2] Immunoassays, typically in a competitive enzyme-linked immunosorbent assay (ELISA) format, are a common method for quantifying 14,15-DHET in biological samples due to their high throughput and relatively low cost.[3][4] However, the structural similarity of 14,15-DHET to other eicosanoids presents a significant challenge in the form of antibody cross-reactivity, which can lead to inaccurate measurements. This guide will equip you with the knowledge and protocols to identify, manage, and mitigate these issues.

Understanding the Eicosanoid Pathway and Potential for Cross-Reactivity

14,15-DHET is part of the complex eicosanoid synthesis pathway, which originates from arachidonic acid.[5][6][7][8] Understanding this pathway is crucial for identifying potential cross-reactants.

Caption: Simplified Eicosanoid Pathway Highlighting 14,15-DHET Formation.

The primary sources of cross-reactivity in 14,15-DHET immunoassays are its regioisomers (e.g., 8,9-DHET and 11,12-DHET) and its precursor, 14,15-EET. Regioisomers are structural isomers that have the same functional groups but at different positions on the carbon backbone.[9] This structural similarity can lead to the antibody binding to these related molecules, causing an overestimation of the 14,15-DHET concentration.

Troubleshooting Guide

This section addresses common problems encountered during 14,15-DHET immunoassays, with a focus on issues related to cross-reactivity.

Issue 1: Suspected Cross-Reactivity Leading to Inaccurate Results

Q: My 14,15-DHET concentrations seem unexpectedly high. How can I determine if cross-reactivity is the cause?

A: High readings can indeed be a sign of cross-reactivity. To confirm this, you need to assess the specificity of your antibody.

Step-by-Step Protocol for Determining Antibody Cross-Reactivity:

This protocol is based on the principles of competitive ELISA.[10][11][12]

• Prepare a Standard Curve for 14,15-DHET: Follow the kit manufacturer's instructions to generate a standard curve for 14,15-DHET. This will serve as your reference.

• Prepare Solutions of Potential Cross-Reactants: Prepare serial dilutions of the suspected cross-reacting molecules (e.g., 8,9-DHET, 11,12-DHET, 14,15-EET) in the assay buffer. The concentration range should be broad enough to potentially inhibit the binding of the 14,15-DHET-HRP conjugate.

• Run the Competitive ELISA with Cross-Reactants: In separate wells of the same plate, add the different concentrations of the potential cross-reactants instead of the 14,15-DHET standard.

• Add the 14,15-DHET-HRP Conjugate: Add the enzyme-conjugated 14,15-DHET to all wells, including those with the potential cross-reactants.

• Incubate and Develop the Assay: Follow the standard incubation, washing, and substrate addition steps as per your ELISA kit protocol.

• Calculate Cross-Reactivity:

  • Determine the concentration of each potential cross-reactant that causes 50% inhibition of the maximum signal (IC50).

  • Calculate the percent cross-reactivity using the following formula: % Cross-Reactivity = (IC50 of 14,15-DHET / IC50 of Potential Cross-Reactant) x 100

Data Interpretation:

% Cross-Reactivity	Interpretation	Recommended Action
> 10%	Significant Cross-Reactivity	Sample purification is highly recommended. Consider a more specific antibody or a confirmatory method like LC-MS/MS.
1% - 10%	Moderate Cross-Reactivity	Sample purification may be necessary, especially for samples with low expected 14,15-DHET concentrations.
< 1%	Low/Negligible Cross-Reactivity	The antibody is highly specific. Cross-reactivity is unlikely to be a major issue.

Issue 2: High Background Signal Obscuring Results

Q: I'm observing a high background signal in my ELISA plate, making it difficult to get reliable readings. What could be the cause and how do I fix it?

A: High background in an ELISA can stem from several factors, including non-specific binding of antibodies and issues with reagents.[13][14][15]

Troubleshooting High Background:

Potential Cause	Explanation	Solution
Insufficient Washing	Residual unbound HRP-conjugate remains in the wells, leading to a high signal.[16][17]	Increase the number of wash steps and the soaking time for each wash. Ensure complete aspiration of wash buffer between steps.
Ineffective Blocking	The blocking buffer is not adequately preventing non-specific binding of the antibody or conjugate to the plate surface.[15]	Increase the blocking incubation time or try a different blocking agent (e.g., increase the percentage of BSA).
Contaminated Reagents	The substrate solution may have been contaminated or degraded, leading to spontaneous color development.[14]	Use fresh, properly stored substrate. Ensure all reagents are at room temperature before use.
High Antibody/Conjugate Concentration	The concentration of the primary antibody or the HRP-conjugate is too high, leading to increased non-specific binding.	Optimize the antibody and conjugate concentrations by performing a titration experiment.

Frequently Asked Questions (FAQs)

Q1: What is the best way to prepare my samples to minimize interference and cross-reactivity?

A1: Proper sample preparation is critical for accurate 14,15-DHET quantification. Solid-Phase Extraction (SPE) is a highly effective method for purifying eicosanoids from complex biological matrices like plasma and tissue homogenates.[18][19][20][21]

Step-by-Step Solid-Phase Extraction (SPE) Protocol for Eicosanoids:

This is a general protocol and may need optimization for your specific sample type.

• Sample Acidification: Acidify your sample (e.g., plasma, urine, tissue homogenate) to a pH of approximately 3.5 with a dilute acid (e.g., 2M HCl).[18] This protonates the carboxylic acid group of the eicosanoids, making them less polar and better able to bind to the C18 stationary phase.

• Column Conditioning: Condition a C18 SPE cartridge by washing it with methanol followed by water.[18][19] This activates the stationary phase.

• Sample Loading: Apply the acidified sample to the conditioned SPE cartridge.

• Washing: Wash the cartridge with a low percentage of organic solvent (e.g., 10-15% methanol in water) to remove polar impurities. A subsequent wash with a non-polar solvent like hexane can help remove neutral lipids.[18]

• Elution: Elute the eicosanoids from the cartridge using a more non-polar solvent, such as ethyl acetate or methyl formate.[18][20]

• Drying and Reconstitution: Evaporate the elution solvent under a stream of nitrogen and reconstitute the dried extract in the ELISA assay buffer.

Caption: Solid-Phase Extraction (SPE) Workflow for Eicosanoid Purification.

Q2: When should I consider using a confirmatory analysis method like LC-MS/MS?

A2: While immunoassays are excellent for screening and high-throughput analysis, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is considered the gold standard for eicosanoid quantification due to its superior specificity and accuracy.[2][22][23][24]

Consider using LC-MS/MS when:

• High Specificity is Required: LC-MS/MS can distinguish between 14,15-DHET and its regioisomers based on their mass-to-charge ratio and fragmentation patterns.[22]

• Validating Immunoassay Results: If you suspect significant cross-reactivity in your immunoassay, LC-MS/MS is the ideal method to confirm your findings.

• Low Abundance Analytes: LC-MS/MS often offers higher sensitivity than immunoassays, making it suitable for samples with very low concentrations of 14,15-DHET.[23]

• Multiplexing is Needed: LC-MS/MS can simultaneously quantify multiple eicosanoids in a single run, providing a more comprehensive profile of the eicosanoid pathway.

Q3: Can I measure the precursor, 14,15-EET, using a 14,15-DHET immunoassay kit?

A3: Some 14,15-DHET immunoassay kits can be adapted to measure 14,15-EET levels. This is achieved by hydrolyzing the 14,15-EET in the sample to 14,15-DHET prior to running the assay.[1] The protocol typically involves an acidic hydrolysis step. By measuring the total 14,15-DHET concentration after hydrolysis and subtracting the endogenous 14,15-DHET concentration (measured in a separate, non-hydrolyzed aliquot), you can determine the original 14,15-EET concentration.

References

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• Application Guides / ELISA Protocol - 2BScientific. Available at: [Link]

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Optimizing Cell Lysis for Intracellular 14,15-DHET Measurement: A Technical Support Guide

This guide serves as a dedicated technical resource for researchers, scientists, and drug development professionals focused on the accurate quantification of intracellular 14,15-dihydroxyeicosatrienoic acid (14,15-DHET). As the stable, yet less biologically active, metabolite of 14,15-epoxyeicosatrienoic acid (14,15-EET), 14,15-DHET is a critical biomarker for the activity of both cytochrome P450 epoxygenases and soluble epoxide hydrolase (sEH). Accurate measurement is fundamental to understanding its role in cardiovascular health and disease, but achieving this accuracy is critically dependent on the initial steps of sample preparation—most notably, cell lysis.

This support center provides field-proven insights through detailed troubleshooting guides, frequently asked questions, and validated protocols to empower you to overcome common challenges and generate reliable, reproducible data.

Frequently Asked Questions (FAQs)

Q1: Why is the cell lysis step so critical for measuring 14,15-DHET? A: The cell lysis step is paramount because it dictates the quality and integrity of the analyte you aim to measure. An improper lysis technique can introduce significant variability and inaccuracy through several mechanisms:

• Enzymatic Instability: Once cellular compartments are breached, endogenous enzymes that are normally segregated can come into contact with and degrade 14,15-DHET.[1] Therefore, lysis must be performed under conditions that simultaneously disrupt the cell and quench all enzymatic activity.

• Analyte Recovery: 14,15-DHET is an intracellular lipid. The lysis method must be robust enough to completely rupture the cell membrane to release the entire intracellular pool for extraction. Incomplete lysis is a primary cause of low recovery.[2]

• Chemical Degradation: Eicosanoids are susceptible to non-enzymatic oxidation due to their chemical structure.[3] Lysis methods that generate excessive heat or expose the sample to oxidative stress can artificially lower your measured concentrations.

• Introduction of Interferences: Certain lysis methods, particularly those reliant on detergents, can introduce substances that interfere with downstream analysis, especially liquid chromatography-mass spectrometry (LC-MS). This is known as the matrix effect and can suppress or enhance the analyte signal, leading to quantification errors.[4]

Q2: What is the best general approach for lysing cells for lipid analysis? A: For lipid metabolites like 14,15-DHET, a solvent-based lysis and extraction is overwhelmingly the preferred method.[5] This typically involves using an ice-cold organic solvent, such as methanol or a chloroform/methanol mixture, directly on the washed cell pellet or adherent cell layer.[6] This approach is superior because it achieves three critical goals in a single step:

• Effective Lysis: The organic solvent disrupts the lipid bilayer of the cell membrane.

• Enzyme Quenching: The solvent denatures and precipitates cellular proteins, including degradative enzymes.[6][7]

• Analyte Extraction: The analyte is simultaneously extracted into the solvent phase.

Q3: Is a stable isotope-labeled internal standard (SIL-IS) truly necessary? A: Yes, it is non-negotiable for accurate and precise quantification via LC-MS. A SIL-IS, such as 14,15-DHET-d11, is chemically identical to the analyte but has a different mass.[4][8] By adding a known amount of the SIL-IS at the very beginning of the lysis process, it experiences the exact same sample handling variations, extraction inefficiencies, and matrix effects as your target analyte.[4][9] The final measurement is a ratio of the endogenous analyte to the SIL-IS, which corrects for these variables and ensures the reliability of your results.

Q4: Can I use sonication or freeze-thaw cycles for cell lysis? A: While physical methods like sonication and freeze-thaw cycles can lyse cells, they are generally less ideal than solvent-based methods for this application. Sonication can generate localized heat, potentially degrading the analyte, and its efficiency can be operator-dependent. Freeze-thaw cycles can be slow and may not be sufficient to fully inactivate all enzymatic activity. If you must use a physical method, it should be followed immediately by the addition of a quenching solvent and the internal standard.

Troubleshooting Guide: Common Issues & Solutions

Issue 1: Low or Undetectable 14,15-DHET Signal

Potential Cause	Recommended Action & Rationale
Incomplete Lysis/Extraction	Solution: Switch to or optimize a solvent-based lysis protocol. Add ice-cold methanol directly to washed cells and use a cell scraper to ensure all adherent cells are dislodged into the solvent.[6] Rationale: Incomplete cell disruption is a primary cause of poor analyte recovery. A solvent-based approach ensures maximal disruption and simultaneous extraction.
Analyte Degradation	Solution 1: Perform all steps on ice and use pre-chilled solvents. Solution 2: Add an antioxidant like butylated hydroxytoluene (BHT) to your lysis and extraction solvents.[3] Rationale: Eicosanoids are thermally and oxidatively sensitive.[3] Cold temperatures drastically slow enzymatic degradation, while BHT prevents non-enzymatic oxidation.
Poor Recovery from Lysate	Solution: After initial solvent extraction, perform a liquid-liquid extraction (LLE). Acidify the aqueous phase of your lysate to pH ~4 with formic acid before extracting with a non-polar solvent like ethyl acetate. Rationale: The carboxylic acid group on 14,15-DHET must be protonated (by lowering the pH) to make the molecule neutral and thus more soluble in the organic extraction solvent.[10]
Loss During Solvent Evaporation	Solution: Evaporate the final organic extract under a gentle stream of nitrogen without excessive heat. Do not let the sample sit in the evaporator after it has reached dryness. Rationale: Over-drying or using high heat can cause the loss of semi-volatile analytes like 14,15-DHET.

Issue 2: High Variability Between Technical Replicates

Potential Cause	Recommended Action & Rationale
Inconsistent Cell Numbers	Solution: Ensure accurate cell counting before plating. After lysis, reserve a small aliquot of the lysate for protein quantification (e.g., BCA assay) and normalize your final 14,15-DHET amount to total protein content. Rationale: Normalizing to a stable metric like total protein accounts for minor differences in cell seeding density and proliferation, reducing inter-sample variability.
Inconsistent Pipetting of Internal Standard (IS)	Solution: Prepare a master mix of your lysis solvent that already contains the SIL-IS at the final working concentration. Add this complete lysis/IS solution to all samples. Rationale: Adding the IS as part of a master mix is more precise and reproducible than adding a small volume to each individual sample, minimizing a major source of potential error.
Matrix Effects in LC-MS	Solution: Ensure your sample is clean. If variability persists, consider adding a solid-phase extraction (SPE) step after the initial liquid-liquid extraction for further cleanup. Rationale: Co-eluting cellular components can suppress or enhance the ionization of the analyte and/or IS inconsistently. A cleaner sample leads to more stable ionization and more reproducible results.
Inconsistent Sample Handling	Solution: Standardize all incubation times and vortexing durations. Use a multi-channel pipette where possible. Rationale: Small, seemingly minor variations in protocol execution between samples can accumulate and result in significant variability. Consistency is key.

Optimized Protocol: Lysis & Extraction of Intracellular 14,15-DHET

This protocol is designed for adherent cells grown in a 6-well plate and is optimized for recovery and stability for LC-MS/MS analysis.

I. Required Reagents

• Ice-cold Phosphate-Buffered Saline (PBS)

• LC-MS Grade Methanol, Ethyl Acetate, Water, Acetonitrile

• Formic Acid

• Butylated Hydroxytoluene (BHT)

• Stable Isotope-Labeled Internal Standard (SIL-IS): e.g., 14,15-DHET-d11

• Lysis/IS Solution: Ice-cold methanol containing 0.1% BHT and the SIL-IS at a final concentration of ~1-5 ng/mL (optimize based on instrument sensitivity). Prepare this solution fresh.

II. Step-by-Step Methodology

• Cell Washing (on ice):

  • Place the 6-well plate on a bed of ice.

  • Aspirate the culture medium completely.

  • Gently wash the cell monolayer twice with 1 mL of ice-cold PBS per well. Aspirate thoroughly after the final wash. This step is crucial to remove any extracellular lipids and interfering media components.

• Lysis and Analyte Extraction:

  • Add 500 µL of the pre-chilled Lysis/IS Solution directly to the center of each well.

  • Immediately use a cell scraper to systematically scrape the entire surface of the well, ensuring all cells are dislodged and suspended in the methanol solution.

  • Transfer the entire cell lysate/methanol mixture to a labeled 1.5 mL microcentrifuge tube.

• Protein Precipitation and Lysate Clarification:

  • Vortex the tubes for 10 seconds.

  • Incubate the tubes on ice for 30 minutes to facilitate complete protein precipitation.

  • Centrifuge at 16,000 x g for 10 minutes at 4°C. This will pellet all precipitated proteins and cell debris.

• Liquid-Liquid Extraction (LLE):

  • Carefully transfer the clear supernatant to a new microcentrifuge tube.

  • Add 500 µL of water and 5 µL of formic acid to the supernatant. Vortex briefly. This acidifies the sample to ensure the 14,15-DHET is in its neutral, extractable form.

  • Add 1 mL of ethyl acetate, cap tightly, and vortex vigorously for 1 minute.

  • Centrifuge at 2,000 x g for 5 minutes at 4°C to achieve a clean phase separation.

• Final Sample Preparation for LC-MS:

  • Carefully collect the upper organic layer (ethyl acetate) and transfer it to a new tube. Be careful not to disturb the aqueous layer.

  • Evaporate the ethyl acetate to complete dryness under a gentle stream of nitrogen.

  • Reconstitute the dried lipid film in 50-100 µL of your LC-MS mobile phase (e.g., 50:50 Acetonitrile:Water).

  • Vortex for 15 seconds, centrifuge briefly to pellet any insoluble debris, and transfer the supernatant to an autosampler vial for analysis.

Visual Workflow and Data Representation

Diagram 1: Core Logic of the Lysis & Extraction Protocol

Caption: Key stages for robust intracellular 14,15-DHET quantification.

Table 1: Comparison of Common Cell Lysis Techniques for Lipidomics

Method	Principle	Pros for 14,15-DHET	Cons for 14,15-DHET
Solvent Lysis (Methanol/Chloroform)	Membrane solubilization, protein denaturation	- Combines lysis, quenching, and extraction- High recovery of lipids- Minimizes enzymatic degradation[5]	- Requires handling of volatile organic solvents- Chloroform is toxic
Sonication	Physical disruption via ultrasonic waves	- Effective for tough-to-lyse cells	- Can generate heat, degrading analyte- Can create aerosols- Reproducibility can be an issue
Freeze-Thaw Cycles	Ice crystal formation disrupts membrane	- Does not introduce chemical contaminants	- Often incomplete lysis- May not fully inactivate enzymes- Time-consuming
Detergent-Based (e.g., RIPA)	Membrane solubilization by surfactants	- Effective lysis	- Detergents cause severe ion suppression in MS[4]- Requires extensive cleanup- Not recommended for LC-MS

References

• Title: Development of a semi-automated LC/MS/MS method for the simultaneous quantitation of 14,15-epoxyeicosatrienoic acid, 14,15-dihydroxyeicosatrienoic acid, leukotoxin and leukotoxin diol in human plasma as biomarkers of soluble epoxide hydrolase activity in vivo. Source: Journal of Chromatography B, Analytical Technologies in the Biomedical and Life Sciences. URL: [Link]

• Title: METABOLOMICS ANALYSIS OF LIPID METABOLIZING ENZYME ACTIVITY. Source: Methods in Molecular Biology (PMC). URL: [Link]

• Title: The role of 14,15-dihydroxyeicosatrienoic acid levels in inflammation and its relationship to lipoproteins. Source: Lipids in Health and Disease. URL: [Link]

• Title: Epoxyeicosatrienoic acid - Wikipedia. Source: Wikipedia. URL: [Link]

• Title: An Automated Dual Metabolite + Lipid Sample Preparation Workflow for Mammalian Cell... Source: Agilent Technologies. URL: [Link]

• Title: The role of 14,15-dihydroxyeicosatrienoic acid levels in inflammation and its relationship to lipoproteins - PubMed. Source: PubMed. URL: [Link]

• Title: CYP2C19 Contributes to THP-1-Cell-Derived M2 Macrophage Polarization by Producing 11,12- and 14,15-Epoxyeicosatrienoic Acid, Agonists of the PPARγ Receptor. Source: MDPI. URL: [Link]

• Title: Analysis of adherent cell culture lysates with low metabolite concentrations using the Biocrates AbsoluteIDQ p400 HR kit. Source: Nature. URL: [Link]

• Title: 14,15DHET Human Urine Test Kit. Source: Detroit R&D. URL: [Link]

• Title: Preparation of cell samples for metabolomics. Source: Mass Spectrometry Research Facility, University of Massachusetts. URL: [Link]

• Title: Cellular Lipid Extraction for Targeted Stable Isotope Dilution Liquid Chromatography-Mass Spectrometry Analysis. Source: Journal of Visualized Experiments. URL: [Link]

• Title: The role of 14,15-dihydroxyeicosatrienoic acid levels in inflammation and its relationship to lipoproteins - ResearchGate. Source: ResearchGate. URL: [Link]

• Title: Eicosanoid Degradation. Source: National Center for Biotechnology Information (NCBI). URL: [Link]

• Title: 14,15-EET/DHET ELISA kit. Source: Detroit R&D. URL: [Link]

• Title: Troubleshooting Low Recovery Rates in Chromatographic Analysis. Source: Welch Materials, Inc. URL: [Link]

• Title: Cell Disruption. Source: Bio-Rad. URL: [Link]

• Title: 14,15-DHET ELISA kit. Source: Detroit R&D. URL: [Link]

• Title: 14,15-Epoxyeicosatrienoic acid inhibits prostaglandin E2 production in vascular smooth muscle cells. Source: PubMed. URL: [Link]

• Title: Determination of 14,15-epoxyeicosatrienoic acid and 14,15-dihydroxyeicosatrienoic acid by fluoroimmunoassay. Source: PubMed. URL: [Link]

• Title: Approaches to Avoid Proteolysis During Protein Expression and Purification. Source: Methods in Molecular Biology. URL: [Link]

Sources

• 1. Eicosanoid Degradation (Concept Id: C1512177) - MedGen - NCBI [ncbi.nlm.nih.gov]
• 2. welchlab.com [welchlab.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 5. METABOLOMICS ANALYSIS OF LIPID METABOLIZING ENZYME ACTIVITY - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Preparation of cell samples for metabolomics | Mass Spectrometry Research Facility [massspec.chem.ox.ac.uk]
• 7. researchprofiles.tudublin.ie [researchprofiles.tudublin.ie]
• 8. cerilliant.com [cerilliant.com]
• 9. Development of a semi-automated LC/MS/MS method for the simultaneous quantitation of 14,15-epoxyeicosatrienoic acid, 14,15-dihydroxyeicosatrienoic acid, leukotoxin and leukotoxin diol in human plasma as biomarkers of soluble epoxide hydrolase activity in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. secure01.blue.shared-server.net [secure01.blue.shared-server.net]

Technical Support Center: Method Refinement for High-Throughput 14,15-DHET Screening

Welcome to the technical support center for high-throughput 14,15-dihydroxyeicosatrienoic acid (14,15-DHET) screening. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth guidance and troubleshooting for your experimental workflows. As a key metabolite of 14,15-epoxyeicosatrienoic acid (14,15-EET) via the soluble epoxide hydrolase (sEH) enzyme, accurate quantification of 14,15-DHET is critical for understanding its role in various physiological and pathological processes, including inflammation and cardiovascular diseases.[1][2] This guide will equip you with the necessary knowledge to refine your high-throughput screening methods, ensuring data integrity and reproducibility.

Understanding the 14,15-DHET Signaling Pathway

14,15-DHET is a diol product of the hydrolysis of 14,15-EET, a reaction catalyzed by soluble epoxide hydrolase (sEH). While 14,15-EET often exhibits vasodilatory and anti-inflammatory properties, its conversion to 14,15-DHET can modulate these effects, making the sEH enzyme a significant therapeutic target.[1][2] High-throughput screening for 14,15-DHET is therefore central to identifying novel sEH inhibitors.

Caption: Metabolic conversion of Arachidonic Acid to 14,15-DHET and downstream signaling.

FAQs: High-Throughput 14,15-DHET Screening

Here we address some of the frequently asked questions regarding high-throughput 14,15-DHET screening.

Q1: What are the primary methods for high-throughput 14,15-DHET screening?

There are two main platforms for high-throughput 14,15-DHET analysis: competitive Enzyme-Linked Immunosorbent Assay (ELISA) and Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS).

• Competitive ELISA: This method is based on the competition between 14,15-DHET in the sample and a labeled 14,15-DHET conjugate for a limited number of antibody binding sites. The signal is inversely proportional to the amount of 14,15-DHET in the sample. ELISAs are generally cost-effective and amenable to high-throughput formats.

• LC-MS/MS: This is considered the gold standard for specificity and sensitivity in quantifying small molecules like 14,15-DHET. It involves the chromatographic separation of the analyte followed by mass-based detection and quantification. While historically lower throughput, recent advancements in automation have made LC-MS/MS a viable option for large-scale screening.[3][4]

Q2: Which method, ELISA or LC-MS/MS, is better for my high-throughput screen?

The choice between ELISA and LC-MS/MS depends on your specific research needs, budget, and available instrumentation.

Feature	Competitive ELISA	LC-MS/MS
Throughput	Very high (multiple 96- or 384-well plates)	High (with automation)
Specificity	Good, but potential for cross-reactivity	Excellent, highly specific
Sensitivity	Good, but can be lower than LC-MS/MS	Excellent, very sensitive
Cost per sample	Lower	Higher
Instrumentation	Standard plate reader	Specialized LC-MS/MS system
Multiplexing	Limited (single analyte per well)	Can simultaneously measure multiple eicosanoids

Recommendation: For primary screens of large compound libraries where cost and throughput are the main drivers, ELISA is often the preferred method. For secondary screens, hit confirmation, and studies requiring high specificity and the ability to measure multiple analytes, LC-MS/MS is the superior choice.[3][4]

Q3: What are the critical quality control (QC) parameters for a 14,15-DHET HTS campaign?

Robust quality control is essential for the reliability of your HTS data. Key QC parameters include:

• Z'-factor: A statistical measure of assay quality, with a value > 0.5 indicating an excellent assay.

• Signal-to-Background (S/B) Ratio: The ratio of the signal from the positive control to the negative control. A high S/B ratio is desirable.

• Coefficient of Variation (%CV): A measure of the variability of your data. Intra- and inter-plate %CV should be minimized.

• Plate Normalization: Use of internal plate controls to correct for plate-to-plate and within-plate variability.

Q4: Can I measure 14,15-EET levels using a 14,15-DHET assay?

Yes, it is possible to indirectly measure 14,15-EET levels. This is achieved by first measuring the baseline 14,15-DHET in a sample, then chemically hydrolyzing the 14,15-EET in a parallel sample to 14,15-DHET and measuring the total DHET. The 14,15-EET concentration is then calculated by subtracting the baseline DHET from the total DHET.[5]

Troubleshooting Guide: ELISA-Based 14,15-DHET HTS

This section provides solutions to common problems encountered during ELISA-based high-throughput screening for 14,15-DHET.

Problem 1: High Background Signal

Symptoms: High optical density (OD) readings in blank and negative control wells, leading to a poor signal-to-background ratio.

Potential Causes & Solutions:

Cause	Explanation	Solution
Insufficient Washing	Residual unbound conjugate or other reagents can lead to non-specific signal.	Increase the number of wash steps and the soaking time between washes. Ensure your plate washer is functioning correctly.
Contaminated Reagents	Contamination of wash buffers or substrate solution can cause high background.	Use fresh, high-quality reagents. Ensure the TMB substrate is colorless before use.
Cross-Reactivity	The antibody may be cross-reacting with other molecules in your sample matrix.	A study on a 14,15-DHET fluoroimmunoassay showed low cross-reactivity with 11,12-DHET and 14,15-EET (≤ 1%) and other eicosanoids (< 0.1%).[6] However, this can vary between antibody lots. If cross-reactivity is suspected, consider sample pre-purification or switching to an LC-MS/MS-based assay.
Improper Blocking	Incomplete blocking of non-specific binding sites on the plate.	Increase the blocking incubation time or try a different blocking agent.

Problem 2: High Plate-to-Plate Variability

Symptoms: Inconsistent results for control and experimental wells across different plates in the same run.

Potential Causes & Solutions:

Cause	Explanation	Solution
Inconsistent Incubation Times/Temperatures	Variations in incubation conditions can affect the kinetics of the assay.	Use a temperature-controlled incubator and ensure consistent timing for all plates.
Reagent Instability	Degradation of reagents over the course of a long run.	Prepare fresh reagents as needed and keep them at the recommended temperature.
Pipetting Errors	Inaccuracies in liquid handling can introduce significant variability.	Calibrate and maintain your automated liquid handlers. Use appropriate pipette tips and techniques.
Lack of Normalization	Failure to account for systematic variations between plates.	Include internal plate controls (high, mid, and low signal) on every plate and use a robust normalization method to adjust the data.

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Caption: A decision-making workflow for troubleshooting common HTS issues.

Troubleshooting Guide: LC-MS/MS-Based 14,15-DHET HTS

This section addresses common challenges in high-throughput 14,15-DHET analysis using LC-MS/MS.

Problem 1: Poor Peak Shape and Chromatography

Symptoms: Tailing, fronting, or broad peaks, leading to inaccurate integration and quantification.

Potential Causes & Solutions:

Cause	Explanation	Solution
Column Overload	Injecting too much sample onto the column.	Dilute your samples or use a column with a higher loading capacity.
Inappropriate Mobile Phase	The mobile phase composition is not optimal for the analyte.	Adjust the organic solvent composition, pH, or additives in your mobile phase.
Column Degradation	The column has reached the end of its lifespan or has been contaminated.	Replace the column and use a guard column to protect the analytical column.

Problem 2: Matrix Effects (Ion Suppression or Enhancement)

Symptoms: Inconsistent analyte response in the presence of the biological matrix, leading to inaccurate quantification.

Potential Causes & Solutions:

Cause	Explanation	Solution
Co-eluting Interferences	Other molecules in the sample matrix are eluting at the same time as 14,15-DHET and affecting its ionization.	Optimize your chromatographic method to separate the interferences from your analyte.
Insufficient Sample Cleanup	The sample preparation method is not effectively removing matrix components.	A semi-automated LC/MS/MS method for 14,15-DHET in human plasma utilizes liquid-liquid extraction with ethyl acetate in a 96-well format for efficient sample cleanup.[7] Consider using a more rigorous sample preparation technique, such as solid-phase extraction (SPE).
Use of an Inappropriate Internal Standard	The internal standard does not adequately compensate for matrix effects.	Use a stable isotope-labeled internal standard (e.g., 14,15-DHET-d8) which will behave similarly to the analyte during extraction, chromatography, and ionization.

Experimental Protocols

Protocol 1: Automated 96-Well Plate Liquid-Liquid Extraction for 14,15-DHET from Plasma

This protocol is adapted for a semi-automated high-throughput workflow.[7]

• Sample Preparation:

  • Thaw plasma samples on ice.

  • Using an automated liquid handler, add 100 µL of plasma to each well of a 96-well deep-well plate.

  • Add 10 µL of internal standard solution (e.g., 14,15-DHET-d8 in methanol) to each well.

• Extraction:

  • Add 500 µL of ethyl acetate to each well.

  • Seal the plate and vortex for 2 minutes to ensure thorough mixing.

  • Centrifuge the plate at 3000 x g for 10 minutes at 4°C to separate the layers.

• Sample Transfer and Evaporation:

  • Using the liquid handler, carefully transfer the upper organic layer (ethyl acetate) to a new 96-well plate.

  • Evaporate the solvent to dryness under a stream of nitrogen.

• Reconstitution:

  • Reconstitute the dried extract in 100 µL of the initial mobile phase.

  • Seal the plate and vortex briefly.

  • The plate is now ready for LC-MS/MS analysis.

Protocol 2: Competitive ELISA for 14,15-DHET

This is a general protocol; always refer to the manufacturer's instructions for your specific ELISA kit.

• Reagent and Sample Preparation:

  • Prepare all reagents, standards, and samples according to the kit manual.

  • Allow all components to reach room temperature before use.

• Assay Procedure:

  • Add standards and samples to the appropriate wells of the antibody-coated 96-well plate.

  • Add the 14,15-DHET-HRP conjugate to all wells except the blank.

  • Incubate the plate as per the manufacturer's instructions.

  • Wash the plate multiple times with the provided wash buffer.

  • Add the TMB substrate and incubate in the dark.

  • Stop the reaction with the stop solution.

• Data Acquisition:

  • Read the absorbance at 450 nm using a microplate reader.

  • The signal intensity is inversely proportional to the concentration of 14,15-DHET.

Regulatory Considerations

For studies intended for regulatory submission, it is crucial to follow the FDA's guidance on bioanalytical method validation.[8][9][10] This ensures the reliability and acceptability of your data. The guidance outlines requirements for parameters such as accuracy, precision, selectivity, stability, and linearity.

References

• Karara, A., Dishman, E., Blair, I., & Falck, J. R. (1991). Determination of 14,15-epoxyeicosatrienoic acid and 14,15-dihydroxyeicosatrienoic acid by fluoroimmunoassay. Prostaglandins, 42(4), 321-331. [Link]

• HTS Assay Validation. (2012). In Assay Guidance Manual. Eli Lilly & Company and the National Center for Advancing Translational Sciences. [Link]

• Sandle, T. (2023). FDA Adopts ICH Final Guidance On Bioanalytical Method Validation. Outsourced Pharma. [Link]

• Gómez-Benito, C., Godzien, J., Rupérez, F. J., N-Man, T., & Barbas, C. (2015). Automated targeting analysis of eicosanoid inflammation biomarkers in human serum and in the exometabolome of stem cells by SPE-LC-MS/MS. Analytical and bioanalytical chemistry, 407(20), 6091–6104. [Link]

• Ulmer, C. Z., Yost, R. A., & Garrett, T. J. (2018). Comprehensive high-resolution multiple-reaction monitoring mass spectrometry for targeted eicosanoid assays. Analytical and bioanalytical chemistry, 410(21), 5193–5202. [Link]

• Jones, J., O'Kane, S., & Johnston, P. (2022). Comparing ELISA and LC-MS-MS: A Simple, Targeted Postmortem Blood Screen. Journal of analytical toxicology, 46(7), 748–754. [Link]

• Letamendia, A., Quevedo, C., Ibarbia, I., Virto, J. M., Holgado, O., Diez, M., & Eguiara, A. (2012). Development and validation of an automated high-throughput system for zebrafish in vivo screenings. PloS one, 7(10), e45959. [Link]

• FDA. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis. [Link]

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• Das, S. (2018). Validation of bioanalytical methods - Highlights of FDA's guidance. ResearchGate. [Link]

• Martin, A., Rigoreau, L., & McLoughlin, S. (2017). A pragmatic approach to hit validation following biochemical high-throughput screening. Drug Discovery World. [Link]

• Woolf, E. (2018). 2018 Bioanalytical Method Validation Guidance: Key Changes and Considerations. Bioanalysis Zone. [Link]

• Ovchinnikova, K., & T-Girard, M. (2021). The Hitchhiker's Guide to Untargeted Lipidomics Analysis: Practical Guidelines. Metabolites, 11(2), 94. [Link]

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• Zhu, P., Peck, B., Licea-Perez, H., Callahan, J. F., & Booth-Genthe, C. (2011). Development of a semi-automated LC/MS/MS method for the simultaneous quantitation of 14,15-epoxyeicosatrienoic acid, 14,15-dihydroxyeicosatrienoic acid, leukotoxin and leukotoxin diol in human plasma as biomarkers of soluble epoxide hydrolase activity in vivo. Journal of chromatography. B, Analytical technologies in the biomedical and life sciences, 879(25), 2487–2493. [Link]

• Plumb, R. S., Dear, G. J., & Ayrton, J. (2001). Integrating automation and LC/MS for drug discovery bioanalysis. Analytical and bioanalytical chemistry, 371(5), 678–685. [Link]

• Gandhi, A. S., Budac, D., Khayrullina, T., Staal, R., & Chandrasena, G. (2017). Quantitative analysis of lipids: a higher-throughput LC-MS/MS-based method and its comparison to ELISA. Future science OA, 3(1), FSO157. [Link]

• Merianos, A., et al. (2020). Comparison of Liquid Chromatography Mass Spectrometry and Enzyme-Linked Immunosorbent Assay Methods to Measure Salivary Cotinine Levels in Ill Children. International journal of environmental research and public health, 17(4), 1219. [Link]

• Bishop, E. (2022). Bridging Anti-CHO HCP Antibodies: From Two Third-Generation Cygnus CHO HCP ELISA Kits By AAE-MS. BioProcess International. [Link]

• Chen, G., Liu, Y., Pagels, R., & et al. (2018). Development of an ELISA–LC/MS hybrid assay for quantification of biotherapeutics. ResearchGate. [Link]

• Gandhi, A. S., Budac, D., Khayrullina, T., Staal, R., & Chandrasena, G. (2017). Quantitative analysis of lipids: a higher-throughput LC-MS/MS-based method and its comparison to ELISA. Future science OA, 3(1), FSO157. [Link]

• Ryan, K. R., et al. (2022). Advances in high‐throughput mass spectrometry in drug discovery. Drug Discovery Today: Technologies, 43, 1-10. [Link]

• Chen, G., Liu, Y., Pagels, R., et al. (2018). Development of an ELISA–LC/MS hybrid assay for quantification of biotherapeutics. Bioanalysis, 10(18), 1469-1478. [Link]

• Cygnus Technologies. (2023). Best Practices In Host Cell Protein Assay Qualification And Bridging To A New Assay. [Link]

• Chromsystems. (n.d.). Automation for Clinical LC-MS/MS and HPLC. [Link]

• E. A. E. (2020). Automated High-Throughput System Combining Small-Scale Synthesis with Bioassays and Reaction Screening. SLAS TECHNOLOGY: Translating Life Sciences Innovation, 25(6), 555-564. [Link]

• Lee, S., et al. (2018). Development of an automated high-throughput sample preparation protocol for LC-MS/MS analysis of glycated peptides. Journal of chromatography. B, Analytical technologies in the biomedical and life sciences, 1092, 88–94. [Link]

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Reference Data & Comparative Studies

A Comparative Guide to the Biological Activities of 14,15-DHET and 14,15-EET

For researchers in pharmacology, physiology, and drug development, understanding the nuanced differences between lipid signaling molecules is paramount. This guide provides an in-depth comparison of the biological activities of 14,15-dihydroxyeicosatrienoic acid (14,15-DHET) and its precursor, 14,15-epoxyeicosatrienoic acid (14,15-EET). While often viewed as a simple active-to-inactive metabolic step, the relationship between these two eicosanoids is far more complex, with 14,15-DHET exhibiting unique biological functions.

From Epoxide to Diol: A Critical Metabolic Transformation

14,15-EET is an epoxygenase-derived metabolite of arachidonic acid, produced by cytochrome P450 (CYP) enzymes, particularly CYP2C8, CYP2C9, and CYP2J2 in humans.[1] It is a potent signaling molecule involved in a myriad of physiological processes. However, 14,15-EET has a short biological half-life due to its rapid conversion to 14,15-DHET by soluble epoxide hydrolase (sEH).[2][3] This enzymatic hydration of the epoxide moiety is generally considered a deactivation step, as 14,15-DHET often displays reduced or altered biological activity compared to its parent compound.[4][5][6]

The critical role of sEH in regulating the levels of EETs has made it a significant therapeutic target. Inhibition of sEH increases the bioavailability of EETs, thereby amplifying their beneficial effects, a strategy being explored for various cardiovascular and inflammatory diseases.[2][7]

Comparative Biological Activities: A Tale of Two Eicosanoids

While the conversion of 14,15-EET to 14,15-DHET is often termed "inactivation," this is an oversimplification. The following sections detail the comparative biological activities of these two lipids, highlighting contexts where their effects diverge, converge, or are even independent.

Cardiovascular Effects: Vasodilation and Beyond

A primary and well-studied function of 14,15-EET is its role in regulating vascular tone. It acts as an endothelium-derived hyperpolarizing factor (EDHF), causing vasodilation in various vascular beds.[8][9] This effect is primarily mediated through the activation of large-conductance calcium-activated potassium (BKCa) channels in vascular smooth muscle cells.[9][10]

The vasodilatory potency of 14,15-DHET relative to 14,15-EET is tissue- and species-dependent. In bovine coronary arteries, 14,15-EET is approximately five-fold more potent than 14,15-DHET.[11] In human coronary arterioles, 14,15-EET is also a more potent dilator.[9] However, in canine coronary arteries, the two compounds are equipotent.[10] This variability underscores the importance of the specific biological context when evaluating their effects.

Interestingly, a study on canine coronary microvessels found that DHETs, including 14,15-DHET, were as potent or even more potent vasodilators than their parent EETs, suggesting a significant role for these metabolites in regulating coronary blood flow.[12]

Inflammation: A Complex and Divergent Role

14,15-EET is generally recognized for its anti-inflammatory properties. It can suppress the expression of vascular cell adhesion molecule-1 (VCAM-1) and inhibit the nuclear factor-kappa B (NF-κB) signaling pathway, a central regulator of inflammation.[13] However, some studies indicate that among the EET regioisomers, 14,15-EET is less potent in its anti-inflammatory effects compared to 11,12-EET.[13][14]

The role of 14,15-DHET in inflammation is more ambiguous. While its formation from the anti-inflammatory 14,15-EET would suggest a pro-inflammatory or inactive role, evidence suggests a more nuanced function. Elevated plasma levels of 14,15-DHET have been positively correlated with high-sensitivity C-reactive protein (hs-CRP), an inflammatory marker, in patients with coronary heart disease.[4][6][15] This correlation may indirectly reflect the depletion of the more protective 14,15-EET.[4][15]

Conversely, 14,15-DHET has been identified as a potent endogenous activator of peroxisome proliferator-activated receptor-alpha (PPARα).[16] Activation of PPARα is known to have anti-inflammatory effects, suggesting that 14,15-DHET may possess its own distinct anti-inflammatory signaling pathway.[16]

Angiogenesis: Promoting New Blood Vessel Formation

Angiogenesis, the formation of new blood vessels, is a critical process in development, wound healing, and cancer. 14,15-EET has been shown to be pro-angiogenic, promoting endothelial cell proliferation, migration, and tube formation.[17][18] This effect can be mediated through the transactivation of the epidermal growth factor receptor (EGFR) and subsequent activation of downstream signaling pathways like ERK and PI3K/Akt.[1][19] In the context of wound healing in ischemic conditions, local application of 14,15-EET has been shown to significantly elevate vascular endothelial growth factor (VEGF) levels, thereby enhancing neovascularization.[18] In contrast, 14,15-DHET is generally considered to be inactive in promoting angiogenesis.[20]

Signaling Pathways: Distinct Mechanisms of Action

The divergent biological activities of 14,15-EET and 14,15-DHET can be attributed to their interaction with different signaling pathways.

14,15-EET Signaling:

14,15-EET exerts its effects through multiple pathways, including:

• G-protein coupled receptors (GPCRs): While a specific high-affinity receptor for EETs has remained elusive, evidence suggests they can signal through GPCRs, leading to the activation of Gαs.[21]

• Transactivation of Receptor Tyrosine Kinases: 14,15-EET can induce the processing of pro-heparin-binding EGF (pro-HB-EGF), leading to the release of soluble HB-EGF and subsequent activation of the EGFR.[1] This, in turn, triggers downstream signaling cascades involving ERK and PI3K/Akt.[19]

• Ion Channel Modulation: As mentioned, 14,15-EET is a potent activator of BKCa channels, leading to hyperpolarization and relaxation of vascular smooth muscle.[9][10]

Caption: Signaling pathways of 14,15-EET.

14,15-DHET Signaling:

The primary recognized signaling pathway for 14,15-DHET is through the nuclear receptor PPARα.

• PPARα Activation: 14,15-DHET binds to the ligand-binding domain of PPARα, activating it.[16] This leads to the transcription of PPARα target genes, which are involved in lipid metabolism and inflammation.[16]

Caption: Signaling pathway of 14,15-DHET.

Quantitative Comparison of Biological Activities

Biological Activity	14,15-EET	14,15-DHET	Key Findings
Vasodilation	Potent vasodilator.	Generally less potent, but activity varies by vascular bed.	In bovine coronary arteries, 14,15-EET is ~5-fold more potent than 14,15-DHET.[11] In human coronary arterioles, 14,15-EET shows greater maximal dilation than 14,15-DHET (45±5% vs 17±3% at 10-5 M).[9]
Inflammation	Generally anti-inflammatory.	Complex role; can be a marker of inflammation but also activates anti-inflammatory PPARα.	14,15-EET has negligible effect on VCAM-1 expression in some studies.[14] Plasma 14,15-DHET levels are positively correlated with hs-CRP (R=0.286).[4][15] 14,15-DHET (10 µM) causes a threefold increase in PPARα activity.[16]
Angiogenesis	Pro-angiogenic.	Inactive.	14,15-EET promotes endothelial cell proliferation and tube formation.[17][18] DHETs are considered inactive in the context of angiogenesis.[20]
Signaling	Activates GPCRs, EGFR, ERK, PI3K/Akt, BKCa channels.	Potent activator of PPARα.	14,15-EET-induced EGFR activation is a key mechanism in its mitogenic response.[1] 14,15-DHET is a more potent PPARα activator than 14,15-EET.[16]

Experimental Protocols for Assessing Biological Activity

To ensure robust and reproducible data, the following experimental protocols are recommended for comparing the biological activities of 14,15-DHET and 14,15-EET.

Protocol 1: Ex Vivo Vasodilation Assay in Isolated Arteries

This protocol allows for the direct assessment of the vasodilatory effects of the compounds on pre-constricted blood vessels.

Methodology:

• Vessel Isolation: Isolate small arteries (e.g., coronary or mesenteric) from a suitable animal model and mount them on a wire myograph.

• Pre-constriction: Induce a stable submaximal contraction using a vasoconstrictor such as endothelin-1 or phenylephrine.[12][22]

• Cumulative Concentration-Response Curve: Add increasing concentrations of 14,15-EET or 14,15-DHET to the bath and record the changes in vessel diameter.

• Data Analysis: Express the relaxation as a percentage of the pre-constriction and plot the concentration-response curves to determine EC50 values and maximal relaxation.

Causality and Self-Validation: This method provides a direct functional readout of the compounds' effects on vascular tone. Comparing the responses in endothelium-intact and endothelium-denuded vessels can elucidate the role of the endothelium in the observed effects.

Protocol 2: In Vitro Angiogenesis Assay (Tube Formation)

This assay assesses the ability of the compounds to promote the formation of capillary-like structures by endothelial cells.

Methodology:

• Cell Culture: Culture human umbilical vein endothelial cells (HUVECs) or other suitable endothelial cells.

• Matrigel Coating: Coat the wells of a 96-well plate with Matrigel and allow it to solidify.

• Cell Seeding and Treatment: Seed the endothelial cells onto the Matrigel-coated wells and treat with various concentrations of 14,15-EET or 14,15-DHET.

• Incubation and Imaging: Incubate the cells for a sufficient time to allow for tube formation (typically 6-18 hours). Capture images using a microscope.

• Quantification: Quantify the extent of tube formation by measuring parameters such as total tube length, number of junctions, and number of loops using image analysis software.

Causality and Self-Validation: This assay provides a visual and quantifiable measure of pro-angiogenic activity. The inclusion of a known angiogenesis inhibitor (e.g., suramin) can serve as a negative control to validate the assay system.

Protocol 3: Western Blot Analysis of Signaling Pathway Activation

This technique is used to determine if the compounds activate specific intracellular signaling pathways.

Methodology:

• Cell Treatment: Treat cultured cells (e.g., endothelial cells, smooth muscle cells) with 14,15-EET or 14,15-DHET for various time points.

• Protein Extraction: Lyse the cells and extract the total protein.

• SDS-PAGE and Western Blotting: Separate the proteins by SDS-PAGE, transfer them to a membrane, and probe with primary antibodies specific for the phosphorylated (active) forms of signaling proteins (e.g., p-EGFR, p-ERK, p-Akt) and their total protein counterparts.

• Detection and Quantification: Use a secondary antibody conjugated to an enzyme for chemiluminescent detection. Quantify the band intensities to determine the level of protein phosphorylation.

Causality and Self-Validation: This method directly assesses the activation of specific signaling molecules. Using specific inhibitors of upstream kinases (e.g., an EGFR inhibitor) can confirm the causal link between receptor activation and downstream signaling events.

Conclusion

The biological activities of 14,15-DHET and 14,15-EET are not a simple story of an active compound and its inactive metabolite. While 14,15-EET is generally more potent in mediating vasodilation and angiogenesis, 14,15-DHET exhibits unique biological functions, most notably the activation of PPARα, which may confer distinct anti-inflammatory and metabolic regulatory effects. A thorough understanding of their differential activities and signaling pathways is crucial for researchers investigating the role of the epoxygenase pathway in health and disease and for the development of novel therapeutics targeting this system.

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A Senior Application Scientist's Guide to Validating 14,15-DHET as a Peroxisome Proliferator-Activated Receptor Alpha (PPARα) Agonist

Introduction: Unmasking the Bioactivity of a Once-Overlooked Metabolite

For decades, the scientific community has recognized the critical role of Peroxisome Proliferator-Activated Receptor Alpha (PPARα) as a master regulator of lipid metabolism and energy homeostasis.[1][2] Activation of this nuclear receptor, primarily expressed in tissues with high fatty acid catabolism like the liver, heart, and kidney, transcriptionally upregulates a suite of genes involved in fatty acid transport and oxidation.[1][3] This mechanism is the cornerstone of the therapeutic action of fibrate drugs, such as fenofibrate, used to manage dyslipidemia.[1][4]

The search for novel endogenous and synthetic PPARα agonists is a key focus in drug development. Within this landscape, metabolites of arachidonic acid, specifically the epoxyeicosatrienoic acids (EETs), have garnered significant attention.[5][6] EETs are converted by soluble epoxide hydrolase (sEH) to their corresponding dihydroxyeicosatrienoic acids (DHETs).[7][8] Historically, this conversion was viewed as a simple inactivation step, relegating DHETs to the status of biologically inert byproducts.[5][9]

However, rigorous investigation has challenged this dogma. Compelling evidence now demonstrates that 14,15-DHET, the diol metabolite of 14,15-EET, is not only biologically active but is a potent and direct activator of PPARα.[7][8][9] This guide provides a comprehensive framework for researchers to independently validate this activity, comparing 14,15-DHET to established agonists. We will delve into the causality behind the experimental design, presenting a self-validating workflow from initial receptor binding to downstream functional gene activation.

The Central Hypothesis: From Metabolite to Modulator

Our investigation is founded on a clear, testable hypothesis: 14,15-DHET directly binds to and activates the PPARα receptor, leading to the transcriptional upregulation of PPARα-responsive genes involved in lipid metabolism. To systematically validate this, we will employ a multi-tiered approach.

Caption: PPARα activation pathway by 14,15-DHET.

Part 1: Characterizing the Ligand-Receptor Interaction

The first logical step is to confirm a direct physical interaction between 14,15-DHET and the PPARα protein. While co-immunoprecipitation or pull-down assays can provide qualitative evidence, a competitive binding assay is superior for quantifying the affinity of this interaction.

Methodology: Competitive Radioligand Binding Assay

This assay measures the ability of a test compound (unlabeled 14,15-DHET) to displace a known radiolabeled ligand from the PPARα ligand-binding domain (LBD). The resulting data allow for the calculation of the dissociation constant (Kd), an inverse measure of binding affinity.

Experimental Rationale: A low Kd value indicates that a low concentration of 14,15-DHET is required to occupy 50% of the PPARα receptors, signifying a high-affinity interaction. This is a critical first checkpoint; without direct binding, any observed downstream effects could be indirect. Studies have successfully used tritiated 14,15-DHET ([³H]14,15-DHET) to establish this binding.[7][9][10]

Step-by-Step Protocol:

• Protein Preparation: Utilize a purified, recombinant human or mouse PPARα-LBD.

• Reaction Setup: In a 96-well plate, combine the PPARα-LBD with a fixed, low concentration of a high-affinity radiolabeled PPARα ligand (e.g., [³H]GW7647) or [³H]14,15-DHET itself.

• Competitive Titration: Add increasing concentrations of unlabeled "cold" 14,15-DHET to the wells. Include wells with a known unlabeled agonist (e.g., Fenofibric acid) as a positive control and wells with vehicle (e.g., DMSO) for maximum binding.

• Incubation: Incubate the plate to allow the binding reaction to reach equilibrium.

• Separation: Separate the protein-bound radioligand from the free radioligand. This is commonly achieved using a filter-based system where the protein sticks to the filter, which is then washed to remove unbound radioactivity.

• Quantification: Measure the radioactivity retained on the filter for each well using a scintillation counter.

• Data Analysis: Plot the percentage of bound radioligand against the log concentration of the competitor (14,15-DHET). Fit the data to a one-site competition model to calculate the IC50, which can then be used to determine the Kd.

Comparative Data: Binding Affinity

The table below presents literature-derived data comparing the binding affinity of 14,15-DHET to PPARα.[7][9][11]

Compound	Receptor	Binding Affinity (Kd)	Citation
14,15-DHET	mPPARα-LBD	1.4 µM	[7][9][11]
Fenofibric Acid	hPPARα-LBD	~1-5 µM	[1]

Insight: The binding affinity of 14,15-DHET is in the low micromolar range, comparable to that of established synthetic agonists like fenofibric acid. This provides strong, quantitative evidence that 14,15-DHET is a direct ligand for PPARα.

Part 2: Validating Functional Receptor Activation

Binding is a prerequisite, but it does not guarantee activation. An agonist must not only bind but also induce a conformational change in the receptor that promotes the recruitment of co-activators and initiates transcription.[1] The gold-standard method for quantifying this functional activation is the luciferase reporter gene assay.

Methodology: PPARα-Responsive Luciferase Reporter Assay

This cell-based assay provides a highly sensitive and quantitative readout of receptor activation. The system is engineered so that activation of PPARα drives the expression of a luciferase enzyme, and the resulting luminescence is measured.

Experimental Rationale: This assay directly links receptor-ligand interaction to the initiation of transcription. By co-transfecting cells with a plasmid expressing PPARα and a reporter plasmid containing a PPAR-response element (PPRE) upstream of the luciferase gene, we create a self-contained system. An increase in luminescence upon treatment with 14,15-DHET is direct evidence of its agonist activity. This approach has been used to show that 10 µM 14,15-DHET produces a 12-fold increase in PPARα-mediated luciferase activity, similar to the well-known agonist Wy-14643.[7][8]

Caption: Luciferase reporter assay workflow.

Step-by-Step Protocol:

• Cell Culture: Plate a suitable cell line (e.g., human hepatoma HepG2, monkey kidney COS-7, or HEK293T) in 96-well plates.[7][9][12] HepG2 cells are an excellent choice as they have endogenous machinery relevant to lipid metabolism.

• Transfection: Co-transfect the cells with two plasmids:

  • An expression vector for human or mouse PPARα.

  • A reporter plasmid containing multiple copies of a PPRE sequence driving a firefly luciferase gene (e.g., pGL4.35).[12]

  • (Optional but recommended) A control plasmid expressing Renilla luciferase for normalization of transfection efficiency.

• Treatment: After allowing 24 hours for gene expression, replace the medium with fresh medium containing various concentrations of 14,15-DHET to generate a dose-response curve.

• Controls: Include the following controls:

  • Vehicle Control: (e.g., DMSO) to establish baseline luciferase activity.

  • Positive Control: A known PPARα agonist (e.g., Wy-14643, GW7647) to confirm the assay is working correctly.[7][13]

• Incubation: Incubate cells with the compounds for 18-24 hours.[14]

• Lysis and Measurement: Lyse the cells and measure luciferase activity using a commercial kit and a plate-reading luminometer. If using a Renilla control, perform a dual-luciferase assay.[15][16]

• Data Analysis: Normalize the firefly luciferase signal to the Renilla signal (if applicable). Calculate "Fold Activation" relative to the vehicle control. Plot the fold activation against the log concentration of 14,15-DHET and use non-linear regression to determine the EC50 (the concentration that produces 50% of the maximal response).

Comparative Data: Functional Activation

Compound	EC50	Max Fold Activation (vs. Vehicle)	Cell Line	Citation
14,15-DHET	~2-5 µM (estimated)	~12-fold at 10 µM	COS-7	[7][8]
Wy-14643	~5-10 µM (estimated)	~12-fold at 20 µM	COS-7	[7][8]
Fenofibric Acid	~15-30 µM	~8 to 10-fold	Various	[12]

Insight: 14,15-DHET demonstrates potent functional activation of the PPARα receptor, with a magnitude of response comparable to, or even exceeding, that of widely used synthetic agonists. This result strongly supports the hypothesis that 14,15-DHET is a true PPARα agonist.

Part 3: Measuring Downstream Biological Effects

The final validation step is to demonstrate that the receptor activation observed in the reporter assay translates into the regulation of endogenous target genes in a relevant cell type. This confirms the biological consequence of the 14,15-DHET-PPARα interaction. Quantitative Polymerase Chain Reaction (qPCR) is the ideal technique for this purpose.

Methodology: qPCR for PPARα Target Gene Expression

qPCR measures the change in the mRNA levels of specific genes in response to treatment. We will measure the expression of well-characterized PPARα target genes involved in fatty acid metabolism.

Experimental Rationale: An increase in the mRNA levels of genes known to be regulated by PPARα provides the ultimate functional validation. Genes such as Carnitine Palmitoyltransferase 1A (CPT1A), a rate-limiting enzyme in fatty acid oxidation, are excellent targets.[9][11] Studies have shown that 14,15-DHET induces CPT1A mRNA in HepG2 cells, confirming its action on endogenous genes.[9][10][17]

Step-by-Step Protocol:

• Cell Culture and Treatment: Plate HepG2 cells (or primary hepatocytes for higher physiological relevance) and treat them with 14,15-DHET (~10 µM), a positive control (e.g., Fenofibrate), and a vehicle control for 24-48 hours.

• RNA Extraction: Harvest the cells and extract total RNA using a high-quality commercial kit. Assess RNA integrity and concentration.

• cDNA Synthesis: Reverse transcribe an equal amount of RNA from each sample into complementary DNA (cDNA).

• qPCR: Set up qPCR reactions using:

  • cDNA template.

  • SYBR Green master mix.

  • Forward and reverse primers for target genes (e.g., human CPT1A, ACOX1, APOA2).[2]

  • Primers for a stable housekeeping gene (e.g., GAPDH, ACTB) for normalization.

• Data Analysis: Use the delta-delta Ct (ΔΔCt) method to calculate the fold change in gene expression for each treatment group relative to the vehicle control.

Comparative Data: Target Gene Upregulation

Treatment (10 µM)	Target Gene	Fold Change in mRNA (vs. Vehicle)	Cell Line	Citation
14,15-DHET	CPT1A	~2 to 3-fold	HepG2	[9][11][17]
Wy-14643	CPT1A	~2 to 3-fold	HepG2	[9][11]
Fenofibrate	LPL, ApoA1	Significant Upregulation	Liver/Kidney	[4]

Insight: Treatment with 14,15-DHET results in a statistically significant increase in the expression of a key PPARα target gene. This effect is comparable to that of other known agonists and provides definitive evidence of a functional biological response, completing the validation workflow.

Conclusion and Broader Implications

• Direct Binding: 14,15-DHET physically interacts with the PPARα LBD with an affinity comparable to established synthetic ligands.

• Functional Activation: It potently activates the receptor, initiating transcription from PPARα-responsive promoters.

• Biological Consequence: This activation translates into the upregulation of key genes involved in lipid metabolism in a physiologically relevant cell model.

The validation of 14,15-DHET as an endogenous PPARα agonist fundamentally shifts our understanding of the sEH metabolic pathway. It suggests that the conversion of 14,15-EET to 14,15-DHET is not an inactivation step but a metabolic transformation that generates a potent signaling molecule in its own right. For researchers in cardiovascular health and metabolic disease, this opens new avenues of investigation into the role of the CYP450-sEH axis in regulating lipid homeostasis and presents novel opportunities for therapeutic intervention.

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A Researcher's Guide to the Functional Landscape of Dihydroxyeicosatrienoic Acids: A Comparative Analysis of 14,15-DHET and its Regioisomers

For researchers navigating the complex signaling networks of lipid mediators, understanding the nuanced bioactivities of arachidonic acid metabolites is paramount. Among these, the dihydroxyeicosatrienoic acids (DHETs), stable metabolites of the epoxyeicosatrienoic acids (EETs), are emerging as critical players in cardiovascular homeostasis and inflammation. This guide provides a comprehensive functional comparison of 14,15-DHET with its regioisomers—5,6-DHET, 8,9-DHET, and 11,12-DHET—offering experimental insights and protocols to empower your research and development endeavors.

The Genesis of DHETs: A Tale of Two Enzymes

DHETs are the downstream products of a crucial enzymatic pathway. It begins with the cytochrome P450 (CYP) epoxygenases, primarily from the CYP2C and CYP2J families, which convert arachidonic acid into four EET regioisomers: 5,6-EET, 8,9-EET, 11,12-EET, and 14,15-EET.[1] These EETs are potent signaling molecules in their own right, exhibiting a range of effects including vasodilation and anti-inflammation.[2][3] However, their in vivo activity is often transient due to rapid metabolism by soluble epoxide hydrolase (sEH), which hydrolyzes the epoxide group to form the corresponding, more stable diol, the DHET.[2][4]

This metabolic conversion is not merely a deactivation step. While generally considered less active than their parent EETs, DHETs possess distinct and sometimes potent biological activities that are regioisomer-dependent.[3][5] Understanding these differences is key to dissecting their physiological and pathological roles.

Caption: Biosynthesis of DHET regioisomers from arachidonic acid.

Functional Showdown: 14,15-DHET vs. Its Regioisomers

The biological impact of DHETs varies significantly depending on the position of the hydroxyl groups. Here, we compare the known functions of 14,15-DHET against its counterparts.

Cardiovascular Effects: A Spectrum of Vasodilatory Potency

One of the most well-characterized functions of the EET-DHET axis is the regulation of vascular tone. Here, the regioisomers display a fascinating divergence in their effects.

Regioisomer	Comparative Vasodilatory Potency	Key Mechanistic Insights
14,15-DHET	Less potent than 14,15-EET in human coronary arterioles.[5] However, still a potent vasodilator in canine coronary microcirculation.[2]	Activates large-conductance Ca2+-activated K+ (BKCa) channels in vascular smooth muscle cells, leading to hyperpolarization and relaxation.[5]
11,12-DHET	Appears to be as potent as 11,12-EET in dilating human coronary arterioles.[5]	Also activates BKCa channels.[5]
8,9-DHET	Less potent than 8,9-EET in human coronary arterioles.[5]	Mediates vasodilation through BKCa channel activation.[5]
5,6-DHET	A potent vasodilator in canine coronary microcirculation.[2]	The delta-lactone of 5,6-EET, a related metabolite, is also a potent vasodilator.[2]

Expert Insight: The comparable potency of 11,12-DHET to its parent EET in human coronary arterioles is a significant finding, suggesting that for this specific regioisomer, sEH-mediated metabolism does not lead to a loss of vasodilatory function. This has important implications for therapeutic strategies targeting sEH, as the resulting increase in 11,12-DHET could contribute to the desired vascular effects.

Caption: General mechanism of DHET-induced vasodilation.

Inflammatory Response: A More Complex Picture

The anti-inflammatory properties of EETs are well-documented, but the role of DHETs is less clear and appears to be regioisomer-specific. Direct comparative studies on the anti-inflammatory effects of all four DHET regioisomers are limited. However, existing evidence suggests a hierarchy of activity.

One study investigating the inhibition of vascular cell adhesion molecule-1 (VCAM-1) expression, a key event in vascular inflammation, found that 11,12-EET was the most potent inhibitor among the EETs, while 14,15-EET had a negligible effect.[2] The same study noted that 5,6-EET, 8,9-EET, and 11,12-DHET also exhibited inhibitory effects, albeit to a lesser extent than 11,12-EET.[2] This suggests that 11,12-DHET retains some anti-inflammatory activity, while the effects of other DHET regioisomers, including 14,15-DHET, require further investigation.

Experimental Approach: To directly compare the anti-inflammatory potential of DHET regioisomers, a key experiment is to measure their ability to inhibit the activation of nuclear factor-kappa B (NF-κB), a central transcription factor in the inflammatory response.

Angiogenesis: A Potential for Divergent Roles

Angiogenesis, the formation of new blood vessels, is a complex process where EETs have been shown to be pro-angiogenic. In contrast, one study has suggested that the DHET regioisomers (5,6-, 8,9-, 11,12-, and 14,15-DHET) lack such effects.[1] However, another report indicates that 11,12-DHET, but not 11,12-EET, may promote certain types of angiogenesis.[3] This discrepancy highlights the need for further comparative studies.

Experimental Approach: The endothelial cell tube formation assay is a widely used in vitro method to assess angiogenic potential. Comparing the ability of each DHET regioisomer to promote or inhibit tube formation would provide valuable insights into their angiogenic activities.

Experimental Protocols for Functional Comparison

To facilitate rigorous comparative studies, we provide the following detailed, step-by-step methodologies for key assays.

Protocol 1: Vasodilation Assay Using Pressure Myography

This protocol allows for the assessment of the direct effects of DHET regioisomers on the tone of isolated small arteries under physiologically relevant pressure.

Methodology:

• Vessel Isolation: Isolate third-order mesenteric arteries from a suitable animal model (e.g., mouse or rat) in ice-cold physiological salt solution (PSS).[6][7]

• Mounting: Cannulate the artery onto two glass micropipettes in a pressure myograph chamber and secure with sutures.[8]

• Pressurization and Equilibration: Pressurize the artery to a physiological level (e.g., 60 mmHg) and allow it to equilibrate and develop myogenic tone.[6][8]

• Pre-constriction: Constrict the artery with a vasoconstrictor such as phenylephrine to achieve a stable, submaximal tone.

• Cumulative Concentration-Response Curve: Add increasing concentrations of each DHET regioisomer (e.g., 10⁻¹² to 10⁻⁶ M) to the bath and record the changes in vessel diameter.

• Data Analysis: Express the vasodilation as a percentage of the pre-constriction tone and plot concentration-response curves to determine the potency (EC₅₀) and efficacy of each regioisomer.

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Decoding the Downstream Orchestra of 14,15-DHET: A Comparative Guide to Target Validation

For researchers, scientists, and drug development professionals navigating the intricate web of lipid signaling, 14,15-dihydroxyeicosatrienoic acid (14,15-DHET) presents a molecule of significant interest. A metabolite of the epoxyeicosatrienoic acid (EET) pathway, 14,15-DHET was once considered an inactive byproduct. However, mounting evidence reveals its potent and distinct biological activities, necessitating a clear understanding of its downstream signaling targets. This guide provides an in-depth, objective comparison of the primary and putative signaling pathways modulated by 14,15-DHET, supported by experimental data and detailed validation protocols.

The Central Axis: 14,15-DHET and PPARα Signaling

The most robustly characterized downstream target of 14,15-DHET is the Peroxisome Proliferator-Activated Receptor alpha (PPARα), a nuclear receptor that plays a pivotal role in the regulation of lipid metabolism and inflammation.[1][2][3][4] Unlike its precursor, 14,15-EET, which is a weak activator, 14,15-DHET has been shown to be a potent endogenous agonist of PPARα.[1][2][3][4]

The activation of PPARα by 14,15-DHET is a ligand-dependent mechanism involving direct binding to the receptor's ligand-binding domain (LBD).[1][2][4] This interaction initiates a conformational change in the receptor, leading to its heterodimerization with the retinoid X receptor (RXR). The resulting complex then binds to peroxisome proliferator response elements (PPREs) in the promoter regions of target genes, thereby modulating their transcription.

A key downstream target gene upregulated by the 14,15-DHET/PPARα axis is Carnitine Palmitoyltransferase 1A (CPT1A), an enzyme crucial for the mitochondrial uptake and oxidation of long-chain fatty acids.[1][2][3] This highlights the functional consequence of 14,15-DHET signaling in cellular energy homeostasis.

Figure 1: 14,15-DHET signaling through PPARα.

Comparative Analysis of PPARα Activation

Compound	Mechanism of Action	Potency/Efficacy	Key Experimental Readout
14,15-DHET	Direct PPARα agonist	Kd = 1.4 µM for LBD binding.[1][2][4] 10 µM produces a 12-fold increase in PPARα-mediated luciferase activity.[2][4][5]	Increased expression of CPT1A mRNA and protein.[1][2][3]
14,15-EET	Weak direct PPARα agonist; primarily acts after conversion to 14,15-DHET by sEH.[1][2]	10 µM produces a 3-fold increase in luciferase activity (abrogated by sEH inhibitor).[2][4][5]	Minimal direct effect on CPT1A expression.
Wy-14643	Synthetic PPARα agonist.	20 µM produces a similar increase in luciferase activity to 10 µM 14,15-DHET.[2][4]	Strong induction of CPT1A expression.
Other DHETs (5,6-, 8,9-, 11,12-DHET)	Weak PPARα activators.	Significantly less potent than 14,15-DHET.[3]	Minimal effect on PPARα-mediated gene expression.

Modulator of Ion Channels: The Case of BKCa

Beyond nuclear receptors, 14,15-DHET has been shown to influence ion channel activity, specifically the large-conductance Ca²⁺-activated K⁺ (BKCa) channels. Activation of these channels in vascular smooth muscle cells leads to potassium efflux, hyperpolarization, and subsequent vasodilation.

While its precursor, 14,15-EET, is a known activator of BKCa channels, 14,15-DHET also exhibits this activity, albeit with lower potency in some vascular beds.[6] This suggests that the metabolic conversion of 14,15-EET to 14,15-DHET by soluble epoxide hydrolase (sEH) can modulate its vasodilatory effects.

Figure 2: 14,15-DHET-mediated activation of BKCa channels.

The Ambiguous Role of TRPV4 and GPCRs

The Transient Receptor Potential Vanilloid 4 (TRPV4) channel is another ion channel implicated in vascular function and is activated by other EET regioisomers, such as 5,6-EET.[7][8] However, the direct role of 14,15-DHET in TRPV4 activation is less clear. Some evidence suggests that the contribution of EETs to arachidonic acid-induced TRPV4 activation may be minor in certain contexts.[7] Further research is required to definitively establish a direct and physiologically relevant interaction between 14,15-DHET and TRPV4.

Similarly, while some studies have suggested that EETs may signal through G-protein coupled receptors (GPCRs), a specific high-affinity receptor for 14,15-EET or 14,15-DHET has not yet been identified.[9] A screening of 105 GPCRs revealed some low-affinity interactions of 14,15-EET with prostaglandin receptors, but no high-affinity target was found.[9]

Experimental Workflows for Target Validation

To rigorously confirm the downstream targets of 14,15-DHET, a multi-faceted experimental approach is essential. Below are detailed protocols for key assays.

Workflow for Validating PPARα Activation

Figure 3: Experimental workflow for PPARα target validation.

1. PPARα Luciferase Reporter Assay

This assay provides a quantitative measure of PPARα transcriptional activity.

• Cell Seeding: Seed HepG2 or COS-7 cells in a 96-well plate at a density of 1.3 x 10⁴ cells/well.

• Transfection: Co-transfect cells with a PPARα expression vector and a PPRE-driven luciferase reporter plasmid using a suitable transfection reagent.

• Treatment: After 24 hours, treat the cells with varying concentrations of 14,15-DHET, a positive control (e.g., Wy-14643), and a negative control (vehicle).

• Incubation: Incubate for an additional 24 hours.

• Lysis and Luminescence Reading: Lyse the cells and measure luciferase activity using a luminometer according to the manufacturer's instructions.[10][11]

2. Quantitative Real-Time PCR (qPCR) for CPT1A

This method quantifies the change in mRNA expression of the PPARα target gene, CPT1A.

• Cell Treatment: Treat HepG2 cells with 14,15-DHET or controls for a predetermined time (e.g., 24 hours).

• RNA Isolation: Isolate total RNA from the cells using a commercial kit.

• cDNA Synthesis: Synthesize cDNA from the isolated RNA using a reverse transcription kit.

• qPCR: Perform qPCR using primers specific for CPT1A and a housekeeping gene (e.g., GAPDH) for normalization.

• Data Analysis: Calculate the relative expression of CPT1A using the ΔΔCt method.

3. Western Blot for CPT1A Protein

This technique confirms that the changes in gene expression translate to changes in protein levels.

• Cell Lysis: Lyse treated HepG2 cells in a suitable buffer (e.g., RIPA buffer) containing protease inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA or Bradford assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-polyacrylamide gel and transfer to a PVDF or nitrocellulose membrane.

• Immunoblotting: Block the membrane and then incubate with a primary antibody against CPT1A, followed by an HRP-conjugated secondary antibody.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system. Normalize to a loading control like GAPDH or β-actin.[12][13]

Protocol for Assessing BKCa Channel Activation

Patch-Clamp Electrophysiology

This is the gold standard for directly measuring ion channel activity.

• Cell Preparation: Use isolated vascular smooth muscle cells or a heterologous expression system (e.g., HEK293 cells) transfected with the BKCa channel α-subunit.

• Patch-Clamp Configuration: Establish a whole-cell or inside-out patch-clamp configuration.

• Solution Composition: Use appropriate intracellular and extracellular solutions with defined ion concentrations.

• Data Acquisition: Apply voltage steps and record the resulting currents in the absence and presence of varying concentrations of 14,15-DHET.

• Analysis: Analyze the current-voltage relationship and open probability (NPo) to determine the effect of 14,15-DHET on channel activity.[14][15][16]

Conclusion

The evidence strongly supports PPARα as a primary and functionally significant downstream signaling target of 14,15-DHET. This interaction positions 14,15-DHET as a key endogenous regulator of lipid metabolism and inflammation. Its ability to modulate BKCa channels, although less potent than its precursor, further underscores its role in vascular physiology. The involvement of other targets like TRPV4 and specific GPCRs remains an area for further investigation. For researchers in drug development, understanding these distinct signaling pathways is crucial for harnessing the therapeutic potential of this multifaceted lipid mediator. The provided experimental frameworks offer a robust starting point for the rigorous validation of these and other potential downstream targets.

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• Fang, X., Hu, S., Xu, B., Snyder, G. D., Harmon, S., Yao, J., Liu, Y., Sangras, B., Falck, J. R., Weintraub, N. L., & Spector, A. A. (2006). 14,15-Dihydroxyeicosatrienoic acid activates peroxisome proliferator-activated receptor-α. American journal of physiology. Heart and circulatory physiology, 290(1), H55-63. [Link]

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• Gauthier, K. M., Falck, J. R., Reddy, D. S., & Campbell, W. B. (2002). 14,15-Dihydroxyeicosatrienoic acid relaxes bovine coronary arteries by activation of K(Ca) channels. American journal of physiology. Heart and circulatory physiology, 282(5), H1656–H1664. [Link]

• Lee, J. Y., et al. (2018). Discovery of peroxisome proliferator–activated receptor α (PPARα) activators with a ligand-screening system using a human PPARα-expressing cell line. Journal of Biological Chemistry, 293(26), 10056-10068. [Link]

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A Head-to-Head Comparison of 14,15-DHET and 11,12-DHET on Vasodilation: A Guide for Researchers

In the intricate landscape of vascular biology, the cytochrome P450 (CYP) epoxygenase pathway has emerged as a critical regulator of vascular tone.[1] This pathway metabolizes arachidonic acid into epoxyeicosatrienoic acids (EETs), which are potent vasodilators.[2] However, the in vivo effects of EETs are often transient due to their rapid conversion to dihydroxyeicosatrienoic acids (DHETs) by the soluble epoxide hydrolase (sEH).[3][4] For years, this conversion was considered a deactivation step. Emerging evidence, however, suggests that certain DHETs retain significant biological activity, prompting a re-evaluation of their role in vascular function.[5]

This guide provides a comprehensive head-to-head comparison of two prominent DHET regioisomers, 14,15-DHET and 11,12-DHET, focusing on their vasodilatory properties. We will delve into their mechanisms of action, compare their potency with supporting experimental data, and provide a detailed protocol for their evaluation. This guide is intended for researchers, scientists, and drug development professionals investigating novel therapeutic strategies for cardiovascular diseases such as hypertension.

Unveiling the Vasodilatory Potential: 14,15-DHET vs. 11,12-DHET

While both 14,15-DHET and 11,12-DHET are products of sEH-mediated hydrolysis of their parent EETs, their effects on vascular tone are not uniform. Several studies have highlighted key differences in their vasodilatory potency, which appears to be dependent on the specific vascular bed and species being investigated.

A pivotal study on human coronary arterioles (HCAs) revealed that both 11,12-DHET and 14,15-DHET induce vasodilation.[6] However, the potency of these two isomers differed significantly. In this model, 11,12-DHET was found to be as potent as its parent compound, 11,12-EET, in causing vasodilation.[6] Conversely, 14,15-DHET was a less potent vasodilator compared to 14,15-EET.[6]

In canine coronary arterioles, both 11,12-DHET and 14,15-DHET were found to be extremely potent vasodilators, with EC50 values in the picomolar to nanomolar range.[7][8] In fact, 11,12-DHET was reported to be among the most potent endogenous vasodilators identified.[9] Studies on bovine coronary arteries have also shown that 14,15-DHET can induce relaxation, although it is approximately fivefold less potent than 14,15-EET.[10]

This variability underscores the importance of direct comparative studies in relevant preclinical models to accurately characterize the therapeutic potential of these lipid mediators.

Mechanism of Action: A Shared Pathway

Despite their differences in potency, both 14,15-DHET and 11,12-DHET appear to share a common mechanism for inducing vasodilation. The primary signaling pathway involves the activation of large-conductance Ca2+-activated potassium (BKCa) channels in vascular smooth muscle cells.[6][9]

The opening of BKCa channels leads to an efflux of potassium ions from the cell, causing hyperpolarization of the cell membrane. This hyperpolarization closes voltage-gated Ca2+ channels, reducing the influx of extracellular Ca2+ and leading to smooth muscle relaxation and, consequently, vasodilation. This endothelium-derived hyperpolarizing factor (EDHF)-like effect is a key characteristic of both the parent EETs and their active DHET metabolites.[6]

The following diagram illustrates the proposed signaling pathway for DHET-induced vasodilation:

Caption: Signaling pathway of DHET-induced vasodilation.

Quantitative Comparison of Vasodilatory Potency

To provide a clear overview of the experimental findings, the following table summarizes the comparative vasodilatory effects of 14,15-DHET and 11,12-DHET from key studies.

Compound	Vascular Bed	Species	Potency Comparison	Reference
11,12-DHET	Human Coronary Arterioles	Human	As potent as 11,12-EET	[6]
14,15-DHET	Human Coronary Arterioles	Human	Less potent than 14,15-EET	[6]
11,12-DHET	Canine Coronary Arterioles	Canine	Extremely potent vasodilator (EC50 ~10⁻¹⁵ M)	[7][9]
14,15-DHET	Canine Coronary Arterioles	Canine	Potent vasodilator	[8]
14,15-DHET	Bovine Coronary Arteries	Bovine	~5-fold less potent than 14,15-EET	[10]

Experimental Protocol: Ex Vivo Assessment of Vasodilation using Pressure Myography

The following protocol outlines a robust method for the head-to-head comparison of 14,15-DHET and 11,12-DHET on vascular tone using isolated resistance arteries. This methodology is based on established techniques described in the literature.[6]

Caption: Experimental workflow for comparing vasodilatory effects.

Detailed Steps:

• Vessel Isolation and Preparation:

  • Humanely euthanize the experimental animal according to approved institutional guidelines.

  • Carefully dissect the desired vascular bed (e.g., heart for coronary arteries, intestine for mesenteric arteries) and place it in cold, oxygenated physiological salt solution (PSS).

  • Under a dissection microscope, isolate a resistance artery (typically 100-300 µm in diameter).

  • Transfer the isolated artery to the chamber of a pressure myograph system.

  • Mount the vessel onto two glass cannulas and secure it with sutures.

  • Pressurize the vessel to a physiological level (e.g., 60 mmHg) and superfuse with PSS at 37°C, gassed with 95% O₂ and 5% CO₂.

  • Allow the vessel to equilibrate for at least 60 minutes.

• Viability and Pre-constriction:

  • Assess the viability of the vessel by challenging it with a high potassium solution (e.g., 60 mM KCl).

  • After washing out the KCl and allowing the vessel to return to its baseline diameter, induce a stable, submaximal constriction (e.g., 50-70% of maximal constriction) using a suitable vasoconstrictor such as Endothelin-1 or the thromboxane A2 mimetic U-46619.[10]

• Cumulative Concentration-Response Curves:

  • Once a stable constriction is achieved, add cumulative concentrations of either 14,15-DHET or 11,12-DHET to the superfusing PSS.

  • Start with a low concentration (e.g., 10⁻¹² M) and increase in half-log increments until maximal dilation is achieved or the highest desired concentration is reached.

  • Allow the vessel diameter to stabilize at each concentration before adding the next.

• Data Analysis:

  • Record the internal diameter of the vessel throughout the experiment using a video dimension analyzer.

  • Express the vasodilation at each concentration as a percentage of the pre-constriction tone.

  • Plot the concentration-response data and fit it to a sigmoidal dose-response curve to determine the EC₅₀ (the concentration that produces 50% of the maximal response) and the maximal dilation for each compound.

  • Statistical analysis (e.g., t-test or ANOVA) should be used to compare the potency and efficacy of 14,15-DHET and 11,12-DHET.

Conclusion and Future Directions

The available evidence clearly indicates that both 14,15-DHET and 11,12-DHET are biologically active metabolites with significant vasodilatory properties. While 11,12-DHET appears to be a more potent vasodilator in several vascular beds, particularly in the coronary circulation, the activity of 14,15-DHET should not be disregarded.[7][6] The differences in their potency highlight the nuanced structure-activity relationships that govern the biological effects of these lipid mediators.

For researchers in drug development, these findings have important implications. Targeting the sEH enzyme to increase the endogenous levels of both EETs and their active DHET metabolites remains a promising therapeutic strategy for the treatment of hypertension and other cardiovascular diseases.[11][12][13] A deeper understanding of the differential effects of DHET regioisomers will be crucial for the development of more targeted and effective therapies.

Future research should focus on:

• Elucidating the specific receptors and downstream signaling pathways that differentiate the actions of 14,15-DHET and 11,12-DHET.

• Investigating the comparative effects of these compounds in various models of cardiovascular disease.

• Exploring the therapeutic potential of stable synthetic analogs of these DHETs.

By continuing to unravel the complexities of the CYP epoxygenase pathway, the scientific community can pave the way for novel and improved treatments for cardiovascular ailments.

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A Senior Application Scientist's Guide to Validating 14,15-DHET as a Predictive Biomarker in Cardiovascular Disease

For researchers and drug development professionals, the quest for sensitive, specific, and predictive biomarkers for cardiovascular disease (CVD) is a paramount objective. An ideal biomarker not only signals the presence of disease but also offers insights into its underlying pathophysiology, potentially revealing novel therapeutic targets. Within the complex landscape of lipid signaling, 14,15-dihydroxyeicosatrienoic acid (14,15-DHET) has emerged as a compelling candidate. This guide provides an in-depth, critical evaluation of 14,15-DHET, comparing its utility against other biomarkers and detailing the rigorous experimental validation required to leverage its potential in a research or clinical setting.

Section 1: The Scientific Rationale—Why 14,15-DHET?

To understand the significance of 14,15-DHET, we must first examine its origin within the cytochrome P450 (CYP) epoxygenase pathway. This pathway metabolizes arachidonic acid into a family of signaling lipids called epoxyeicosatrienoic acids (EETs).

The Cardioprotective Precursor: 14,15-EET

CYP epoxygenases, particularly from the CYP2C and CYP2J families, convert arachidonic acid into four EET regioisomers: 5,6-EET, 8,9-EET, 11,12-EET, and 14,15-EET.[1] These molecules are potent signaling lipids with a range of vasoprotective and cardioprotective effects, including:

• Vasodilation: EETs act as endothelium-derived hyperpolarizing factors, relaxing vascular smooth muscle to regulate blood pressure and improve blood flow.[2][3]

• Anti-inflammatory Properties: They inhibit inflammatory processes, which are central to the pathophysiology of atherosclerosis.[4][5]

• Inhibition of Platelet Aggregation: EETs help prevent the formation of blood clots.[4][5][6]

• Promotion of Angiogenesis: They can stimulate the formation of new blood vessels.[2]

The Critical Role of Soluble Epoxide Hydrolase (sEH)

The biological actions of EETs are transient. They are rapidly hydrolyzed and, in most cases, inactivated by the enzyme soluble epoxide hydrolase (sEH) into their corresponding diols, dihydroxyeicosatrienoic acids (DHETs).[5][7] Thus, 14,15-EET is converted to 14,15-DHET.

This enzymatic conversion is the crux of the biomarker hypothesis. High sEH activity leads to a rapid depletion of protective EETs and a corresponding increase in DHETs. Elevated sEH expression and activity have been observed in animal models of hypertension and in human cardiovascular diseases.[1][4] Therefore, measuring 14,15-DHET levels, or more powerfully, the ratio of the precursor (14,15-EET) to the product (14,15-DHET), can serve as an indirect measure of sEH activity and, by extension, a potential indicator of cardiovascular risk.[4]

Fig 1. Metabolic pathway of Arachidonic Acid to 14,15-DHET via CYP450 and sEH enzymes.

Section 2: Critical Evaluation of 14,15-DHET as a Predictive Biomarker

A biomarker's utility is judged by the strength, consistency, and biological plausibility of the evidence supporting it.

Evidence Supporting its Predictive Value

Several clinical observations support the use of 14,15-DHET as a CVD biomarker:

• Coronary Heart Disease (CHD): Studies have found that plasma levels of 14,15-DHET are significantly higher in patients with CHD compared to healthy controls.[8][9][10] This suggests that increased sEH activity (leading to higher DHET levels) is associated with the disease state.

• Inflammation: A significant positive correlation has been demonstrated between plasma 14,15-DHET levels and high-sensitivity C-reactive protein (hs-CRP), a well-established marker of systemic inflammation and cardiovascular risk.[8][9][10] This links the sEH pathway directly to the inflammatory processes of atherosclerosis.

• Hypertension: In conditions like pregnancy-induced hypertension and renovascular hypertension, alterations in EET and DHET levels have been reported, often pointing towards increased sEH activity.[1][4]

• Chemotherapy-Induced Cardiotoxicity: A recent hypothesis-generating study found that in breast cancer patients treated with anthracyclines, plasma 14,15-DHET levels were elevated months before a clinically significant decrease in left ventricular ejection fraction (LVEF) was detected.[11][12] This highlights its potential as an early and predictive biomarker.

Limitations and Scientific Caveats

While promising, the validation of 14,15-DHET is not without challenges. It is crucial to consider the following:

• The "Inactive" Metabolite is Not Always Inactive: While generally considered less active than their EET precursors, some DHETs, including 14,15-DHET, possess biological activity. For instance, 14,15-DHET is a potent activator of peroxisome proliferator-activated receptor-α (PPARα), a nuclear receptor involved in lipid metabolism.[13][14] Certain DHETs can also induce vasodilation of human coronary arterioles, albeit sometimes less potently than EETs.[15] This complicates the simple interpretation that high DHET levels are unequivocally detrimental.

• The EET/DHET Ratio is Key: Measuring 14,15-DHET in isolation may be insufficient. The ratio of 14,15-EET to 14,15-DHET provides a more direct index of sEH activity.[4] Studies have shown that this ratio is often a more robust predictor of outcomes than either molecule alone.[16]

• Analytical Challenges: EETs are unstable and have a short half-life in vivo, making their accurate measurement challenging.[7] This necessitates meticulous sample handling and highly sensitive analytical techniques.

Section 3: Comparative Analysis with Established CVD Biomarkers

To validate its use, 14,15-DHET must offer advantages or complementary information compared to current gold-standard biomarkers.

Biomarker	Type	What It Measures	Predictive Value & Limitations
14,15-DHET (or EET/DHET Ratio)	Lipid Mediator	Activity of the sEH enzyme; endothelial dysfunction.	Value: Mechanistic insight into the CYP/sEH pathway, potential for early prediction.[11] Limitations: Not yet standardized, requires specialized LC-MS/MS analysis, biological activity of DHETs can be complex.[13][15]
High-Sensitivity C-Reactive Protein (hs-CRP)	Inflammatory Protein	General systemic inflammation.	Value: Widely available, strong prognostic data for future cardiovascular events. Limitations: Low specificity; elevated in many non-cardiac inflammatory conditions.
Low-Density Lipoprotein Cholesterol (LDL-C)	Lipoprotein	A primary driver of atherosclerosis.	Value: Causal role in CVD, central to risk assessment and treatment guidelines. Limitations: Poor predictor of acute events; many individuals with events have normal LDL-C.
Cardiac Troponins (cTnI, cTnT)	Structural Protein	Myocardial injury and necrosis.	Value: Gold standard for diagnosing acute myocardial infarction. Limitations: A marker of damage that has already occurred, not a predictive biomarker for primary prevention.
Brain Natriuretic Peptide (BNP/NT-proBNP)	Neurohormone	Myocardial stress and stretch (pressure/volume overload).	Value: Gold standard for diagnosis and prognosis of heart failure. Limitations: Primarily a marker of hemodynamic stress, not underlying atherosclerosis.
Myeloperoxidase (MPO)	Inflammatory Enzyme	Vascular inflammation and plaque instability.	Value: Marker of atheroma instability, can predict risk in patients with chest pain.[17] Limitations: Like hs-CRP, can be elevated in other inflammatory states, reducing specificity.[17]

Expert Insight: 14,15-DHET does not seek to replace biomarkers like Troponin or BNP, which are excellent for diagnosing acute events or specific conditions like heart failure. Instead, its value lies in the predictive space, similar to hs-CRP and LDL-C. Its key advantage is providing a direct readout of a specific, druggable enzymatic pathway (sEH) central to endothelial health, offering a more mechanistic insight than general markers of inflammation or dyslipidemia.

Section 4: Experimental Validation Protocol: Quantification of 14,15-DHET in Human Plasma

Trustworthiness in biomarker science is built on a foundation of rigorous, reproducible, and validated analytical methodology. For eicosanoids, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the definitive gold standard due to its superior sensitivity and specificity over immunoassays, which can suffer from cross-reactivity.[18]

Fig 2. Experimental workflow for the quantification of 14,15-DHET in plasma by LC-MS/MS.

Step-by-Step Methodology

Objective: To accurately and precisely quantify the concentration of 14,15-DHET in human plasma samples.

1. Sample Collection and Handling (The Causality of Pre-analytics):

• Rationale: Eicosanoids are susceptible to ex vivo generation and degradation. Improper handling is a primary source of error.

• Protocol:

  • Collect whole blood into K2-EDTA tubes. Immediately place on ice.

  • Within 30 minutes, centrifuge at 2,000 x g for 15 minutes at 4°C.

  • Immediately transfer the plasma supernatant to cryovials, snap-freeze in liquid nitrogen, and store at -80°C until analysis. Avoid freeze-thaw cycles.

2. Sample Preparation (A Self-Validating Extraction):

• Rationale: The internal standard, a deuterated version of the analyte (e.g., 14,15-DHET-d11), is added at the very beginning. Because it is chemically identical to the analyte but mass-shifted, it co-extracts and experiences the same processing variations and matrix effects. By calculating the ratio of the analyte to the internal standard, these variations are normalized, ensuring accuracy.

• Protocol:

  • Thaw plasma samples on ice.

  • To 100 µL of plasma in a polypropylene tube, add 10 µL of a working solution of the deuterated internal standard (e.g., 100 ng/mL 14,15-DHET-d11 in acetonitrile).[19]

  • Add 300 µL of ice-cold acetonitrile to precipitate proteins. Vortex vigorously for 30 seconds.[19]

  • Incubate at -20°C for 20 minutes to enhance precipitation, then centrifuge at 14,000 x g for 10 minutes at 4°C.[19]

  • Transfer the supernatant to a new tube. Perform a liquid-liquid extraction by adding 500 µL of ethyl acetate, vortexing for 1 minute, and centrifuging.[19][20]

  • Carefully transfer the upper organic layer to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

  • Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 70% Mobile Phase A).[19]

3. LC-MS/MS Analysis:

• Rationale: Chromatographic separation (LC) is essential to resolve 14,15-DHET from its other regioisomers (e.g., 11,12-DHET), which may have the same mass. Tandem mass spectrometry (MS/MS) provides specificity by monitoring a unique fragmentation pattern (a "transition") for both the analyte and the internal standard.

• Typical Parameters:

  • LC Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile/Methanol (90:10, v/v) with 0.1% formic acid.

  • Flow Rate: 0.3 mL/min with a gradient elution.

  • Mass Spectrometer: Triple quadrupole.

  • Ionization: Electrospray Ionization (ESI), negative mode.

  • Detection: Multiple Reaction Monitoring (MRM).

    • 14,15-DHET transition: m/z 337.2 -> [product ion]

    • 14,15-DHET-d11 transition: m/z 348.2 -> [product ion]

4. Data Analysis and Quality Control:

• Rationale: Trustworthiness is achieved through validation. A calibration curve is generated using blank plasma spiked with known concentrations of 14,15-DHET. Quality Control (QC) samples (low, medium, high concentrations) are run alongside unknown samples to ensure the assay is performing within pre-defined limits of precision and accuracy (e.g., <15% coefficient of variation).

• Protocol:

  • Integrate the chromatographic peaks for the analyte and internal standard.

  • Calculate the peak area ratio (Analyte Area / Internal Standard Area).

  • Plot the peak area ratio against the known concentrations of the calibrators to generate a linear regression calibration curve.

  • Use the curve to interpolate the concentration of 14,15-DHET in the unknown samples.

Section 5: Conclusion and Future Directions

14,15-DHET, particularly when assessed as a ratio with its precursor 14,15-EET, stands as a highly promising, mechanistically-informative biomarker for cardiovascular disease. Its strength lies in its ability to provide a specific readout of sEH activity, an enzyme directly implicated in the regulation of vascular tone and inflammation.[7][21] While evidence linking elevated 14,15-DHET to CHD and its potential for early prediction of cardiotoxicity is compelling, it is not yet ready for widespread clinical adoption.[8][11]

Future research must focus on:

• Standardization: Establishing standardized, cross-validated LC-MS/MS protocols and reference ranges in large, diverse populations.

• Prospective Studies: Conducting large-scale prospective clinical trials to definitively establish its predictive power for future cardiovascular events compared to, and in combination with, existing biomarkers.

• Therapeutic Link: As sEH inhibitors are developed as potential therapeutics, 14,15-DHET will be an essential companion biomarker to monitor target engagement and therapeutic efficacy.[21]

For researchers in the field, validating the measurement of 14,15-DHET within your experimental systems is a critical step toward understanding the role of the EET-sEH axis in cardiovascular health and disease.

References

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• Spiezia, L., & Simioni, P. Inside epoxyeicosatrienoic acids and cardiovascular disease. Frontiers in Physiology. Available at: [Link]

• Imig, J.D., & Hammock, B.D. Soluble epoxide hydrolase as a therapeutic target for cardiovascular diseases. Nature Reviews Drug Discovery. Available at: [Link]

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• Yang, J., et al. Development of a semi-automated LC/MS/MS method for the simultaneous quantitation of 14,15-epoxyeicosatrienoic acid, 14,15-dihydroxyeicosatrienoic acid, leukotoxin and leukotoxin diol in human plasma as biomarkers of soluble epoxide hydrolase activity in vivo. Journal of Chromatography B. Available at: [Link]

• Cowart, L.A., et al. 14,15-Dihydroxyeicosatrienoic acid activates peroxisome proliferator-activated receptor-α. American Journal of Physiology-Cell Physiology. Available at: [Link]

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• Cowart, L.A., et al. 14,15-Dihydroxyeicosatrienoic acid activates peroxisome proliferator-activated receptor-α. American Journal of Physiology-Cell Physiology. Available at: [Link]

• Le Faouder, P., et al. A sensitive LC-MS/MS method for the quantification of regioisomers of epoxyeicosatrienoic and dihydroxyeicosatrienoic acids in human plasma during endothelial stimulation. Journal of Lipid Research. Available at: [Link]

• Larsen, B.T., et al. Epoxyeicosatrienoic and dihydroxyeicosatrienoic acids dilate human coronary arterioles via BKCa channels: implications for soluble epoxide hydrolase inhibition. American Journal of Physiology-Heart and Circulatory Physiology. Available at: [Link]

• Kim, H., et al. 14,15-Dihydroxyeicosatrienoic acid, a soluble epoxide hydrolase metabolite in blood, is a predictor of anthracycline-induced cardiotoxicity – a hypothesis generating study. Cardio-Oncology. Available at: [Link]

• Kim, H., et al. 14,15-Dihydroxyeicosatrienoic acid, a soluble epoxide hydrolase metabolite in blood, is a predictor of anthracycline-induced cardiotoxicity - a hypothesis generating study. Cardio-Oncology. Available at: [Link]

• Xu, D., et al. The role of 14,15-dihydroxyeicosatrienoic acid levels in inflammation and its relationship to lipoproteins. Lipids in Health and Disease. Available at: [Link]

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• Imig, J.D. Epoxyeicosanoids Role in Hypertension. Journal of Cardiovascular Diseases & Diagnosis. Available at: [Link]

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A Researcher's Guide to Assessing the Stereospecificity of 14,15-DHET Biological Effects

For researchers, scientists, and drug development professionals, understanding the nuanced activity of lipid mediators is paramount. This guide provides an in-depth technical framework for dissecting the stereospecific biological effects of 14,15-dihydroxyeicosatrienoic acid (14,15-DHET). We move beyond treating this molecule as a single entity and provide the scientific rationale and detailed experimental blueprints to empower researchers to investigate the distinct activities of its stereoisomers.

Introduction: The Chirality Question in the EET Pathway

Arachidonic acid is metabolized by cytochrome P450 (CYP) epoxygenases into four regioisomers of epoxyeicosatrienoic acids (EETs). The 14,15-EET regioisomer is a potent signaling molecule, but its biological activity is transient. It is rapidly hydrolyzed by soluble epoxide hydrolase (sEH) into the more stable, and biologically active, 14,15-DHET.[1][2][3]

This enzymatic conversion introduces a critical element of stereochemistry. CYP epoxygenases produce two enantiomers of 14,15-EET: (14R,15S)-EET and (14S,15R)-EET. The action of sEH on these cis-epoxides results in the formation of two corresponding threo-diols: (14R,15R)-DHET and (14S,15S)-DHET, respectively.

Biological systems are inherently chiral. The stereospecificity of the parent epoxide, 14,15-EET, is already established, with one enantiomer being a more potent vasodilator than the other. This strongly posits a central hypothesis: The biological effects of 14,15-DHET are likely stereospecific, with the (14R,15R) and (14S,15S) enantiomers possessing distinct bioactivities.

However, much of the existing literature investigates racemic mixtures, leaving a critical knowledge gap. This guide provides the necessary protocols to address this gap, enabling a precise characterization of each isomer's contribution to key physiological processes.

Caption: Biosynthesis of 14,15-DHET stereoisomers.

Part 1: Foundational Methodologies - Isolating the Stereoisomers

The prerequisite for assessing stereospecificity is the availability of enantiomerically pure compounds. Attributing a biological effect to a specific stereoisomer is impossible without first separating them from the racemic mixture. Chiral High-Performance Liquid Chromatography (HPLC) is the gold standard for this purpose.

Protocol 1: Chiral Separation of 14,15-DHET Stereoisomers

This protocol provides a robust starting point for separating 14,15-DHET enantiomers using a polysaccharide-based chiral stationary phase (CSP).[4][5][6][7][8][9]

Rationale for Experimental Choices:

• Chiral Stationary Phase (CSP): Polysaccharide-based columns (e.g., Chiralcel OD-H, Chiralpak AD-H) are widely effective because their chiral polymer derivatives form transient, diastereomeric complexes with the enantiomers, leading to differential retention times.

• Normal Phase Elution: A non-polar mobile phase (e.g., hexane) with a polar modifier (e.g., isopropanol) is typically used. The differential interaction (hydrogen bonding, dipole-dipole) between the enantiomers and the CSP is often more pronounced in this mode.

• Derivatization (Optional but Recommended): Esterification of the carboxylic acid to a methyl or pentafluorobenzyl (PFB) ester can improve peak shape and resolution.

Step-by-Step Methodology:

• Sample Preparation (Esterification):

  • To a solution of racemic 14,15-DHET (1 mg) in methanol (1 mL), add a few drops of 2M trimethylsilyldiazomethane in hexane until a yellow color persists.

  • Quench the reaction with a drop of acetic acid.

  • Evaporate the solvent under a stream of nitrogen. Reconstitute the methyl ester derivative in the mobile phase.

• Instrumentation and Conditions:

  • HPLC System: A standard HPLC system with a UV detector.

  • Column: Chiralcel OD-H (250 x 4.6 mm, 5 µm particle size).

  • Mobile Phase: n-Hexane:Isopropanol (90:10, v/v). This ratio is a starting point and may require optimization.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 25°C.

  • Detection: UV at 205 nm.

• Procedure:

  • Equilibrate the column with the mobile phase for at least 30 minutes or until a stable baseline is achieved.

  • Inject a small volume (e.g., 10 µL) of the derivatized 14,15-DHET standard solution.

  • Run the chromatogram and identify the two peaks corresponding to the separated enantiomers.

  • Perform fraction collection for each peak to isolate the pure stereoisomers for use in subsequent biological assays.

  • Confirm the purity and identity of the collected fractions using mass spectrometry.

Caption: Experimental workflow for chiral separation of 14,15-DHET.

Part 2: Comparative Assessment of Biological Activities

With pure isomers in hand, researchers can systematically compare their effects across various biological systems.

A. Peroxisome Proliferator-Activated Receptor α (PPARα) Activation

Scientific Rationale: Racemic 14,15-DHET is a potent activator of PPARα, a nuclear receptor that governs lipid metabolism and inflammation.[10][11][12] Activation of PPARα by 14,15-DHET leads to the transcription of target genes like Carnitine Palmitoyltransferase 1A (CPT1A). It is crucial to determine if the (14R,15R) and (14S,15S) isomers are equipotent in activating this key metabolic regulator. A luciferase reporter assay is the standard method for quantifying this activity.

Caption: PPARα signaling pathway activated by 14,15-DHET.

Protocol 2: PPARα Luciferase Reporter Assay

This protocol details how to measure the dose-dependent activation of human PPARα by each 14,15-DHET isomer in a cell-based system.[13][14][15][16][17]

Step-by-Step Methodology:

• Cell Culture and Transfection:

  • Seed human hepatoma cells (e.g., HepG2) in a 96-well plate at a density of 1.5 x 10⁴ cells/well.

  • Co-transfect the cells using a suitable lipid-based transfection reagent with:

    • A PPARα expression vector.

    • A luciferase reporter vector containing a peroxisome proliferator response element (PPRE) upstream of the luciferase gene.

    • A β-galactosidase or Renilla luciferase vector for normalization of transfection efficiency.

  • Allow cells to recover for 24 hours post-transfection.

• Compound Treatment:

  • Prepare serial dilutions of each pure 14,15-DHET isomer ((14R,15R) and (14S,15S)) and a known PPARα agonist (e.g., GW7647) as a positive control. A typical concentration range would be from 0.1 µM to 30 µM.

  • Replace the culture medium with medium containing the test compounds or vehicle control (e.g., DMSO).

  • Incubate the cells for 18-24 hours.

• Luciferase Assay:

  • Aspirate the treatment media and wash the cells once with phosphate-buffered saline (PBS).

  • Lyse the cells using a reporter lysis buffer.

  • Add luciferase assay substrate to the cell lysate in an opaque 96-well plate.

  • Measure the luminescence using a plate-reading luminometer.

  • Measure the activity of the normalization reporter (e.g., β-galactosidase).

• Data Analysis:

  • Normalize the luciferase activity of each well to its corresponding transfection control activity.

  • Plot the normalized relative light units (RLUs) against the log concentration of each compound.

  • Use a non-linear regression (sigmoidal dose-response) to calculate the EC₅₀ (half-maximal effective concentration) for each isomer.

B. Vascular Function - Vasodilation

Scientific Rationale: Racemic 14,15-DHET induces vasodilation, in part by activating large-conductance Ca²⁺-activated K⁺ (KCa) channels in vascular smooth muscle cells.[18][19][20] This leads to hyperpolarization and relaxation. Given the stereospecificity of the parent 14,15-EET in this process, a direct comparison of the DHET isomers is essential. Wire myography is a classic ex vivo technique to quantify vascular reactivity.

Caption: KCa channel-mediated vasodilation by 14,15-DHET.

Protocol 3: Ex Vivo Wire Myography

This protocol describes the use of wire myography to construct concentration-response curves for vasodilation induced by 14,15-DHET isomers.[21][22][23][24][25]

Step-by-Step Methodology:

• Vessel Preparation:

  • Humanely euthanize a laboratory animal (e.g., rat) and dissect the mesenteric arcade.

  • Isolate second- or third-order mesenteric arteries and place them in ice-cold physiological salt solution (PSS).

  • Carefully clean the arteries of surrounding adipose and connective tissue under a dissecting microscope.

  • Cut the artery into 2 mm-long rings.

• Mounting and Equilibration:

  • Mount each arterial ring on two tungsten wires (40 µm diameter) in the chamber of a wire myograph system.

  • Fill the chamber with PSS, maintain at 37°C, and continuously bubble with 95% O₂ / 5% CO₂.

  • Stretch the vessel to its optimal resting tension (determined via a normalization procedure) and allow it to equilibrate for 45-60 minutes.

• Viability and Pre-Constriction:

  • Assess vessel viability by contracting with a high-potassium PSS (KPSS).

  • Check endothelium integrity with acetylcholine after pre-constriction with an α-agonist like phenylephrine (PE) or a thromboxane analog like U46619.

  • Wash the vessel and allow it to return to baseline.

  • Pre-constrict the vessel to approximately 80% of its maximal response with PE or U46619.

• Concentration-Response Curve:

  • Once the pre-constriction is stable, add the first 14,15-DHET isomer in a cumulative, concentration-dependent manner (e.g., from 1 nM to 30 µM).

  • Allow the relaxation response to stabilize at each concentration before adding the next.

  • After the final concentration, wash the vessel thoroughly to return to baseline tension.

  • Repeat the pre-constriction and concentration-response curve for the second isomer.

• Data Analysis:

  • Express the relaxation at each concentration as a percentage of the pre-constriction tension.

  • Plot the percent relaxation against the log concentration of the DHET isomer.

  • Calculate the EC₅₀ and the maximal relaxation (Emax) for each isomer.

C. Inflammatory Signaling - NF-κB Modulation

Scientific Rationale: The EET/DHET axis has a complex relationship with inflammation. While EETs are often anti-inflammatory, elevated 14,15-DHET levels have been correlated with inflammatory markers in human studies.[1][3][26] The transcription factor Nuclear Factor-kappa B (NF-κB) is a master regulator of inflammation. Determining if 14,15-DHET isomers differentially modulate NF-κB activation is key to understanding their role in inflammatory states.

Caption: Canonical NF-κB signaling pathway and potential inhibition point.

Protocol 4: NF-κB (p65) Nuclear Translocation Assay

This protocol uses a quantitative ELISA-based method to measure the activity of the p65 subunit of NF-κB in nuclear extracts, providing a direct readout of pathway activation.[27][28][29][30][31]

Step-by-Step Methodology:

• Cell Culture and Treatment:

  • Culture a suitable cell line (e.g., human endothelial cells, macrophages) in 10 cm dishes until they reach 80-90% confluency.

  • Pre-treat the cells with vehicle, the (14R,15R)-DHET isomer, or the (14S,15S)-DHET isomer at a selected concentration (e.g., 10 µM) for 1 hour.

  • Stimulate the cells with an NF-κB activator, such as Tumor Necrosis Factor-alpha (TNF-α, 10 ng/mL), for 30 minutes. Include an unstimulated control group.

• Nuclear Extract Preparation:

  • Wash cells with ice-cold PBS.

  • Harvest the cells and prepare nuclear extracts using a commercial nuclear extraction kit according to the manufacturer's instructions. This involves sequential lysis of the cytoplasmic and nuclear membranes.

  • Determine the protein concentration of the nuclear extracts using a BCA or Bradford assay.

• Transcription Factor ELISA:

  • Use a commercial NF-κB (p65) transcription factor assay kit. These kits contain a 96-well plate coated with an oligonucleotide containing the NF-κB consensus binding site.

  • Add equal amounts of nuclear extract protein (e.g., 10 µg) to each well. Add nuclear extract from TNF-α-stimulated cells as a positive control.

  • Incubate for 1 hour at room temperature to allow active NF-κB to bind to the oligonucleotide.

• Detection and Quantification:

  • Wash the wells to remove non-bound proteins.

  • Add a primary antibody specific for the activated p65 subunit of NF-κB. Incubate for 1 hour.

  • Wash the wells and add a horseradish peroxidase (HRP)-conjugated secondary antibody. Incubate for 1 hour.

  • Wash the wells and add a colorimetric HRP substrate (e.g., TMB).

  • Stop the reaction with an acid solution and measure the absorbance at 450 nm using a microplate reader.

• Data Analysis:

  • Compare the absorbance values from the DHET-treated groups to the TNF-α-only positive control.

  • Calculate the percent inhibition of NF-κB activation for each isomer.

Part 3: Data Synthesis and Future Directions

The ultimate goal of these experiments is to populate a comparative profile of the 14,15-DHET stereoisomers. The data should be organized to clearly highlight any differential effects.

Comparative Data Summary Table

Biological Endpoint	Parameter	(14R,15R)-DHET	(14S,15S)-DHET
PPARα Activation	EC₅₀ (µM)	Experimental Value	Experimental Value
Vasodilation	Emax (% Relaxation)	Experimental Value	Experimental Value
EC₅₀ (µM)	Experimental Value	Experimental Value
NF-κB Inhibition	IC₅₀ (µM)	Experimental Value	Experimental Value

Conclusion

The assumption that 14,15-DHET is a single entity with one set of biological properties is an oversimplification. The principles of stereochemistry, supported by evidence from its parent compound 14,15-EET, demand a more granular investigation. By employing the rigorous experimental protocols outlined in this guide, researchers can elucidate the distinct roles of the (14R,15R) and (14S,15S) stereoisomers. This knowledge is not merely academic; it has profound implications for drug development. A deeper understanding could reveal that one isomer is beneficial, while the other is benign or even detrimental. Such findings are critical for designing next-generation sEH inhibitors and other therapeutics that can precisely modulate this important signaling pathway for therapeutic benefit in cardiovascular and inflammatory diseases.

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A Comparative Guide to In Vivo Efficacy: 14,15-DHET Administration vs. Soluble Epoxide Hydrolase (sEH) Inhibition

For researchers in drug development and inflammation, the cytochrome P450 (CYP) epoxygenase pathway offers a rich landscape of therapeutic targets. This pathway converts polyunsaturated fatty acids into bioactive lipid epoxides, notably the epoxyeicosatrienoic acids (EETs), which exhibit potent anti-inflammatory, vasodilatory, and analgesic properties.[1][2][3] However, the therapeutic potential of EETs is limited by their rapid in vivo degradation by the soluble epoxide hydrolase (sEH) enzyme into corresponding, and generally less active, dihydroxyeicosatrienoic acids (DHETs).[4][5][6][7]

This guide provides an in-depth comparison of two prominent therapeutic strategies that leverage this pathway:

• Inhibition of Soluble Epoxide Hydrolase (sEH): A strategy aimed at preserving the body's entire endogenous pool of protective EETs.

• Direct Administration of 14,15-DHET: A strategy focused on delivering a specific, stable metabolite that possesses its own unique biological activity.

We will dissect the mechanisms, compare the preclinical evidence, and provide the experimental frameworks necessary to evaluate these approaches, empowering you to make informed decisions in your research.

Section 1: The sEH Pathway: A Tale of Two Lipids

The central axis of this discussion involves the enzymatic conversion of EETs to DHETs. Understanding the distinct roles of these molecules is critical to appreciating the rationale behind each therapeutic strategy.

Arachidonic acid is metabolized by CYP epoxygenases to form four EET regioisomers (5,6-, 8,9-, 11,12-, and 14,15-EET).[8] These EETs are potent signaling molecules that contribute to cardiovascular homeostasis and the resolution of inflammation.[2][9][10] Their action is terminated by the sEH enzyme, which hydrates the epoxide to form a diol (DHET).[11][12] This conversion is generally considered an inactivation step, as most DHETs exhibit greatly reduced biological activity compared to their parent EETs.[5][13]

However, research has revealed that 14,15-DHET, the diol of 14,15-EET, is not merely an inactive byproduct. It functions as a potent endogenous activator of peroxisome proliferator-activated receptor-alpha (PPARα), a nuclear receptor that plays a crucial role in lipid metabolism and inflammation.[8][14] This discovery positions 14,15-DHET as a bioactive metabolite in its own right, creating a fascinating therapeutic dichotomy.

Caption: The sEH metabolic pathway and points of therapeutic intervention.

Section 2: Strategy 1: The Broad-Spectrum Approach of sEH Inhibition

The primary rationale for using sEH inhibitors (sEHIs) is to elevate and stabilize the endogenous concentrations of all EETs, thereby amplifying their natural, beneficial effects.[11][15] This approach has been extensively validated in a wide range of preclinical disease models.

Mechanism of Action

sEHIs are small molecules that bind to the active site of the sEH enzyme, preventing it from hydrolyzing EETs.[11] This leads to a significant shift in the in vivo EET/DHET ratio, favoring the more active epoxides.[16] By preserving the entire suite of EETs, sEHIs can theoretically address multiple pathological processes simultaneously, including hypertension, inflammation, and pain.[5]

In Vivo Efficacy: A Summary of Preclinical Evidence

The therapeutic potential of sEHIs has been demonstrated across numerous animal models:

• Cardiovascular Diseases: sEHIs effectively lower blood pressure in hypertensive animal models, prevent cardiac hypertrophy, reduce infarct size after ischemia/reperfusion injury, and limit atherosclerosis.[2][5][9][17][18]

• Inflammatory Conditions: In models of acute systemic inflammation (e.g., LPS-induced endotoxemia), sEHIs decrease mortality, reduce pro-inflammatory cytokine levels, and preserve organ function.[1] Specific inhibitors like TPPU have shown remarkable efficacy in murine arthritis models, reducing joint inflammation, swelling, and pain by modulating T-cell responses.[19][20]

• Renal Disease: sEHIs protect against kidney damage in models of hypertension, diabetic nephropathy, and acute kidney injury by improving renal blood flow and reducing inflammation and fibrosis.[21][22]

• Neuropathic Pain: Inhibition of sEH has been shown to be a potent analgesic strategy, attenuating both inflammatory and neuropathic pain in various rodent models, often with greater efficacy than standard-of-care drugs like gabapentin.[15][23][24][25]

The causality behind this broad efficacy lies in the pleiotropic nature of EETs. By preventing their degradation, sEHIs maintain a powerful, endogenous signaling network that can restore homeostasis across multiple physiological systems.

Section 3: Strategy 2: The Targeted Approach of 14,15-DHET Administration

While historically viewed as an inactive metabolite, 14,15-DHET has emerged as a specific and potent signaling molecule. The therapeutic strategy of administering 14,15-DHET is predicated on its ability to directly engage a distinct downstream target.

Mechanism of Action

The primary mechanism of 14,15-DHET is the activation of PPARα.[8][14] In cell-based assays, 10 μM of 14,15-DHET was shown to increase PPARα-mediated luciferase activity 12-fold, an effect comparable to well-known synthetic PPARα agonists.[8][14] In contrast, its parent epoxide, 14,15-EET, produced only a threefold increase, and this effect was abrogated by an sEH inhibitor, confirming that the activity was dependent on its conversion to 14,15-DHET.[8][14]

Activation of PPARα is known to have several beneficial effects:

• Regulation of Lipid Metabolism: PPARα activates genes involved in fatty acid β-oxidation.

• Anti-inflammatory Effects: It can inhibit vascular smooth muscle proliferation and exerts anti-inflammatory actions.[8]

In Vivo Efficacy: A More Focused Profile

While preclinical studies extensively use sEHIs, research on the direct in vivo administration of 14,15-DHET for therapeutic purposes is less common. Its significance is often as a biomarker; for instance, elevated plasma levels of 14,15-DHET are positively correlated with inflammatory markers like hs-CRP in patients with coronary heart disease, reflecting increased sEH activity and turnover of EETs.[4][6][7]

The therapeutic rationale for administering 14,15-DHET directly rests on the hypothesis that targeted PPARα activation is sufficient to achieve a desired clinical outcome. This approach offers potential advantages in terms of specificity, potentially avoiding the broader, and perhaps sometimes undesirable, effects of elevating all EET regioisomers.

Section 4: A Comparative Analysis: sEH Inhibitors vs. 14,15-DHET

The choice between these two strategies depends entirely on the therapeutic goal. The following table summarizes the key points of comparison based on current preclinical data.

Feature	sEH Inhibitors (sEHIs)	Direct 14,15-DHET Administration
Primary Mechanism	Increase bioavailability of all endogenous EETs.[11]	Direct activation of PPARα.[8][14]
Molecular Target(s)	sEH enzyme (indirectly affects multiple EET receptors and pathways).	PPARα nuclear receptor.
Spectrum of Action	Broad, pleiotropic effects (anti-hypertensive, anti-inflammatory, analgesic).[5]	More targeted (lipid metabolism, anti-inflammatory via PPARα).[8]
In Vivo Evidence	Extensive and robust across numerous disease models (cardiovascular, renal, inflammatory, pain).[2][21][23][26]	Limited direct therapeutic studies; primarily used as a biomarker of sEH activity.[4][7]
Key Advantage	Leverages the full spectrum of endogenous, protective EET signaling.	High target specificity; potentially fewer off-target effects.
Key Consideration	Effects are dependent on the basal rate of EET production by CYP epoxygenases.	Bypasses the need for endogenous EET synthesis; requires overcoming PK/PD challenges of administering a lipid molecule.

Section 5: Key Experimental Protocols

To aid researchers in evaluating these distinct therapeutic strategies, we provide validated, step-by-step protocols for assessing their efficacy in relevant experimental contexts.

Protocol: Evaluating the In Vivo Efficacy of an sEH Inhibitor in a Murine Sepsis Model

This protocol is designed to assess the ability of an sEHI to protect against LPS-induced systemic inflammation and mortality, a hallmark experiment for this class of compounds.[1]

Objective: To determine if prophylactic administration of an sEH inhibitor (e.g., TPPU) reduces mortality and systemic inflammation following a lethal lipopolysaccharide (LPS) challenge in mice.

Methodology:

• Animal Acclimatization: Acclimate male C57BL/6 mice (8-10 weeks old) for one week under standard housing conditions.

• Grouping (n=10-15/group):

  • Group 1: Vehicle Control (e.g., saline, i.p.) + Saline challenge

  • Group 2: Vehicle Control (e.g., corn oil, oral gavage) + LPS challenge

  • Group 3: sEH Inhibitor (e.g., TPPU, 10 mg/kg in corn oil, oral gavage) + LPS challenge

• Dosing: Administer the sEH inhibitor or its vehicle one hour prior to the inflammatory challenge. The choice of oral gavage for TPPU is based on its demonstrated oral bioavailability.[20]

• Inflammatory Challenge: Administer a lethal dose of LPS (e.g., 10-15 mg/kg, i.p.) to mice in Groups 2 and 3.

• Monitoring:

  • Survival: Monitor animal survival every 6-12 hours for a period of 96 hours.

  • Systemic Hemodynamics: At a terminal timepoint (e.g., 6 hours post-LPS), measure mean arterial pressure via carotid artery cannulation in a subset of animals to assess LPS-induced hypotension.

• Sample Collection: At the terminal timepoint, collect blood via cardiac puncture for plasma separation and harvest tissues (e.g., liver, lung, kidney).

• Analysis:

  • Plasma Cytokines: Measure levels of pro-inflammatory cytokines (e.g., TNF-α, IL-6, IL-1β) using ELISA or multiplex assays.

  • Oxylipin Profiling: Use LC-MS/MS to measure plasma levels of EETs and DHETs to confirm target engagement (i.e., an increased EET/DHET ratio in the treated group).

  • Histopathology: Perform H&E staining on harvested tissues to assess tissue injury and inflammatory cell infiltration.

Caption: Experimental workflow for testing an sEH inhibitor in an LPS challenge model.

Protocol: Cell-Based Luciferase Reporter Assay for 14,15-DHET Activity

This protocol details the in vitro method used to definitively establish 14,15-DHET as a PPARα agonist.[8][14]

Objective: To quantify the ability of 14,15-DHET to activate PPARα-mediated gene transcription.

Methodology:

• Cell Culture: Culture COS-7 or HepG2 cells in DMEM supplemented with 10% FBS. The choice of cell line should be based on transfection efficiency and endogenous receptor expression.

• Plasmid Transfection: Co-transfect cells using a suitable lipid-based transfection reagent with the following plasmids:

  • A PPARα expression vector.

  • A luciferase reporter plasmid containing a peroxisome proliferator response element (PPRE) in its promoter.

  • A β-galactosidase (β-Gal) expression vector to serve as an internal control for transfection efficiency.

• Compound Treatment: 24 hours post-transfection, replace the medium with fresh medium containing the test compounds:

  • Vehicle control (e.g., ethanol or DMSO).

  • 14,15-DHET (e.g., 1, 3, 10 μM).

  • 14,15-EET (10 μM) as a comparison.

  • Wy-14643 (20 μM) as a positive control PPARα agonist.

• Incubation: Incubate the cells for 18-24 hours.

• Cell Lysis: Wash the cells with PBS and lyse them using a reporter lysis buffer.

• Luciferase and β-Galactose Assays:

  • Measure luciferase activity in the cell lysates using a luminometer according to the manufacturer's protocol.

  • Measure β-galactosidase activity using a colorimetric assay (e.g., with ONPG as a substrate) to normalize the luciferase readings.

• Data Analysis: Normalize the luciferase activity to the β-galactosidase activity for each sample. Express the results as fold-change over the vehicle-treated control group.

Conclusion and Future Directions

The evidence strongly supports sEH inhibition as a robust, multi-modal therapeutic strategy with vast preclinical validation across a spectrum of diseases driven by inflammation and cardiovascular dysfunction. Its strength lies in amplifying the body's own protective lipid signaling network. The development of potent and orally bioavailable sEHIs like TPPU continues to drive this field forward.[20][27]

The direct administration of 14,15-DHET represents a more nascent, targeted approach. While its role as a potent PPARα agonist is clear,[8][14] its therapeutic utility as an exogenous agent requires further in vivo investigation. This strategy may prove most valuable for diseases where specific PPARα activation is the primary therapeutic goal, potentially offering a more refined safety and efficacy profile compared to broader-acting agents.

Ultimately, the choice between stabilizing endogenous EETs with an sEH inhibitor and administering the downstream metabolite 14,15-DHET is a classic drug development question of broad-spectrum efficacy versus target-specific action. The answer will depend on the specific pathology being addressed, and further head-to-head studies are warranted to fully delineate the therapeutic landscapes of these two compelling strategies.

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A Comparative Guide to Validating the Role of 14,15-DHET in Inflammation Using Knockout Models

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth, technically-focused comparison for validating the function of 14,15-dihydroxyeicosatrienoic acid (14,15-DHET) and its metabolic pathway in inflammation. We will move beyond simple protocol listings to explain the causal logic behind experimental design, focusing on the use of genetic knockout models as a definitive validation tool.

The sEH-EET-DHET Axis: A Critical Hub in Inflammatory Signaling

Inflammation is regulated by a complex network of lipid mediators.[1] Among these, the metabolites of arachidonic acid (ARA) play a pivotal role. While the cyclooxygenase (prostaglandins) and lipoxygenase (leukotrienes) pathways are well-known, the cytochrome P450 (CYP) epoxygenase pathway presents a key therapeutic opportunity.[2]

CYP enzymes convert ARA into epoxyeicosatrienoic acids (EETs), such as 14,15-EET.[3] EETs are potent signaling molecules generally recognized for their anti-inflammatory, vasodilatory, and cardioprotective effects.[3][4][5] However, EETs are transient, as they are rapidly hydrolyzed by the enzyme soluble epoxide hydrolase (sEH), encoded by the Ephx2 gene, into their corresponding diols, dihydroxyeicosatrienoic acids (DHETs).[3][6] The conversion of 14,15-EET yields 14,15-DHET.

This metabolic conversion is a critical control point. The hydrolysis of EETs to DHETs is generally considered a deactivating step, as DHETs are believed to be less biologically active or inactive.[5][7][8] This positions sEH as a pro-inflammatory enzyme because it degrades the beneficial, anti-inflammatory EETs.[9] Therefore, inhibiting sEH—either pharmacologically or genetically—should preserve EET levels, enhance their anti-inflammatory actions, and provide a powerful strategy to validate the role of this pathway.

Caption: Metabolic pathway of 14,15-EET to 14,15-DHET.

The Definitive Tool: Why Use an Ephx2 Knockout Model?

To definitively assess the role of the sEH/DHET pathway, a genetic knockout model offers unparalleled precision compared to pharmacological inhibitors.

• Specificity: An Ephx2 knockout (Ephx2⁻/⁻) mouse provides a clean genetic ablation of the sEH enzyme.[10][11] This eliminates concerns about potential off-target effects that can complicate data interpretation with small molecule inhibitors.

• Trustworthiness: The knockout model serves as a self-validating system. The expected biochemical phenotype—a significant elevation of EETs and a near-complete absence of DHETs—can be confirmed via mass spectrometry, providing a robust foundation for all subsequent functional experiments.[10][12]

• Causality: By comparing the inflammatory response of an Ephx2⁻/⁻ mouse to its wild-type (WT) littermate, any observed differences can be directly attributed to the absence of sEH activity and the resulting shift in the EET/DHET ratio. This establishes a causal link between the pathway and the inflammatory phenotype.

The core experimental premise is simple yet powerful: if the conversion of EETs to DHETs is a key step in promoting or sustaining inflammation, then its genetic blockade in Ephx2⁻/⁻ mice should result in a markedly suppressed inflammatory response.

Comparative Experimental Design: Unmasking Inflammation In Vivo

To validate this hypothesis, we employ two distinct and highly reproducible mouse models of acute inflammation. The comparison between WT and Ephx2⁻/⁻ mice in these models provides converging lines of evidence.

Caption: Experimental workflow for validating sEH's role in inflammation.

A. Model 1: Lipopolysaccharide (LPS)-Induced Systemic Inflammation

Causality: LPS, a component of Gram-negative bacteria, triggers a powerful systemic inflammatory response via Toll-like receptor 4 (TLR4), leading to a "cytokine storm."[13][14] This model is ideal for assessing the ability of the elevated EET levels in Ephx2⁻/⁻ mice to suppress systemic inflammation.

Detailed Protocol:

• Animal Cohorts: Use age- and sex-matched C57BL/6J WT and Ephx2⁻/⁻ mice (n=8-10 per group).

• Acclimatization: Allow animals to acclimate for at least one week before the experiment.

• LPS Preparation: Dissolve E. coli O111:B4 LPS in sterile, pyrogen-free 0.9% saline to a final concentration of 0.1 mg/mL.

• Administration: Administer a single intraperitoneal (i.p.) injection of LPS (1 mg/kg body weight) or an equivalent volume of saline (Vehicle control).[15][16]

• Sample Collection: At a peak response time point (e.g., 6 hours post-injection), euthanize mice and collect blood via cardiac puncture.

• Serum Preparation: Allow blood to clot at room temperature for 30 minutes, then centrifuge at 2,000 x g for 15 minutes at 4°C to separate serum. Store serum at -80°C.

• Cytokine Quantification: Measure the concentrations of key pro-inflammatory cytokines (TNF-α, IL-6) in the serum using a commercial ELISA or a multiplex bead-based immunoassay kit.[17][18] Follow the manufacturer's instructions precisely.

B. Model 2: Carrageenan-Induced Paw Edema

Causality: Subplantar injection of carrageenan induces a well-characterized, acute, and localized inflammatory response characterized by edema (swelling).[19] This model allows for a direct, quantitative measurement of the inflammatory process over time.[20][21]

Detailed Protocol:

• Animal Cohorts: Use age- and sex-matched WT and Ephx2⁻/⁻ mice (n=8-10 per group).

• Baseline Measurement: Using a digital caliper or a plethysmometer, measure the thickness or volume of the right hind paw of each mouse. This is the time 0 (T₀) reading.

• Carrageenan Preparation: Prepare a 1% (w/v) solution of lambda-carrageenan in sterile 0.9% saline.

• Administration: Inject 50 µL of the 1% carrageenan solution into the subplantar surface of the right hind paw.

• Time-Course Measurement: Measure the paw thickness/volume at 1, 2, 3, 4, and 6 hours post-injection.[20]

• Data Analysis:

  • Calculate the change in paw volume (ΔV) at each time point for each animal: ΔV = Vₜ - V₀.

  • Calculate the average ΔV for each group (WT and Ephx2⁻/⁻) at each time point.

  • Compare the mean ΔV between the two groups using an appropriate statistical test (e.g., two-way ANOVA with post-hoc tests).

Comparative Data & Expected Outcomes: A Clear Verdict

The data from these experiments are expected to provide clear, quantitative evidence for the role of the sEH pathway.

Hypothesis: Ephx2⁻/⁻ mice will exhibit a significantly attenuated inflammatory response in both models compared to their WT counterparts.

Experimental Model	Parameter Measured	Expected Outcome in Wild-Type (WT)	Expected Outcome in Ephx2⁻/⁻ (sEH KO)	Interpretation
LPS-Induced Endotoxemia	Serum TNF-α (pg/mL)	Robust increase (e.g., >1000 pg/mL)	Significantly Reduced increase	Elevated EETs in KO mice suppress systemic cytokine production.[2][10]
Serum IL-6 (pg/mL)	Strong increase (e.g., >500 pg/mL)	Significantly Reduced increase	Confirms broad suppression of the pro-inflammatory cascade.[11]
Carrageenan Paw Edema	Peak Paw Swelling (Δ mm)	Pronounced edema (e.g., >1.5 mm increase)	Significantly Reduced peak edema	Elevated EETs in KO mice reduce local inflammation and vascular permeability.
Area Under Curve (AUC)	High value representing sustained edema	Significantly Lower AUC value	Demonstrates a reduction in both the magnitude and duration of the inflammatory response.

Conclusion for Drug Development

The validation of the sEH pathway's role in inflammation using Ephx2 knockout models provides a robust, genetically-grounded rationale for therapeutic intervention. The clear anti-inflammatory phenotype observed in Ephx2⁻/⁻ mice confirms that inhibiting the sEH enzyme is a promising strategy for developing novel anti-inflammatory drugs.[9][22] This approach moves beyond merely treating symptoms to targeting a key upstream regulator of lipid-mediated inflammation, offering significant potential for treating a wide range of inflammatory diseases.

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• Xu, L., et al. (2017). Generation and validation of a conditional knockout mouse model for desmosterolosis. Journal of Lipid Research. [Link]

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A Researcher's Guide to 14,15-DHET: Dissecting Receptor-Mediated and Non-Receptor-Mediated Mechanisms

Introduction: Beyond a Simple Metabolite

14,15-dihydroxyeicosatrienoic acid (14,15-DHET) is a major metabolite of the epoxyeicosatrienoic acid (EET) pathway, formed via the action of soluble epoxide hydrolase (sEH). For years, the conversion of 14,15-EET to 14,15-DHET was largely considered a metabolic inactivation step, diminishing the potent vasodilatory and anti-inflammatory effects of its parent compound. However, a growing body of evidence challenges this simplistic view, revealing that 14,15-DHET possesses its own distinct and significant biological activities.[1][2] Understanding the mechanisms through which 14,15-DHET exerts its effects is critical for researchers in cardiovascular physiology, inflammation, and drug development, particularly for those targeting the sEH enzyme.

This guide provides an in-depth comparison of the known receptor-mediated signaling pathways of 14,15-DHET and explores the potential for non-receptor-mediated actions. We will delve into the experimental data supporting these mechanisms, offer detailed protocols for their investigation, and present a framework for objectively assessing the multifaceted roles of this intriguing lipid mediator.

Part 1: Receptor-Mediated Effects of 14,15-DHET

The most well-characterized effects of 14,15-DHET are initiated by its interaction with specific cellular receptors. These interactions trigger downstream signaling cascades that ultimately alter cellular function. The two primary receptor systems implicated are the nuclear receptor PPARα and cell surface G-protein coupled receptors linked to ion channel activation.

The Nuclear Receptor Pathway: PPARα Activation

A significant body of research has established 14,15-DHET as a potent endogenous agonist for the Peroxisome Proliferator-Activated Receptor alpha (PPARα), a ligand-activated transcription factor that plays a crucial role in lipid metabolism and inflammation.[3][4]

Mechanism of Action:

Unlike its precursor, 14,15-EET, which is a weak activator, 14,15-DHET directly binds to the ligand-binding domain of PPARα.[3] This binding event induces a conformational change in the receptor, leading to its heterodimerization with the retinoid X receptor (RXR). The PPARα/RXR complex then binds to specific DNA sequences known as peroxisome proliferator response elements (PPREs) in the promoter regions of target genes, thereby modulating their transcription. For instance, 14,15-DHET has been shown to increase the expression of carnitine palmitoyltransferase 1A (CPT1A), a key enzyme in fatty acid oxidation.[3]

Experimental Evidence:

Studies in COS-7 cells have demonstrated that 10 μM 14,15-DHET can induce a 12-fold increase in PPARα-mediated luciferase activity, an effect comparable to the well-known synthetic PPARα agonist Wy-14643.[3][4] Furthermore, radioligand binding assays have determined the dissociation constant (Kd) of 14,15-[3H]DHET for the PPARα ligand-binding domain to be approximately 1.4 μM.[3][4] The physiological relevance of this pathway is underscored by the observation that the activation of PPARα by 14,15-EET is abrogated by inhibitors of soluble epoxide hydrolase, confirming that the conversion to 14,15-DHET is a necessary step for this particular signaling event.[3]

Figure 2: GPCR-mediated activation of BKCa channels by 14,15-DHET.

Part 2: Non-Receptor-Mediated Effects: An Area for Investigation

While receptor-mediated pathways are well-documented, the possibility of non-receptor-mediated effects of 14,15-DHET remains an important, yet underexplored, area. As an amphipathic lipid molecule, 14,15-DHET has the potential to interact directly with and modify the biophysical properties of the cell membrane, or to allosterically modulate the function of membrane-embedded proteins without binding to a specific orthosteric site.

Hypothesized Mechanism: Alteration of Membrane Fluidity

One plausible non-receptor-mediated mechanism is the alteration of cell membrane fluidity. The insertion of lipid molecules into the bilayer can disrupt the packing of phospholipids, thereby changing the viscosity and structural order of the membrane. Such changes can have profound effects on cellular processes, including:

• The function of integral membrane proteins: The activity of many channels, transporters, and enzymes is sensitive to the physical state of the surrounding lipid environment.

• Signal transduction: Alterations in membrane fluidity can affect the lateral diffusion and interaction of signaling molecules.

• Membrane permeability: Changes in lipid packing can influence the passive diffusion of small molecules across the membrane.

To date, direct experimental evidence for the effects of 14,15-DHET on membrane fluidity is lacking. However, given its chemical nature, this represents a logical and compelling avenue for future investigation.

Part 3: Comparative Analysis and Experimental Design

To effectively differentiate between receptor-mediated and non-receptor-mediated effects, a multi-pronged experimental approach is required. The choice of assays should be guided by the specific mechanisms being investigated.

Quantitative Data Summary

The following table summarizes key quantitative parameters from the literature, providing a basis for comparing the potencies and affinities of 14,15-DHET in its various roles.

Parameter	Effect	Value	Cell/System Type	Reference
Kd	PPARα Binding	1.4 µM	COS-7 Cells	[3][4]
EC50	BKCa Channel Activation	~1.87 nM (for 11,12-DHET)	Rat Coronary Myocytes	[5]
Potency	Vasorelaxation	~5-fold less potent than 14,15-EET	Bovine Coronary Artery	[6]

Note: EC50 for 14,15-DHET on BKCa channels is not explicitly stated but is noted to be equipotent to other DHET regioisomers.

Experimental Protocols for Mechanism Elucidation

Here we provide detailed, step-by-step methodologies for key experiments to dissect the actions of 14,15-DHET.

Protocol 1: PPARα Reporter Gene Assay

Objective: To quantify the activation of PPARα by 14,15-DHET in a cellular context.

Methodology:

• Cell Culture: Plate a suitable cell line (e.g., HEK293T, COS-7, or HepG2) in 96-well plates.

• Transfection: Co-transfect cells with three plasmids:

  • An expression vector for human or rodent PPARα.

  • A reporter plasmid containing a luciferase gene downstream of multiple PPREs.

  • A control plasmid (e.g., expressing Renilla luciferase) for normalization of transfection efficiency.

• Treatment: After 24 hours, replace the medium with a serum-free medium containing various concentrations of 14,15-DHET (e.g., 0.1 to 30 µM), a vehicle control (e.g., ethanol or DMSO), and a positive control (e.g., 20 µM Wy-14643).

• Incubation: Incubate the cells for 18-24 hours.

• Lysis and Luminescence Reading: Lyse the cells and measure both firefly and Renilla luciferase activity using a dual-luciferase assay system and a plate luminometer.

• Data Analysis: Normalize the firefly luciferase activity to the Renilla luciferase activity. Plot the normalized activity against the concentration of 14,15-DHET to determine the EC50 value.

Self-Validation: The inclusion of a known PPARα agonist (Wy-14643) validates the responsiveness of the assay system. A vehicle control ensures that the solvent does not affect reporter activity. The use of a normalization plasmid accounts for well-to-well variability in cell number and transfection efficiency.

Protocol 2: Patch-Clamp Electrophysiology for BKCa Channel Activity

Objective: To directly measure the effect of 14,15-DHET on the activity of BKCa channels.

Methodology:

• Cell Preparation: Isolate vascular smooth muscle cells from a relevant tissue (e.g., coronary or mesenteric arteries).

• Pipette Preparation: Fabricate glass micropipettes with a resistance of 3-5 MΩ when filled with the pipette solution (extracellular solution).

• Patch Formation: Using a micromanipulator, form a high-resistance (>1 GΩ) seal between the pipette tip and the cell membrane (cell-attached configuration). To study direct effects and the role of intracellular factors, rupture the patch to achieve the whole-cell configuration or excise the patch to form an inside-out patch.

• Recording: Clamp the membrane potential at a depolarized voltage (e.g., +40 mV) to promote channel opening. Record single-channel or whole-cell currents using a patch-clamp amplifier.

• Compound Application: For inside-out patches, perfuse the intracellular face of the membrane with a solution containing 14,15-DHET. To test for G-protein involvement, compare responses in the presence and absence of GTP in the perfusion solution.

• Inhibitor Control: Confirm the identity of the channels by applying a specific BKCa channel blocker, such as 100 nM iberiotoxin, and observing the inhibition of current.

• Data Analysis: Analyze the channel open probability (NPo) or the whole-cell current amplitude before and after the application of 14,15-DHET.

Self-Validation: The use of iberiotoxin confirms that the measured currents are indeed from BKCa channels. Comparing responses with and without GTP provides a direct test for the involvement of G-proteins.

Protocol 3: Assessing Membrane Fluidity using Fluorescence Anisotropy

Objective: To investigate the potential non-receptor-mediated effect of 14,15-DHET on the biophysical properties of the cell membrane.

Methodology:

• Cell/Liposome Preparation: Prepare a suspension of cells or synthetic liposomes.

• Probe Labeling: Incubate the cell/liposome suspension with a fluorescent probe that partitions into the lipid bilayer, such as 1,6-diphenyl-1,3,5-hexatriene (DPH).

• Treatment: Aliquot the labeled suspension and treat with various concentrations of 14,15-DHET or a vehicle control. Include a known membrane fluidizer (e.g., benzyl alcohol) as a positive control.

• Fluorescence Anisotropy Measurement: Using a fluorescence spectrophotometer equipped with polarizers, excite the sample with vertically polarized light and measure the intensity of both vertically and horizontally polarized emitted light.

• Calculation: Calculate the steady-state fluorescence anisotropy (r) using the formula: r = (I_VV - G * I_VH) / (I_VV + 2 * G * I_VH), where I_VV and I_VH are the fluorescence intensities and G is an instrument-specific correction factor.

• Data Analysis: Compare the anisotropy values between control and 14,15-DHET-treated samples. A decrease in anisotropy indicates an increase in membrane fluidity.

Causality and Self-Validation: This experiment directly tests the hypothesis that 14,15-DHET, as a lipid molecule, can alter the physical state of the membrane. The use of synthetic liposomes can differentiate direct membrane effects from any potential cell-mediated metabolic or signaling events. The positive control validates the sensitivity of the assay to changes in membrane fluidity.

Figure 3: Experimental workflow for elucidating 14,15-DHET mechanisms.

Conclusion

The biological role of 14,15-DHET is far more complex than that of a simple, inactive metabolite. It is a signaling molecule in its own right, capable of acting through at least two distinct receptor-mediated pathways: nuclear receptor (PPARα) activation and GPCR-mediated ion channel (BKCa) modulation. These pathways have significant implications for gene transcription, lipid metabolism, and vascular tone.

Furthermore, the potential for non-receptor-mediated effects, such as the alteration of membrane biophysical properties, presents an exciting frontier for research. By employing a rigorous and multi-faceted experimental approach, as outlined in this guide, researchers can effectively dissect these mechanisms. A comprehensive understanding of both receptor- and non-receptor-mediated actions is essential to fully elucidate the physiological and pathophysiological roles of 14,15-DHET and to rationally design therapeutic strategies targeting the EET metabolic pathway.

References

• Campbell, W. B., Deeter, C., Gauthier, K. M., Ingraham, R. H., Falck, J. R., & Li, P. L. (2002). 14,15-Dihydroxyeicosatrienoic acid relaxes bovine coronary arteries by activation of K(Ca) channels. American Journal of Physiology-Heart and Circulatory Physiology, 282(5), H1656-H1664. [Link]

• Cowart, L. A., Wei, S., Hsu, M. H., Johnson, E. F., & Spector, A. A. (2002). 14,15-Dihydroxyeicosatrienoic acid activates peroxisome proliferator-activated receptor-α. American Journal of Physiology-Heart and Circulatory Physiology, 290(1), H334-H344. [Link]

• Ng, V. Y., Toto, R. D., & Spector, A. A. (2006). 14,15-Dihydroxyeicosatrienoic acid activates peroxisome proliferator-activated receptor-α. American Journal of Physiology. Heart and Circulatory Physiology, 290(1), H334-44. [Link]

• Lu, T., Zhang, Y., Chen, C., & Lee, H. C. (2002). Dihydroxyeicosatrienoic acids are potent activators of Ca2+-activated K+ channels in isolated rat coronary arterial myocytes. The Journal of Physiology, 539(Pt 3), 723–734. [Link]

• Larsen, B. T., Gutterman, D. D., & Miura, H. (2006). Epoxyeicosatrienoic and dihydroxyeicosatrienoic acids dilate human coronary arterioles via BKCa channels: implications for soluble epoxide hydrolase inhibition. American Journal of Physiology-Heart and Circulatory Physiology, 290(2), H637-H643. [Link]

• PDB, B. (2025). Putative receptors and signaling pathways responsible for the biological actions of epoxyeicosatrienoic acids. Prostaglandins & other lipid mediators, 139, 106275. [Link]

• Xu, D., Zhou, Y., Wang, C., & Liu, Q. (2013). The role of 14,15-dihydroxyeicosatrienoic acid levels in inflammation and its relationship to lipoproteins. Lipids in Health and Disease, 12, 151. [Link]

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A Researcher's Guide to 14,15-DHET: A Comparative Analysis of its Effects Across Diverse Cell Lines

Introduction: In the intricate world of lipid signaling, arachidonic acid metabolites, known as eicosanoids, play pivotal roles in regulating cellular homeostasis and pathophysiology. Among these, the metabolites from the cytochrome P450 (CYP) epoxygenase pathway have garnered significant attention. This guide focuses on 14,15-dihydroxyeicosatrienoic acid (14,15-DHET), a diol metabolite of 14,15-epoxyeicosatrienoic acid (14,15-EET).[1][2] Historically, the conversion of EETs to DHETs by soluble epoxide hydrolase (sEH) was considered an inactivation step.[3][4] However, emerging evidence reveals that 14,15-DHET is not merely an inactive byproduct but a bioactive lipid with distinct signaling properties and cell-type-specific effects. This guide provides an in-depth comparative analysis of 14,15-DHET's effects in various cell lines, offering experimental data, mechanistic insights, and detailed protocols for researchers in cell biology and drug development.

The Genesis and Primary Mechanism of 14,15-DHET

14,15-DHET is formed in a two-step process. First, arachidonic acid is converted into 14,15-EET by CYP epoxygenases (e.g., CYP2C and CYP2J subfamilies).[5][6] Subsequently, the enzyme soluble epoxide hydrolase (sEH) catalyzes the hydrolysis of the epoxide group in 14,15-EET, adding a molecule of water to form the more stable diol, 14,15-DHET.[3][7]

A primary mechanism of action for 14,15-DHET is its function as an endogenous activator of the peroxisome proliferator-activated receptor alpha (PPARα).[1][2][8] Studies have shown that 14,15-DHET is the most potent PPARα activator among all EET and DHET regioisomers.[4][9] It binds directly to the ligand-binding domain of PPARα, initiating the transcription of target genes.[1][2][8] This interaction is central to many of its observed biological effects, from regulating lipid metabolism to modulating inflammation.

Signaling Pathway Overview: From Synthesis to Action

The following diagram illustrates the metabolic pathway leading to 14,15-DHET and its subsequent activation of PPARα.

Caption: Synthesis of 14,15-DHET and its activation of the PPARα signaling pathway.

Comparative Analysis of 14,15-DHET Effects in Different Cell Lines

The cellular response to 14,15-DHET is highly context-dependent, varying significantly based on the cell type, its receptor expression profile, and its intrinsic signaling networks. Below, we compare its effects across several key cell lines.

Table 1: Summary of 14,15-DHET Effects Across Cell Lines

Cell Line	Cell Type	Primary Effect	Key Signaling Pathway	Potency/Concentration	Supporting Evidence
COS-7	Monkey Kidney Fibroblast	Strong PPARα Activation	PPARα	10 µM	12-fold increase in PPARα-mediated luciferase activity.[1][2]
HepG2	Human Liver Carcinoma	PPARα Activation, Gene Upregulation	PPARα	10 µM	3-fold increase in PPARα activity and 2-fold induction of CPT1A mRNA.[8][9]
THP-1 Derived M2 Macrophages	Human Monocytic (Macrophage-like)	Anti-inflammatory (via precursor)	PPARγ (activated by 14,15-EET)	Not directly stated for DHET	14,15-EET, the precursor, promotes M2 polarization via PPARγ.[10] 14,15-DHET levels are used as a stable marker of pathway activity.[10]
Human Coronary Arterioles (HCA)	Vascular Smooth Muscle	Vasodilation (less potent than EET)	BKCa Channel Activation	10 µM	Induces vasodilation, but is significantly less potent than its precursor, 14,15-EET.[11]
Tca-8113	Human Tongue Carcinoma	Pro-proliferation, Anti-apoptosis	PPARγ, EGFR, PI3K/Akt	100 nM	Promotes cell cycle progression into S-G2-M phase and activates pro-survival signaling.[12]
MCF-7 & MDA-MB-231	Human Breast Cancer	Pro-proliferative (via precursor)	FAK/PI3K/AKT (via precursor)	100 nM (for 14,15-EET)	14,15-DHET levels are elevated in breast cancer tissue, correlating with proliferation.[13][14][15]

In-Depth Analysis by Cell Type

1. Metabolic and Gene Regulatory Effects (HepG2 & COS-7)

In cell lines used for studying metabolic and transcriptional regulation, such as the human liver cell line HepG2 and the kidney fibroblast-like cell line COS-7, 14,15-DHET demonstrates robust activity as a PPARα agonist.[8][9]

• In COS-7 cells , 14,15-DHET at a concentration of 10 µM produced a remarkable 12-fold increase in PPARα-mediated luciferase activity, an effect comparable to the well-known synthetic PPARα agonist Wy-14643.[1][2][4] This highlights its potency in this system.

• In HepG2 cells , 14,15-DHET not only activated a PPARα reporter gene but also upregulated the expression of an endogenous PPARα target gene, carnitine palmitoyltransferase 1A (CPT1A).[8][9] This confirms its ability to engage the native transcriptional machinery in a physiologically relevant cell line.

Rationale: These cell lines are frequently used in transfection studies due to their high transfection efficiency and well-characterized signaling pathways. The use of a luciferase reporter assay provides a quantitative measure of receptor activation, while measuring endogenous gene expression (like CPT1A) validates the physiological relevance of this activation.

2. Vascular Effects (Human Coronary Arterioles)

In the vasculature, the conversion of 14,15-EET to 14,15-DHET is generally seen as a step that reduces biological activity. In isolated human coronary arterioles, while 14,15-DHET does induce vasodilation through the activation of large-conductance Ca2+-activated K+ (BKCa) channels, it is significantly less potent than its parent epoxide, 14,15-EET.[11]

Scientist's Note: This differential activity is crucial for understanding vascular tone. The activity of sEH acts as a brake on EET-mediated vasodilation. Therefore, inhibitors of sEH, which prevent the formation of 14,15-DHET, are being investigated as therapeutic agents to enhance vasodilation and lower blood pressure.[5][6]

3. Immunomodulatory Effects (Macrophages)

The role of 14,15-DHET in inflammation is complex. While its precursor, 14,15-EET, is known to have anti-inflammatory effects, often by promoting the polarization of macrophages to an anti-inflammatory M2 phenotype via PPARγ, the direct actions of 14,15-DHET are less clear.[10] However, because 14,15-DHET is a stable metabolite, its levels are often measured as an indirect marker of the activity of the entire CYP-eoxygenase/sEH pathway.[16][17][18] In LPS-induced macrophages, inhibiting sEH activity leads to an increase in the 14,15-EET/14,15-DHET ratio, which correlates with reduced inflammation.[19]

4. Effects on Cancer Cells (Tca-8113 & Breast Cancer Lines)

The effects of 14,15-DHET and its metabolic pathway in cancer are highly context-dependent and appear to be tumor-promoting in some cancers.

• In Tca-8113 tongue carcinoma cells , 14,15-DHET surprisingly acts as a pro-proliferative and anti-apoptotic agent at nanomolar concentrations.[12] It was shown to promote cell cycle progression and activate pro-survival pathways like PI3K/Akt and EGFR, an effect mediated through PPARγ, not PPARα.[12]

• In breast cancer , elevated levels of 14,15-DHET are found in tumor tissues compared to adjacent normal tissues.[13][15] The precursor, 14,15-EET, has been shown to promote proliferation, adhesion, and invasion in cell lines like MCF-7 and MDA-MB-231.[14][15] While the direct effect of 14,15-DHET was not isolated in these studies, its presence correlates with a more aggressive phenotype.

Expert Insight: The switch from PPARα to PPARγ activation in Tca-8113 cells is a critical finding, demonstrating that the ultimate biological effect of 14,15-DHET depends on the specific repertoire of nuclear receptors and signaling proteins expressed in the target cell. This duality—being protective in the vasculature but potentially pro-tumorigenic—is a key consideration for therapeutic development.

Experimental Protocols & Methodologies

To facilitate further research, we provide step-by-step protocols for key assays used to characterize the effects of 14,15-DHET.

Experimental Workflow Diagram

This diagram outlines the logical flow for a comparative study of 14,15-DHET.

Caption: A generalized workflow for comparing the effects of 14,15-DHET.

Protocol 1: Cell Proliferation (MTT Assay)

This protocol assesses the effect of 14,15-DHET on cell viability and proliferation.

Rationale: The MTT assay is a colorimetric assay that measures the reduction of yellow MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) by mitochondrial succinate dehydrogenase. The resulting purple formazan is soluble in DMSO and its absorbance is directly proportional to the number of living, metabolically active cells.

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Treatment: Replace the medium with a fresh, low-serum medium containing various concentrations of 14,15-DHET (e.g., 1 nM to 10 µM) and a vehicle control. Incubate for the desired period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Measurement: Shake the plate for 5 minutes and measure the absorbance at 570 nm using a microplate reader.

• Analysis: Normalize the absorbance values to the vehicle control to determine the percentage of cell viability.

Protocol 2: Western Blot for Signaling Pathway Activation

This protocol is used to detect changes in the phosphorylation status of key signaling proteins like Akt and ERK.

Rationale: Western blotting allows for the detection of specific proteins in a complex mixture. By using antibodies specific to the phosphorylated (activated) forms of kinases like Akt, we can directly assess whether 14,15-DHET activates upstream signaling pathways. A loading control (like β-actin or GAPDH) is essential to ensure equal amounts of protein were loaded in each lane.

• Cell Treatment & Lysis: Culture cells in 6-well plates, treat with 14,15-DHET for a short duration (e.g., 5, 15, 30 minutes), and then lyse the cells on ice using RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE: Load equal amounts of protein (e.g., 20-30 µg) onto a polyacrylamide gel and separate the proteins by size using electrophoresis.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in TBST (Tris-buffered saline with 0.1% Tween 20) for 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with a primary antibody against the protein of interest (e.g., phospho-Akt Ser473) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane again and apply an enhanced chemiluminescence (ECL) substrate. Visualize the protein bands using an imaging system.

• Stripping and Re-probing: The membrane can be stripped and re-probed with antibodies for total protein (e.g., total Akt) and a loading control (e.g., GAPDH) for normalization.

Conclusion and Future Directions

The evidence presented in this guide firmly establishes 14,15-DHET as a bioactive lipid mediator with multifaceted and cell-specific effects. Far from being an inactive metabolite, it is a potent endogenous PPARα agonist in liver and kidney-derived cells, a weak vasodilator in coronary arteries, and a potential pro-proliferative agent in certain cancer cell lines, possibly through PPARγ-mediated pathways.

This comparative analysis underscores a critical principle in cellular pharmacology: the biological outcome of a signaling molecule is not inherent to the molecule itself but is dictated by the unique cellular context it encounters. For researchers and drug developers, this means that targeting the sEH/DHET pathway requires careful consideration of the target tissue and the specific cell types involved. Future research should focus on:

• Receptor Specificity: Elucidating why 14,15-DHET appears to signal through PPARα in some cells and PPARγ in others.

• Direct Comparative Studies: Performing head-to-head comparisons of 14,15-DHET's effects on a wider panel of cell lines (e.g., primary endothelial cells, various immune cells, and multiple cancer types) under standardized conditions.

• In Vivo Relevance: Translating these in vitro findings into animal models to understand the net physiological effect of modulating 14,15-DHET levels in complex biological systems.

By continuing to unravel the context-dependent signaling of 14,15-DHET, the scientific community can better harness the therapeutic potential of the CYP epoxygenase pathway.

References

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• Liu, Y., et al. (2005). 14,15-Dihydroxyeicosatrienoic acid activates peroxisome proliferator-activated receptor-alpha. PubMed, PMID: 16113076. [Link][1][2]

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• Fang, X., et al. (2006). 14,15-Dihydroxyeicosatrienoic acid activates peroxisome proliferator-activated receptor. American Journal of Physiology-Heart and Circulatory Physiology, 290(1), H55-H63. [Link]

• Liu, Y., et al. (2005). 14,15-Dihydroxyeicosatrienoic acid activates peroxisome proliferator-activated receptor-α. American Journal of Physiology-Heart and Circulatory Physiology. [Link]

• Fang, X., et al. (2005). 14,15-Dihydroxyeicosatrienoic acid activates peroxisome proliferator activated receptor α. AJP - Heart and Circulatory Physiology. [Link][9]

• Wikipedia. (n.d.). Epoxide hydrolase. [Link][7]

• Al-Gharaibeh, D., et al. (2020). Soluble Epoxide Hydrolase and Brain Cholesterol Metabolism. Frontiers in Neuroscience. [Link][20]

• Edin, M. L., et al. (2011). Soluble epoxide hydrolase: gene structure, expression and deletion. Journal of molecular medicine (Berlin, Germany), 89(11), 1045–1059. [Link][5]

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• Xu, D., et al. (2013). The role of 14,15-dihydroxyeicosatrienoic acid levels in inflammation and its relationship to lipoproteins. Lipids in Health and Disease, 12, 151. [Link][16]

• Decker, A. M., et al. (2018). Putative receptors and signaling pathways responsible for the biological actions of epoxyeicosatrienoic acids. PMC. [Link][21]

• Wikipedia. (n.d.). Epoxyeicosatrienoic acid. [Link]

• Wei, W., et al. (2018). 14, 15-EET induces breast cancer cell EMT and cisplatin resistance by up-regulating integrin αvβ3 and activating FAK/PI3K/AKT signaling. Journal of Experimental & Clinical Cancer Research, 37(1), 26. [Link][14]

• Xu, D., et al. (2013). The role of 14,15-dihydroxyeicosatrienoic acid levels in inflammation and its relationship to lipoproteins. Lipids in Health and Disease, 12, 151. [Link][17]

• Larsen, B. T., et al. (2006). Epoxyeicosatrienoic and dihydroxyeicosatrienoic acids dilate human coronary arterioles via BKCa channels: implications for soluble epoxide hydrolase inhibition. American Journal of Physiology-Heart and Circulatory Physiology, 290(2), H491-H499. [Link][11]

• Lee, S. H., et al. (2023). CYP2C19 Contributes to THP-1-Cell-Derived M2 Macrophage Polarization by Producing 11,12- and 14,15-Epoxyeicosatrienoic Acid, Agonists of the PPARγ Receptor. MDPI. [Link][10]

• Xu, D., et al. (2013). The role of 14,15-dihydroxyeicosatrienoic acid levels in inflammation and its relationship to lipoproteins. ResearchGate. [Link][18]

• Zhang, G., et al. (2023). Macrophage Inactivation by Small Molecule Wedelolactone via Targeting sEH for the Treatment of LPS-Induced Acute Lung Injury. ACS Central Science. [Link][19]

• Wei, W., et al. (2018). Effect of 14, 15-EET on breast cancer cell adhesion and invasion. ResearchGate. [Link][15]

• Jiang, J-G., et al. (2012). 14,15-Epoxyeicosatrienoic acid induces the proliferation and anti-apoptosis of human carcinoma cell. DARU Journal of Pharmaceutical Sciences, 20(1), 74. [Link][12]

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Safety & Regulatory Compliance

14(S),15(S)-Dihydroxy-5(Z),8(Z),10(E),12(E)-eicosatetraenoic acid proper disposal procedures

A Senior Application Scientist's Guide to the Proper Disposal of 14(S),15(S)-diHETE

This document provides a detailed protocol for the safe and compliant disposal of 14(S),15(S)-Dihydroxy-5(Z),8(Z),10(E),12(E)-eicosatetraenoic acid (14(S),15(S)-diHETE). As a biologically active lipid mediator, proper handling and disposal are paramount to ensure personnel safety, maintain regulatory compliance, and prevent environmental release. This guide is designed for researchers, laboratory managers, and drug development professionals who handle this and similar eicosanoid compounds.

Foundational Principles: Hazard Assessment and Regulatory Context

14(S),15(S)-diHETE is a metabolite of eicosapentaenoic acid (EPA), part of the complex family of oxylipins that mediate a wide array of physiological and pathological processes.[1] While comprehensive toxicological data for every specific eicosanoid isomer is often unavailable, their potent biological activity necessitates that they be handled as potentially hazardous compounds. Furthermore, suppliers often classify these specialized reagents as "Dangerous Goods for transport," indicating inherent risks that extend to their disposal.[2]

The disposal of any laboratory chemical is governed by strict federal and local regulations, such as those set forth by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[3] Therefore, the procedures outlined here are based on universal best practices, but must be implemented in conjunction with your institution's specific Environmental Health & Safety (EHS) guidelines.[3][4]

Pre-Disposal Safety Protocol: Essential Personal Protective Equipment (PPE)

Before handling 14(S),15(S)-diHETE for any purpose, including disposal, the following PPE is mandatory. The rationale is to prevent accidental exposure via inhalation, skin contact, or eye contact.

• Nitrile Gloves: Standard laboratory gloves are required to prevent dermal absorption. Given that 14(S),15(S)-diHETE is often dissolved in an organic solvent like ethanol, ensure gloves are rated for the specific solvent in use.

• Safety Goggles: Protect against splashes of the chemical solution. For larger quantities, a face shield used in combination with goggles offers enhanced protection.[5]

• Laboratory Coat: A standard, buttoned lab coat protects against contamination of personal clothing.

Step-by-Step Disposal Procedures

The primary principle of chemical waste disposal is segregation. Never mix incompatible waste streams.[4] 14(S),15(S)-diHETE waste will typically fall into three categories: unused stock solution, contaminated labware, and spill cleanup materials.

Most commercial preparations of 14(S),15(S)-diHETE are supplied as a solution in an organic solvent, such as ethanol.[1][6] This solvent dictates the primary hazard classification for disposal purposes.

• Identify the Waste Stream: The solution is classified as Hazardous Chemical Waste , specifically as a flammable organic liquid waste.

• Select the Proper Waste Container: Use a designated, leak-proof container, often provided by your institution's EHS department. The container must be chemically compatible with the solvent (e.g., a polyethylene or glass container for ethanol). It should be clearly labeled for "Flammable Liquid Waste" or "Solvent Waste."[4][7]

• Transfer the Waste: Carefully pour the 14(S),15(S)-diHETE solution into the designated waste container using a funnel to prevent spills. Perform this transfer inside a chemical fume hood.

• Document the Waste: On the EHS-provided hazardous waste tag, record the chemical constituents and their approximate concentrations. For example: "Ethanol (~99%), 14(S),15(S)-diHETE (<1%)." Accurate labeling is a legal requirement and ensures proper final disposal by the waste management vendor.[8]

• Seal and Store: Securely close the waste container. Store it in a designated satellite accumulation area within the lab, away from ignition sources and in secondary containment to contain any potential leaks.[4]

This category includes items that have come into direct contact with the 14(S),15(S)-diHETE solution.

• Items: Pipette tips, centrifuge tubes, vials, contaminated gloves, and absorbent paper.

• Procedure:

  • Segregation: Collect all solid waste contaminated with 14(S),15(S)-diHETE in a separate, clearly labeled container. Do not mix it with regular trash or biohazardous waste.[9]

  • Containerization: Use a durable, sealable plastic bag or a puncture-resistant container. This container should be labeled "Hazardous Chemical Waste - Solids" and list the chemical contaminants (e.g., "Solid waste contaminated with 14(S),15(S)-diHETE and Ethanol").

  • Storage: Store the sealed solid waste container in the satellite accumulation area alongside the liquid waste container until pickup is requested.

Empty chemical containers require specific handling to be disposed of as non-hazardous waste.

• Triple Rinse: The original vial or any glassware that held the stock solution must be triple-rinsed.[4]

• Collect the Rinsate: The first rinse must be collected and disposed of as hazardous liquid chemical waste, as described in Protocol 3.1.[4] Subsequent rinses can typically be disposed of down the sink, but this must be verified with your institution's EHS policy.

• Deface the Label: Completely remove or obliterate the original chemical label on the container to prevent confusion.[4]

• Final Disposal: After rinsing and defacing the label, the container can be disposed of in the appropriate glass waste receptacle.

Emergency Procedure: Spill Management

In the event of a spill, researcher safety is the immediate priority.

• Alert Personnel: Notify others in the immediate area.

• Isolate the Area: Secure the area to prevent others from entering.

• Assess the Spill: For a small spill (a few mL), you may clean it up yourself if you are trained and have the proper equipment. For larger spills, evacuate the area and contact your institution's EHS emergency line.

• Cleanup (Small Spill):

  • Don appropriate PPE (gloves, goggles, lab coat).

  • Use a chemical spill kit to absorb the liquid. Absorbent pads or vermiculite are suitable.

  • Place all contaminated absorbent materials into a designated hazardous waste bag.

  • Clean the spill surface with a suitable solvent (e.g., ethanol) and then soap and water. Collect all cleaning materials as contaminated solid waste.

  • Label and dispose of the waste as described in Protocol 3.2.

Disposal Workflow Visualization

The following diagram illustrates the decision-making process for the proper disposal of 14(S),15(S)-diHETE and associated waste.

Caption: Disposal workflow for 14(S),15(S)-diHETE waste streams.

Summary of Disposal Procedures

The table below provides a quick reference for the disposal protocols.

Waste Type	PPE Required	Container Type	Waste Classification	Disposal Action
Unused/Expired Stock Solution	Lab Coat, Safety Goggles, Nitrile Gloves	Labeled, sealed, chemically compatible container for flammable liquids	Hazardous Chemical Waste (Flammable Liquid)	Transfer to waste container in a fume hood. Log on waste tag.
Contaminated Solids	Lab Coat, Safety Goggles, Nitrile Gloves	Labeled, sealed plastic bag or puncture-proof container	Hazardous Chemical Waste (Solid)	Collect all contaminated items. Seal and log on waste tag.
Empty Original Container	Lab Coat, Safety Goggles, Nitrile Gloves	Glass Waste Box	Non-Hazardous (After Decontamination)	Triple rinse (collect 1st rinse as hazardous), deface label, discard in glass box.

By adhering to these procedures and maintaining open communication with your institution's EHS department, you ensure a safe laboratory environment and the responsible management of potent biochemical reagents.

References

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A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 14(S),15(S)-Dihydroxy-5(Z),8(Z),10(E),12(E)-eicosatetraenoic acid

Understanding the Compound and Associated Risks

14(S),15(S)-Dihydroxy-5(Z),8(Z),10(E),12(E)-eicosatetraenoic acid is a metabolite of arachidonic acid, belonging to the eicosanoid family of signaling molecules.[1][2][3] Eicosanoids are potent, locally acting hormones involved in a myriad of physiological processes, including inflammation.[1][4] Due to their biological activity, it is crucial to handle these compounds with care to avoid unintended physiological effects.

A significant and immediate hazard often comes from the solvent used to store and ship 14,15-DiHETE. It is frequently supplied in ethanol, a flammable liquid.[5][7] Therefore, safety protocols must address both the chemical and biological risks of the solute and the fire hazard of the solvent.

Core Principles of Protection: A Multi-Layered Approach

Effective protection against chemical hazards in a laboratory setting relies on a multi-layered strategy. This involves a combination of engineering controls, administrative controls, and personal protective equipment (PPE).

• Engineering Controls: These are the first line of defense and include fume hoods, glove boxes, and dedicated ventilation systems. All work with 14,15-DiHETE, especially when handling the stock solution in ethanol, should be performed in a certified chemical fume hood.

• Administrative Controls: These are work practices and procedures that reduce the duration, frequency, and severity of exposure. This includes proper training, clear labeling of hazardous materials, and established standard operating procedures (SOPs).

• Personal Protective Equipment (PPE): PPE is the last line of defense and is essential for protecting the user from exposure. The following sections will detail the specific PPE required for handling 14,15-DiHETE.

Personal Protective Equipment (PPE) Selection

The selection of appropriate PPE is contingent on the specific task being performed. The following table summarizes the recommended PPE for various laboratory activities involving 14,15-DiHETE.

Task	Eye and Face Protection	Hand Protection	Body Protection	Respiratory Protection
Receiving and Unpacking	Safety glasses with side shields	Nitrile or neoprene gloves	Lab coat	Not generally required
Preparing Stock Solutions	Chemical splash goggles and face shield	Nitrile or neoprene gloves	Chemical-resistant apron over a lab coat	Recommended if not in a fume hood
Cell Culture and In Vitro Assays	Safety glasses with side shields	Nitrile gloves	Lab coat	Not generally required
Animal Dosing	Chemical splash goggles	Double-gloving with nitrile gloves	Solid-front lab gown	Recommended
Spill Cleanup	Chemical splash goggles and face shield	Heavy-duty nitrile or neoprene gloves	Chemical-resistant apron or suit	Air-purifying respirator with organic vapor cartridges
Waste Disposal	Chemical splash goggles	Nitrile or neoprene gloves	Lab coat	Not generally required

Eye and Face Protection

Protecting your eyes and face from splashes is critical.[8][9]

• Safety glasses with side shields are the minimum requirement for any work in a laboratory where hazardous chemicals are present.

• Chemical splash goggles should be worn when there is a higher risk of splashing, such as when transferring stock solutions.[10][11]

• A face shield worn over safety goggles provides an additional layer of protection for the entire face and is recommended when handling larger quantities of the compound or during spill cleanup.[8][10]

Hand Protection

Gloves are essential to prevent skin contact.[11][12]

• Nitrile or neoprene gloves are recommended for handling 14,15-DiHETE and its solutions.[10] These materials provide good resistance to a range of chemicals, including ethanol.

• Double-gloving is advisable when handling concentrated stock solutions or during animal dosing to provide an extra layer of protection.

• Always inspect gloves for any signs of damage before use.[8] Remove and replace gloves immediately if they become contaminated.

Body Protection

Body protection prevents contamination of your skin and clothing.

• A lab coat is the standard for general laboratory work.

• A chemical-resistant apron worn over a lab coat is recommended when handling larger volumes or during tasks with a high splash potential.

• For extensive spill cleanup, a chemical-resistant suit may be necessary.

Respiratory Protection

Respiratory protection may be necessary in certain situations to prevent inhalation of aerosols or vapors.[9][10]

• Work with 14,15-DiHETE should ideally be conducted in a fume hood to minimize the need for respiratory protection.

• If a fume hood is not available or during a large spill, an air-purifying respirator with organic vapor cartridges is recommended.[10] All users of respirators must be properly fit-tested and trained in their use.

Procedural Guidance: Donning and Doffing PPE

The correct sequence for putting on and taking off PPE is crucial to prevent cross-contamination.

Safe Handling Workflow

Caption: A workflow diagram illustrating the key stages of safe handling, from preparation to disposal.

Operational and Disposal Plans

Receiving and Storage

• Upon receipt, visually inspect the package for any signs of damage or leaks.

• Store the compound at the recommended temperature, typically -20°C, in a designated and clearly labeled area.[5][6]

• If the compound is in a flammable solvent like ethanol, store it in a flammable-liquids storage cabinet.

Spill Response

In the event of a spill, follow these steps:

• Evacuate: Alert others in the area and evacuate if the spill is large or in a poorly ventilated space.

• Isolate: Secure the area and prevent unauthorized entry.

• Protect: Don the appropriate PPE, including respiratory protection if necessary.

• Contain: For liquid spills, use a chemical spill kit with absorbent materials to contain the spill.[7]

• Clean: Collect the absorbed material and place it in a sealed container for hazardous waste disposal.

• Decontaminate: Clean the spill area with an appropriate solvent, followed by soap and water.

• Report: Report the spill to your institution's environmental health and safety department.

Waste Disposal

• All waste contaminated with 14,15-DiHETE, including empty containers, used gloves, and absorbent materials, must be disposed of as hazardous chemical waste.

• Follow your institution's specific guidelines for hazardous waste disposal. Do not dispose of this chemical down the drain or in the regular trash.

Emergency Procedures

In case of accidental exposure, immediate action is critical.

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes at an emergency eyewash station.[7] Seek immediate medical attention.

• Skin Contact: Wash the affected area thoroughly with soap and water for at least 15 minutes.[7] Remove any contaminated clothing. Seek medical attention if irritation develops.

• Inhalation: Move to fresh air immediately.[7] If breathing is difficult, administer oxygen. Seek immediate medical attention.

• Ingestion: Do not induce vomiting.[7] Wash out the mouth with water and seek immediate medical attention.

By adhering to these guidelines, researchers can safely handle 14(S),15(S)-Dihydroxy-5(Z),8(Z),10(E),12(E)-eicosatetraenoic acid, minimizing personal risk and ensuring the integrity of their research.

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